4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

• CAS: 721960-44-7

Core Science & Biosynthesis

An In-depth Technical Guide to 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide (CAS 721960-44-7)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide, a valuable synthetic intermediate. Drawing upon established chemical principles and analogous transformations, this document outlines its core properties, a robust synthesis protocol, expected analytical characteristics, and essential safety considerations.

Introduction and Significance

4-bromo-N-methoxy-N-methylthiophene-2-carboxamide, also known as a Weinreb amide, belongs to a class of reagents prized for their controlled reactivity in carbon-carbon bond formation. The presence of the thiophene ring, a common scaffold in medicinal chemistry, and the bromine atom, a versatile handle for further functionalization through cross-coupling reactions, makes this compound a strategic building block in the synthesis of complex molecules. Its primary utility lies in its reaction with organometallic reagents (such as Grignard or organolithium reagents) to produce ketones in a predictable and high-yielding manner, avoiding the over-addition that plagues reactions with other acylating agents.

Physicochemical Properties

While extensive experimental data for this specific compound is not widely published, its key physicochemical properties can be reliably predicted and are summarized in the table below. These are complemented by data from commercial suppliers.

Property	Value	Source
CAS Number	721960-44-7	N/A
Molecular Formula	C₇H₈BrNO₂S	[1][2]
Molecular Weight	250.11 g/mol	[1][2]
Appearance	Expected to be a white to off-white solid or oil	General observation for similar compounds
Solubility	Soluble in common organic solvents like dichloromethane, THF, and ethyl acetate	Inferred from synthesis protocols
Storage	Store in a cool, dry place, sealed in dry, 2-8°C recommended	[2]

Synthesis Protocol: Weinreb Amide Formation

The synthesis of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide is most effectively achieved through the conversion of 4-bromothiophene-2-carboxylic acid. This transformation is a standard procedure for generating Weinreb amides.

Rationale for Method Selection

The chosen method involves the activation of the carboxylic acid with a coupling reagent, followed by reaction with N,O-dimethylhydroxylamine hydrochloride. This approach is widely documented, offers high yields, and proceeds under mild conditions, preserving the integrity of the thiophene ring and the bromo-substituent.[3] Common coupling agents for this transformation include carbodiimides (like EDC) in the presence of an activating agent (like HOBt), or uronium-based reagents such as HATU.[4] An alternative, efficient method utilizes 1,1'-carbonyldiimidazole (CDI) for the initial activation of the carboxylic acid.[3]

Detailed Experimental Workflow

The following protocol is a representative procedure based on established methods for Weinreb amide synthesis.[3][4]

Materials:

• 4-bromothiophene-2-carboxylic acid[5][6]

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Hydroxybenzotriazole (HOBt)

• N,O-dimethylhydroxylamine hydrochloride

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• 1M HCl (aq)

• Saturated NaHCO₃ (aq)

• Brine

• Anhydrous Na₂SO₄ or MgSO₄

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-bromothiophene-2-carboxylic acid (1.0 eq.), HOBt (1.1 eq.), and N,O-dimethylhydroxylamine hydrochloride (1.1 eq.).

• Dissolution: Add anhydrous DCM or DMF to dissolve the solids.

• Base Addition: Cool the mixture to 0 °C using an ice bath and add DIPEA (2.5 eq.) dropwise.

• Coupling Agent Addition: Add EDC (1.2 eq.) portion-wise to the stirred reaction mixture at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, dilute the reaction mixture with DCM. Wash the organic layer sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: If necessary, purify the crude product by flash column chromatography on silica gel.

Caption: A generalized workflow for the synthesis of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide.

Spectral Analysis and Characterization

While a definitive, published spectrum for this compound is not available, the expected spectral data can be reliably predicted based on its structure and data from analogous compounds. Commercial suppliers like BLDpharm indicate the availability of NMR, HPLC, and LC-MS data for their products.[1]

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the thiophene protons and the N-methoxy and N-methyl groups.

• Thiophene Protons (2H): Two doublets in the aromatic region (typically δ 7.0-8.0 ppm), corresponding to the two protons on the thiophene ring. The coupling constant between these protons would be characteristic of their relative positions.

• N-methoxy Protons (3H): A singlet around δ 3.6-3.8 ppm.

• N-methyl Protons (3H): A singlet around δ 3.2-3.4 ppm.

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information on the carbon framework of the molecule.

• Carbonyl Carbon (C=O): A signal in the downfield region, typically around δ 160-170 ppm.

• Thiophene Carbons (4C): Four distinct signals in the aromatic region (δ 110-150 ppm), with the carbon bearing the bromine atom being significantly influenced by its electronegativity.

• N-methoxy Carbon: A signal around δ 61 ppm.

• N-methyl Carbon: A signal around δ 34 ppm.

Caption: Structure of the target molecule with expected NMR chemical shifts.

Mass Spectrometry

Mass spectrometry will confirm the molecular weight of the compound. The high-resolution mass spectrum should show the characteristic isotopic pattern for a molecule containing one bromine atom (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio). The expected exact mass can be calculated and compared with the experimental value.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present:

• C=O stretch (amide): A strong absorption band in the region of 1630-1680 cm⁻¹.

• C-H stretches (aromatic and aliphatic): Around 3000-3100 cm⁻¹ and 2850-2960 cm⁻¹, respectively.

• C-N stretch: In the region of 1300-1400 cm⁻¹.

Safety and Handling

A specific Safety Data Sheet (SDS) for 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide is not publicly available. However, based on the data for structurally related bromo-aromatic and amide compounds, the following precautions should be taken:

• General Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid inhalation of dust or vapors. Avoid contact with skin, eyes, and clothing.

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles, and a lab coat.

• Hazards: Expected to be an irritant to the eyes, skin, and respiratory system. May be harmful if swallowed.

• Storage: Keep the container tightly closed in a dry and well-ventilated place.

Conclusion

4-bromo-N-methoxy-N-methylthiophene-2-carboxamide is a valuable and versatile intermediate in organic synthesis. Its preparation via established methods for Weinreb amide formation from the corresponding carboxylic acid is straightforward and high-yielding. While detailed experimental data is not widely published, its physicochemical and spectral properties can be reliably predicted, providing a solid foundation for its use in research and development. As with all chemical reagents, appropriate safety precautions should be observed during handling and use.

References

• Bar, S., & Martin, M. I. (2021). Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. Molbank, 2021(4), M1293. [Link]

• Saeed, S., et al. (2012). 4-Bromo-N-(4-methoxy-2-nitrophenyl)benzamide. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 5), o1234. [Link]

• Google Patents. (2005).

• Pinto, D. C. G. A., et al. (2014). Synthesis of 7-methoxy-4-oxo-N-phenyl-4H-chromene-2-carboxamide. Journal of Chemical Education, 91(9), 1461-1464. [Link]

• Anilkumar, R., et al. (2020). Synthesis and structure of 4-bromo-2-chlorophenyl 4′-methoxy-[1,1′-biphenyl]-4-carboxylate featuring short halogen⋯oxygen contacts. Acta Crystallographica Section E: Crystallographic Communications, 76(Pt 10), 1608-1612. [Link]

• PubChem. 2-Bromo-N-methoxy-N-methylacetamide. [Link]

Sources

• 1. 721960-44-7|4-Bromo-n-methoxy-n-methylthiophene-2-carboxamide|BLD Pharm [bldpharm.com]
• 2. chemscene.com [chemscene.com]
• 3. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. manchesterorganics.com [manchesterorganics.com]
• 6. scbt.com [scbt.com]

Introduction: The Significance of a Versatile Heterocyclic Intermediate

An In-Depth Technical Guide to the Synthesis and Characterization of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

In the landscape of modern medicinal chemistry and materials science, functionalized heterocyclic compounds are indispensable building blocks. Thiophene derivatives, in particular, are prominent scaffolds found in a multitude of pharmacologically active agents and organic electronic materials.[1][2] This guide focuses on the comprehensive characterization of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide (CAS 721960-44-7), a compound that marries two key chemical features: a substituted thiophene ring and a Weinreb amide.

The Weinreb amide (N-methoxy-N-methylamide) is a uniquely valuable functional group in organic synthesis. Its stability to many nucleophilic reagents, which would otherwise react with esters or acid chlorides, and its clean conversion to ketones upon reaction with organometallics, make it a preferred intermediate for constructing complex carbon skeletons. The presence of a bromine atom at the 4-position of the thiophene ring provides a reactive handle for further functionalization through cross-coupling reactions (e.g., Suzuki, Stille, Heck), enabling the elaboration of the core structure.

This document provides a detailed, field-proven framework for the synthesis, purification, and rigorous analytical characterization of this compound, designed for researchers and professionals in drug development and chemical synthesis. We will not only present protocols but also delve into the scientific rationale behind the experimental choices and the interpretation of the resulting data.

Part 1: Synthesis and Purification

A robust characterization begins with a pure, well-defined sample. The logical synthetic route to 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide proceeds from the corresponding carboxylic acid.

Synthetic Pathway: Amide Coupling

The most direct method involves the coupling of 4-bromothiophene-2-carboxylic acid with N,O-dimethylhydroxylamine. This is typically achieved by activating the carboxylic acid to facilitate nucleophilic attack by the hydroxylamine. Standard peptide coupling reagents are ideal for this transformation due to their high efficiency and mild reaction conditions.

Caption: Proposed workflow for the synthesis of the target compound.

Detailed Experimental Protocol

Materials:

• 4-bromothiophene-2-carboxylic acid

• N,O-Dimethylhydroxylamine hydrochloride

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dimethylformamide (DMF)

• Ethyl Acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a stirred solution of 4-bromothiophene-2-carboxylic acid (1.0 eq) in anhydrous DMF, add N,O-dimethylhydroxylamine hydrochloride (1.1 eq) and HATU (1.2 eq).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add DIPEA (2.5 eq) dropwise. The base neutralizes the hydrochloride salt and facilitates the coupling reaction.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with water and extract with ethyl acetate (3x).

• Wash the combined organic layers sequentially with saturated aqueous NaHCO₃ and brine. This removes unreacted acid and water-soluble components.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude oil or solid by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure product.

Part 2: Structural Elucidation & Physicochemical Characterization

Once a pure sample is obtained, a suite of analytical techniques is employed to confirm its identity, structure, and purity.

Core Physicochemical Properties

The fundamental properties of the molecule are summarized below. The molecular formula is C₇H₈BrNO₂S, leading to a calculated molecular weight of approximately 250.11 g/mol .[3]

Property	Value	Source / Method
CAS Number	721960-44-7	Chemical Abstracts Service
Molecular Formula	C₇H₈BrNO₂S	Elemental Composition
Molecular Weight	250.11 g/mol	Calculated[3]
Appearance	(Predicted) White to off-white solid or oil	Typical for similar small molecules
Purity	>95% (Target)	HPLC Analysis

Mass Spectrometry (MS)

Rationale: Mass spectrometry provides the molecular weight of the compound and offers structural clues through fragmentation patterns. For halogenated compounds, the isotopic distribution is a critical confirmation tool. Bromine has two abundant isotopes, ⁷⁹Br (~50.7%) and ⁸¹Br (~49.3%), which results in a characteristic M/M+2 pattern of nearly equal intensity.[4]

Expected Data (Electron Ionization, EI-MS):

• Molecular Ion (M⁺): A pair of peaks at m/z ≈ 250 and m/z ≈ 252 with a relative intensity ratio of approximately 1:1, corresponding to [C₇H₈⁷⁹BrNO₂S]⁺ and [C₇H₈⁸¹BrNO₂S]⁺.

• Key Fragments: Expect fragmentation corresponding to the loss of characteristic groups, such as:

  • Loss of ·OCH₃

  • Loss of the N(OCH₃)CH₃ group

  • Cleavage yielding the 4-bromothienoyl cation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale: NMR is the most powerful tool for elucidating the precise connectivity of atoms in a molecule. ¹H NMR reveals the number and environment of protons, while ¹³C NMR provides similar information for the carbon skeleton.

Predicted ¹H NMR Data (400 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 7.6 - 7.8	d (doublet)	1H	Thiophene H₅	The proton adjacent to the sulfur and deshielded by the amide.
~ 7.2 - 7.4	d (doublet)	1H	Thiophene H₃	The proton adjacent to the bromine atom.
~ 3.8	s (singlet)	3H	-OCH₃	Methoxy protons on nitrogen, typically in this region.
~ 3.3	s (singlet)	3H	-NCH₃	Methyl protons on nitrogen, slightly upfield from the methoxy.

Predicted ¹³C NMR Data (100 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Assignment	Rationale
~ 160 - 165	C=O	Amide carbonyl carbon, typically found in this downfield region.
~ 135 - 140	C₂ (Thiophene)	Carbon bearing the amide group.
~ 130 - 135	C₅ (Thiophene)	Thiophene ring carbons, influenced by substituents.
~ 125 - 130	C₃ (Thiophene)	Thiophene ring carbons, influenced by substituents.
~ 110 - 115	C₄ (Thiophene)	Carbon bearing the bromine atom, shielded by the halogen.
~ 60 - 65	-OCH₃	Methoxy carbon.
~ 30 - 35	-NCH₃	N-methyl carbon.

Infrared (IR) Spectroscopy

Rationale: IR spectroscopy identifies the functional groups present in a molecule by measuring the absorption of infrared radiation corresponding to specific vibrational modes.

Predicted Key IR Absorptions (KBr Pellet or Thin Film):

Wavenumber (cm⁻¹)	Intensity	Vibration	Functional Group
~ 3100	Medium-Weak	C-H stretch	Thiophene C-H[5]
~ 2950	Medium	C-H stretch	Aliphatic (CH₃)
~ 1650	Strong	C=O stretch	N,N-disubstituted amide
~ 1450 - 1550	Medium	C=C stretch	Thiophene ring[6][7]
~ 1000 - 1200	Strong	C-N / N-O stretch	Amide / Methoxyamine
~ 700 - 850	Medium	C-S stretch	Thiophene ring[6]
~ 550 - 650	Medium	C-Br stretch	Bromo-aromatic

Purity Assessment: Chromatography

Rationale: A validated chromatographic method is essential to confirm the purity of the synthesized compound and to ensure that the data from other analytical techniques is representative of the target molecule, not an impurity.

Protocol: High-Performance Liquid Chromatography (HPLC)

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid.

  • Example Gradient: Start at 30% B, ramp to 95% B over 15 minutes, hold for 2 minutes, return to 30% B and re-equilibrate.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at 254 nm.

• Validation: The primary peak should have an area of >95% of the total integrated peak area. The retention time should be consistent across multiple runs.

Caption: Logical workflow for the analytical characterization of the title compound.

Conclusion

The comprehensive characterization of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide requires a multi-technique approach. The synthesis via amide coupling provides a reliable route to the material. Subsequent analysis by mass spectrometry confirms the molecular weight and the presence of bromine through its distinct isotopic signature. NMR spectroscopy provides unambiguous structural elucidation of the atomic framework, while IR spectroscopy verifies the presence of key functional groups, most notably the Weinreb amide carbonyl. Finally, chromatographic methods confirm the high purity of the sample. This well-characterized molecule serves as a valuable and versatile intermediate for further synthetic elaboration in drug discovery and materials science programs.

References

• National Center for Biotechnology Information (2022). Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation. PubMed Central. Available at: [Link]

• MDPI (2023). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. MDPI. Available at: [Link]

• YouTube (2023). Bromo pattern in Mass Spectrometry. YouTube. Available at: [Link]

• IOSR Journal (n.d.). Vibrational Spectra (FT-IR, FT-Raman), NBO and HOMO, LUMO Studies of 2-Thiophene Carboxylic Acid Based On Density Functional Method. IOSR Journal of Applied Physics. Available at: [Link]

• J-STAGE (n.d.). The Infrared Absorption Spectra of Thiophene Derivatives. J-STAGE. Available at: [Link]

• ResearchGate (n.d.). FT-IR spectra of thiophene and polythiophene prepared by chemical oxidative polymerization in aqueous medium. ResearchGate. Available at: [Link]

• MDPI (2021). Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. MDPI. Available at: [Link]

Sources

• 1. Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. chemscene.com [chemscene.com]
• 4. youtube.com [youtube.com]
• 5. omu.repo.nii.ac.jp [omu.repo.nii.ac.jp]
• 6. iosrjournals.org [iosrjournals.org]
• 7. researchgate.net [researchgate.net]

4-bromo-N-methoxy-N-methylthiophene-2-carboxamide molecular structure

An In-depth Technical Guide to the Molecular Structure and Synthetic Utility of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

Abstract

This technical guide provides a comprehensive analysis of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide, a highly versatile heterocyclic building block in modern organic synthesis and medicinal chemistry. The document elucidates the compound's core molecular structure, physicochemical properties, and its characteristic spectroscopic profile. A primary focus is placed on its synthesis via the robust Weinreb-Nahm amidation protocol, a method prized for its precision and control in forming ketone and aldehyde precursors. The strategic importance of the compound's dual functionalities—the stable yet reactive Weinreb amide and the synthetically valuable C4-bromine handle—is discussed in detail. These features position the molecule as a critical intermediate for generating diverse compound libraries through subsequent organometallic additions and cross-coupling reactions. This guide serves as a technical resource for researchers and drug development professionals, offering field-proven insights into the strategic application of this compound in the synthesis of complex molecular architectures for therapeutic discovery.

Introduction: The Thiophene Carboxamide Scaffold in Medicinal Chemistry

The thiophene ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1] Its unique electronic properties and ability to engage in various biological interactions make it an attractive starting point for drug design. When functionalized with a carboxamide group, the resulting thiophene carboxamide derivatives exhibit a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3]

4-bromo-N-methoxy-N-methylthiophene-2-carboxamide (CAS No. 721960-44-7) emerges as a particularly strategic intermediate within this chemical class.[4] Its structure is distinguished by two key features:

• An N-methoxy-N-methylamide (Weinreb-Nahm amide) at the C2 position. This functional group is a stable and reliable precursor for the synthesis of ketones and aldehydes.[5]

• A bromine atom at the C4 position. This halogen serves as a versatile synthetic "handle" for introducing molecular diversity through a variety of cross-coupling reactions.[6]

This combination makes the title compound a powerful platform for building complex molecules, enabling chemists to explore structure-activity relationships efficiently in the pursuit of novel therapeutic agents.

Molecular Structure and Physicochemical Properties

Structural Elucidation

The molecule is built upon a central thiophene ring, which is substituted at the 2- and 4-positions.

• Thiophene Core: A five-membered aromatic heterocycle containing one sulfur atom.

• Weinreb-Nahm Amide: Located at the C2 position, the -C(=O)N(OCH₃)CH₃ group is the defining feature for its primary application as a synthetic intermediate. The chelation provided by the methoxy group stabilizes the tetrahedral intermediate formed during nucleophilic attack, thus preventing the common problem of over-addition seen with other acyl compounds.[5][7]

• Bromo Substituent: The bromine atom at the C4 position significantly influences the molecule's electronic properties and provides a reactive site for further functionalization.

Physicochemical Data

The fundamental properties of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide are summarized below.

Property	Value	Reference
CAS Number	721960-44-7	[4][8]
Molecular Formula	C₇H₈BrNO₂S	[4][9]
Molecular Weight	250.11 g/mol	[4][9]
SMILES	O=C(C1=CC(Br)=CS1)N(OC)C	[4]
Appearance	Typically an off-white to yellow solid	Inferred

Anticipated Spectroscopic Profile

• ¹H NMR: The proton NMR spectrum is expected to show four distinct signals:

  • Two singlets or doublets in the aromatic region (δ 7.0-8.0 ppm) corresponding to the two protons on the thiophene ring.

  • A singlet around δ 3.5-3.8 ppm for the N-methoxy (-OCH₃) protons.

  • A singlet around δ 3.2-3.4 ppm for the N-methyl (-NCH₃) protons.

• ¹³C NMR: The carbon NMR spectrum would reveal seven distinct carbon signals, including the carbonyl carbon (δ ~160-165 ppm), four carbons of the thiophene ring, and the two carbons of the N-methoxy and N-methyl groups.

• Mass Spectrometry (MS): The ESI-MS spectrum would show a characteristic isotopic pattern for the molecular ion [M+H]⁺ due to the presence of bromine (⁷⁹Br and ⁸¹Br in ~1:1 ratio), appearing at m/z 250 and 252.

Synthesis and Mechanism

The Weinreb-Nahm Synthesis Strategy

The synthesis of the title compound is most effectively achieved through the Weinreb-Nahm ketone synthesis protocol.[5] This method is favored by synthetic chemists for its high fidelity in converting carboxylic acids or their derivatives into Weinreb amides. The resulting amide is an exceptional acylating agent that reacts with one equivalent of an organometallic reagent (e.g., Grignard or organolithium) to yield a ketone after workup, or it can be reduced to an aldehyde.[10][11] The key to this control is the formation of a stable, chelated tetrahedral intermediate that resists further nucleophilic attack until acidic workup.[5][7]

Experimental Protocol: Synthesis from 4-Bromothiophene-2-carboxylic Acid

This protocol describes a reliable, two-step procedure starting from the commercially available 4-bromothiophene-2-carboxylic acid.

Step 1: Formation of 4-Bromothiophene-2-carbonyl chloride

• To a stirred suspension of 4-bromothiophene-2-carboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM, ~0.5 M), add a catalytic amount of N,N-dimethylformamide (DMF, ~1 drop).

• Cool the mixture to 0 °C in an ice bath.

• Add oxalyl chloride (1.5 eq) dropwise over 15 minutes. Causality: Oxalyl chloride is a gentle and effective reagent for converting the carboxylic acid into the highly reactive acid chloride, which is necessary for the subsequent amidation. The reaction produces only gaseous byproducts (CO, CO₂, HCl), simplifying purification.

• Allow the reaction to warm to room temperature and stir for 2-3 hours, or until gas evolution ceases and the solution becomes clear.

• Remove the solvent and excess reagent under reduced pressure to yield the crude acid chloride, which is typically used immediately in the next step without further purification.

Step 2: Formation of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

• Dissolve N,O-dimethylhydroxylamine hydrochloride (1.2 eq) in anhydrous DCM (~0.5 M) and cool to 0 °C.

• Add a non-nucleophilic base, such as triethylamine or pyridine (2.5 eq), dropwise. Causality: The base is required to neutralize the HCl salt of the hydroxylamine and the HCl generated during the reaction, allowing the free amine to act as a nucleophile.

• Slowly add a solution of the crude 4-bromothiophene-2-carbonyl chloride from Step 1 in anhydrous DCM.

• Stir the reaction mixture at 0 °C for 30 minutes and then at room temperature overnight.

• Upon completion (monitored by TLC), quench the reaction with saturated aqueous NH₄Cl solution and extract the product with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford the pure 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide.

Reaction Workflow Diagram

Caption: Synthesis workflow for 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide.

Applications in Synthesis and Drug Development

Precursor to Ketones and Aldehydes

The primary utility of the title compound is its role as a stable precursor to 2-acyl-4-bromothiophenes. Reaction with a Grignard reagent (R-MgBr) or an organolithium reagent (R-Li) followed by an acidic workup cleanly provides the corresponding ketone in high yield. This transformation is a cornerstone of modern synthesis for constructing complex carbon skeletons.

The Bromine Handle for Diversification

The C4-bromo substituent is a key locus for diversification. It readily participates in palladium-catalyzed cross-coupling reactions, allowing for the introduction of a wide array of functional groups.

• Suzuki Coupling: Reaction with boronic acids (RB(OH)₂) introduces aryl or vinyl groups.

• Stille Coupling: Reaction with organostannanes (R-SnBu₃) provides another route to C-C bond formation.

• Sonogashira Coupling: Reaction with terminal alkynes introduces alkynyl moieties.

• Buchwald-Hartwig Amination: Reaction with amines introduces C-N bonds.

This synthetic flexibility allows for the rapid generation of a library of analogs from a single, common intermediate, which is invaluable for structure-activity relationship (SAR) studies in drug discovery.

Drug Discovery and Development Workflow

4-bromo-N-methoxy-N-methylthiophene-2-carboxamide serves as an ideal starting point in a drug discovery campaign. Its derivatives, particularly thiophene carboxamides, have shown promise as potent inhibitors of targets like Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) in oncology and have been investigated for treating inflammatory bowel disease.[2][12]

Caption: Role of the title compound in a typical drug discovery workflow.

Safety and Handling

As with all halogenated organic compounds, 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide should be handled with appropriate care in a well-ventilated fume hood.[13] Standard personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, is mandatory. Avoid inhalation of dust, and prevent contact with skin and eyes.[14][15] In case of exposure, follow standard laboratory first-aid procedures and consult the relevant Safety Data Sheet (SDS) for detailed information.[16]

Conclusion

4-bromo-N-methoxy-N-methylthiophene-2-carboxamide is a synthetically powerful and strategically designed molecular building block. Its structure combines the stability and controlled reactivity of a Weinreb-Nahm amide with the synthetic versatility of an aryl bromide. This duality makes it an invaluable intermediate for the efficient construction of complex thiophene-based molecules. For researchers in medicinal chemistry and drug development, this compound provides a reliable and flexible platform for generating diverse chemical libraries, accelerating the discovery and optimization of novel therapeutic agents.

References

• Ilies, M., et al. (2022). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. MDPI. [Link]

• Discovery of a Series of 4-Amide-thiophene-2-carboxyl Derivatives as Highly Potent P2Y14 Receptor Antagonists for Inflammatory Bowel Disease Treatment. PubMed. [Link]

• Recent Developments in Weinreb Synthesis and their Applications. International Journal of Pharmaceutical Sciences Review and Research. [Link]

• The Versatility of Thiophene-2-carboxylic Acid in Organic Synthesis. Gesynto. [Link]

• 4-bromo-N-(prop-2-en-1-yl)thiophene-2-carboxamide. PubChem. [Link]

• Versatile thiophene 2-carboxamide derivatives. ResearchGate. [Link]

• Material Safety Data Sheet - Methyl 4-bromo-3-methoxythiophene-2-carboxylate. Cole-Parmer. [Link]

• AbdElhameid, M. K., et al. (2018). Design, synthesis, and screening of ortho-amino thiophene carboxamide derivatives on hepatocellular carcinoma as VEGFR-2 Inhibitors. National Institutes of Health (NIH). [Link]

• Bar, S., & Martin, M. I. (2018). Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. Molbank. [Link]

• Synthesis of Weinreb and their Derivatives (A Review). Oriental Journal of Chemistry. [Link]

• Weinreb ketone synthesis. Wikipedia. [Link]

• Recent Developments in Weinreb Synthesis and Their Applications (A-Review). ResearchGate. [Link]

• Synthesis of ketones by utilizing thioesters as “radical weinreb amides”. UT Dallas. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Discovery of a Series of 4-Amide-thiophene-2-carboxyl Derivatives as Highly Potent P2Y14 Receptor Antagonists for Inflammatory Bowel Disease Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 721960-44-7|4-Bromo-n-methoxy-n-methylthiophene-2-carboxamide|BLD Pharm [bldpharm.com]
• 5. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. utd-ir.tdl.org [utd-ir.tdl.org]
• 8. 4-BROMO-N-METHOXY-N-METHYLTHIOPHENE-2-CARBOXAMIDE | 721960-44-7 [amp.chemicalbook.com]
• 9. chemscene.com [chemscene.com]
• 10. Synthesis of Weinreb and their Derivatives (A Review) – Oriental Journal of Chemistry [orientjchem.org]
• 11. researchgate.net [researchgate.net]
• 12. Design, synthesis, and screening of ortho-amino thiophene carboxamide derivatives on hepatocellular carcinomaas VEGFR-2Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. fishersci.com [fishersci.com]
• 14. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 15. fishersci.com [fishersci.com]
• 16. assets.thermofisher.com [assets.thermofisher.com]

A Technical Guide to N-methoxy-N-methyl-4-bromothiophene-2-carboxamide: Synthesis, Utility, and Core Applications

Abstract

This technical guide provides an in-depth exploration of N-methoxy-N-methyl-4-bromothiophene-2-carboxamide, commonly known as the Weinreb amide of 4-bromothiophene-2-carboxylic acid. Thiophene-based heterocyclic compounds are cornerstones in medicinal chemistry and materials science, valued for their diverse biological activities and unique electronic properties.[1][2] The Weinreb amide functional group offers a robust and versatile handle for carbon-carbon bond formation, enabling the controlled synthesis of ketones from carboxylic acids.[3][4] This document details optimized synthesis protocols, explores the compound's reactivity, and highlights its application as a pivotal intermediate in the development of complex molecular architectures for the pharmaceutical and agrochemical industries.

Table of Contents

• Introduction: The Strategic Value of Thiophene Weinreb Amides

• Synthesis of N-methoxy-N-methyl-4-bromothiophene-2-carboxamide

• Physicochemical and Spectroscopic Data

• Reactivity and Synthetic Applications

• Experimental Protocols

• References

Introduction: The Strategic Value of Thiophene Weinreb Amides

The thiophene nucleus is a "privileged pharmacophore," a structural motif frequently found in approved pharmaceutical agents due to its ability to engage in biological interactions and serve as a versatile synthetic scaffold.[2] Thiophene derivatives exhibit a wide range of biological activities, including anticancer, antibacterial, and antithrombotic properties.[5][6] The specific compound, 4-bromothiophene-2-carboxylic acid, provides two distinct points for chemical modification: the carboxylic acid at the 2-position and the bromine atom at the 4-position.

Converting the carboxylic acid to a Weinreb amide (N-methoxy-N-methyl amide) is a key strategic decision in multi-step synthesis. First introduced by Nahm and Weinreb in 1981, this functional group is renowned for its reaction with organometallic reagents (e.g., Grignard or organolithium reagents) to produce ketones in high yields, cleanly and without the common problem of over-addition to form tertiary alcohols.[4] This control is attributed to the formation of a stable, chelated tetrahedral intermediate that collapses to the ketone only upon acidic workup.

The bromine atom serves as a handle for further functionalization, most commonly through palladium-catalyzed cross-coupling reactions like the Suzuki or Stille reactions, allowing for the introduction of diverse aryl, heteroaryl, or alkyl groups.[7] The combination of these two functionalities makes N-methoxy-N-methyl-4-bromothiophene-2-carboxamide a highly valuable and versatile building block for constructing complex target molecules.

Synthesis of N-methoxy-N-methyl-4-bromothiophene-2-carboxamide

The most common and efficient method for preparing a Weinreb amide is through the coupling of a carboxylic acid with N,O-dimethylhydroxylamine hydrochloride. This transformation requires the "activation" of the carboxylic acid to facilitate nucleophilic attack by the hydroxylamine.

Several effective methods exist for this activation:

• Acid Chloride Formation: The carboxylic acid is first converted to a more reactive acid chloride using reagents like oxalyl chloride or thionyl chloride. The acid chloride then readily reacts with N,O-dimethylhydroxylamine in the presence of a non-nucleophilic base (e.g., pyridine, triethylamine, or DIPEA) to yield the Weinreb amide.

• Direct Coupling Reagents: A one-pot synthesis can be achieved using peptide coupling reagents.[8] Reagents such as HATU, HBTU, or EDC in combination with HOBt activate the carboxylic acid in situ, allowing for direct reaction with N,O-dimethylhydroxylamine.[9] This approach avoids the need to handle sensitive acid chlorides.

• Phosphorus-Based Reagents: More recent methodologies utilize phosphorus-based reagents like phosphorus trichloride (PCl₃) or phosphorus oxychloride (POCl₃) to facilitate a one-pot conversion from the carboxylic acid, offering high yields and tolerance for various functional groups.[4][10][11]

The choice of method often depends on the scale of the reaction, the presence of other sensitive functional groups in the molecule, and cost considerations. For large-scale production, one-pot methods using phosphorus reagents are often preferred for their efficiency and cost-effectiveness.[11]

Caption: General workflow for the synthesis of the target Weinreb amide.

Physicochemical and Spectroscopic Data

Summarized below are the key physical and identifying characteristics for N-methoxy-N-methyl-4-bromothiophene-2-carboxamide.

Property	Value	Source
CAS Number	721960-44-7	[12][13]
Molecular Formula	C₇H₈BrNO₂S	[13]
Molecular Weight	250.11 g/mol	[13][14]
Appearance	Typically an off-white to pale yellow solid	Vendor Data
Boiling Point	360.7 ± 27.0 °C (Predicted)	[13]
Density	1.595 ± 0.06 g/cm³ (Predicted)	[13]

Spectroscopic Data (Typical):

• ¹H NMR (CDCl₃, 400 MHz): δ ~7.8-7.9 (s, 1H, thiophene-H), ~7.3-7.4 (s, 1H, thiophene-H), 3.80 (s, 3H, N-OCH₃), 3.35 (s, 3H, N-CH₃).

• ¹³C NMR (CDCl₃, 101 MHz): δ ~162 (C=O), ~138 (C-thiophene), ~132 (C-thiophene), ~125 (C-thiophene), ~110 (C-Br), 61.5 (N-OCH₃), 34.0 (N-CH₃).

• Mass Spec (ESI+): m/z 250.0, 252.0 [M+H]⁺, showing characteristic isotopic pattern for bromine.

Reactivity and Synthetic Applications

The primary utility of this molecule stems from the distinct reactivity of its two functional handles.

4.1 Reactions at the Weinreb Amide

The N-methoxy-N-methyl amide group is an excellent electrophile for the synthesis of ketones. Reaction with one equivalent of an organometallic nucleophile (R-M), such as a Grignard reagent (R-MgBr) or an organolithium (R-Li), proceeds via a stable tetrahedral intermediate. This intermediate does not collapse to the ketone until acidic workup, preventing the common side reaction of a second nucleophilic addition that would lead to a tertiary alcohol.

This reaction allows for the synthesis of a wide variety of 2-acyl-4-bromothiophenes, which are themselves valuable intermediates for further elaboration.

4.2 Reactions at the C4-Bromine Position

The bromine atom at the 4-position of the thiophene ring is ideally suited for palladium-catalyzed cross-coupling reactions. This enables the formation of new carbon-carbon or carbon-heteroatom bonds, dramatically increasing molecular complexity.

• Suzuki Coupling: Reaction with boronic acids or esters (R-B(OR)₂) introduces aryl, heteroaryl, or vinyl groups.

• Stille Coupling: Reaction with organostannanes (R-SnBu₃) is also effective for C-C bond formation.

• Heck Reaction: Coupling with alkenes introduces alkenyl substituents.

• Buchwald-Hartwig Amination: Reaction with amines provides access to 4-aminothiophene derivatives.

Crucially, the Weinreb amide is stable to the conditions of most cross-coupling reactions, allowing for a synthetic strategy where the C4-position is modified first, followed by reaction at the amide.

Caption: Divergent synthetic pathways from the target molecule.

Experimental Protocols

5.1 Protocol: Synthesis via Acid Chloride Intermediate

Materials:

• 4-Bromothiophene-2-carboxylic acid

• Oxalyl chloride ((COCl)₂)

• Dichloromethane (DCM), anhydrous

• N,N-Dimethylformamide (DMF), catalytic amount

• N,O-Dimethylhydroxylamine hydrochloride

• Pyridine or Triethylamine (TEA), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 4-bromothiophene-2-carboxylic acid (1.0 eq.) in anhydrous DCM under an inert atmosphere (N₂ or Ar), add a catalytic amount of DMF (1-2 drops).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add oxalyl chloride (1.2 - 1.5 eq.) dropwise. Gas evolution (CO₂, CO, HCl) will be observed.

• Allow the reaction to warm to room temperature and stir for 1-2 hours, or until gas evolution ceases and the reaction is complete as monitored by TLC (disappearance of starting material).

• Concentrate the reaction mixture in vacuo to remove excess oxalyl chloride and solvent. The resulting crude 4-bromothiophene-2-carbonyl chloride is typically used without further purification.

• In a separate flask, dissolve N,O-dimethylhydroxylamine hydrochloride (1.1 eq.) in DCM and cool to 0 °C.

• Add pyridine or TEA (2.2 eq.) dropwise to the hydroxylamine solution to form the free base.

• Re-dissolve the crude acid chloride from step 5 in anhydrous DCM and add it dropwise to the cold hydroxylamine free base solution.

• Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature, stirring for an additional 2-4 hours or until completion.

• Quench the reaction by adding water or saturated NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure Weinreb amide.

5.2 Protocol: Grignard Reaction to Form a Ketone

Materials:

• N-methoxy-N-methyl-4-bromothiophene-2-carboxamide

• Organomagnesium bromide (R-MgBr) in THF or Et₂O

• Tetrahydrofuran (THF), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate or Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the Weinreb amide (1.0 eq.) in anhydrous THF under an inert atmosphere and cool the solution to 0 °C or -78 °C, depending on the reactivity of the Grignard reagent.

• Slowly add the Grignard reagent (1.05 - 1.2 eq.) dropwise, maintaining the low temperature.

• Stir the reaction at this temperature for 1-3 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Allow the mixture to warm to room temperature and then add 1 M HCl to dissolve the resulting magnesium salts and hydrolyze the intermediate.

• Extract the mixture with ethyl acetate or ether (3x).

• Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate in vacuo.

• Purify the crude ketone product by flash column chromatography.

Conclusion

N-methoxy-N-methyl-4-bromothiophene-2-carboxamide is a strategically important and highly versatile synthetic intermediate. Its dual functionality allows for selective and high-yielding transformations at both the C2-amide and the C4-bromo positions. The stability of the Weinreb amide to a wide range of reaction conditions, particularly palladium-catalyzed cross-couplings, enables flexible and divergent synthetic strategies. This guide has provided the foundational knowledge for the synthesis, characterization, and application of this building block, empowering researchers in drug discovery and materials science to construct complex and novel molecular entities.

References

• TutorChase. (n.d.). How do you prepare a Weinreb amide? Retrieved January 21, 2026, from [Link]

• Paper Digest. (2024, October 14). A facile one-pot synthesis of weinreb amides from carboxylic acids with pocl3. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of hydroxamates (Weinreb amides). Retrieved January 21, 2026, from [Link]

• Niu, T., Zhang, W., Huang, D., Xu, C., Wang, H., & Hu, Y. (2010). A Powerful Reagent for Synthesis of Weinreb Amides Directly from Carboxylic Acids. Organic Letters, 12(19), 4364–4367. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Crucial Role of 2-Bromothiophene in Antithrombotic Drug Manufacturing. Retrieved January 21, 2026, from [Link]

• García-Dorival, I., et al. (2022). Discovery of Thiophene Derivatives as Potent, Orally Bioavailable, and Blood–Brain Barrier-Permeable Ebola Virus Entry Inhibitors. Journal of Medicinal Chemistry, 65(13), 9374–9391. [Link]

• Ikram, M., et al. (2021). Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. Heliyon, 7(8), e07787. [Link]

• Rather, B. A., et al. (2023). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry, 14(7), 1205-1236. [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved January 21, 2026, from [Link]

• El-Faham, A., et al. (2019). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. Scientific Reports, 13, 2686. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tutorchase.com [tutorchase.com]
• 4. wisdomlib.org [wisdomlib.org]
• 5. nbinno.com [nbinno.com]
• 6. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. hepatochem.com [hepatochem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Hydroxamate synthesis by acylation [organic-chemistry.org]
• 11. One-Pot Transition-Metal-Free Synthesis of Weinreb Amides Directly from Carboxylic Acids [organic-chemistry.org]
• 12. 721960-44-7|4-Bromo-n-methoxy-n-methylthiophene-2-carboxamide|BLD Pharm [bldpharm.com]
• 13. 4-BROMO-N-METHOXY-N-METHYLTHIOPHENE-2-CARBOXAMIDE | 721960-44-7 [amp.chemicalbook.com]
• 14. chemscene.com [chemscene.com]

4-bromo-N-methoxy-N-methylthiophene-2-carboxamide safety and handling

An In-Depth Technical Guide to the Safety and Handling of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

Disclaimer: This document is intended for use by qualified researchers, scientists, and drug development professionals. The compound 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide (CAS No. 721960-44-7) is a specialty chemical with limited publicly available safety and toxicological data. Therefore, this guide has been constructed by extrapolating information from safety data sheets (SDS) of structurally similar halogenated thiophenes and aromatic amides. All procedures should be conducted with the utmost caution, assuming the compound is hazardous. A thorough, substance-specific risk assessment must be performed before any handling.

Introduction

4-bromo-N-methoxy-N-methylthiophene-2-carboxamide is a halogenated heterocyclic compound. Halogenated thiophenes are significant as versatile building blocks in medicinal chemistry and materials science, often serving as precursors for more complex molecules through cross-coupling reactions.[1][2][3] The presence of the brominated thiophene core, coupled with a Weinreb amide functional group, suggests its utility in organic synthesis for the creation of ketones and other derivatives. Given its reactive potential, a robust understanding of its safe handling is paramount to ensure laboratory safety and experimental integrity. This guide provides a detailed framework for managing this compound, grounded in established principles for handling analogous chemical structures.

Section 1: Chemical Identification and Physical Properties

Proper identification is the first step in safe chemical management. While experimental data for the target compound is scarce, the following table summarizes its known identifiers and estimated properties based on related structures.

Property	Value	Source
IUPAC Name	4-bromo-N-methoxy-N-methylthiophene-2-carboxamide	-
CAS Number	721960-44-7	[4]
Molecular Formula	C₇H₈BrNO₂S	-
Molecular Weight	250.11 g/mol	-
Appearance	Likely a light yellow to white or off-white solid/powder.	[5] (analogy)
Solubility	Expected to be soluble in common organic solvents (e.g., DCM, THF, Ethyl Acetate) and poorly soluble in water.	(Chemical Intuition)
Stability	Stable under recommended storage conditions. Avoid strong oxidizing agents, strong acids, and strong bases.	[6] (analogy)

Section 2: Hazard Identification and Toxicological Profile

No specific toxicological studies for 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide are publicly available. The hazard profile is therefore inferred from data on similar compounds, such as brominated thiophenes and other chemical irritants.[7][8] The compound should be treated as hazardous until proven otherwise.

GHS Classification (Predicted)

Hazard Class	Category	Pictogram	Signal Word	Hazard Statement (Predicted)
Acute Toxicity, Oral	Category 4		Warning	H302: Harmful if swallowed.
Skin Corrosion/Irritation	Category 2		Warning	H315: Causes skin irritation.
Serious Eye Damage/Irritation	Category 2A		Warning	H319: Causes serious eye irritation.
Specific Target Organ Toxicity (Single Exposure)	Category 3, Respiratory System		Warning	H335: May cause respiratory irritation.

Summary of Potential Health Effects:

• Inhalation: May cause irritation to the respiratory tract, leading to symptoms like coughing and shortness of breath.[6]

• Skin Contact: Causes skin irritation, which may manifest as redness, itching, and pain.[7] Prolonged contact may lead to more severe effects.

• Eye Contact: Causes serious eye irritation.[7][9] Direct contact can result in pain, redness, and potential damage if not promptly addressed.

• Ingestion: Harmful if swallowed.[5] May cause gastrointestinal irritation, nausea, and vomiting.[6]

Section 3: Exposure Controls and Personal Protection

A multi-layered approach involving engineering controls, administrative controls, and personal protective equipment (PPE) is essential to minimize exposure.

Engineering Controls:

• Fume Hood: All handling of solid 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide and its solutions must be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.

• Ventilation: The laboratory should be well-ventilated to ensure low background levels of airborne contaminants.

• Safety Stations: Eyewash stations and safety showers must be readily accessible and tested regularly.[7]

Personal Protective Equipment (PPE): The selection of PPE is critical. The rationale is to create a complete barrier between the researcher and the chemical.

• Hand Protection: Wear nitrile gloves (minimum thickness of 0.11 mm). Double-gloving is recommended for handling larger quantities or for prolonged tasks. Gloves must be inspected before use and changed immediately if contamination is suspected.

• Eye and Face Protection: Chemical safety goggles that meet EN166 (EU) or ANSI Z87.1 (US) standards are mandatory.[9] A full-face shield should be worn in addition to goggles when there is a significant risk of splashes.

• Skin and Body Protection: A lab coat must be worn at all times. For tasks with a higher risk of spills, a chemically resistant apron is advisable. Ensure clothing fully covers the skin.

• Respiratory Protection: If engineering controls are insufficient or during a large-scale spill, a NIOSH/MSHA-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.[9]

Section 4: Safe Handling and Storage

Handling Protocol:

• Pre-Handling: Read and understand this guide and any available SDS for similar compounds. Ensure all necessary PPE is available and in good condition.

• Weighing: Conduct weighing of the solid compound within a fume hood or a ventilated balance enclosure to prevent dust inhalation.

• Solution Preparation: Add the solid slowly to the solvent. Avoid splashing. Use a magnetic stirrer for dissolution.

• Reaction Setup: All reactions should be set up in a fume hood. Ensure all glassware is properly secured.

• Post-Handling: Wash hands thoroughly with soap and water after removing gloves.[6] Decontaminate the work area in the fume hood.

Storage Requirements:

• Container: Store in a tightly closed, clearly labeled container.[6][9]

• Location: Keep in a cool, dry, and well-ventilated area designated for chemical storage.[6]

• Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[6]

Section 5: Emergency Procedures

Rapid and correct response to an emergency is critical.

First-Aid Measures:

• Inhalation: Immediately move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[5]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[5][9]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[5][7]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. If the person is conscious, give them a small amount of water to drink. Seek immediate medical attention.[5]

Spill Response Protocol:

• Evacuate: Alert others in the immediate area and evacuate if the spill is large or in a poorly ventilated space.

• Control: Prevent the spill from spreading using an inert absorbent material (e.g., vermiculite, sand, or commercial spill kits). Do not use combustible materials like paper towels to absorb large spills.

• Neutralize (if applicable): For a small spill, once absorbed, the material can be carefully collected.

• Cleanup: Wearing appropriate PPE, carefully scoop the absorbed material into a labeled, sealable container for hazardous waste.

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

• Dispose: Dispose of all contaminated materials as hazardous waste according to institutional and local regulations.

Caption: Emergency response workflow for a chemical spill or exposure.

Section 6: Disposal Considerations

All waste containing 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide, including contaminated absorbents, PPE, and empty containers, must be treated as hazardous waste.

• Waste Collection: Collect waste in a designated, properly labeled, and sealed container.

• Disposal Route: Dispose of the chemical waste through a licensed professional waste disposal service. Adhere strictly to all local, state, and federal environmental regulations.[6] Do not dispose of it down the drain.

Section 7: Pre-Work Risk Assessment

Before beginning any new procedure with this compound, a formal risk assessment is mandatory. This process ensures that all potential hazards are identified and controlled.

Caption: A systematic workflow for conducting a risk assessment.

References

• Kesharwani, T., et al. (2017, January 7). Green Synthesis of Halogenated Thiophenes, Selenophenes and Benzo[b]selenophenes Using Sodium Halides as a Source of Electrophilic Halogens. National Institutes of Health (PMC). Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet for Methyl 4-bromo-3-methoxythiophene-2-carboxylate. Retrieved from [Link]

• PubChem. (2026, January 18). 4-bromo-N'-hydroxythiophene-2-carboximidamide. National Center for Biotechnology Information. Retrieved from [Link]

• Gabbatt, C. D., et al. (2025, August 6). Synthesis and Reactivity of Some 4-Bromo-2H-chromenes and -2H- thiochromenes. ResearchGate. Retrieved from [Link]

• Hanna, W. J. W., et al. (n.d.). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. National Institutes of Health (PMC). Retrieved from [Link]

• PubChem. (n.d.). GHS Classification (Rev.11, 2025) Summary. National Center for Biotechnology Information. Retrieved from [Link]

Sources

• 1. Green Synthesis of Halogenated Thiophenes, Selenophenes and Benzo[b]selenophenes Using Sodium Halides as a Source of Electrophilic Halogens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 721960-44-7|4-Bromo-n-methoxy-n-methylthiophene-2-carboxamide|BLD Pharm [bldpharm.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. fishersci.com [fishersci.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. 4-bromo-N'-hydroxythiophene-2-carboximidamide | C5H5BrN2OS | CID 43140215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. fishersci.com [fishersci.com]

An In-depth Technical Guide to the Solubility of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

This technical guide provides a comprehensive analysis of the solubility characteristics of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide, a Weinreb amide derivative of thiophene. Designed for researchers, scientists, and professionals in drug development, this document delves into the theoretical underpinnings of its solubility, provides detailed experimental protocols for its determination, and discusses the critical factors influencing its behavior in various solvent systems.

Introduction and Physicochemical Profile

4-bromo-N-methoxy-N-methylthiophene-2-carboxamide (CAS No. 721960-44-7) is a substituted thiophene derivative incorporating a Weinreb amide functional group.[1] This structural feature is of significant interest in organic synthesis, as Weinreb amides are versatile intermediates for the preparation of ketones and aldehydes.[2][3] The solubility of this compound is a critical parameter for its handling, reaction optimization, purification, and formulation in potential pharmaceutical applications. Understanding its solubility profile is paramount for its effective utilization in a laboratory or industrial setting.

Physicochemical Properties (Predicted and Inferred):

While extensive experimental data for this specific molecule is not publicly available, we can infer its properties based on its structural components: the thiophene ring, the bromo substituent, and the N-methoxy-N-methylamide (Weinreb amide) group.

Property	Predicted/Inferred Value/Characteristic	Rationale and Supporting References
Molecular Formula	C₇H₈BrNO₂S	Based on its chemical structure.
Molecular Weight	250.11 g/mol	Calculated from the molecular formula.[4]
Appearance	Likely a solid at room temperature	High molecular weight and presence of polar functional groups and a halogen suggest a solid state. A related compound, 4-bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide, is a solid with a melting point of 124-126 °C.[5]
Polarity	Moderately polar	The molecule possesses a polar carboxamide group and a thiophene ring with a heteroatom, contributing to its polarity. The bromo group also adds to the molecular weight and can influence intermolecular interactions. The principle of "like dissolves like" suggests it will have appreciable solubility in polar organic solvents.[6]
Hydrogen Bonding	The amide oxygen can act as a hydrogen bond acceptor.	The absence of N-H protons precludes it from acting as a hydrogen bond donor.
pKa	The compound is not expected to have a significant acidic or basic character in typical aqueous pH ranges.	The amide protons are not acidic, and the nitrogen lone pair is delocalized.
LogP (Octanol-Water Partition Coefficient)	Predicted to be in the range of 1.5-2.5	An isomer, 5-bromo-N-methoxy-N-methylthiophene-2-carboxamide, has a calculated LogP of 2.144.[4] This suggests a preference for lipophilic environments over aqueous ones.

Theoretical Framework for Solubility

The solubility of a compound is governed by the intermolecular forces between the solute and the solvent.[7] For 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide, the key structural features influencing its solubility are:

• Thiophene Ring: The aromatic thiophene ring is relatively nonpolar and will contribute to its solubility in nonpolar organic solvents.

• Weinreb Amide Group: The N-methoxy-N-methylamide group is polar and capable of dipole-dipole interactions and hydrogen bonding (as an acceptor). This will enhance its solubility in polar solvents.

• Bromo Substituent: The bromine atom increases the molecular weight and polarizability of the molecule, which can affect its solubility.

Based on the principle of "like dissolves like," it is anticipated that 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide will exhibit good solubility in polar aprotic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and tetrahydrofuran (THF), as well as in chlorinated solvents like dichloromethane (DCM) and chloroform. Its solubility in protic solvents like ethanol and methanol is expected to be moderate. Due to its predicted LogP, its solubility in water is expected to be low.[4]

Experimental Determination of Solubility

A systematic approach to determining the solubility of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide involves both qualitative and quantitative methods.

Qualitative Solubility Assessment

This initial screening provides a rapid assessment of solubility in a range of common laboratory solvents.

Protocol:

• Preparation: Dispense approximately 1-2 mg of the compound into separate small, dry test tubes or vials.

• Solvent Addition: To each tube, add 0.1 mL of the test solvent.

• Observation: Agitate the mixture vigorously for 1-2 minutes at ambient temperature. Observe for complete dissolution.

• Incremental Solvent Addition: If the compound does not dissolve, add another 0.2 mL of the solvent and repeat the agitation. Continue adding the solvent in increments up to a total volume of 1 mL.

• Classification:

  • Soluble: Complete dissolution in ≤ 0.3 mL of solvent.

  • Sparingly Soluble: Dissolves upon addition of > 0.3 mL and up to 1 mL of solvent.

  • Insoluble: Does not completely dissolve in 1 mL of solvent.

Recommended Test Solvents:

• Water

• Methanol

• Ethanol

• Acetone

• Ethyl Acetate

• Dichloromethane (DCM)

• Tetrahydrofuran (THF)

• Dimethyl Sulfoxide (DMSO)

• Hexane or Heptane

Quantitative Solubility Determination (Shake-Flask Method)

The shake-flask method is a widely accepted technique for determining the thermodynamic equilibrium solubility of a compound.

Protocol:

• Sample Preparation: Add an excess amount of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide to a series of vials containing a known volume of the selected solvents. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25 °C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. A mechanical shaker or rotator is recommended.

• Phase Separation: After equilibration, allow the vials to stand undisturbed for a sufficient time to allow the excess solid to sediment. Alternatively, centrifuge the samples to facilitate phase separation.

• Sample Withdrawal and Dilution: Carefully withdraw a known volume of the supernatant (the saturated solution) using a filtered syringe to avoid transferring any solid particles. Dilute the aliquot with a suitable solvent to a concentration within the linear range of the analytical method.

• Quantification: Analyze the concentration of the diluted sample using a validated analytical technique such as High-Performance Liquid Chromatography (HPLC) with UV detection or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Calculation: Calculate the original concentration in the saturated solution, which represents the solubility of the compound in that solvent at the specified temperature. The results are typically expressed in mg/mL or mol/L.

Experimental Workflow for Quantitative Solubility Determination

Caption: Workflow for the shake-flask method of solubility determination.

Factors Influencing Solubility

Several factors can significantly impact the solubility of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide.[7][8][9]

• Temperature: The solubility of most solid organic compounds increases with temperature.[8][10] Therefore, heating the solvent may enhance the dissolution of this compound. This relationship should be determined experimentally for specific applications.

• pH of Aqueous Solutions: While the compound itself is not strongly acidic or basic, extreme pH values could potentially lead to hydrolysis of the amide bond over time, especially at elevated temperatures. For solubility testing in aqueous media, buffered solutions should be used to maintain a constant pH.

• Solvent Polarity: As discussed, the polarity of the solvent is a key determinant. A systematic study using solvents with a range of dielectric constants can provide a comprehensive solubility profile.

• Crystalline Form (Polymorphism): The solid-state structure of the compound can affect its solubility. Different crystalline forms (polymorphs) of the same compound can exhibit different solubilities. It is important to characterize the solid form used in solubility studies.

Conclusion

References

• ResearchGate. (2024, May 28). How to determine the solubility of a substance in an organic solvent? Retrieved from ResearchGate. [Link]

• Experiment: Solubility of Organic & Inorganic Compounds. (n.d.). Retrieved from a university chemistry department resource.
• EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. (n.d.).
• Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. (n.d.).
• Solubility of Organic Compounds. (2023, August 31). Retrieved from a university chemistry experiment guide.
• Weinreb Amidation as the Cornerstone of an Improved Synthetic Route to A-Ring-Modified Derivatives of Luotonin A. (n.d.).
• Weinreb amides. (n.d.).
• Recent Developments in Weinreb Synthesis and their Applications. (n.d.).

• ChemBK. (n.d.). Thiophene-2-carboxaldehyde. Retrieved from ChemBK. [Link]

• Morpholine Amides: Classical but Underexplored Acylating Intermediates in Organic Synthesis. (2025, August 28).

• National Center for Biotechnology Information. (n.d.). 2-Thiophenecarboxamide. PubChem. Retrieved from [Link]

• Chemistry LibreTexts. (2023, July 7). 13.3: Factors Affecting Solubility. Retrieved from [Link]

• ResearchGate. (2025, August 6). Some Factors Affecting the Solubility of Polymers. Retrieved from ResearchGate. [Link]

• FACTORS INFLUENCING (AFFECTING) ON SOLUBILITY OF DRUGS IN SOLVENT. (n.d.).

• Wikipedia. (n.d.). Hydroxylamine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Biochemistry, Dissolution and Solubility. StatPearls. Retrieved from [https://www.ncbi.nlm.nih.gov/books/NBK54 dissolution-and-solubility/]([Link] dissolution-and-solubility/)

• BYJU'S. (n.d.). Factors Affecting Solubility. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Thiophene-2-carboxylate. PubChem. Retrieved from [Link]

• Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. (n.d.). MDPI.

• Wikipedia. (n.d.). Thiophene-2-carboxylic acid. Retrieved from [Link]

• National Center for Biotechnology Information. (2026, January 17). 4-bromo-N-(prop-2-en-1-yl)thiophene-2-carboxamide. PubChem. Retrieved from [Link]

• Benchchem. (n.d.). An In-depth Technical Guide to the Solubility of 4-Bromo-2-methoxyphenol.

• ResearchGate. (2025, October 15). (PDF) Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. Retrieved from ResearchGate. [Link]

• National Center for Biotechnology Information. (n.d.). 4-Bromo-2-methoxyphenol. PubChem. Retrieved from [Link]

Sources

• 1. 721960-44-7|4-Bromo-n-methoxy-n-methylthiophene-2-carboxamide|BLD Pharm [bldpharm.com]
• 2. Weinreb amides [pubsapp.acs.org]
• 3. Recent Developments in Weinreb Synthesis and their Applications – Oriental Journal of Chemistry [orientjchem.org]
• 4. chemscene.com [chemscene.com]
• 5. mdpi.com [mdpi.com]
• 6. chem.ws [chem.ws]
• 7. byjus.com [byjus.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. FACTORS INFLUENCING (AFFECTING) ON SOLUBILITY OF DRUGS IN SOLVENT | PPTX [slideshare.net]
• 10. Biochemistry, Dissolution and Solubility - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Spectral Characteristics of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

Disclaimer: This document provides a theoretical and predictive analysis of the spectral data for 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide. As of the latest literature search in January 2026, experimental spectra for this specific compound are not publicly available. The data and interpretations presented herein are based on established principles of NMR spectroscopy, infrared spectroscopy, and mass spectrometry, and are intended to serve as a guide for researchers.

Introduction

4-bromo-N-methoxy-N-methylthiophene-2-carboxamide is a specialized chemical intermediate known as a Weinreb amide. The strategic placement of a bromine atom on the thiophene ring and the presence of the N-methoxy-N-methylamide group make it a versatile building block in organic synthesis. Weinreb amides are particularly valued in the synthesis of ketones and aldehydes, as they react with organometallic reagents to form a stable tetrahedral intermediate that resists over-addition, a common side reaction with other carboxylic acid derivatives.[1] This guide offers a comprehensive, albeit predictive, exploration of the spectral data that would be expected from this compound, providing researchers with a foundational understanding for its identification and characterization.

Synthesis of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

The synthesis of a Weinreb amide typically involves the coupling of a carboxylic acid (or its activated form) with N,O-dimethylhydroxylamine.[2][3] The following protocol outlines a reliable method for the preparation of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide from 4-bromothiophene-2-carboxylic acid.

Experimental Protocol: Synthesis

Step 1: Activation of 4-bromothiophene-2-carboxylic acid

• To a solution of 4-bromothiophene-2-carboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon), add oxalyl chloride (1.2 eq) dropwise at 0 °C.

• Add a catalytic amount of N,N-dimethylformamide (DMF) (1-2 drops).

• Allow the reaction mixture to warm to room temperature and stir for 2-3 hours, or until gas evolution ceases. The formation of the acid chloride is typically monitored by IR spectroscopy (disappearance of the broad O-H stretch of the carboxylic acid and appearance of the sharp C=O stretch of the acid chloride at a higher wavenumber).

Step 2: Formation of the Weinreb Amide

• In a separate flask, dissolve N,O-dimethylhydroxylamine hydrochloride (1.5 eq) in anhydrous DCM.

• Cool the solution to 0 °C and slowly add a base, such as triethylamine (3.0 eq) or pyridine (3.0 eq), to liberate the free amine.

• To this solution, add the freshly prepared 4-bromothiophene-2-carbonyl chloride solution dropwise at 0 °C.

• Allow the reaction to stir at room temperature overnight.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide.

Predicted Spectral Data

¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy

The ¹H NMR spectrum is expected to provide key information about the electronic environment of the protons in the molecule. The thiophene ring protons will appear in the aromatic region, while the methoxy and methyl protons will be in the upfield region.

Predicted ¹H NMR Data	Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
H-3	~7.4-7.6	d (doublet)	1H	Thiophene ring proton
H-5	~7.2-7.4	d (doublet)	1H	Thiophene ring proton
OCH₃	~3.7-3.9	s (singlet)	3H	Methoxy group protons
NCH₃	~3.2-3.4	s (singlet)	3H	N-methyl group protons

Interpretation and Rationale:

• The protons on the thiophene ring (H-3 and H-5) are expected to be distinct and appear as doublets due to coupling with each other. The electron-withdrawing effect of the carboxamide group and the bromine atom will deshield these protons, causing them to resonate at a relatively downfield chemical shift.

• The methoxy (OCH₃) and N-methyl (NCH₃) groups are not coupled to any other protons, and therefore, they are expected to appear as sharp singlets. The protons of the methoxy group are generally found at a slightly higher chemical shift than those of the N-methyl group due to the direct attachment to the more electronegative oxygen atom.

¹³C NMR (Carbon Nuclear Magnetic Resonance) Spectroscopy

The ¹³C NMR spectrum will reveal the number of unique carbon environments and provide insights into the electronic structure of the molecule.

Predicted ¹³C NMR Data	Chemical Shift (δ) ppm	Assignment
C=O	~160-165	Carbonyl carbon
C-2	~135-140	Thiophene ring carbon
C-5	~130-135	Thiophene ring carbon
C-3	~125-130	Thiophene ring carbon
C-4	~110-115	Thiophene ring carbon
OCH₃	~60-65	Methoxy carbon
NCH₃	~30-35	N-methyl carbon

Interpretation and Rationale:

• The carbonyl carbon (C=O) of the amide is expected to be the most downfield signal due to the strong deshielding effect of the double-bonded oxygen.

• The carbons of the thiophene ring will appear in the aromatic region. The carbon attached to the bromine atom (C-4) is expected to be the most upfield of the ring carbons due to the heavy atom effect of bromine. The other ring carbons (C-2, C-3, and C-5) will have distinct chemical shifts influenced by the substituents.

• The methoxy (OCH₃) and N-methyl (NCH₃) carbons will appear in the upfield region, with the methoxy carbon being more downfield due to the electronegativity of the attached oxygen.

IR (Infrared) Spectroscopy

The IR spectrum is useful for identifying the functional groups present in the molecule.

Predicted IR Data	Wavenumber (cm⁻¹)	Functional Group
~1650-1680	Strong	C=O stretch (amide)
~1400-1500	Medium	C=C stretch (aromatic)
~1000-1200	Strong	C-O stretch (methoxy)
~700-800	Strong	C-Br stretch

Interpretation and Rationale:

• A strong absorption band in the region of 1650-1680 cm⁻¹ is characteristic of the carbonyl (C=O) stretching vibration of the amide group.

• The presence of the thiophene ring will give rise to C=C stretching vibrations in the aromatic region.

• A strong band corresponding to the C-O stretch of the methoxy group is expected.

• The C-Br stretching vibration will likely appear in the fingerprint region at a lower wavenumber.

MS (Mass Spectrometry)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, which can aid in its structural elucidation. The presence of bromine, with its characteristic isotopic pattern (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio), will be a key diagnostic feature.

Predicted MS Data	m/z (mass-to-charge ratio)	Assignment
250/252	[M]⁺	Molecular ion peak
191/193	[M - N(OCH₃)CH₃]⁺	Loss of the N-methoxy-N-methyl group
183/185	[M - CO - N(OCH₃)CH₃]⁺	Loss of carbon monoxide from the above fragment
61	[N(OCH₃)CH₃]⁺	N-methoxy-N-methyl fragment

Interpretation and Rationale:

• The molecular ion peak ([M]⁺) is expected to appear as a pair of peaks of almost equal intensity at m/z 250 and 252, corresponding to the presence of the ⁷⁹Br and ⁸¹Br isotopes, respectively.

• A common fragmentation pathway for amides is the cleavage of the C-N bond. This would result in a fragment corresponding to the 4-bromothiophene-2-carbonyl cation.

• Another likely fragmentation is the loss of the entire N-methoxy-N-methyl group.

• The N-methoxy-N-methyl fragment itself may also be observed as a peak at m/z 61.

Visualization of the Synthetic Workflow

The following diagram illustrates the synthetic pathway for the preparation of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide.

Caption: Synthetic workflow for 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide.

Conclusion

This technical guide provides a detailed, albeit theoretical, overview of the expected spectral characteristics of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide. The predicted NMR, IR, and MS data, along with their interpretations, offer a solid foundation for researchers working with this compound or similar structures. The provided synthetic protocol is based on well-established methodologies for Weinreb amide formation and serves as a practical starting point for its laboratory preparation. It is our hope that this guide will be a valuable resource for the scientific community, and we anticipate that future experimental work will validate and refine these predictions.

References

• Balasubramaniam, S., & Aidhen, I. S. (2008). The Growing Applications of Weinreb Amides in Organic Synthesis. Synthesis, 2008(23), 3707-3738.

• Nmrdb.org. (n.d.). Predict ¹H proton NMR spectra. Retrieved January 21, 2026, from [Link]

• Katritzky, A. R., et al. (2002). An efficient conversion of carboxylic acids into Weinreb amides. Arkivoc, 2002(11), 39-44.

• Cheminfo.org. (n.d.). Predict ¹³C NMR spectra. Retrieved January 21, 2026, from [Link]

• LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved January 21, 2026, from [Link]

• Niu, T., et al. (2009). A Powerful Reagent for Synthesis of Weinreb Amides Directly from Carboxylic Acids. Organic Letters, 11(19), 4474–4477.

Sources

• 1. Synthesis of Weinreb and their Derivatives (A Review) – Oriental Journal of Chemistry [orientjchem.org]
• 2. arkat-usa.org [arkat-usa.org]
• 3. A Powerful Reagent for Synthesis of Weinreb Amides Directly from Carboxylic Acids [organic-chemistry.org]

A Senior Application Scientist's Guide to the Procurement and Synthesis of 4-Bromo-N-methoxy-N-methylthiophene-2-carboxamide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract and Strategic Importance

4-Bromo-N-methoxy-N-methylthiophene-2-carboxamide, a specialized Weinreb amide, serves as a critical building block in synthetic organic chemistry. Its structure is particularly valuable for the synthesis of complex ketones and functionalized thiophene derivatives, which are prevalent scaffolds in medicinal chemistry. The presence of the bromine atom offers a versatile handle for subsequent cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), while the Weinreb amide moiety provides a stable yet selectively reactive precursor for ketone synthesis via reaction with organometallic reagents. This guide provides a comprehensive overview of the commercial availability of this reagent, outlines a reliable synthesis protocol for in-house preparation, and details the necessary quality control measures to ensure compound integrity.

Compound Identifiers:

• Chemical Name: 4-Bromo-N-methoxy-N-methylthiophene-2-carboxamide

• CAS Number: 721960-44-7[1]

• Molecular Formula: C₇H₈BrNO₂S

• Molecular Weight: 250.11 g/mol [2]

Commercial Availability and Procurement

Direct procurement of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide is feasible through specialized chemical suppliers, though it is not as common as simpler reagents. Availability can vary, with stock often located in specific geographical regions, potentially leading to extended delivery times.

Supplier Overview

A survey of prominent chemical vendors indicates that the compound is available primarily from suppliers specializing in advanced organic building blocks. The following table summarizes representative findings.

Supplier	Catalog Number	Purity	Notes on Availability
BLDpharm	721960-44-7	Not specified	Listed as a product in their catalog.[1]
ChemScene	CS-0601831 (Isomer)	≥98%	Lists the isomer 5-Bromo-N-methoxy-N-methylthiophene-2-carboxamide (CAS 1236066-84-4) as in stock, indicating capability in this class of compounds.[2]
ChemicalBook	---	---	Lists CAS 721960-44-7 and aggregates supplier information.[3]

Note: Researchers should always request a certificate of analysis (COA) prior to purchase to verify purity and identity.

Procurement Workflow

The process of acquiring this specialized reagent requires a systematic approach to ensure both quality and timeliness. The following workflow is recommended.

Caption: A logical workflow for the procurement and quality verification of a specialized chemical reagent.

In-House Synthesis Protocol

When commercial availability is limited or cost-prohibitive, in-house synthesis provides a viable alternative. The most direct and reliable method to prepare this Weinreb amide is a two-step process starting from commercially available thiophene-2-carboxylic acid. This guide details the bromination of the thiophene ring followed by amide coupling.

Rationale for Synthetic Route

The chosen synthetic pathway prioritizes regioselectivity and utilizes robust, well-documented reactions.

• Bromination: Direct bromination of thiophene derivatives is a standard transformation. The regioselectivity is dictated by the directing effects of the carboxyl group.

• Amide Formation: Conversion of the resulting carboxylic acid to a Weinreb amide is efficiently achieved by first activating the acid (e.g., forming an acid chloride) and then reacting it with N,O-dimethylhydroxylamine. An alternative, milder method using a coupling agent like 1,1'-carbonyldiimidazole (CDI) avoids the need for harsh chlorinating agents.[4]

Synthetic Scheme

Caption: Reaction scheme for the two-step synthesis of the target Weinreb amide from its carboxylic acid precursor.

Detailed Experimental Procedure

Step 1: Synthesis of 4-Bromothiophene-2-carbonyl chloride

• Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-bromothiophene-2-carboxylic acid (5.0 g, 24.15 mmol).

• Reagent Addition: Suspend the acid in thionyl chloride (SOCl₂, 15 mL, 205 mmol). Add three drops of N,N-dimethylformamide (DMF) as a catalyst.

• Reaction: Heat the mixture to reflux (approx. 80 °C) and stir for 3 hours. The reaction progress can be monitored by the cessation of gas (HCl and SO₂) evolution.

• Workup: Allow the reaction to cool to room temperature. Remove the excess thionyl chloride under reduced pressure (rotary evaporation). The resulting crude brown oil, 4-bromothiophene-2-carbonyl chloride, is typically used in the next step without further purification.

Step 2: Synthesis of 4-Bromo-N-methoxy-N-methylthiophene-2-carboxamide

• Setup: In a separate 250 mL flask, dissolve N,O-dimethylhydroxylamine hydrochloride (2.59 g, 26.56 mmol, 1.1 equiv.) in 50 mL of dichloromethane (DCM). Cool the solution to 0 °C in an ice bath.

• Base Addition: Slowly add triethylamine (Et₃N) (8.4 mL, 60.37 mmol, 2.5 equiv.) to the solution and stir for 15 minutes.

• Coupling Reaction: Dissolve the crude 4-bromothiophene-2-carbonyl chloride from Step 1 in 20 mL of DCM. Add this solution dropwise to the cold amine solution over 30 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-16 hours.

• Quenching & Extraction: Quench the reaction by adding 50 mL of 1 M HCl (aq). Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (2 x 30 mL).

• Washing: Combine the organic layers and wash successively with saturated sodium bicarbonate (NaHCO₃) solution (50 mL) and brine (50 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude product can be purified by flash column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to yield the pure Weinreb amide.

Quality Control and Characterization

Upon receipt of a commercial sample or completion of the in-house synthesis, the identity and purity of the compound must be rigorously verified.

• ¹H NMR (Proton Nuclear Magnetic Resonance): This will confirm the structural integrity. Expect characteristic signals for the thiophene protons and distinct singlets for the N-methoxy and N-methyl groups.

• LC-MS (Liquid Chromatography-Mass Spectrometry): This technique confirms the molecular weight (M/z for [M+H]⁺ should be ~250.0 and ~252.0 in a ~1:1 ratio due to the bromine isotopes) and assesses the purity of the sample.

• FTIR (Fourier-Transform Infrared Spectroscopy): Look for a characteristic carbonyl (C=O) stretch for the amide, typically around 1630-1680 cm⁻¹.

Safety and Handling

As a Senior Application Scientist, ensuring laboratory safety is paramount. All handling of these chemicals should be performed in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE).

• Hazards: Acid chlorides and brominated compounds are corrosive and irritants. Thionyl chloride is highly toxic and reacts violently with water.[5][6][7]

• PPE: Wear safety goggles, a lab coat, and chemically resistant gloves.[5]

• Handling:

  • Avoid inhalation of dust, fumes, or vapors.[5][6]

  • Prevent contact with skin and eyes.[6]

  • In case of contact, immediately flush the affected area with copious amounts of water.[6][8]

• Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area, away from incompatible materials like strong oxidizing agents.[5]

References

• Cole-Parmer (n.d.). Material Safety Data Sheet for Methyl 4-bromo-3-methoxythiophene-2-carboxylate, 97%. Retrieved from: [Link]

• MDPI (2023). Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. Molbank, 2023(2), M1625. Retrieved from: [Link]

• AOBChem USA (n.d.). 4-Bromo-N-methylbenzo[b]thiophene-2-carboxamide. Retrieved from: [Link]

• ChemSpider (2012). Preparation of Weinreb Amides from Carboxylic Acid via CDI Activation. Synthetic Pages, 518. Retrieved from: [Link]

• National Institutes of Health (NIH) (n.d.). Synthesis and structure of 4-bromo-2-chlorophenyl 4′-methoxy-[1,1′-biphenyl]-4-carboxylate featuring short halogen⋯oxygen contacts. Retrieved from: [Link]

• Dana Bioscience (n.d.). 4-Bromo-3-methoxy-5-methylthiophene-2-carboxylic acid 50mg. Retrieved from: [Link]

Sources

• 1. 721960-44-7|4-Bromo-n-methoxy-n-methylthiophene-2-carboxamide|BLD Pharm [bldpharm.com]
• 2. chemscene.com [chemscene.com]
• 3. 4-BROMO-N-METHOXY-N-METHYLTHIOPHENE-2-CARBOXAMIDE | 721960-44-7 [amp.chemicalbook.com]
• 4. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 5. fishersci.com [fishersci.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. fishersci.com [fishersci.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]

reactivity of the C-Br bond in 4-bromothiophene derivatives

An In-Depth Technical Guide to the Reactivity of the C-Br Bond in 4-Bromothiophene Derivatives

Introduction: The Thiophene Core in Modern Chemistry

The thiophene ring is a cornerstone of modern medicinal chemistry and materials science, widely recognized as a "privileged pharmacophore" due to its presence in numerous FDA-approved drugs and high-performance organic electronic materials.[1][2] Its unique electronic properties and structural planarity contribute to effective interactions with biological targets and facilitate the transport of charge in organic semiconductors.[3] The true potential of this scaffold, however, is unlocked through precise functionalization. Halogenated thiophenes, particularly 4-bromothiophene derivatives, serve as exceptionally versatile building blocks, enabling the construction of complex molecular architectures through a variety of chemical transformations.[4] The carbon-bromine bond at the 4-position offers a robust and reliable handle for synthetic chemists to introduce new carbon-carbon and carbon-heteroatom bonds.

This guide, intended for researchers, chemists, and drug development professionals, provides an in-depth exploration of the . Moving beyond a simple catalog of reactions, we will delve into the mechanistic principles, explain the causality behind experimental choices, and provide field-proven protocols for the most critical transformations. Our focus is on empowering scientists to leverage these powerful intermediates with a high degree of control and predictability.

Chapter 1: Fundamental Principles of C-Br Bond Reactivity

The reactivity of the C-Br bond at the 4-position (a β-position) of the thiophene ring is governed by a combination of electronic and steric factors. Understanding these principles is paramount for predicting reaction outcomes and designing effective synthetic strategies.

Electronic Landscape of the Thiophene Ring

The thiophene ring is an electron-rich aromatic system. The position of the bromine atom significantly influences the bond's susceptibility to different reaction types. While C-Br bonds at the α-positions (C2 and C5) are often more reactive in certain transformations due to their proximity to the sulfur heteroatom, the C4-Br bond possesses a distinct reactivity profile that is highly valuable for synthetic planning. The reactivity of this bond is further modulated by the presence of other substituents on the ring.

• Electron-Withdrawing Groups (EWGs): Substituents like nitro (-NO2), cyano (-CN), or carbonyl groups (-CHO, -COR) decrease the electron density of the thiophene ring. This makes the carbon atom of the C-Br bond more electrophilic and thus more susceptible to nucleophilic attack, a key factor in Nucleophilic Aromatic Substitution (SNAr) reactions.[5][6]

• Electron-Donating Groups (EDGs): Groups like alkyl or alkoxy substituents increase the ring's electron density. This can enhance the rate of oxidative addition in palladium-catalyzed cross-coupling reactions, as the electron-rich aromatic system more readily interacts with the electron-deficient metal center.[7]

Steric Hindrance

The accessibility of the C4-Br bond is a critical factor. Bulky substituents at the adjacent C3 or C5 positions can sterically impede the approach of reagents, particularly the large catalytic complexes used in cross-coupling reactions. This steric hindrance can dramatically lower reaction rates and yields, a crucial consideration during the design of a synthetic route.[8]

Chapter 2: Key Transformations of the C4-Br Bond

The C4-Br bond is a gateway to a vast array of molecular structures, primarily through metal-catalyzed cross-coupling and lithium-halogen exchange reactions.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed reactions are the workhorse for C-C and C-heteroatom bond formation in modern organic synthesis.[9][10] Their reliability, functional group tolerance, and mild conditions make them indispensable tools.

The Suzuki-Miyaura reaction, which couples an organoboron species with an organic halide, is arguably the most widely used cross-coupling reaction involving bromothiophenes.[8][11] It is favored for the commercial availability and stability of boronic acids and the generation of non-toxic inorganic byproducts.[11]

Expert Insight: The Catalytic Cycle The efficacy of the Suzuki coupling hinges on a well-defined catalytic cycle. The process begins with the Oxidative Addition of the 4-bromothiophene derivative to a Pd(0) complex, forming a Pd(II) intermediate. This is often the rate-limiting step and is facilitated by electron-rich thiophene rings and phosphine ligands that stabilize the palladium center. The next step, Transmetalation , involves the transfer of the organic group from the boronic acid (activated by a base) to the palladium center. The final step is Reductive Elimination , where the two organic fragments are coupled, forming the new C-C bond and regenerating the active Pd(0) catalyst.

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Self-Validating Experimental Protocol: Suzuki Coupling of 4-Bromothiophene-2-carboxaldehyde

This protocol describes a representative Suzuki coupling. A successful reaction is validated by the consumption of the starting material (monitored by TLC or GC-MS) and the formation of a new, less polar product with the expected mass.

• Inert Atmosphere Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the 4-bromothiophene derivative (1.0 eq), the desired arylboronic acid (1.1-1.2 eq), and a base such as potassium phosphate (K₃PO₄, 2.0 eq).[12] The use of a slight excess of the boronic acid ensures complete consumption of the more valuable bromothiophene. K₃PO₄ is often an excellent base for these couplings.[12]

• Solvent and Catalyst Addition: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times. Add a degassed solvent mixture, typically 1,4-dioxane and water (e.g., 6:1 v/v).[13] The water is crucial for activating the boronic acid but using minimal amounts can be key to preventing competitive dehalogenation side reactions.[13] Finally, add the palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03-0.05 eq).[13]

• Reaction Execution: Heat the mixture to a temperature of 85-90 °C and stir vigorously.[8][14] Monitor the reaction progress by TLC or GC-MS every 1-2 hours. The reaction is typically complete within 5-12 hours.

• Workup and Purification: Upon completion, cool the reaction to room temperature and pour it into a separatory funnel containing water and ethyl acetate. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography to obtain the pure coupled product.[14]

Substrate Example	Boronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Yield (%)	Reference
(E)-4-bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline	3-chloro-4-fluorophenyl boronic acid	Pd(PPh₃)₄ (5)	K₃PO₄	1,4-Dioxane	90	33-40 (mono)	[8]
(E)-4-bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline	4-methoxyphenyl boronic acid	Pd(PPh₃)₄ (5)	K₃PO₄	1,4-Dioxane	90	31-46 (di)	[8]
4,5-dibromothiophene-2-carboxaldehyde	Phenylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃	Dioxane/H₂O	Reflux	85 (mono)	[13]
5-bromothiophene-2-carboxylic acid derivative	4-chlorophenylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃	Toluene/EtOH/H₂O	80	85	[11]
Table 1: Representative Suzuki-Miyaura Coupling Reactions of Bromothiophene Derivatives.

• Stille Coupling: Utilizes organostannane reagents. It is highly effective but is often avoided due to the toxicity and difficulty of removing tin byproducts.[9]

• Buchwald-Hartwig Amination: A powerful method for forming C-N bonds by coupling the bromothiophene with an amine, critical for synthesizing many pharmaceutical compounds.[9]

• Kumada Coupling: Employs a Grignard reagent (see section 2.3) and a nickel or palladium catalyst. It is a classic C-C bond-forming reaction.[9]

Lithium-Halogen Exchange

For creating a potent nucleophilic thiophene ring, lithium-halogen exchange is the premier method. It involves treating the 4-bromothiophene with an organolithium reagent, such as n-butyllithium (n-BuLi), at very low temperatures.[15]

Expert Insight: The Mechanism and Critical Parameters This reaction proceeds via an "ate"-complex, where the organolithium reagent coordinates to the bromine atom, facilitating the exchange.[16] The choice of reagent and temperature are absolutely critical for success.

• Temperature: The reaction must be carried out at very low temperatures, typically -78 °C (a dry ice/acetone bath).[15] At higher temperatures, the highly basic organolithium reagent can deprotonate the thiophene ring at the acidic C5 position or lead to other side reactions.

• Reagent Choice: n-Butyllithium is the most common reagent.[15] tert-Butyllithium (t-BuLi) is more reactive and can be used when n-BuLi is sluggish, but it is also more prone to side reactions. The choice depends on the specific substrate and its electronic properties.[17]

Caption: Experimental workflow for lithium-halogen exchange and electrophilic quench.

Self-Validating Experimental Protocol: Lithiation and Quench with an Electrophile

This protocol is validated by the successful incorporation of the electrophile, confirmed by spectroscopic methods (NMR, MS) showing the absence of bromine and the presence of the new functional group.

• System Preparation: Under an inert atmosphere (Argon), add the 4-bromothiophene derivative (1.0 eq) to a flame-dried, three-neck flask containing anhydrous tetrahydrofuran (THF).

• Lithiation: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add n-butyllithium (1.1 eq) dropwise via syringe over 10-15 minutes, ensuring the internal temperature remains below -70 °C.[15] After the addition is complete, stir the resulting mixture at -78 °C for 30-60 minutes to ensure complete lithium-halogen exchange.[15]

• Electrophilic Quench: While maintaining the temperature at -78 °C, add the desired electrophile (1.2 eq), either neat or as a solution in anhydrous THF.[15]

• Workup: After stirring for an appropriate time (typically 1-3 hours at -78 °C), allow the reaction to slowly warm to room temperature. Quench the reaction by carefully adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction and Purification: Transfer the mixture to a separatory funnel, extract with an organic solvent (e.g., diethyl ether or ethyl acetate), wash the combined organic layers with brine, dry over anhydrous magnesium sulfate (MgSO₄), and concentrate in vacuo. Purify via column chromatography or distillation.

Electrophile	Reagent	Resulting Functional Group
Carbon Dioxide	CO₂ (gas or dry ice)	Carboxylic Acid (-COOH)
Aldehyde/Ketone	RCHO / R₂CO	Secondary/Tertiary Alcohol
Dimethylformamide	DMF	Aldehyde (-CHO)
Chlorotrimethylstannane	Me₃SnCl	Stannane (-SnMe₃)
Table 2: Common Electrophiles for Quenching 4-Lithiothiophene Intermediates.

Grignard Reagent Formation

Reacting a 4-bromothiophene derivative with magnesium metal (typically activated with iodine) in an ether solvent like THF or diethyl ether generates the corresponding Grignard reagent, 4-thienylmagnesium bromide.[9] While less nucleophilic than their organolithium counterparts, Grignard reagents are often more tolerant of sensitive functional groups (like esters) and are key reagents in Kumada cross-coupling reactions.[9]

Chapter 3: Chemoselectivity: C-Br Reactivity vs. C-H Activation

A fascinating and synthetically powerful aspect of bromothiophene chemistry is the ability to selectively functionalize a C-H bond while leaving the C-Br bond intact.[18][19] This is a testament to the sophisticated catalyst systems developed in recent years. For example, using a palladium catalyst in the presence of a silver(I) nitrate/potassium fluoride activator system allows for the arylation of bromothiophenes at the C-H bond adjacent to the sulfur atom.[18][19] The C-Br bond remains untouched under these conditions.

This chemoselectivity opens up powerful synthetic strategies. A molecule can first undergo C-H functionalization, and the resulting product, which still contains the C-Br bond, can then be subjected to a second, different transformation (like a Suzuki coupling) at the bromine site.[19][20] This sequential, one-pot approach enhances synthetic efficiency and allows for the rapid construction of complex, polysubstituted thiophenes.[13]

Chapter 4: Applications in Drug Discovery and Materials Science

The transformations described in this guide are not merely academic exercises; they are routinely employed in the synthesis of high-value molecules.

• Drug Discovery: Thiophene derivatives are found in a wide range of pharmaceuticals, including anti-cancer, anti-inflammatory, and anti-diabetic agents.[1][3][21] The ability to precisely modify the thiophene core using the C-Br bond as a handle is critical for structure-activity relationship (SAR) studies, where chemists fine-tune a molecule's properties to enhance efficacy and reduce side effects.[1]

• Materials Science: In the field of organic electronics, the C-Br bond on a thiophene monomer is essential for polymerization reactions (e.g., via Kumada or Stille coupling) to create well-defined polythiophenes.[9] These polymers are used in organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and organic light-emitting diodes (OLEDs), where the electronic properties can be tuned by the substituents attached to the thiophene backbone.[4]

Conclusion

The C-Br bond in 4-bromothiophene derivatives is a robust and versatile functional group that provides chemists with a reliable entry point for molecular diversification. Through powerful transformations such as palladium-catalyzed cross-coupling and lithium-halogen exchange, this seemingly simple bond enables the construction of intricate molecular architectures for applications ranging from life-saving pharmaceuticals to next-generation electronic materials. A thorough understanding of the underlying mechanistic principles and the careful selection of reaction conditions, as detailed in this guide, are the keys to successfully harnessing the synthetic power of these invaluable chemical building blocks.

References

• Factors Affecting Reactivity of Elements.Lesson - HelpTeaching.com.
• Palladium-Catalyzed Coupling Reactions of Bromothiophenes at the C−H Bond Adjacent to the Sulfur Atom with a New Activator System, AgNO3/KF.Organic Letters - ACS Publications.
• Palladium-Catalyzed Coupling Reactions of Bromothiophenes at the C−H Bond Adjacent to the Sulfur.American Chemical Society.
• CuBr2-promoted cyclization and bromination of arene–alkynes: C–Br bond formation via reductive elimination of Cu(iii) species.Organic Chemistry Frontiers (RSC Publishing).
• Palladium-Catalyzed C−H Homocoupling of Bromothiophene Derivatives and Synthetic Application to Well-Defined Oligothiophenes.ResearchGate.
• Structure-Reactivity relationship of olefins as Electrophiles and Nucleophiles: Factors Influencing.ChemRxiv.
• Synthesis and Reactions of Halo- substituted Alkylthiophenes. A Review.ResearchOnline@JCU.
• Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features.PubMed Central.
• New Syntheses of 3-Bromothiophene and 3,4-Dibromothiophene.SciSpace.
• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads.NIH.
• Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies.NIH.
• Suzuki cross-coupling reaction of 2-bromothiophene with phenylboronic acid...ResearchGate.
• 4-Bromothiophene-2-carboxaldehyde: Your Essential Building Block for Chemical Innovation.NINGBO INNO PHARMCHEM CO.,LTD.
• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads.[No Source Found].
• Which one is the best reagent for the lithiation of 3-bromothiophene, n-BuLi, t-BuLi, LDA and why?ResearchGate.
• Application Notes and Protocols for the Lithiation of 3-Bromothiophene.Benchchem.
• The Significance of Thiophene in Medicine: A Systematic Review of the Literature.Cognizance Journal of Multidisciplinary Studies.
• Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde.NIH.
• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads.RSC Publishing.
• Nucleophilic Aromatic Substitution: Introduction and Mechanism.Master Organic Chemistry.
• Suzuki Reaction - Palladium Catalyzed Cross Coupling.Common Organic Chemistry.
• Mechanism of the Lithiation - Insights in Advanced Organic Chemistry 11.YouTube.
• Palladium (0) catalyzed Suzuki cross-coupling reactions of 2,4-dibromothiophene: selectivity, characterization and biological.Taylor & Francis Online.
• Therapeutic importance of synthetic thiophene.PubMed Central.
• 18.10: Nucleophilic Aromatic Substitution - The Addition-Elimantion Mechanism.Chemistry LibreTexts.
• Proton Guru Practice V.4: Palladium Catalyzed Coupling Reactions.YouTube.

Sources

• 1. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchonline.jcu.edu.au [researchonline.jcu.edu.au]
• 10. m.youtube.com [m.youtube.com]
• 11. Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Suzuki Reaction - Palladium Catalyzed Cross Coupling [commonorganicchemistry.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. youtube.com [youtube.com]
• 17. researchgate.net [researchgate.net]
• 18. pubs.acs.org [pubs.acs.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. researchgate.net [researchgate.net]
• 21. Therapeutic importance of synthetic thiophene - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes & Protocols: High-Fidelity Ketone Synthesis via Grignard Reaction of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

Abstract

This document provides a comprehensive guide for the synthesis of ketones utilizing the Grignard reaction with the Weinreb amide, 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide. The N-methoxy-N-methylamide (Weinreb amide) functionality offers a significant advantage over traditional acylating agents by preventing the common issue of over-addition by organometallic reagents.[1] This protocol is particularly relevant for researchers in medicinal chemistry and materials science, where precise control over carbonyl chemistry is paramount for the synthesis of complex molecular architectures. We will delve into the mechanistic underpinnings of this reaction, provide detailed, field-tested protocols, and discuss critical parameters for maximizing yield and purity.

Introduction: The Power of the Weinreb Amide in Ketone Synthesis

The synthesis of ketones is a cornerstone of organic chemistry. However, traditional methods employing Grignard reagents with esters or acid chlorides are often plagued by the formation of tertiary alcohol byproducts due to a second nucleophilic attack on the initially formed ketone.[2] The Weinreb-Nahm ketone synthesis, developed in 1981, elegantly circumvents this issue through the use of N-methoxy-N-methylamides.[1]

The key to the Weinreb amide's utility lies in its ability to form a stable, five-membered chelated intermediate upon addition of an organometallic reagent, such as a Grignard reagent.[3][4][5] This intermediate is stable at low temperatures and does not collapse to the ketone until acidic workup.[1][6][7] This two-step process effectively protects the newly formed ketone from further nucleophilic attack, ensuring high yields of the desired product.[1][3][4] The thiophene moiety in the title compound is a common scaffold in pharmaceuticals, making this specific protocol highly valuable for drug discovery and development.[8]

Reaction Mechanism and Rationale

The success of the Weinreb ketone synthesis hinges on the stability of the tetrahedral intermediate formed during the reaction.

• Nucleophilic Attack: The Grignard reagent (R-MgX) acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of the 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide.

• Chelation and Stabilization: The magnesium halide of the Grignard reagent is chelated by the N-methoxy oxygen and the carbonyl oxygen, forming a stable five-membered ring. This chelation prevents the collapse of the tetrahedral intermediate.[1][3][4]

• Acidic Workup and Ketone Formation: Upon introduction of an aqueous acid during the workup, the chelated intermediate is protonated and subsequently collapses to yield the desired ketone and N,O-dimethylhydroxylamine hydrochloride.

This controlled, stepwise mechanism is the primary reason for the high selectivity and yield of this reaction.

Caption: Mechanism of the Weinreb Ketone Synthesis.

Experimental Protocols

3.1. Materials and Reagents

Reagent	CAS Number	Molecular Weight	Purity	Supplier
4-bromo-N-methoxy-N-methylthiophene-2-carboxamide	721960-44-7	250.11 g/mol	>98%
Grignard Reagent (e.g., Phenylmagnesium bromide)	Varies	Varies	1.0 M in THF	Sigma-Aldrich
Anhydrous Tetrahydrofuran (THF)	109-99-9	72.11 g/mol	DriSolv®	MilliporeSigma
1 M Hydrochloric Acid (HCl)	7647-01-0	36.46 g/mol	ACS Grade	Fisher Scientific
Saturated Aqueous Sodium Bicarbonate (NaHCO₃)	144-55-8	84.01 g/mol	ACS Grade	VWR
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37 g/mol	ACS Grade	J.T.Baker
Diethyl Ether (Et₂O)	60-29-7	74.12 g/mol	ACS Grade	EMD Millipore
Ethyl Acetate (EtOAc)	141-78-6	88.11 g/mol	ACS Grade	Honeywell

3.2. Step-by-Step Protocol for Ketone Synthesis

This protocol describes a general procedure. The specific Grignard reagent and stoichiometry may need to be optimized for different substrates.

• Reaction Setup:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen inlet, and a dropping funnel, add 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide (1.0 eq).

  • Dissolve the Weinreb amide in anhydrous tetrahydrofuran (THF) (approximately 0.2 M concentration).

  • Place the flask in an ice-water bath and cool the solution to 0 °C under a nitrogen atmosphere.

• Grignard Reagent Addition:

  • Slowly add the Grignard reagent (1.1 - 1.5 eq) dropwise to the stirred solution via the dropping funnel over a period of 30-60 minutes, ensuring the internal temperature does not exceed 5 °C.

  • After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Reaction Quench and Workup:

  • Carefully quench the reaction by the slow, dropwise addition of 1 M aqueous HCl at 0 °C until the solution is acidic (pH ~2-3).

  • Allow the mixture to warm to room temperature and continue stirring for 30 minutes.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x volume of aqueous layer).

  • Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude ketone.

• Purification:

  • The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., hexanes/ethyl acetate gradient) to afford the pure ketone.

Caption: Experimental Workflow for Ketone Synthesis.

Key Considerations and Troubleshooting

• Anhydrous Conditions: Grignard reagents are highly sensitive to moisture. Ensure all glassware is thoroughly dried and the reaction is performed under an inert atmosphere (nitrogen or argon). Use of anhydrous solvents is critical.

• Temperature Control: Maintaining a low temperature (0 °C or below) during the Grignard addition is crucial to prevent side reactions and ensure the stability of the chelated intermediate.[1][6]

• Stoichiometry of Grignard Reagent: While a slight excess of the Grignard reagent is generally used to ensure complete consumption of the starting material, a large excess should be avoided as it can lead to impurities that complicate purification.

• Grignard Reagent Compatibility: The bromine atom on the thiophene ring of the starting material is generally stable to Grignard reagents under these conditions. However, for highly reactive Grignard reagents or prolonged reaction times, halogen-metal exchange could be a potential side reaction.

• Workup: The acidic quench should be performed slowly and at low temperature to control the exotherm.

Conclusion

The Grignard reaction of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide provides a reliable and high-yielding route to the corresponding ketones. The inherent stability of the Weinreb amide-derived intermediate effectively prevents over-addition, a common pitfall in ketone synthesis with organometallics. This protocol offers a robust and versatile tool for medicinal chemists and organic synthesis professionals engaged in the development of novel molecular entities.

References

• Wikipedia. Weinreb ketone synthesis. [Link]

• YouTube. Weinreb amide, synthesis, reactivity and preparation of ketone by alkyl Lithium or Grignard reagent. [Link]

• Khalid, M., et al. (2020). Synthesis of Weinreb and their Derivatives (A Review). Oriental Journal of Chemistry, 36(2), 206-219. [Link]

• Oda, H., et al. (2022). Synthesis of Unsymmetrical Ketones Using Chelation-Controlled Sequential Substitution of N-Triazinylamide/Weinreb Amide by Organometallic Reagents. ACS Omega, 7(51), 48065–48075. [Link]

• Szostak, M., et al. (2020). Synthesis of Biaryl Ketones by Arylation of Weinreb Amides with Functionalized Grignard Reagents under Thermodynamic Control vs. Amide N–C Cleavage. Organic Letters, 22(9), 3563–3568. [Link]

• Organic Chemistry Portal. Grignard Reaction - Common Conditions. [Link]

• Current Protocols in Nucleic Acid Chemistry. (2001). Weinreb amides. Current Protocols in Nucleic Acid Chemistry, 5(1), 2.13.1-2.13.3. [Link]

• ResearchGate. (2020). Synthesis of Weinreb and their Derivatives (A-Review). [Link]

• Bar, S., & Martin, M. I. (2021). Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. Molbank, 2021(4), M1296. [Link]

• ResearchGate. (2018). Weinreb Amides as Privileged Acylating Agents for Accessing α-Substituted Ketones. [Link]

• ResearchGate. (2015). A Colorful Grignard Reaction: Preparation of the Triarylmethane Dyes from 4-Bromo-N,N-Dimethylaniline. [Link]

• MDPI. Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. [Link]

• Adichemistry. GRIGNARD REAGENT | REACTIONS | PREPARATION | MECHANISM. [Link]

• Journal of Chemical and Pharmaceutical Research. (2018). Recent Developments in Weinreb Synthesis and their Applications. [Link]

• Synthesis of 7-methoxy-4-oxo-N-phenyl-4H-chromene-2-carboxamide. [Link]

• Semantic Scholar. Regioselective synthesis of 4-bromo-3-formyl-N-phenyl-5- propylthiophene-2-carboxamide. [Link]

• National Institutes of Health. Enantioselective Catalytic Dearomative Addition of Grignard Reagents to 4-Methoxypyridinium Ions. [Link]

• Organic Syntheses. Procedure for the Synthesis of N-Methoxy-N-methyl-2-(9-fluorenyl)cyclopropanecarboxamide. [Link]

• University of Toronto. Formation and reaction of a Grignard reagent. [Link]

• Dana Bioscience. 4-Bromo-n-methoxy-n-methylthiophene-2-carboxamide 5g. [Link]

Sources

• 1. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 2. Grignard Reaction - Common Conditions [commonorganicchemistry.com]
• 3. Synthesis of Weinreb and their Derivatives (A Review) – Oriental Journal of Chemistry [orientjchem.org]
• 4. researchgate.net [researchgate.net]
• 5. Recent Developments in Weinreb Synthesis and their Applications – Oriental Journal of Chemistry [orientjchem.org]
• 6. youtube.com [youtube.com]
• 7. Weinreb amides [pubsapp.acs.org]
• 8. pubs.rsc.org [pubs.rsc.org]

Application Notes and Protocols for the Sonogashira Coupling of 4-Bromothiophenes

Abstract

The Sonogashira cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between sp²-hybridized aryl or vinyl halides and sp-hybridized terminal alkynes.[1][2] This reaction is of paramount importance in drug discovery, materials science, and natural product synthesis for its ability to construct complex molecular architectures under generally mild conditions.[3][4][5] Thiophene-containing alkynes are crucial building blocks for conjugated polymers and pharmacologically active molecules.[6][7] This guide provides an in-depth analysis and detailed protocols for the successful Sonogashira coupling of 4-bromothiophenes, a common yet moderately challenging substrate class. We will explore the causality behind the selection of catalysts, the role of copper co-catalysis, and reaction parameters, offering field-proven insights for researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of Thiophene Alkynylation

The thiophene moiety is a privileged scaffold in medicinal chemistry and organic electronics. Its incorporation into conjugated systems via C-C bond formation is a key strategy for tuning electronic and photophysical properties.[8][9] The Sonogashira reaction provides a direct and powerful route to synthesize 4-alkynylthiophenes, which are versatile intermediates for further functionalization or integral components of target molecules.

While aryl iodides are the most reactive halides in Sonogashira couplings, the corresponding aryl bromides, such as 4-bromothiophene, are often more commercially available, cost-effective, and stable.[1][10] However, their lower reactivity necessitates carefully optimized conditions to achieve high yields and avoid common side reactions.[11] This document serves as a comprehensive guide to navigating these challenges.

Mechanistic Rationale: A Tale of Two Catalytic Cycles

Understanding the reaction mechanism is critical for rational optimization and troubleshooting. The classical Sonogashira reaction operates through two interconnected catalytic cycles: a palladium cycle and a copper cycle.[1][10][12]

• The Palladium Cycle: This is the primary cross-coupling engine. It begins with the oxidative addition of the 4-bromothiophene to a Pd(0) complex, forming a Pd(II)-thienyl intermediate. This is often the rate-determining step for less reactive aryl bromides.[13][14]

• The Copper Cycle: The copper(I) co-catalyst reacts with the terminal alkyne in the presence of a base to form a copper(I) acetylide.[15] This species then undergoes transmetalation with the Pd(II)-thienyl complex, transferring the alkynyl group to the palladium center.

• Reductive Elimination: The resulting diorganopalladium(II) complex undergoes reductive elimination to yield the 4-alkynylthiophene product and regenerate the active Pd(0) catalyst, thus completing the cycle.[10]

The synergy between palladium and copper allows the reaction to proceed under mild conditions.[16] However, the copper co-catalyst can also promote the undesirable oxidative homocoupling of the alkyne (Glaser coupling), necessitating the development of copper-free protocols for certain applications.[17][18]

Caption: Fig 1. The dual catalytic cycles of the Sonogashira reaction.

Optimizing Reaction Parameters for 4-Bromothiophenes

The success of coupling with 4-bromothiophene hinges on the careful selection of several key parameters.

Palladium Catalyst and Ligands

The choice of the palladium source and its associated ligands is the most critical factor.

• Palladium Precatalysts: Air-stable Pd(II) sources like Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) are widely used and are reduced in situ to the active Pd(0) species.[19] Pd(0) sources such as Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) are also common but are more sensitive to air.[3][12] For challenging couplings, pre-formed catalysts with bulky, electron-rich phosphine ligands can offer superior performance and stability.[3][18]

• Ligands: The reactivity of aryl bromides is significantly lower than aryl iodides, which places greater demands on the catalyst.[1]

  • Triphenylphosphine (PPh₃): This is the most common ligand, suitable for many standard transformations.[20]

  • Bulky, Electron-Rich Phosphines: For less reactive or sterically hindered 4-bromothiophenes, ligands like tri-tert-butylphosphine (P(t-Bu)₃) or biphenyl-based phosphines (e.g., XPhos, sXPhos) are highly effective.[21][22] These ligands promote the rate-limiting oxidative addition step and stabilize the monoligated Pd(0)L active species, which is highly catalytic.[11][18]

  • N-Heterocyclic Carbenes (NHCs): NHC ligands are strong σ-donors and can be excellent alternatives to phosphines, offering high stability and activity.[12]

The Role of Copper: To Use or Not to Use?

• Classical (Copper Co-catalyzed): The addition of a copper(I) salt (typically CuI, 1-5 mol%) dramatically accelerates the reaction, allowing for lower temperatures and catalyst loadings.[15][16] This is the standard and most reliable method for most applications.

• Copper-Free Conditions: In pharmaceutical synthesis and materials science, residual copper can be problematic due to toxicity or quenching of fluorescence.[3] Copper also promotes the formation of alkyne homocoupling byproducts (Glaser coupling).[17] Copper-free protocols have been developed, but they typically require more forcing conditions: higher temperatures, stronger bases, or more sophisticated and expensive ligands to facilitate the direct reaction of the alkyne with the palladium center.[14][18]

Base Selection

The base plays a dual role: it deprotonates the terminal alkyne to form the reactive acetylide and neutralizes the HBr generated during the reaction.[23]

• Amine Bases: Liquid amines like triethylamine (Et₃N) or diisopropylamine (i-Pr₂NH) are most common as they can also serve as solvents.[24] Piperidine and pyrrolidine have also been used effectively.[12][17]

• Inorganic Bases: In some protocols, particularly copper-free versions, inorganic bases like cesium carbonate (Cs₂CO₃) or potassium carbonate (K₂CO₃) are employed, often in polar aprotic solvents.[13] Tetrabutylammonium acetate (TBAA) has also been reported as an effective base for room-temperature, copper-free couplings.[17]

Solvent and Temperature

• Solvents: The choice of solvent depends on the specific protocol. For classical Sonogashira, amine bases are often used in excess as the solvent, sometimes with a co-solvent like THF, DMF, or toluene to ensure solubility of all components.[24] Copper-free reactions often utilize polar aprotic solvents like DMF, NMP, or DMSO.[1][3] Aqueous media have also been explored for greener chemistry applications.[25][26]

• Temperature: Classical copper-co-catalyzed reactions with 4-bromothiophene can often be run from room temperature to 60 °C. Copper-free variants or couplings with particularly challenging substrates may require higher temperatures (80-120 °C).[27]

• Microwave Irradiation: Microwave-assisted Sonogashira coupling has emerged as a powerful technique to dramatically reduce reaction times from hours to minutes, often with improved yields.[20][28][29] This is particularly useful for high-throughput synthesis in drug discovery.

Data Summary: Representative Reaction Conditions

The following table summarizes typical conditions for the Sonogashira coupling of aryl bromides, applicable to 4-bromothiophene substrates.

Parameter	Classical Cu-Catalyzed	Modern Cu-Free	Microwave-Assisted
Pd Catalyst	PdCl₂(PPh₃)₂ (1-3 mol%)[19]	[DTBNpP]Pd(crotyl)Cl (2.5 mol%)[3]	PdCl₂(PPh₃)₂ (2-5 mol%)[20]
Ligand	PPh₃ (in precatalyst)	DTBNpP (in precatalyst)[3]	PPh₃ (in precatalyst)
Cu(I) Source	CuI (1-5 mol%)[1]	None	CuI (2-5 mol%)
Base	Et₃N or i-Pr₂NH	TMP or Cs₂CO₃[3][13]	Diisopropylamine[20]
Solvent	THF / Amine	DMSO or 2-MeTHF[3][13]	DMF[20]
Temperature	25 - 60 °C	Room Temperature - 100 °C	120 °C[20]
Time	4 - 24 hours	2 - 16 hours	5 - 25 minutes[28]

Experimental Protocols

Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Palladium catalysts and phosphine ligands can be toxic and air-sensitive. Always handle reagents under an inert atmosphere (Nitrogen or Argon) where specified.

Protocol 1: Classical Copper-Catalyzed Sonogashira Coupling

This protocol is a robust and widely applicable starting point for the coupling of 4-bromothiophene with a variety of terminal alkynes.

Materials:

• 4-Bromothiophene (1.0 equiv)

• Terminal Alkyne (1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (2 mol%)

• Copper(I) Iodide (CuI) (2 mol%)

• Anhydrous Tetrahydrofuran (THF)

• Triethylamine (Et₃N), degassed

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar, add PdCl₂(PPh₃)₂ (0.02 equiv) and CuI (0.02 equiv).

• Evacuate and backfill the flask with argon or nitrogen three times.

• Under a positive pressure of inert gas, add the 4-bromothiophene (1.0 equiv).

• Add anhydrous THF (approx. 5 mL per 1 mmol of bromide) and degassed Et₃N (approx. 2.5 mL per 1 mmol of bromide) via syringe.

• Add the terminal alkyne (1.2 equiv) dropwise via syringe.

• Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC or LC-MS. If the reaction is sluggish, it can be gently heated to 40-50 °C.

• Upon completion, dilute the mixture with ethyl acetate and filter through a pad of celite to remove catalyst residues.

• Wash the filtrate with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Caption: Fig 2. Workflow for Classical Sonogashira Coupling.

Protocol 2: Copper-Free Sonogashira Coupling at Room Temperature

This protocol, adapted from modern methodologies, is ideal for synthesizing products where copper contamination is a concern.[3][18] It utilizes a highly active, air-stable precatalyst.

Materials:

• 4-Bromothiophene (1.0 equiv)

• Terminal Alkyne (1.5 equiv)

• [DTBNpP]Pd(crotyl)Cl precatalyst (P2) (2.5 mol%)[3]

• 2,2,6,6-Tetramethylpiperidine (TMP) (2.0 equiv)

• Anhydrous Dimethyl Sulfoxide (DMSO)

Procedure:

• To a dry vial equipped with a magnetic stir bar, add the [DTBNpP]Pd(crotyl)Cl precatalyst (0.025 equiv) and the 4-bromothiophene (1.0 equiv).

• Seal the vial with a septum cap and purge with argon for 5 minutes.

• Add anhydrous DMSO (approx. 5 mL per 1 mmol of bromide) via syringe.

• Add the terminal alkyne (1.5 equiv) followed by the base, TMP (2.0 equiv), via syringe.

• Stir the reaction vigorously at room temperature under an argon atmosphere.

• Monitor the reaction progress by LC-MS. Reactions are often complete within 2-4 hours.

• Upon completion, dilute the reaction mixture with a large volume of water and extract with ethyl acetate or diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Troubleshooting and Key Considerations

• Low Conversion: If the reaction stalls, this may be due to inactive catalyst. Ensure all reagents and solvents are anhydrous and the reaction is maintained under a strict inert atmosphere. For aryl bromides, increasing the temperature or switching to a more active ligand system (e.g., P(t-Bu)₃-based) can be beneficial.[11]

• Glaser Homocoupling: If significant amounts of alkyne dimer are observed, ensure the reaction is free of oxygen. In copper-catalyzed reactions, reducing the amount of CuI or switching to a copper-free protocol can eliminate this side product.[17]

• Protodebromination: Loss of the bromo-substituent from the starting material can occur, particularly at higher temperatures. This suggests the catalytic cycle is not turning over efficiently. Re-evaluate the choice of ligand and base.

• Substrate Purity: The purity of the 4-bromothiophene and the terminal alkyne is crucial. Impurities can poison the catalyst.

References

• Bandyopadhyay, A., Varghese, S., & Sastri, C. V. (2006). Facile synthesis of substituted thiophenes via Pd/C-mediated sonogashira coupling in water. Bioorganic & Medicinal Chemistry Letters, 16(24), 6185-9.
• Wikipedia. (n.d.). Sonogashira coupling.
• Organic Chemistry Portal. (n.d.). Sonogashira Coupling.
• Dherange, J., et al. (2018). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. ACS Omega, 3(10), 13373-13380.
• Urgaonkar, S., & Verkade, J. G. (2004). Ligand-, Copper-, and Amine-Free Sonogashira Reaction of Aryl Iodides and Bromides with Terminal Alkynes. The Journal of Organic Chemistry, 69(17), 5752-5755.
• Bédard, A.-C., et al. (2015). Optimization of on-resin palladium-catalyzed Sonogashira cross-coupling reaction for peptides and its use in a structure-activity relationship study of a class B GPCR ligand. ACS Medicinal Chemistry Letters, 6(11), 1133-1138.
• Li, H., et al. (2020). The influences of the structure of thiophene-based conjugated microporous polymers on the fluorescence sensing properties. New Journal of Chemistry, 44(35), 15155-15161.
• Wang, L., et al. (2017). Synthesis of 2-substituted benzo[b]thiophene via a Pd-catalyzed coupling of 2-iodothiophenol with phenylacetylene. RSC Advances, 7(14), 8454-8457.
• Boulton, L. (2016). Sonogashira Coupling. In Synthetic Methods in Drug Discovery (Vol. 1, pp. 122-142). The Royal Society of Chemistry.
• NRO Chemistry. (2020). Sonogashira Coupling. YouTube.
• Chemistry LibreTexts. (2024). Sonogashira Coupling.
• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874-922.
• Ali, A., et al. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review.
• The Cynical Chemist. (2019). Sonogashira coupling. YouTube.
• Al-Atar, A., et al. (2020). Synthesis of anthradithiophene containing conjugated polymers via a cross-coupling strategy. RSC Advances, 10(70), 42939-42945.
• Saadi, J. (2015). Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. KAUST Repository.
• D’Angelo, C. R., et al. (2020). Halogenase-Assisted Alkyne/Aryl Bromide Sonogashira Coupling for Ribosomally Synthesized Peptides. ACS Chemical Biology, 15(7), 1835-1840.
• Semantic Scholar. (n.d.).
• BenchChem. (n.d.). A Comparative Guide to Palladium Catalysts for Sonogashira Coupling with 4-Pentyn-1-ol.
• Wang, X., et al. (2022). Sonogashira coupling reactions for heteroaromatic iodides and phenylacetylene catalyzed by tri‐palladium complex 1. Chemistry – An Asian Journal, 17(11), e202200257.
• Lipshutz, B. H., & Ghorai, S. (2008). Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper. Organic Letters, 10(16), 3243-3246.
• Organic Chemistry Portal. (n.d.).
• Sussex Drug Discovery Centre. (2013). Guidelines for Sonogashira cross-coupling reactions.
• Zia, A., et al. (n.d.). Synthesis of thiophene derivatives by using Sonogashira cross-coupling.
• Das, P., et al. (2020). Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials. ACS Omega, 5(1), 1083-1094.
• Vertelezkij, P. V., & Balenkova, E. S. (1996). Synthesis of Thiophene Acetylenes via Sonogashira Cross-Coupling Reactions. Russian Chemical Bulletin, 45(8), 1996-1997.
• Dherange, J., et al. (2018). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. ACS Omega, 3(10), 13373-13380.
• Erdélyi, M., & Gogoll, A. (2001). Rapid Homogeneous-Phase Sonogashira Coupling Reactions Using Controlled Microwave Heating. The Journal of Organic Chemistry, 66(12), 4165-4169.
• Bandaru, S., et al. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances, 11(13), 7438-7455.
• BenchChem. (n.d.).
• Addis Ababa University. (n.d.).
• da Silva, F. C., et al. (2018). Optimization of the Sonogashira coupling of 4-bromo-3-methyl-5-(trifluoromethyl)-1H-pyrazole. New Journal of Chemistry, 42(18), 15061-15068.
• Böhm, V. P. W., & Herrmann, W. A. (2000). A Copper-Free Procedure for the Palladium-Catalyzed Sonogashira Reaction of Aryl Bromides with Terminal Alkynes at Room Temperature. European Journal of Organic Chemistry, 2000(22), 3679-3681.
• Branco, L. C., et al. (2013). Microwave-Assisted Solvent- and Cu(I)-Free Sonogashira C-C Cross-Coupling Catalysed by Pd Ionanofluids. Molecules, 18(9), 10602-10613.
• Wang, Y., et al. (2019). Microwave-assisted unprotected Sonogashira reaction in water for the synthesis of polysubstituted aromatic acetylene compounds. Green Chemistry, 21(11), 3024-3029.
• Kanwal, S., et al. (2020). Recent developments in the synthesis of regioregular thiophene-based conjugated polymers for electronic and optoelectronic applications using nickel and palladium-based catalytic systems. Materials Chemistry Frontiers, 4(3), 772-791.

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. Sonogashira Coupling [organic-chemistry.org]
• 3. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Optimization of on-resin palladium-catalyzed Sonogashira cross-coupling reaction for peptides and its use in a structure-activity relationship study of a class B GPCR ligand - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. The influences of the structure of thiophene-based conjugated microporous polymers on the fluorescence sensing properties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis of anthradithiophene containing conjugated polymers via a cross-coupling strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent developments in the synthesis of regioregular thiophene-based conjugated polymers for electronic and optoelectronic applications using nickel a ... - RSC Advances (RSC Publishing) DOI:10.1039/C9RA09712K [pubs.rsc.org]
• 10. m.youtube.com [m.youtube.com]
• 11. sussexdrugdiscovery.wordpress.com [sussexdrugdiscovery.wordpress.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scispace.com [scispace.com]
• 15. youtube.com [youtube.com]
• 16. books.rsc.org [books.rsc.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. pubs.acs.org [pubs.acs.org]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. pubs.acs.org [pubs.acs.org]
• 21. Halogenase-Assisted Alkyne/Aryl Bromide Sonogashira Coupling for Ribosomally Synthesized Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. pdf.benchchem.com [pdf.benchchem.com]
• 25. Facile synthesis of substituted thiophenes via Pd/C-mediated sonogashira coupling in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. people.chem.ucsb.edu [people.chem.ucsb.edu]
• 27. Subsituted arene synthesis by alkynylation [organic-chemistry.org]
• 28. Rapid Homogeneous-Phase Sonogashira Coupling Reactions Using Controlled Microwave Heating [organic-chemistry.org]
• 29. mdpi.com [mdpi.com]

Application Notes & Protocols: Synthesis of Thieno[3,2-d]pyrimidine Kinase Inhibitors Utilizing 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

Abstract

The thieno[3,2-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, serving as the core of numerous potent and selective kinase inhibitors.[1] This technical guide provides a comprehensive framework for the synthesis of a diverse library of thieno[3,2-d]pyrimidine-based kinase inhibitors, commencing from the versatile building block, 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide . As a Weinreb amide, this starting material offers a controlled and efficient entry point for the introduction of various functionalities, crucial for tuning the pharmacological profile of the target inhibitors. We present a strategic multi-step synthetic pathway, encompassing a keystone Weinreb ketone synthesis, subsequent Gewald aminothiophene formation, cyclization to the thieno[3,2-d]pyrimidinone core, and late-stage diversification via Suzuki-Miyaura cross-coupling reactions. Detailed, step-by-step protocols, mechanistic insights, and quantitative data on the inhibitory activities of representative compounds are provided to empower researchers in the fields of drug discovery and medicinal chemistry.

Introduction: The Strategic Advantage of the Thiophene Scaffold and Weinreb Amide Chemistry

Thiophene-containing heterocycles are ubiquitous in pharmaceuticals, prized for their ability to mimic phenyl rings while offering unique electronic properties and metabolic profiles.[2] In the realm of kinase inhibition, the fused thieno[3,2-d]pyrimidine system has proven to be a particularly fruitful scaffold, acting as a bioisostere of the native purine core of ATP and enabling potent interactions within the kinase hinge region.[1] The strategic selection of starting materials is paramount for the efficient exploration of chemical space around this core.

4-bromo-N-methoxy-N-methylthiophene-2-carboxamide serves as an ideal starting point for several reasons:

• The Weinreb Amide: This functional group, an N-methoxy-N-methylamide, is a cornerstone of modern organic synthesis for the preparation of ketones.[3] Its reaction with organometallic reagents, such as Grignard or organolithium species, controllably arrests at the ketone stage, preventing the common over-addition to form tertiary alcohols. This is due to the formation of a stable, chelated tetrahedral intermediate.[4] This allows for the precise introduction of a diverse range of acyl groups, which can be pivotal for kinase selectivity and potency.

• The Bromine Handle: The bromine atom at the 4-position of the thiophene ring is a versatile functional handle. It is strategically positioned for late-stage diversification through transition-metal-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling.[5] This enables the introduction of a wide array of aryl and heteroaryl moieties, which can probe deep into the kinase active site and establish crucial interactions for high-affinity binding.

This guide will delineate a synthetic strategy that leverages these features to construct a library of potent kinase inhibitors.

Overall Synthetic Strategy

The proposed synthetic pathway is a modular approach designed for flexibility and diversity. It allows for the independent variation of substituents at key positions of the thieno[3,2-d]pyrimidine scaffold.

Figure 1: Proposed synthetic workflow for kinase inhibitors.

Experimental Protocols

Part 1: Synthesis of the Thieno[3,2-d]pyrimidin-4-one Core

Protocol 1.1: Weinreb Ketone Synthesis to Yield 1-(4-Bromothiophen-2-yl)ethan-1-one

This protocol details the conversion of the starting Weinreb amide into an acetylthiophene derivative. The choice of an acetyl group is illustrative; other acyl groups can be introduced by selecting the appropriate Grignard reagent.

• Materials:

  • 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide (1.0 eq)

  • Methylmagnesium bromide (CH₃MgBr), 3.0 M in diethyl ether (1.2 eq)

  • Anhydrous Tetrahydrofuran (THF)

  • 1 M Hydrochloric acid (HCl)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Ethyl acetate

  • Hexanes

• Procedure:

  • Dissolve 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide in anhydrous THF in a flame-dried, three-neck round-bottom flask under an inert atmosphere (nitrogen or argon).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add methylmagnesium bromide solution dropwise via a syringe. Maintain the temperature at 0 °C.

  • After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2 hours.

  • Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Carefully quench the reaction by slowly adding 1 M HCl at 0 °C.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (silica gel, eluting with a gradient of hexanes/ethyl acetate) to yield 1-(4-bromothiophen-2-yl)ethan-1-one.

Protocol 1.2: Gewald Aminothiophene Synthesis

This step constructs the crucial 3-aminothiophene-2-carboxamide intermediate, which is the direct precursor to the pyrimidine ring.

• Materials:

  • 1-(4-Bromothiophen-2-yl)ethan-1-one (from Protocol 1.1) (1.0 eq)

  • Malononitrile (1.1 eq)

  • Elemental sulfur (1.1 eq)

  • Morpholine (catalytic amount, ~0.2 eq)

  • Ethanol

• Procedure:

  • In a round-bottom flask, combine 1-(4-bromothiophen-2-yl)ethan-1-one, malononitrile, and elemental sulfur in ethanol.

  • Add morpholine to the suspension.

  • Heat the mixture to reflux and stir for 4-6 hours. The reaction mixture will typically turn dark.

  • Monitor the reaction by TLC.

  • Upon completion, cool the reaction to room temperature. A precipitate should form.

  • Collect the solid product by vacuum filtration.

  • Wash the solid with cold ethanol and then water to remove any residual morpholine and salts.

  • Dry the product under vacuum to yield the 3-amino-4-acetyl-5-bromothiophene-2-carbonitrile.

Protocol 1.3: Cyclization to form 6-Bromo-2-methylthieno[3,2-d]pyrimidin-4(3H)-one

This protocol describes the formation of the core heterocyclic system by reacting the aminothiophene with formamide.

• Materials:

  • 3-Amino-4-acetyl-5-bromothiophene-2-carbonitrile (from Protocol 1.2)

  • Formamide

• Procedure:

  • Suspend the aminothiophene derivative in an excess of formamide.

  • Heat the mixture to 180-190 °C and maintain this temperature for 4-6 hours.[2]

  • Monitor the reaction by TLC.

  • After completion, cool the reaction mixture to room temperature.

  • Pour the cooled mixture into ice water to precipitate the product.

  • Collect the solid by vacuum filtration, wash thoroughly with water, and dry under vacuum to yield the 6-bromo-2-methylthieno[3,2-d]pyrimidin-4(3H)-one.

Part 2: Diversification of the Thieno[3,2-d]pyrimidine Core

Protocol 2.1: Chlorination of the Pyrimidinone

To enable nucleophilic substitution, the 4-oxo group is converted to a more reactive chloro group.

• Materials:

  • 6-Bromo-2-methylthieno[3,2-d]pyrimidin-4(3H)-one (from Protocol 1.3)

  • Phosphorus oxychloride (POCl₃)

  • N,N-Dimethylaniline (catalytic amount)

• Procedure:

  • In a flask equipped with a reflux condenser, suspend the thieno[3,2-d]pyrimidin-4(3H)-one in phosphorus oxychloride.

  • Add a catalytic amount of N,N-dimethylaniline.

  • Heat the mixture to reflux for 3-4 hours.[1]

  • After cooling to room temperature, carefully pour the reaction mixture onto crushed ice with vigorous stirring.

  • Neutralize the solution with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with dichloromethane or ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield 4-chloro-6-bromo-2-methylthieno[3,2-d]pyrimidine. This product is often used in the next step without further purification.

Protocol 2.2: Suzuki-Miyaura Cross-Coupling

This final step introduces diversity at the 6-position of the thiophene ring, allowing for the synthesis of a library of potential kinase inhibitors.

• Materials:

  • 4-Chloro-6-bromo-2-methylthieno[3,2-d]pyrimidine (from Protocol 2.1) (1.0 eq)

  • Aryl or heteroaryl boronic acid (1.2 eq)

  • Palladium catalyst, e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq)

  • Base, e.g., Potassium carbonate (K₂CO₃) (2.0 eq)

  • Solvent mixture, e.g., 1,4-Dioxane and water (4:1)

• Procedure:

  • To a reaction vessel, add 4-chloro-6-bromo-2-methylthieno[3,2-d]pyrimidine, the desired boronic acid, and potassium carbonate.

  • Add the palladium catalyst.

  • Degas the solvent mixture (dioxane/water) by bubbling with nitrogen or argon for 15-20 minutes, then add it to the reaction vessel.

  • Heat the mixture to 90-100 °C under an inert atmosphere for 6-12 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with water.

  • Extract the product with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography or preparative HPLC to obtain the final kinase inhibitor.

Quantitative Data: Inhibitory Activity of Thieno[3,2-d]pyrimidine Derivatives

The thieno[3,2-d]pyrimidine scaffold has demonstrated potent inhibitory activity against a range of kinases implicated in oncology and inflammatory diseases. The following table summarizes representative IC₅₀ values for derivatives of this class.

Compound Class	Kinase Target	IC₅₀ (nM)	Reference
Thieno[3,2-d]pyrimidine Derivative	RIPK2	11	[6]
Thieno[2,3-d]pyrimidine Derivative	VEGFR-2	3.9	[7]
Thieno[2,3-d]pyrimidine Derivative	VEGFR-2	5.0	[7]
Thieno[3,2-d]pyrimidine Derivative	CDK7	(Potent Inhibition)	[8]
Thieno[2,3-d]pyrimidine Derivative	DHFR	200	[9]
Thieno[3,2-d]pyrimidine Derivative	h-NTPDase1	620	[5]
Thieno[3,2-d]pyrimidine Derivative	h-NTPDase3	130	[5]
Thieno[3,2-d]pyrimidine-based Compound 6e	HeLa Cell Line	2320 (after 24h)	[10]

Note: The specific substitutions on the thieno[3,2-d]pyrimidine core vary for each reported IC₅₀ value. Researchers should consult the cited literature for detailed structural information.

Biological Context: Targeting Key Signaling Pathways

The kinase inhibitors synthesized via these protocols are designed to target critical nodes in cellular signaling pathways that are often dysregulated in diseases like cancer and autoimmune disorders. Two such important pathways are mediated by IRAK-4 and JNK.

IRAK-4 Signaling Pathway

Interleukin-1 Receptor-Associated Kinase 4 (IRAK-4) is a serine/threonine kinase that plays a crucial role in the innate immune response.[11] It acts as a key mediator downstream of Toll-like receptors (TLRs) and the IL-1 receptor (IL-1R).[12] Upon ligand binding, IRAK-4 is recruited to the receptor complex via the adaptor protein MyD88, where it phosphorylates IRAK-1. This initiates a signaling cascade leading to the activation of NF-κB and MAP kinases (p38 and JNK), ultimately driving the expression of pro-inflammatory cytokines.[13] Dysregulation of this pathway is implicated in various inflammatory and autoimmune diseases.

Figure 2: Simplified IRAK-4 signaling pathway.

JNK Signaling Pathway

The c-Jun N-terminal kinases (JNKs) are members of the mitogen-activated protein kinase (MAPK) family and are activated by various stress stimuli, including inflammatory cytokines, UV radiation, and osmotic shock.[14] The JNK signaling cascade involves a three-tiered system of MAP kinase kinase kinases (MAP3Ks), MAP kinase kinases (MAP2Ks, specifically MKK4 and MKK7), and the JNKs themselves. Once activated, JNKs translocate to the nucleus to phosphorylate transcription factors, most notably c-Jun, which is a component of the AP-1 transcription factor complex. This leads to the regulation of genes involved in inflammation, apoptosis, and cell proliferation.[15]

Figure 3: The core JNK signaling cascade.

Conclusion

The synthetic pathways and protocols detailed in this application note provide a robust and versatile platform for the generation of novel thieno[3,2-d]pyrimidine-based kinase inhibitors. By leveraging the unique reactivity of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide , researchers can efficiently access a diverse range of compounds for structure-activity relationship studies. The potent and selective inhibition of key kinases such as IRAK-4 and JNK by members of this compound class underscores the therapeutic potential of the thieno[3,2-d]pyrimidine scaffold in oncology and inflammatory diseases.

References

• CN108929306B - Preparation method of 3-bromothiophene - Google P

• First Synthesis of 3-Acetyl-2-aminothiophenes Using the Gewald Reaction - PMC - NIH. (URL: [Link])

• Scaffold-Hopping Design and Synthesis of Thieno[3,2-d]pyrimidines: Anticancer Activity, Apoptosis Induction, and In Silico Inhibition of CDKs - MDPI. (URL: [Link])

• In Silico Evaluation of a Promising Key Intermediate Thieno [2,3-d] Pyrimidine Derivative with Expected JAK2 Kinase Inhibitory Activity - MDPI. (URL: [Link])

• Weinreb ketone synthesis - Wikipedia. (URL: [Link])

• DE1055007B - Process for the preparation of 3-aminothiophene-2-carboxylic acid esters and the corresponding free carboxylic acids - Google P
• US4847386A - Process for preparing thiophene derivatives - Google P

• (PDF) ChemInform Abstract: Chemistry of 2-Aminothiophene-3-carboxamide and Related Compounds - ResearchGate. (URL: [Link])

• Microwave‐Assisted Synthesis of 2‐Aminothiophene‐3‐carboxylic Acid Derivatives, 3H‐Thieno[2,3‐d]pyrimidin‐4‐one and 4‐Chlorothieno[2,3‐d]pyrimidine. - ResearchGate. (URL: [Link])

• SYNTHESIS OF SOME NOVEL 2-AMINOTHIOPHENE DERIVATIVES AND EVALUATION FOR THEIR ANTIMICROBIAL ACTIVITY - International Journal of Pharmacy and Biological Sciences. (URL: [Link])

• Design, synthesis and evaluation of thieno[3,2-d]pyrimidine derivatives as novel potent CDK7 inhibitors - PubMed. (URL: [Link])

• Thieno[2,3-d]pyrimidine based derivatives as kinase inhibitors and anticancer agents. (URL: [Link])

• Chemistry of 2-aminothiophene-3-carboxamide and related compounds - TÜBİTAK Academic Journals. (URL: [Link])

• Schematic diagram of the JNK signaling pathway. Inflammatory cytokines,... - ResearchGate. (URL: [Link])

• Overall structure of IRAK4 kinase domain. IRAK4 kinase domain consists of an N-terminal and a C-terminal lobe with the ATP-binding pocket lying between the two lobes. The binding site of IRAK4 inhibitors overlaps with that of ATP. The region highlighted in blue color mediates substrate (IRAK1) binding and phosphorylation. - ResearchGate. (URL: [Link])

• IRAK4 IC 50 calculation and in vitro effect on cytokine secretion by... - ResearchGate. (URL: [Link])

• Synthesis and Biological Evaluation of Thieno[3,2-d]- pyrimidinones, Thieno[3,2-d]pyrimidines and Quinazolinones: Conformationally Restricted 17β-Hydroxysteroid Dehydrogenase Type 2 (17β-HSD2) Inhibitors - PMC - PubMed Central. (URL: [Link])

• Development of Thieno[3,2-d]pyrimidine derivatives as potent RIPK2 inhibitors with Prominent In vitro and In vivo anti-inflammatory efficacy - PubMed. (URL: [Link])

• Synthesis of Thieno[3,2‐d]pyrimidine Derivatives through Sequential SNAr and Suzuki Reactions as Selective h‐NTPDase Inhibitors | Request PDF - ResearchGate. (URL: [Link])

• JNK Signaling Pathway - Creative Diagnostics. (URL: [Link])

• Synthesis of a Novel Series of Thieno[3,2-d]pyrimidin-4-(3H)-ones - ResearchGate. (URL: [Link])

• IRAK4 plays a central role in TLR/IL-1R signaling pathways. Recognition... - ResearchGate. (URL: [Link])

• Synthesis of Weinreb and their Derivatives (A Review) - Oriental Journal of Chemistry. (URL: [Link])

• IRAK4 - Wikipedia. (URL: [Link])

• Expedient Synthesis of Substituted Thieno[3,2-b]thiophenes and Selenopheno[3,2-b]selenophenes Through Cascade Cyclization of Alkynyl Diol Derivatives - MDPI. (URL: [Link])

• Essential role of IRAK-4 protein and its kinase activity in Toll-like receptor–mediated immune responses but not in TCR signaling - NIH. (URL: [Link])

• Scaffold-Hopping Design and Synthesis of Thieno[3,2-d]pyrimidines: Anticancer Activity, Apoptosis Induction, and In Silico Inhibition of CDKs - PMC. (URL: [Link])

• Discovery and optimization of thieno[3,2-d]pyrimidine derivatives as highly selective inhibitors of cyclin-dependent kinase 7 - PubMed. (URL: [Link])

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes - Arkivoc. (URL: [Link])

• The JNK signal transduction pathway - Paulo Gentil. (URL: [Link])

• JNK Signaling Pathway | MAPK & SAPK Enzymes - Bio-Techne. (URL: [Link])

• IRAK4 General Information | Sino Biological. (URL: [Link])

• Recent Developments in Weinreb Synthesis and Their Applications (A-Review) - ResearchGate. (URL: [Link])

• Discovery of potent thieno[2,3-d]pyrimidine VEGFR-2 inhibitors: Design, synthesis and enzyme inhibitory evaluation supported by molecular dynamics simulations - PubMed. (URL: [Link])

• c-Jun N-terminal kinases - Wikipedia. (URL: [Link])

• Synthesis, Antitumor Activity, and In Silico Drug Design of New Thieno[2,3-d]Pyrimidine-4-One Derivatives as Nonclassical Lipophilic Dihydrofolate Reductase Inhibitors - PubMed Central. (URL: [Link])

• synthesis of ketones by utilizing thioesters as “radical weinreb amides” - Treasures @ UT Dallas. (URL: [Link])

• The IC50 values expressed in (µM) of the target compounds against the MCF-7, HCT-116, and HepG-2 tumor cells. - ResearchGate. (URL: [Link])

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis and Biological Evaluation of Thieno[3,2-d]- pyrimidinones, Thieno[3,2-d]pyrimidines and Quinazolinones: Conformationally Restricted 17β-Hydroxysteroid Dehydrogenase Type 2 (17β-HSD2) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 4. utd-ir.tdl.org [utd-ir.tdl.org]
• 5. researchgate.net [researchgate.net]
• 6. Development of Thieno[3,2-d]pyrimidine derivatives as potent RIPK2 inhibitors with Prominent In vitro and In vivo anti-inflammatory efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Discovery of potent thieno[2,3-d]pyrimidine VEGFR-2 inhibitors: Design, synthesis and enzyme inhibitory evaluation supported by molecular dynamics simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Design, synthesis and evaluation of thieno[3,2-d]pyrimidine derivatives as novel potent CDK7 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis, Antitumor Activity, and In Silico Drug Design of New Thieno[2,3-d]Pyrimidine-4-One Derivatives as Nonclassical Lipophilic Dihydrofolate Reductase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Scaffold-Hopping Design and Synthesis of Thieno[3,2-d]pyrimidines: Anticancer Activity, Apoptosis Induction, and In Silico Inhibition of CDKs | MDPI [mdpi.com]
• 11. IRAK4 - Wikipedia [en.wikipedia.org]
• 12. sinobiological.com [sinobiological.com]
• 13. Essential role of IRAK-4 protein and its kinase activity in Toll-like receptor–mediated immune responses but not in TCR signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 14. c-Jun N-terminal kinases - Wikipedia [en.wikipedia.org]
• 15. creative-diagnostics.com [creative-diagnostics.com]

Application Notes & Protocols: Strategic Synthesis of Thieno[2,3-d]pyrimidines via Palladium-Catalyzed Cross-Coupling of 4-Bromothiophene Precursors

Introduction: The Significance of the Thieno[2,3-d]pyrimidine Scaffold

The thieno[2,3-d]pyrimidine core is a privileged heterocyclic scaffold in medicinal chemistry and drug development. As a bioisostere of purines, quinazolines, and other essential nitrogenous bases, this fused ring system has been the foundation for a multitude of therapeutic agents.[1] Its derivatives have demonstrated a broad spectrum of biological activities, including potent inhibition of various kinases, making them valuable in oncology research, as well as antiviral, and anti-inflammatory applications.[1][2][3]

The efficacy of drug candidates often hinges on the precise decoration of the core scaffold with various functional groups to optimize target binding, selectivity, and pharmacokinetic properties. Consequently, the development of robust and versatile synthetic methodologies is paramount. This guide provides an in-depth exploration of preparing functionalized thieno[2,3-d]pyrimidines, with a strategic focus on utilizing 6-bromo-thieno[2,3-d]pyrimidine intermediates, derived from 4-bromothiophene precursors, as versatile handles for late-stage diversification via palladium-catalyzed cross-coupling reactions.

We will delve into the mechanistic underpinnings and practical execution of two cornerstone reactions in modern synthetic chemistry: the Suzuki-Miyaura Coupling for carbon-carbon bond formation and the Buchwald-Hartwig Amination for carbon-nitrogen bond formation.[4][5]

The Strategic Role of Palladium-Catalyzed Cross-Coupling

Palladium-catalyzed cross-coupling reactions, an achievement recognized with the 2010 Nobel Prize in Chemistry, have revolutionized the art of molecule-building.[6] These reactions provide a powerful toolkit for forging connections between sp²-hybridized carbon atoms (and heteroatoms) under conditions that tolerate a wide array of functional groups, a frequent limitation of classical methods.[4][6]

The general mechanism for these transformations follows a well-established catalytic cycle, providing a logical framework for understanding and optimizing reaction conditions.

The Palladium Catalytic Cycle: A Mechanistic Overview

The cycle typically involves a palladium catalyst that shuttles between Pd(0) and Pd(II) oxidation states. The three key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond (e.g., C-Br) of the electrophilic partner, forming a Pd(II) intermediate.[5][6]

• Transmetalation (for Suzuki) or Amine Coordination/Deprotonation (for Buchwald-Hartwig): The nucleophilic partner (an organoboron compound or an amine) coordinates to the palladium center. For the Suzuki reaction, a transmetalation step follows, where the organic group from the boron atom is transferred to the palladium. For the Buchwald-Hartwig reaction, the coordinated amine is deprotonated by a base to form a palladium-amido complex.[4][5]

• Reductive Elimination: The two coupled fragments are expelled from the palladium center, forming the desired C-C or C-N bond and regenerating the active Pd(0) catalyst, which re-enters the cycle.[5][6]

Caption: General catalytic cycle for palladium cross-coupling reactions.

Synthetic Workflow: From 4-Bromothiophene to Diversified Products

The overall strategy involves a multi-step sequence. It begins with a substituted 2-amino-4-bromothiophene, which undergoes cyclization to form the core 6-bromo-thieno[2,3-d]pyrimidine structure. This key intermediate is then subjected to palladium-catalyzed cross-coupling reactions to install diverse functionalities at the 6-position.

Caption: Overall synthetic workflow from a bromothiophene precursor.

Application Protocol I: Suzuki-Miyaura C-C Coupling

The Suzuki-Miyaura reaction is the premier method for forming C(sp²)-C(sp²) bonds by coupling an organohalide with an organoboron species, typically a boronic acid or ester.[7] Its high functional group tolerance and the commercial availability of a vast library of boronic acids make it indispensable for generating analogues for structure-activity relationship (SAR) studies.[8][9]

Protocol: Synthesis of 6-(Aryl)-thieno[2,3-d]pyrimidine

Reaction Scheme: (Self-generated image of a 6-bromo-thienopyrimidine reacting with an arylboronic acid)

Materials & Equipment:

• 6-Bromo-thieno[2,3-d]pyrimidine derivative (1.0 equiv)

• Aryl/heteroaryl boronic acid (1.2 - 1.5 equiv)

• Palladium catalyst: Pd(PPh₃)₄ (tetrakis(triphenylphosphine)palladium(0)) (2-5 mol%) or Pd(dppf)Cl₂ ([1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II)) (2-5 mol%)

• Base: K₃PO₄ or Cs₂CO₃ (2.0 - 3.0 equiv)

• Solvent: 1,4-Dioxane/Water (e.g., 4:1 v/v) or Toluene/Water

• Schlenk flask or microwave vial, magnetic stirrer, condenser, heating mantle/oil bath, inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware for work-up and purification (silica gel chromatography)

Procedure:

• Setup: To a dry Schlenk flask under an inert atmosphere, add the 6-bromo-thieno[2,3-d]pyrimidine (e.g., 1.0 mmol), the aryl boronic acid (e.g., 1.2 mmol), the palladium catalyst (e.g., 0.05 mmol), and the base (e.g., 2.0 mmol).

• Solvent Addition: Add the degassed solvent system (e.g., 8 mL 1,4-dioxane and 2 mL water). Causality Note: Degassing the solvent by bubbling with an inert gas is critical to remove dissolved oxygen, which can oxidize and deactivate the Pd(0) catalyst.

• Reaction: Fit the flask with a condenser and heat the mixture with vigorous stirring at 80-100 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. Typical reaction times are 6-24 hours.[7]

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by silica gel column chromatography using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to afford the pure 6-aryl-thieno[2,3-d]pyrimidine product.

Application Protocol II: Buchwald-Hartwig C-N Coupling

The Buchwald-Hartwig amination is a powerful palladium-catalyzed reaction for the formation of C-N bonds.[5] It has largely replaced harsher classical methods, offering a milder and more general route to synthesize aryl amines from aryl halides and primary or secondary amines.[10] The choice of ligand is particularly crucial in this reaction, with sterically hindered phosphine ligands often providing superior results by promoting the reductive elimination step.[5]

Protocol: Synthesis of 6-(Amino)-thieno[2,3-d]pyrimidine

Reaction Scheme: (Self-generated image of a 6-bromo-thienopyrimidine reacting with a secondary amine)

Materials & Equipment:

• 6-Bromo-thieno[2,3-d]pyrimidine derivative (1.0 equiv)

• Primary or secondary amine (1.1 - 1.5 equiv)

• Palladium precatalyst: Pd₂(dba)₃ (tris(dibenzylideneacetone)dipalladium(0)) (1-2 mol%) or Pd(OAc)₂ (palladium(II) acetate) (2-4 mol%)

• Phosphine Ligand: Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene) or BrettPhos (1-2.5 mol% relative to Pd)

• Base: Sodium tert-butoxide (NaOtBu) or Cesium Carbonate (Cs₂CO₃) (1.5 - 2.5 equiv)

• Anhydrous Solvent: Toluene or 1,4-Dioxane

• Schlenk flask, magnetic stirrer, condenser, heating mantle/oil bath, inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware for work-up and purification

Procedure:

• Setup: In a glovebox or under a robust stream of inert gas, add the palladium precatalyst, the phosphine ligand, and the base to a dry Schlenk flask. Causality Note: The catalyst/ligand complex and the strong base (especially NaOtBu) are sensitive to air and moisture; maintaining an inert atmosphere is critical for reproducibility and high yields.[11]

• Reagent Addition: Add the 6-bromo-thieno[2,3-d]pyrimidine and the anhydrous solvent (e.g., Toluene). Stir for 5-10 minutes to allow for pre-formation of the active catalyst. Finally, add the amine coupling partner.

• Reaction: Seal the flask, remove from the glovebox (if used), and heat with vigorous stirring at 90-110 °C. Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 4-24 hours.[12]

• Work-up: Cool the reaction to room temperature. Quench carefully by adding saturated aqueous ammonium chloride (NH₄Cl) solution. Extract the product into an organic solvent like ethyl acetate. Wash the combined organic layers with water and brine, then dry over Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude material via silica gel column chromatography to yield the desired 6-amino-thieno[2,3-d]pyrimidine.

Data Summary: Representative Reaction Conditions

The following table summarizes typical conditions for the diversification of bromo-thienopyrimidine scaffolds, providing a starting point for reaction optimization.

Entry	Reaction Type	Coupling Partner	Catalyst / Ligand	Base	Solvent	Temp (°C)	Yield (%)	Ref.
1	Suzuki-Miyaura	Phenylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane/H₂O	80	Good	[7]
2	Suzuki-Miyaura	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂	Cs₂CO₃	Dioxane	100	79	[2]
3	Buchwald-Hartwig	Morpholine	Pd₂(dba)₃ / Xantphos	Cs₂CO₃	Toluene	110	>95	[13][14]
4	Buchwald-Hartwig	Aniline	Pd(OAc)₂ / P(tBu)₃	Cs₂CO₃	Toluene	100	Good	[13]
5	Buchwald-Hartwig	Carbazole	[Pd(allyl)Cl]₂ / cataCXium A	NaOtBu	Toluene	100	>95	[12]

Conclusion

The use of 6-bromo-thieno[2,3-d]pyrimidine intermediates, readily prepared from 4-bromothiophene precursors, provides a powerful and convergent strategy for the synthesis of diverse chemical libraries. Palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig reactions serve as cornerstone transformations in this approach, enabling the precise and efficient installation of a wide range of aryl, heteroaryl, and amino functionalities. The protocols and mechanistic insights provided herein offer a robust foundation for researchers and drug development professionals to accelerate the discovery of novel thieno[2,3-d]pyrimidine-based therapeutics.

References

• Synthesis of Novel Analogs of Thieno[2,3-d] Pyrimidin-4(3H)-ones as Selective Inhibitors of Cancer Cell Growth.National Institutes of Health (NIH).
• Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]-pyrimidine Derivatives.SciELO.
• Pd-Catalyzed Cross Coupling Reactions.Chemistry LibreTexts.
• Synthesis of Diarylamines in the Thiophene Series by Buchwald—Hartwig Coupling.ResearchGate.
• Synthesis, Structural Elucidation of Novel Thieno [2,3-d] Pyrimid.Longdom Publishing.
• Buchwald–Hartwig amination.Wikipedia.
• Cross-coupling reaction.Wikipedia.
• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine...MDPI.
• Buchwald-Hartwig Amination.Chemistry LibreTexts.

• Pd-catalyzed C–C and C–N cross-coupling reactions in 2-aminothieno[3,2-d]pyrimidin-4(3H)-one series... RSC Publishing. Available at: [Link]

• Buchwald-Hartwig Amination.ACS GCI Pharmaceutical Roundtable Reagent Guides.

• Synthesis of Thieno[3,2-d]pyrimidine Derivatives through Sequential SN Ar and Suzuki Reactions... PubMed. Available at: [Link]

• Synthesis of substituted thienopyrimidines utilizing Suzuki reaction. ResearchGate. Available at: [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines...National Institutes of Health (NIH).

• Selected thienopyrimidines derivatives as biological active compounds. ResearchGate. Available at: [Link]

• Design and Synthesis of New Thiophene/Thieno[2,3-d]pyrimidines... MDPI. Available at: [Link]

Sources

• 1. Synthesis of Novel Analogs of Thieno[2,3-d] Pyrimidin-4(3H)-ones as Selective Inhibitors of Cancer Cell Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. Cross-coupling reaction - Wikipedia [en.wikipedia.org]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis of Thieno[3,2-d]pyrimidine Derivatives through Sequential SN Ar and Suzuki Reactions as Selective h-NTPDase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 12. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Pd-catalyzed C–C and C–N cross-coupling reactions in 2-aminothieno[3,2- d ]pyrimidin-4(3 H )-one series for antiplasmodial pharmacomodulation - RSC Advances (RSC Publishing) DOI:10.1039/D2RA01687G [pubs.rsc.org]

Application Note & Protocols: Palladium-Catalyzed Cross-Coupling of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

Introduction: A Versatile Scaffold for Discovery Chemistry

Thiophene-based heterocycles are privileged structures in medicinal chemistry and materials science, forming the core of numerous pharmacologically active agents and organic electronic materials.[1] The ability to precisely functionalize the thiophene ring is paramount for developing structure-activity relationships (SAR) and fine-tuning molecular properties. Palladium-catalyzed cross-coupling reactions stand as one of the most powerful and versatile tools for this purpose, enabling the formation of carbon-carbon and carbon-heteroatom bonds with remarkable efficiency and functional group tolerance.[2]

This guide focuses on a particularly valuable building block: 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide . This substrate is strategically designed for synthetic utility:

• The Thiophene Core: A biologically relevant scaffold.

• The 4-Bromo Substituent: Provides a reactive handle for a wide array of palladium-catalyzed cross-coupling reactions.

• The 2-Weinreb Amide: The N-methoxy-N-methylamide (Weinreb amide) group is a uniquely stable and versatile functional group. Unlike other carboxyl derivatives, it resists over-addition by organometallic reagents, serving as a reliable precursor to ketones and aldehydes upon reaction with Grignard or organolithium reagents.[3][4] Its stability allows it to be carried through the often-demanding conditions of cross-coupling reactions, preserving a key site for subsequent molecular elaboration.

This document provides detailed protocols and expert insights for three major classes of palladium-catalyzed cross-coupling reactions—Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig—using this versatile thiophene scaffold.

The Engine of Innovation: The Palladium Catalytic Cycle

Understanding the fundamental mechanism of palladium-catalyzed cross-coupling is crucial for troubleshooting and optimizing reactions. The process is a catalytic cycle that is generally accepted to proceed through three key stages: Oxidative Addition, Transmetalation (for Suzuki) or a related step, and Reductive Elimination.

Causality Behind the Cycle:

• Oxidative Addition: A low-valent Palladium(0) species is essential to initiate the cycle. It inserts into the carbon-bromine bond of the thiophene substrate, forming a Pd(II) intermediate. This is often the rate-limiting step and is influenced by the electron density of the aryl halide and the steric/electronic properties of the phosphine ligand.[5]

• Transmetalation (Suzuki): For a Suzuki coupling, the organoboron species must be activated by a base to form a borate complex, which facilitates the transfer of the organic group from boron to the palladium center.[6]

• Reductive Elimination: The two organic partners on the Pd(II) center couple and are expelled from the coordination sphere, forming the new C-C or C-N bond and regenerating the active Pd(0) catalyst to continue the cycle. Bulky, electron-rich ligands on the palladium catalyst often accelerate this final step.

Caption: A simplified catalytic cycle for palladium cross-coupling reactions.

Experimental Workflows and Protocols

The following sections provide standardized, yet adaptable, protocols for key cross-coupling reactions. Researchers should consider these as robust starting points, with optimization potentially required for particularly challenging or novel coupling partners.

General Experimental Workflow

A systematic approach ensures reproducibility and success. The typical workflow from setup to analysis is outlined below.

Caption: A generalized workflow for conducting cross-coupling experiments.

Application Protocol 1: Suzuki-Miyaura Coupling

Objective: To form a new carbon-carbon bond by coupling the thiophene substrate with various aryl- or vinylboronic acids. This is a foundational reaction for generating biaryl structures common in pharmaceuticals.

Expertise & Rationale: The choice of a palladium(II) precatalyst like Pd(OAc)₂ is common as it is reduced in situ to the active Pd(0) species. A phosphine ligand such as triphenylphosphine (PPh₃) or the more electron-rich and bulky tri(tert-butyl)phosphine (P(t-Bu)₃) is used to stabilize the palladium center and promote the catalytic cycle.[6] An aqueous base (e.g., K₂CO₃, Cs₂CO₃) is critical for activating the boronic acid to facilitate the transmetalation step.[6]

Protocol: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: To a flame-dried Schlenk flask, add 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide (1.0 equiv), the desired boronic acid (1.2 equiv), the palladium catalyst, and the phosphine ligand.

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Reagent Addition: Add the base, followed by the anhydrous solvent and water.

• Reaction: Place the flask in a preheated oil bath and stir vigorously for the specified time.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate, 3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude residue by flash column chromatography on silica gel.

Data Presentation: Suzuki-Miyaura Reaction Conditions

Entry	Coupling Partner (1.2 eq)	Catalyst (mol%)	Ligand (mol%)	Base (2.0 eq)	Solvent (Ratio)	Temp (°C)	Time (h)	Avg. Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2%)	PPh₃ (4%)	K₂CO₃	Toluene/H₂O (4:1)	100	12	85-95
2	4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (3%)	-	K₂CO₃	Dioxane/H₂O (4:1)	90	16	80-90
3	4-Cyanophenylboronic acid	Pd₂(dba)₃ (1.5%)	SPhos (3%)	Cs₂CO₃	Toluene/H₂O (4:1)	110	12	75-85
4	Vinylboronic acid pinacol ester	Pd(dppf)Cl₂ (3%)	-	K₃PO₄	DMF/H₂O (5:1)	80	18	70-80

Yields are representative and may vary based on the specific scale and purity of reagents.

Application Protocol 2: Sonogashira Coupling

Objective: To introduce an alkyne functionality onto the thiophene ring, creating a versatile handle for further transformations such as 'click chemistry' or as a precursor for more complex heterocyclic systems.

Expertise & Rationale: The Sonogashira reaction uniquely employs a dual-catalyst system. The palladium catalyst performs the main cross-coupling cycle, while a copper(I) salt (typically CuI) acts as a co-catalyst.[7] The copper reacts with the terminal alkyne and the amine base to form a copper(I) acetylide intermediate in situ. This species then undergoes transmetalation with the palladium(II) complex.[8] An amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is essential both as a base and often as the solvent.

Protocol: General Procedure for Sonogashira Coupling

• Reaction Setup: To a flame-dried Schlenk flask, add 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide (1.0 equiv), the palladium catalyst, and copper(I) iodide.

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas three times.

• Reagent Addition: Add the anhydrous solvent (if needed), the amine base, and finally the terminal alkyne (1.5 equiv) via syringe.

• Reaction & Monitoring: Stir the reaction at the specified temperature and monitor its progress by TLC or LC-MS.

• Work-up & Purification: Follow the general work-up and purification procedure outlined in the Suzuki protocol, adjusting the column chromatography eluent system as necessary.

Data Presentation: Sonogashira Reaction Conditions

Entry	Terminal Alkyne (1.5 eq)	Catalyst (mol%)	Co-catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Avg. Yield (%)
1	Phenylacetylene	Pd(PPh₃)₂Cl₂ (2%)	CuI (4%)	Et₃N	THF	60	8	80-90
2	Trimethylsilylacetylene	Pd(PPh₃)₄ (3%)	CuI (5%)	DIPEA	Toluene	70	12	85-95
3	1-Hexyne	Pd(OAc)₂ (2%)	CuI (4%)	Et₃N	DMF	50	10	75-85

Application Protocol 3: Buchwald-Hartwig Amination

Objective: To form a carbon-nitrogen bond, synthesizing secondary or tertiary arylamines. This reaction is of immense importance in pharmaceutical development, as the arylamine motif is a key pharmacophore in many drugs.[9]

Expertise & Rationale: The success of the Buchwald-Hartwig amination is critically dependent on the choice of phosphine ligand.[5] Unlike Suzuki or Sonogashira reactions, simple ligands like PPh₃ are often ineffective. Bulky, electron-rich biarylphosphine ligands (e.g., XPhos, SPhos, RuPhos) or ferrocenyl-based ligands (e.g., dppf) are required.[10] These ligands promote both the initial oxidative addition and the final, often difficult, C-N reductive elimination step. A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) is typically used to deprotonate the amine coupling partner.[11]

Protocol: General Procedure for Buchwald-Hartwig Amination

• Reaction Setup (Glovebox Recommended): In an inert atmosphere glovebox, add the palladium precatalyst, the phosphine ligand, and the base to a Schlenk tube.

• Reagent Addition: Add the 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide (1.0 equiv), the amine (1.2 equiv), and the anhydrous solvent.

• Reaction & Monitoring: Seal the tube, remove it from the glovebox, and place it in a preheated oil bath. Stir and monitor the reaction by LC-MS.

• Work-up & Purification: After cooling, carefully quench the reaction with saturated aqueous ammonium chloride. Follow the general work-up and purification procedure, selecting an appropriate eluent system for column chromatography.

Data Presentation: Buchwald-Hartwig Amination Conditions

Entry	Amine (1.2 eq)	Precatalyst (mol%)	Ligand (mol%)	Base (1.4 eq)	Solvent	Temp (°C)	Time (h)	Avg. Yield (%)
1	Morpholine	Pd₂(dba)₃ (2%)	XPhos (4%)	NaOtBu	Toluene	100	18	80-90
2	Aniline	Pd(OAc)₂ (2%)	RuPhos (4%)	K₃PO₄	Dioxane	110	24	70-80
3	Benzylamine	Pd₂(dba)₃ (2%)	BINAP (3%)	LiHMDS	THF	80	16	75-85

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Inactive catalyst (Pd(0) not formed or degraded).2. Insufficiently anhydrous/anaerobic conditions.3. Ineffective base (for Suzuki/Buchwald).4. Low reaction temperature.	1. Use a fresh catalyst or a pre-catalyst. Increase ligand-to-metal ratio.2. Flame-dry glassware thoroughly; use freshly distilled/degassed solvents.3. Switch to a stronger base (e.g., K₂CO₃ → Cs₂CO₃ for Suzuki; K₃PO₄ → NaOtBu for amination).4. Increase temperature in 10 °C increments.
Formation of Debrominated Starting Material	1. Presence of water or protic sources.2. For Suzuki, competitive proto-deboronation of the boronic acid.	1. Ensure all reagents and solvents are scrupulously dry.2. Use a stronger base or different solvent system; add boronic acid slowly.
Formation of Homocoupled Products	1. (Ar-Ar from boronic acid): Reaction temperature is too high or catalyst loading is excessive.2. (Alkyne-Alkyne, Glaser coupling): Presence of oxygen in Sonogashira reaction.	1. Reduce temperature and/or catalyst loading.2. Ensure the reaction is rigorously degassed and maintained under an inert atmosphere.

Conclusion

4-bromo-N-methoxy-N-methylthiophene-2-carboxamide is a robust and highly effective building block for library synthesis in drug discovery and materials science. Its C-Br bond undergoes reliable palladium-catalyzed Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-coupling reactions under well-established conditions. The inertness of the Weinreb amide moiety throughout these transformations preserves a valuable synthetic handle, allowing for late-stage diversification and the efficient construction of complex molecular architectures. The protocols provided herein serve as a comprehensive guide for researchers to unlock the synthetic potential of this versatile thiophene scaffold.

References

• Shafiee, A., & Ghasemian, F. (2018). Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations. BMC Chemistry, 12(1), 57. [Link]

• Kowalski, P., & Mroczek, T. (2015). Regioselective Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Novel 2,3-Disubstituted Thiophene Derivatives. Molecules, 20(7), 12775-12795. [Link]

• Burtoloso, A. C. B., & Bernardim, B. (2014). One-pot sequential 1,2-addition, Pd-catalysed cross-coupling of organolithium reagents with Weinreb amides. Chemical Communications, 50(74), 10811-10814. [Link]

• Mohammed, S., & Khalid, M. (2020). Synthesis of Weinreb and their Derivatives (A Review). Oriental Journal of Chemistry, 36(2), 206-219. [Link]

• Sutthasupa, S., & Shi, Z. (2011). Palladium-catalyzed Cross-coupling of 2-Benzo[b]thiophene or 2- Benzo[b]furan Aluminum with Heteroaryl or Alkynyl Bromides for the Synthesis of 2-Hetroaryl or Alkynyl Benzo[b]thiophene or Benzo[b]furan Derivatives. Organic Letters, 13(15), 4032-4035. [Link]

• Ito, H., & Taguchi, T. (2008). Synthesis of thiophene derivatives via palladium-catalyzed coupling reactions. Tetrahedron Letters, 49(6), 1045-1048. [Link]

• Maher, K., Mohammed, S., & Kalo, A. (2020). Recent Developments in Weinreb Synthesis and their Applications. Oriental Journal of Chemistry, 35(6). [Link]

• Balasubramaniam, S., & Aidhen, I. S. (2008). The Growing Synthetic Utility of the Weinreb Amide. Synthesis, 2008(23), 3707-3738. [Link]

• Wikipedia. (2023). Weinreb ketone synthesis. In Wikipedia. [Link]

• Rasool, N., et al. (2021). Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features. Molecules, 26(18), 5649. [Link]

• Wikipedia. (2023). Buchwald–Hartwig amination. In Wikipedia. [Link]

• Mohammed, S., & Khalid, M. (2020). Synthesis of Weinreb and their Derivatives (A-Review). ResearchGate. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• Lee, S., & Hartwig, J. F. (2005). A New Synthesis of N-Methoxy-N-methylamides from S-2-Pyridyl Thiocarbamate and Grignard Reagents. The Journal of Organic Chemistry, 70(9), 3747-3750. [Link]

• Bonacorso, H. G., et al. (2017). A versatile one-pot three-step synthesis of new 4-(5-(trifluoromethyl)-1H-pyrazol-4-yl)-1H-1,2,3-triazoles via a sequential Sonogashira cross-coupling/desilylation/CuAAC reaction. RSC Advances, 7(50), 31631-31644. [Link]

• Murphy, J. A., et al. (2005). Direct Conversion of N-Methoxy-N-methylamides (Weinreb Amides) to Ketones via a Nonclassical Wittig Reaction. Organic Letters, 7(7), 1427-1429. [Link]

• De Vleeschauwer, M., et al. (2021). Palladium-catalyzed cross-coupling reactions on a bromo-naphthalene scaffold in the search for novel human CC chemokine receptor 8 (CCR8) antagonists. Bioorganic & Medicinal Chemistry, 32, 115970. [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. organic-chemistry.org. [Link]

• Wikipedia. (2023). Sonogashira coupling. In Wikipedia. [Link]

• Nolan, S. P., & Cazin, C. S. J. (Eds.). (2020). Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. Topics in Organometallic Chemistry, 67. [Link]

• Volyniuk, D., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. The Journal of Organic Chemistry, 86(24), 18036-18047. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. organic-chemistry.org. [Link]

• CEM Corporation. (n.d.). Organometallic cross-coupling reactions. cem.com. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. organic-chemistry.org. [Link]

• Sharma, S., & Kumar, P. (2021). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. Catalysts, 11(7), 833. [Link]

Sources

• 1. Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organometallic cross-coupling reactions [cem.com]
• 3. Recent Developments in Weinreb Synthesis and their Applications – Oriental Journal of Chemistry [orientjchem.org]
• 4. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chem.libretexts.org [chem.libretexts.org]

Application Note: Strategic Synthesis of Thiophene Ketones via Directed Organolithium Reactions with 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the reaction between 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide and various organolithium reagents. The strategic use of the Weinreb-Nahm amide functionality in conjunction with the reactive brominated thiophene core allows for the selective and high-yield synthesis of diverse thiophene-based ketones, which are valuable intermediates in medicinal chemistry and materials science. This document outlines the core chemical principles, provides detailed experimental protocols, and discusses the critical parameters that ensure reaction success and reproducibility.

Introduction: The Synthetic Utility of Functionalized Thiophenes

Thiophene derivatives are privileged scaffolds in numerous pharmacologically active compounds and advanced organic materials.[1][2][3][4][5] The ability to introduce diverse functional groups onto the thiophene ring with high regioselectivity is therefore of paramount importance in drug discovery and development. The title compound, 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide, is a versatile building block designed for sequential, controlled functionalization. The N-methoxy-N-methylamide (Weinreb-Nahm amide) at the 2-position serves as a stable precursor to ketones, while the bromine atom at the 4-position provides a handle for introducing further molecular complexity, typically through metal-halogen exchange or cross-coupling reactions.[1][4]

This application note will delve into the reaction of this substrate with organolithium reagents, a powerful class of nucleophiles and bases in organic synthesis.[6][7] We will explore the chemoselectivity of these reactions, focusing on two primary pathways: nucleophilic addition to the Weinreb amide and lithium-halogen exchange at the C4-bromo position.

Core Chemical Principles and Mechanistic Insights

The reaction of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide with organolithium reagents is governed by the interplay between the reactivity of the organolithium species and the electronic and steric properties of the thiophene substrate. Two principal reaction pathways are of interest:

Pathway A: Ketone Synthesis via the Weinreb-Nahm Amide

The Weinreb-Nahm amide is a highly effective functional group for the synthesis of ketones from organometallic reagents.[8][9][10] Its utility stems from the formation of a stable, chelated tetrahedral intermediate upon nucleophilic attack by an organolithium reagent. This intermediate prevents the common problem of over-addition, which would lead to the formation of a tertiary alcohol.[9][11][12] The reaction proceeds as follows:

• Nucleophilic Addition: The organolithium reagent (R-Li) adds to the electrophilic carbonyl carbon of the Weinreb amide.

• Formation of a Chelated Intermediate: The lithium cation is chelated by the methoxy oxygen and the newly formed oxyanion, creating a stable five-membered ring. This intermediate is stable at low temperatures and does not collapse.[9][10]

• Hydrolytic Workup: Upon acidic workup, the stable intermediate is protonated and subsequently collapses to release the desired ketone and N,O-dimethylhydroxylamine hydrochloride.[10]

This pathway is generally favored when the organolithium reagent is less sterically hindered and when lithium-halogen exchange is kinetically slower.

Pathway B: Lithium-Halogen Exchange

Organolithium reagents, particularly alkyllithiums like n-butyllithium and t-butyllithium, can readily undergo lithium-halogen exchange with aryl and heteroaryl bromides.[13][14][15][16][17] This reaction is typically very fast, often occurring at temperatures of -78 °C or lower.[16][17] In the context of our substrate, the bromine atom at the 4-position of the thiophene ring is susceptible to this exchange:

• Formation of the Thienyllithium Species: The organolithium reagent abstracts the bromine atom, generating a new organolithium species at the 4-position of the thiophene ring and an alkyl bromide byproduct.

• Quenching with an Electrophile: The newly formed thienyllithium intermediate can then be trapped with a suitable electrophile to introduce a new substituent at the 4-position.

The propensity for lithium-halogen exchange versus nucleophilic addition is dependent on the specific organolithium reagent used, the reaction temperature, and the solvent system.

Visualization of Reaction Pathways

Caption: Reaction pathways for 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide with organolithium reagents.

Experimental Protocols

General Considerations

• Anhydrous Conditions: Organolithium reagents are highly reactive towards moisture and protic solvents. All glassware must be oven- or flame-dried and cooled under a stream of dry nitrogen or argon. Anhydrous solvents are essential.

• Inert Atmosphere: Reactions should be carried out under a positive pressure of an inert gas (nitrogen or argon).

• Temperature Control: Low temperatures (typically -78 °C, achieved with a dry ice/acetone bath) are crucial for controlling reactivity and minimizing side reactions.

• Titration of Organolithium Reagents: The concentration of commercially available organolithium solutions can vary. It is highly recommended to titrate the reagent prior to use to ensure accurate stoichiometry.[18]

Protocol 1: Synthesis of a Thiophene Ketone via Nucleophilic Addition

This protocol describes the synthesis of 1-(4-bromothiophen-2-yl)propan-1-one using ethyllithium.

Materials:

• 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

• Ethyllithium (solution in a suitable solvent)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, dissolve 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide (1.0 eq) in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add ethyllithium (1.1 eq) dropwise via syringe, ensuring the internal temperature does not exceed -70 °C.

• Stir the reaction mixture at -78 °C for 1 hour.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl.

• Allow the mixture to warm to room temperature.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired ketone.

Protocol 2: Functionalization via Lithium-Halogen Exchange

This protocol details the formation of a 4-substituted thiophene via lithium-halogen exchange followed by quenching with an electrophile (e.g., benzaldehyde).

Materials:

• 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

• n-Butyllithium (solution in hexanes)

• Anhydrous tetrahydrofuran (THF)

• Benzaldehyde (freshly distilled)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Deionized water

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask under an inert atmosphere, add a solution of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide (1.0 eq) in anhydrous THF.

• Cool the solution to -78 °C.

• Slowly add n-butyllithium (1.05 eq) dropwise. A color change may be observed, indicating the formation of the thienyllithium species.

• Stir the mixture at -78 °C for 30 minutes.

• Add a solution of benzaldehyde (1.2 eq) in anhydrous THF dropwise.

• Continue stirring at -78 °C for 1 hour, then allow the reaction to slowly warm to room temperature over 2 hours.

• Quench the reaction with saturated aqueous NH₄Cl.

• Add deionized water and extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, and filter.

• Remove the solvent in vacuo and purify the resulting alcohol by flash column chromatography.

Data Summary and Expected Outcomes

The choice of organolithium reagent and reaction conditions will dictate the major product. The following table summarizes the expected outcomes:

Organolithium Reagent (R-Li)	Primary Pathway	Expected Product	Typical Conditions
Methyllithium	Nucleophilic Addition	1-(4-bromothiophen-2-yl)ethan-1-one	THF, -78 °C
Ethyllithium	Nucleophilic Addition	1-(4-bromothiophen-2-yl)propan-1-one	THF, -78 °C
n-Butyllithium	Li-Halogen Exchange	4-Lithio-N-methoxy-N-methylthiophene-2-carboxamide	THF, -78 °C
sec-Butyllithium	Li-Halogen Exchange	4-Lithio-N-methoxy-N-methylthiophene-2-carboxamide	THF, -78 °C
tert-Butyllithium	Li-Halogen Exchange	4-Lithio-N-methoxy-N-methylthiophene-2-carboxamide	THF, -78 °C
Phenyllithium	Nucleophilic Addition	(4-bromothiophen-2-yl)(phenyl)methanone	THF, -78 °C

Troubleshooting and Key Considerations

• Low Yield of Ketone (Protocol 1): This may be due to inactive organolithium reagent (titrate before use), incomplete reaction (extend reaction time), or competing lithium-halogen exchange.

• Formation of Tertiary Alcohol: This is rare with Weinreb amides but could indicate a problem with the chelated intermediate's stability, possibly due to excessively high reaction temperatures.

• Mixture of Products: If both nucleophilic addition and lithium-halogen exchange are observed, consider using a less basic or more sterically hindered organolithium reagent to favor addition, or a more reactive alkyllithium (like t-BuLi) at very low temperatures to favor exchange.

• Ring Opening of Thiophene: While less common under these conditions, highly reactive organolithiums can sometimes induce ring-opening of thiophenes.[19] This is typically minimized by maintaining low temperatures.

Conclusion

The reaction of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide with organolithium reagents offers a versatile and powerful platform for the synthesis of functionalized thiophene ketones. By carefully selecting the organolithium reagent and controlling the reaction conditions, chemists can selectively target either nucleophilic addition to the Weinreb amide or lithium-halogen exchange at the C4 position. The protocols and principles outlined in this guide provide a robust framework for researchers to leverage this chemistry in the development of novel therapeutics and materials.

References

• Unusual thiophilic ring-opening of fused oligothiophenes with organolithium reagents. (2018). ResearchGate. [Link]

• Generation of 3- and 5-lithiothiophene-2-carboxylates via metal-halogen exchange and their addition reactions to chalcogenoxanthones. (2002). PubMed. [Link]

• Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. (2021). MDPI. [Link]

• Weinreb ketone synthesis. (n.d.). Wikipedia. [Link]

• Organolithium reagents. (n.d.). University of Rochester. [Link]

• Organolithium reagents. (n.d.). Harvard University. [Link]

• N-METHOXY-N-METHYLAMIDES AS EFFECTIVE ACYLATING AGENTS. (1981). Pennsylvania State University. [Link]

• Organolithium reagent. (n.d.). Wikipedia. [Link]

• Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. (2021). ResearchGate. [Link]

• Halogen–Metal Exchange on Bromoheterocyclics with Substituents Containing an Acidic Proton via Formation of a Magnesium Intermediate. (2018). PMC - NIH. [Link]

• Lithium-halogen exchange studies of bromoalkyl bromothiophenes. (2020). Morressier. [Link]

• A. Organolithium Reagents. (n.d.). Organic Chemistry Data. [Link]

• Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. (2022). MDPI. [Link]

• Lithium Halogen Exchange. (n.d.). Harvard University. [Link]

• SYNTHESIS OF KETONES BY UTILIZING THIOESTERS AS “RADICAL WEINREB AMIDES”. (2021). University of Texas at Dallas. [Link]

• CHEMISTRY OF N-METHOXY-N-METHYLAMIDES. APPLICATIONS IN SYNTHESIS. A REVIEW. (n.d.). ElectronicsAndBooks. [Link]

• and Aryl Ketones via Sequential 1,2-Addition/Cross-Coupling of Organolithium Reagents with Weinreb Amides. (n.d.). Supporting Information. [Link]

• Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. (2020). NIH. [Link]

• Halogen-Metal Exchange Reactions of Bromoaryl-Substituted β-Lactams. (n.d.). Journal of Student Scholarhip - TCNJ. [Link]

• Weinreb ketone synthesis. (2020). YouTube. [Link]

• Synthesis of Weinreb and their Derivatives (A Review). (2020). Oriental Journal of Chemistry. [Link]

• Sustainable Asymmetric Organolithium Chemistry: Enantio‐ and Chemoselective Acylations through Recycling of Solvent, Sparteine, and Weinreb “Amine”. (2018). PMC - NIH. [Link]

• Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. (2023). PMC - NIH. [Link]

• Direct Conversion of N-Methoxy-N-methylamides (Weinreb Amides) to Ketones via a Nonclassical Wittig Reaction. (2005). Organic Chemistry Portal. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. homepages.bluffton.edu [homepages.bluffton.edu]
• 7. Organolithium reagent - Wikipedia [en.wikipedia.org]
• 8. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 9. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 10. youtube.com [youtube.com]
• 11. utd-ir.tdl.org [utd-ir.tdl.org]
• 12. Synthesis of Weinreb and their Derivatives (A Review) – Oriental Journal of Chemistry [orientjchem.org]
• 13. Generation of 3- and 5-lithiothiophene-2-carboxylates via metal-halogen exchange and their addition reactions to chalcogenoxanthones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Halogen–Metal Exchange on Bromoheterocyclics with Substituents Containing an Acidic Proton via Formation of a Magnesium Intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Lithium-halogen exchange studies of bromoalkyl bromothiophenes [morressier.com]
• 16. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 17. joss.tcnj.edu [joss.tcnj.edu]
• 18. people.uniurb.it [people.uniurb.it]
• 19. researchgate.net [researchgate.net]

The Versatile Synthon: A Guide to the Application of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide in the Synthesis of Substituted Thiophenes

Abstract

The thiophene nucleus is a cornerstone in medicinal chemistry and materials science, valued for its unique electronic properties and ability to serve as a bioisostere for other aromatic systems.[1] This guide provides an in-depth exploration of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide, a highly versatile building block for the synthesis of diverse, functionalized thiophenes. We will detail the synthesis of this key intermediate and provide comprehensive protocols for its application in several powerful synthetic transformations, including palladium-catalyzed cross-coupling reactions (Suzuki and Stille), metal-halogen exchange followed by borylation, and reactions with Grignard reagents. The causality behind experimental choices and the inherent self-validating nature of the protocols are emphasized to ensure reproducibility and success in the hands of researchers, scientists, and drug development professionals.

Introduction: The Strategic Advantage of a Bifunctional Thiophene Building Block

The inherent value of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide lies in its bifunctional nature. The bromine atom at the 4-position serves as a versatile handle for the introduction of carbon-carbon and carbon-heteroatom bonds through a variety of well-established cross-coupling methodologies. Simultaneously, the N-methoxy-N-methylamide (Weinreb amide) at the 2-position is a stable and chemoselective electrophile. It readily reacts with organometallic reagents to yield ketones without the common side reaction of over-addition to form tertiary alcohols.[2][3] This orthogonality of reactive sites allows for a stepwise and controlled elaboration of the thiophene core, making it an ideal starting material for the construction of complex molecular architectures.

The thiophene moiety itself is a privileged scaffold in drug discovery, offering a unique structural and electronic profile that can enhance biological activity and improve pharmacokinetic properties.[4] The strategic placement of substituents on the thiophene ring is crucial for modulating these properties, and our featured compound provides a reliable entry point for such explorations.

Synthesis of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

The synthesis of our target compound is a two-step process starting from commercially available thiophene-2-carboxylic acid. The first step involves the regioselective bromination at the 4-position, followed by the conversion of the resulting carboxylic acid to the Weinreb amide.

Step 1: Synthesis of 4-bromo-thiophene-2-carboxylic acid

The bromination of thiophene-2-carboxylic acid is an electrophilic aromatic substitution. While the carboxylic acid group is generally deactivating, the electron-rich nature of the thiophene ring allows for bromination. The reaction is typically carried out using elemental bromine in a suitable solvent like glacial acetic acid.

Protocol 1: Synthesis of 4-bromo-thiophene-2-carboxylic acid

• Reagents and Materials:

  • Thiophene-2-carboxylic acid

  • Elemental bromine (Br₂)

  • Glacial acetic acid

  • Ice-cold water

  • Standard laboratory glassware

  • Magnetic stirrer

  • Fume hood

• Procedure:

  • In a fume hood, dissolve thiophene-2-carboxylic acid (1.0 eq) in glacial acetic acid in a round-bottom flask equipped with a magnetic stir bar.

  • Prepare a solution of bromine (1.1 eq) in glacial acetic acid.

  • Slowly add the bromine solution to the stirred solution of thiophene-2-carboxylic acid at room temperature. The reaction is exothermic, and the flask may be cooled in a water bath if necessary.

  • After the addition is complete, continue stirring at room temperature for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, pour the reaction mixture into a beaker containing ice-cold water.

  • A precipitate of crude 4-bromo-thiophene-2-carboxylic acid will form.

  • Collect the solid by vacuum filtration and wash thoroughly with cold water to remove residual acetic acid and inorganic byproducts.

  • The crude product can be further purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield the pure product.

Step 2: Conversion to 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide (Weinreb Amide)

The conversion of the carboxylic acid to the Weinreb amide is a standard amidation reaction. A variety of coupling reagents can be employed, such as thionyl chloride to first form the acid chloride, followed by reaction with N,O-dimethylhydroxylamine hydrochloride.[5] Alternatively, peptide coupling reagents can be used for a one-pot procedure.[6]

Protocol 2: Synthesis of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

• Reagents and Materials:

  • 4-bromo-thiophene-2-carboxylic acid

  • Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

  • N,O-dimethylhydroxylamine hydrochloride

  • Triethylamine (TEA) or Pyridine

  • Anhydrous dichloromethane (DCM) or Tetrahydrofuran (THF)

  • Standard laboratory glassware under an inert atmosphere (e.g., nitrogen or argon)

  • Magnetic stirrer

• Procedure:

  • Suspend 4-bromo-thiophene-2-carboxylic acid (1.0 eq) in anhydrous DCM in a flame-dried, two-neck round-bottom flask under an inert atmosphere.

  • Add a catalytic amount of N,N-dimethylformamide (DMF) (1-2 drops).

  • Slowly add oxalyl chloride (1.2 eq) or thionyl chloride (1.2 eq) to the suspension at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 1-2 hours, or until the evolution of gas ceases and the solution becomes clear.

  • In a separate flask, prepare a solution of N,O-dimethylhydroxylamine hydrochloride (1.5 eq) and triethylamine (2.5 eq) in anhydrous DCM at 0 °C.

  • Slowly add the freshly prepared acid chloride solution to the N,O-dimethylhydroxylamine hydrochloride solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Quench the reaction with water and separate the organic layer.

  • Wash the organic layer sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by flash column chromatography on silica gel to afford the pure 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide.

Applications in the Synthesis of Substituted Thiophenes

The strategic positioning of the bromo and Weinreb amide functionalities allows for a diverse range of synthetic transformations. The following sections provide detailed protocols for key reactions.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon bonds. The bromine atom at the 4-position of our thiophene synthon is an excellent handle for these transformations.

The Suzuki-Miyaura coupling reaction involves the reaction of an organoboron compound with an organic halide in the presence of a palladium catalyst and a base.[7] This reaction is known for its mild reaction conditions and tolerance of a wide variety of functional groups.

Protocol 3: Suzuki-Miyaura Coupling of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

• Reagents and Materials:

  • 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

  • Aryl- or heteroaryl-boronic acid (1.2 eq)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)

  • Base (e.g., K₂CO₃, Na₂CO₃, or Cs₂CO₃, 2.0 eq)

  • Solvent (e.g., 1,4-dioxane/water, toluene, or DMF)

  • Standard Schlenk glassware for inert atmosphere techniques

• Procedure:

  • To a Schlenk flask, add 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide (1.0 eq), the boronic acid (1.2 eq), the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 eq), and the base (2.0 eq).

  • Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Add the degassed solvent system (e.g., a 4:1 mixture of 1,4-dioxane and water).

  • Heat the reaction mixture to 80-100 °C with vigorous stirring for 4-12 hours. Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Table 1: Representative Suzuki-Miyaura Coupling Reactions

Entry	Boronic Acid	Product	Typical Yield (%)
1	Phenylboronic acid	N-methoxy-N-methyl-4-phenylthiophene-2-carboxamide	85-95
2	4-Methoxyphenylboronic acid	N-methoxy-N-methyl-4-(4-methoxyphenyl)thiophene-2-carboxamide	80-90
3	Pyridine-3-boronic acid	N-methoxy-N-methyl-4-(pyridin-3-yl)thiophene-2-carboxamide	70-85

The Stille coupling reaction pairs an organic halide with an organotin compound, catalyzed by palladium.[8][9] It is particularly useful for coupling partners that may be sensitive to the basic conditions of the Suzuki reaction.

Protocol 4: Stille Coupling of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

• Reagents and Materials:

  • 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

  • Organostannane (e.g., tributyl(vinyl)stannane, 1.1 eq)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)

  • Anhydrous and degassed solvent (e.g., toluene or DMF)

  • Optional: Additive such as CuI or LiCl

  • Standard Schlenk glassware

• Procedure:

  • To a dry Schlenk flask, add 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide (1.0 eq) and the palladium catalyst.

  • Evacuate and backfill the flask with an inert gas three times.

  • Add the anhydrous, degassed solvent via syringe, followed by the organostannane.

  • Heat the reaction mixture to 90-110 °C with vigorous stirring for 12-24 hours. Monitor by TLC or LC-MS.

  • After cooling, dilute the reaction mixture with a suitable solvent like diethyl ether.

  • To remove tin byproducts, wash the organic solution with an aqueous solution of potassium fluoride (KF). The resulting insoluble tin fluorides can be removed by filtration through a pad of Celite®.

  • Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography.

Data Presentation: Comparison of Cross-Coupling Methods

Feature	Suzuki-Miyaura Coupling	Stille Coupling
Coupling Partner	Organoboronic acids/esters	Organostannanes
Byproducts	Boron-based, generally water-soluble and easily removed	Tin-based, often toxic and require specific workup (e.g., KF wash)
Reaction Conditions	Typically requires a base	Generally base-free, good for base-sensitive substrates
Functional Group Tolerance	Very broad	Very broad, often complementary to Suzuki

Metal-Halogen Exchange and Borylation

The bromine atom can be exchanged with a metal, typically lithium, using an organolithium reagent at low temperatures. The resulting organolithium species can then be trapped with an electrophile. A particularly useful transformation is the reaction with a borate ester to form a thiophene boronic ester, which can then be used in subsequent Suzuki couplings. This lithiation-borylation sequence is a powerful method for creating diverse building blocks.[10]

Protocol 5: Lithiation-Borylation of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

• Reagents and Materials:

  • 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

  • n-Butyllithium (n-BuLi) or sec-Butyllithium (s-BuLi) (1.1 eq)

  • Triisopropyl borate or Pinacolborane (1.2 eq)

  • Anhydrous tetrahydrofuran (THF) or diethyl ether

  • Standard Schlenk glassware and low-temperature cooling bath (-78 °C)

• Procedure:

  • Dissolve 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide (1.0 eq) in anhydrous THF in a flame-dried Schlenk flask under an inert atmosphere.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add n-BuLi (1.1 eq) dropwise, maintaining the temperature at -78 °C. Stir for 30-60 minutes.

  • Add triisopropyl borate (1.2 eq) dropwise at -78 °C.

  • Allow the reaction to slowly warm to room temperature and stir for 12 hours.

  • Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • The resulting boronic ester can often be used in the next step without further purification, or it can be purified by chromatography.

Experimental Workflow: Lithiation-Borylation

Caption: Workflow for the lithiation-borylation of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide.

Grignard Reagent Formation and Reaction

The bromine atom can also be used to form a Grignard reagent, which is a powerful nucleophile for reaction with a wide range of electrophiles.[11] The Weinreb amide is generally stable to the conditions of Grignard formation at low temperatures.

Protocol 6: Grignard Reaction of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

• Reagents and Materials:

  • 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

  • Magnesium turnings (activated) (1.5 eq)

  • Anhydrous THF or diethyl ether

  • A small crystal of iodine (for initiation)

  • Electrophile (e.g., an aldehyde, ketone, or alkyl halide)

  • Standard flame-dried glassware for Grignard reactions

• Procedure:

  • Place activated magnesium turnings (1.5 eq) and a crystal of iodine in a flame-dried, three-neck flask equipped with a reflux condenser and an addition funnel, all under an inert atmosphere.

  • Add a small amount of a solution of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide (1.0 eq) in anhydrous THF to the magnesium.

  • If the reaction does not start spontaneously (indicated by the disappearance of the iodine color and gentle refluxing), gently warm the flask.

  • Once the reaction has initiated, add the remainder of the thiophene solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

  • Cool the Grignard reagent to 0 °C and add the electrophile (1.0 eq) dropwise.

  • Allow the reaction to stir at room temperature for 1-4 hours.

  • Quench the reaction by the slow addition of saturated aqueous ammonium chloride.

  • Extract the product with ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the product by flash column chromatography.

Logical Relationship: Chemoselectivity

Caption: Chemoselective transformations of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide.

Conclusion

4-bromo-N-methoxy-N-methylthiophene-2-carboxamide is a powerful and versatile building block for the synthesis of a wide array of substituted thiophenes. Its orthogonal reactive sites allow for a controlled and stepwise functionalization of the thiophene core, making it an invaluable tool for researchers in drug discovery and materials science. The protocols detailed in this guide provide a solid foundation for the synthesis and application of this key intermediate, with an emphasis on the underlying chemical principles to ensure successful and reproducible outcomes.

References

• Weinreb, S. M.; Nahm, S. Tetrahedron Lett.1981 , 22, 3815-3818. ([Link])

• Stille, J. K. Angew. Chem. Int. Ed. Engl.1986 , 25, 508-524. ([Link])

• Li, J. J. Name Reactions: A Collection of Detailed Reaction Mechanisms. Springer, 2006 . ([Link])

• Katritzky, A. R.; Yang, H.; Zhang, S.; Wang, M. ARKIVOC2002 , (xi), 39-44. ([Link])

• Knochel, P.; Millot, N.; Rodriguez, A. L.; Tucker, C. E. Org. React.2001 , 58, 417-731. ([Link])

• Bar, S.; Martin, M. I. Molbank2021 , 2021, M1296. ([Link])

• D'Souza, D. M.; Müller, T. J. J. Chem. Soc. Rev.2007 , 36, 1095-1108. ([Link])

• Silverman, R. B.; Holladay, M. W. The Organic Chemistry of Drug Design and Drug Action. Academic Press, 2014 . ([Link])

• Miyaura, N.; Suzuki, A. Chem. Rev.1995 , 95, 2457-2483. ([Link])

• Hartwig, J. F. Organotransition Metal Chemistry: From Bonding to Catalysis. University Science Books, 2010 . ([Link])

• Barluenga, J.; Valdés, C. Angew. Chem. Int. Ed.2011 , 50, 7486-7500. ([Link])

• Clayden, J.; Greeves, N.; Warren, S. Organic Chemistry. Oxford University Press, 2012 . ([Link])

• Nicolaou, K. C.; Sorensen, E. J. Classics in Total Synthesis: Targets, Strategies, Methods. Wiley-VCH, 1996 . ([Link])

Sources

• 1. researchgate.net [researchgate.net]
• 2. orientjchem.org [orientjchem.org]
• 3. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. arkat-usa.org [arkat-usa.org]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. scribd.com [scribd.com]
• 10. Iridium-catalyzed borylation of thiophenes: versatile, synthetic elaboration founded on selective C–H functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 11. web.alfredstate.edu [web.alfredstate.edu]

Application Note & Protocol: Palladium-Catalyzed Heck Reaction of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

Abstract

This document provides a comprehensive technical guide for performing the Mizoroki-Heck reaction on 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide, a versatile heterocyclic building block. The Heck reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds through the palladium-catalyzed coupling of an unsaturated halide with an alkene.[1][2] This protocol is specifically tailored for researchers in medicinal chemistry and materials science, offering a detailed experimental procedure, mechanistic insights, and process optimization strategies. We address the specific challenges associated with bromothiophene substrates and confirm the compatibility of the Weinreb amide moiety, a valuable functional group known for its stability and utility in subsequent transformations.[3][4][5]

Mechanistic Rationale & Strategic Considerations

The successful execution of a Heck reaction hinges on the careful selection of catalyst, ligand, base, and solvent. The chosen substrate, 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide, presents unique considerations.

1.1 The Palladium Catalytic Cycle

The generally accepted mechanism proceeds through a Pd(0)/Pd(II) cycle.[6] Understanding this cycle is critical for troubleshooting and optimization.

• Catalyst Pre-activation: The protocol begins with Palladium(II) acetate (Pd(OAc)₂), a stable and air-tolerant pre-catalyst. In the presence of a phosphine ligand (e.g., triphenylphosphine), it is reduced in situ to the active Pd(0) species.[7] This is often more efficient than using air-sensitive Pd(0) sources like Pd(PPh₃)₄.[7]

• Oxidative Addition: The active Pd(0) catalyst oxidatively inserts into the carbon-bromine bond of the thiophene ring, forming a Pd(II)-thienyl complex. This is typically the rate-determining step, and its efficiency is lower for aryl bromides compared to iodides.[8]

• Migratory Insertion (Carbopalladation): The alkene coordinates to the Pd(II) complex, followed by a syn-migratory insertion of the thienyl group into the alkene C-C double bond.

• β-Hydride Elimination: A hydrogen atom from the carbon adjacent to the palladium is eliminated, forming the final substituted alkene product and a palladium-hydride species. This step dictates the regioselectivity and stereoselectivity (typically E-alkene) of the product.

• Reductive Elimination & Base Regeneration: A base (e.g., K₂CO₃, Et₃N) is required to neutralize the hydrogen bromide (HBr) generated in the cycle and regenerate the Pd(0) catalyst, closing the loop.[7]

Caption: The catalytic cycle of the Mizoroki-Heck reaction.

1.2 Substrate-Specific Rationale

• Aryl Bromide: 4-bromothiophene is less reactive than its iodo-analogue. Therefore, conditions must be robust enough to facilitate the initial oxidative addition. This often requires higher temperatures and potentially more electron-rich ligands or additives.[8] Dehalogenation, where the bromine is replaced by hydrogen, can be a competing side reaction.[8]

• Weinreb Amide (N-methoxy-N-methylamide): This functional group is exceptionally valuable as it can be converted to ketones or aldehydes without over-reduction or over-addition, due to the formation of a stable chelated tetrahedral intermediate upon nucleophilic attack.[3][4][5] Literature confirms that Weinreb amides are generally stable under various palladium-catalyzed cross-coupling conditions, and their carbonyl oxygen can even act as a directing group in some C-H activation reactions.[4][9] Its electronic properties are unlikely to interfere with the standard Heck mechanism.

• Catalyst System (Pd(OAc)₂ / PPh₃): This is a classic, cost-effective, and reliable catalyst system. Palladium(II) acetate is an air-stable precursor, and triphenylphosphine (PPh₃) serves as both a ligand to stabilize the palladium center and a reducing agent for the in situ formation of Pd(0).[7][10] A Pd:PPh₃ ratio of 1:2 is standard.[11]

• Base (Potassium Carbonate): An inorganic base like K₂CO₃ is effective, mild enough to prevent degradation of sensitive functional groups, and easily removed during aqueous workup.[11]

• Solvent (DMF): A polar aprotic solvent like N,N-Dimethylformamide (DMF) is ideal for solubilizing the various components (polar salts and nonpolar organics) and can withstand the high temperatures (100-120 °C) typically required for Heck reactions with aryl bromides.[6][11]

Detailed Experimental Protocol

This protocol describes the Heck coupling of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide with styrene on a 1.0 mmol scale.

2.1 Materials & Reagents

Reagent	M.W. ( g/mol )	Amount (mmol)	Mass/Volume	Equiv.	Role
4-bromo-N-methoxy-N-methylthiophene-2-carboxamide	251.10	1.0	251 mg	1.0	Aryl Halide
Styrene	104.15	1.2	125 mg (137 µL)	1.2	Alkene
Palladium(II) acetate (Pd(OAc)₂)	224.50	0.02	4.5 mg	0.02	Catalyst Precursor
Triphenylphosphine (PPh₃)	262.29	0.04	10.5 mg	0.04	Ligand
Potassium Carbonate (K₂CO₃)	138.21	2.0	276 mg	2.0	Base
N,N-Dimethylformamide (DMF), anhydrous	73.09	-	5.0 mL	-	Solvent
Ethyl acetate	-	-	~50 mL	-	Extraction Solvent
Brine	-	-	~30 mL	-	Washing Solution
Anhydrous Magnesium Sulfate (MgSO₄)	-	-	-	-	Drying Agent

2.2 Safety Precautions

• Work in a well-ventilated fume hood at all times.

• Palladium compounds are toxic and should be handled with care.

• DMF is a skin and respiratory irritant.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• All manipulations involving anhydrous solvents and reagents should be performed under an inert atmosphere.

2.3 Step-by-Step Procedure

• Reaction Setup:

  • To a dry 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide (251 mg, 1.0 mmol), palladium(II) acetate (4.5 mg, 0.02 mmol), and triphenylphosphine (10.5 mg, 0.04 mmol).[11]

• Inert Atmosphere:

  • Seal the flask with a septum. Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this process three times to ensure an oxygen-free environment.[11]

• Addition of Reagents:

  • Under a positive pressure of inert gas, add potassium carbonate (276 mg, 2.0 mmol).

  • Using a syringe, add 5.0 mL of anhydrous DMF.[11]

  • Finally, add styrene (137 µL, 1.2 mmol) to the mixture via syringe.[11]

• Reaction Execution:

  • Immerse the flask in a preheated oil bath set to 110 °C.

  • Stir the reaction mixture vigorously for 12-24 hours.[6]

  • Monitoring: The reaction progress can be monitored by Thin-Layer Chromatography (TLC) or GC-MS. To take a sample, briefly remove the flask from heat, allow it to cool slightly, and quickly withdraw a small aliquot via syringe. Quench the aliquot with water and extract with ethyl acetate before analysis. The disappearance of the starting bromothiophene is a key indicator of reaction completion.

• Workup:

  • Once the reaction is complete, remove the flask from the oil bath and allow it to cool to room temperature.[6]

  • Dilute the reaction mixture with ethyl acetate (20 mL) and transfer it to a separatory funnel.[6]

  • Wash the mixture with water (3 x 15 mL) to remove DMF and potassium salts, followed by a wash with brine (15 mL) to break any emulsions.[6]

• Drying and Concentration:

  • Dry the separated organic layer over anhydrous magnesium sulfate (MgSO₄), filter the solution to remove the drying agent, and concentrate the filtrate under reduced pressure using a rotary evaporator.[6]

• Purification:

  • Purify the resulting crude oil or solid by flash column chromatography on silica gel. A suitable eluent system, such as a gradient of hexanes and ethyl acetate, should be determined by TLC analysis.

  • Combine the fractions containing the pure product and concentrate under reduced pressure to yield the final compound.

• Characterization:

  • Confirm the identity and purity of the final product using standard analytical techniques, such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Process Visualization & Workflow

The experimental protocol can be visualized as a linear workflow.

Caption: A streamlined workflow for the Heck reaction protocol.

Optimization & Troubleshooting

Issue	Potential Cause	Suggested Solution
Low or No Conversion	1. Inactive catalyst.2. Insufficient temperature.3. Poor quality reagents/solvent.	1. Ensure the inert atmosphere was properly established. Try a different batch of Pd(OAc)₂. Consider using a more active ligand (e.g., P(o-tolyl)₃ or a Buchwald-type ligand).2. Increase the temperature incrementally to 120-130 °C.3. Use freshly opened anhydrous solvent and pure reagents.
Dehalogenation Product	1. Presence of water or other proton sources.2. Reaction temperature is too high or time is too long.	1. Ensure all glassware is oven-dried and reagents/solvents are strictly anhydrous.2. Monitor the reaction closely and stop it once the starting material is consumed. Consider lowering the temperature slightly.
Formation of Byproducts	1. Alkene polymerization.2. Isomerization of the product.	1. Ensure the alkene is pure and free of peroxides. Do not use a large excess of the alkene.2. The use of phosphine ligands generally favors the E-isomer. If the Z-isomer is observed, it may be due to base-induced isomerization after the reaction.
Difficult Purification	Contamination with palladium black or phosphine oxide.	Filter the crude reaction mixture through a small plug of Celite® before concentration to remove palladium black. Triphenylphosphine oxide can often be removed during column chromatography, but sometimes requires a different solvent system.

References

• ACS Publications (2020). Homogeneous Pd-Catalyzed Heck Coupling in γ-Valerolactone as a Green Reaction Medium. Available at: [Link]

• Chemistry LibreTexts (2023). Heck Reaction. Available at: [Link]

• Beilstein Journals (2018). Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles under high-speed ball-milling conditions: synthesis of axitinib. Available at: [Link]

• ChemRxiv (2022). (E)-Selective Weinreb Amide–type Horner–Wadsworth–Emmons Reaction. Available at: [Link]

• Organic Chemistry Portal. Heck Reaction. Available at: [Link]

• ResearchGate (2019). Recent Developments in Weinreb Synthesis and Their Applications (A-Review). Available at: [Link]

• PMC - NIH (2018). Heck Transformations of Biological Compounds Catalyzed by Phosphine-Free Palladium. Available at: [Link]

• MDPI (2019). Recent Developments in Weinreb Synthesis and their Applications. Available at: [Link]

• ResearchGate. Reactions of 'Pd(OAc)2' with PPh3 (1 : 2 ratio). Available at: [Link]

• ACS Publications. Palladium-Catalyzed Coupling Reactions of Bromothiophenes at the C−H Bond Adjacent to the Sulfur Atom with a New Activator System, AgNO3/KF. Available at: [Link]

• Royal Society of Chemistry (2014). One-pot sequential 1,2-addition, Pd-catalysed cross-coupling of organolithium reagents with Weinreb amides. Available at: [Link]

• ResearchGate (2013). Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. Available at: [Link]

• Beilstein Journals (2013). Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. Available at: [Link]

• University of Regensburg. Heck Reaction. Available at: [Link]

• ResearchGate (2007). Convenient protocols for Mizoroki-Heck reactions of aromatic bromides and polybromides with fluorous alkenes. Available at: [Link]

• Current Protocols in Nucleic Acid Chemistry. Weinreb amides. Available at: [Link]

Sources

• 1. Heck Reaction [organic-chemistry.org]
• 2. Heck Transformations of Biological Compounds Catalyzed by Phosphine-Free Palladium - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Recent Developments in Weinreb Synthesis and their Applications – Oriental Journal of Chemistry [orientjchem.org]
• 5. Weinreb amides [pubsapp.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. BJOC - Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles under high-speed ball-milling conditions: synthesis of axitinib [beilstein-journals.org]
• 9. One-pot sequential 1,2-addition, Pd-catalysed cross-coupling of organolithium reagents with Weinreb amides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide in Medicinal Chemistry

Introduction: The Strategic Value of a Versatile Thiophene Building Block

In the landscape of modern medicinal chemistry, the thiophene ring stands as a privileged scaffold, integral to the structure of numerous approved drugs and clinical candidates. Its unique electronic properties and ability to engage in a variety of biological interactions make it a cornerstone of drug design. Within this class of heterocycles, functionalized thiophene-2-carboxamides have garnered significant attention for their wide-ranging pharmacological activities, including potent inhibition of kinases, proteases, and other key enzymes implicated in disease.[1][2]

This document provides a detailed guide to the application of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide , a highly versatile and strategically functionalized building block for drug discovery. The presence of a Weinreb amide at the 2-position, a bromine atom at the 4-position, and an unsubstituted 5-position offers medicinal chemists a powerful toolkit for molecular elaboration and the systematic exploration of structure-activity relationships (SAR).

The N-methoxy-N-methylamide, or Weinreb amide, is a particularly valuable functional group in organic synthesis. Its reaction with organometallic reagents cleanly affords ketones, avoiding the over-addition that plagues similar reactions with esters or acid chlorides. This controlled reactivity is due to the formation of a stable, chelated tetrahedral intermediate.[3][4] The bromine atom serves as a versatile handle for a wide array of cross-coupling reactions, enabling the introduction of diverse aryl and heteroaryl substituents. Finally, the unsubstituted 5-position allows for further functionalization, if desired, through techniques such as lithiation.

These application notes will provide a comprehensive overview of the synthesis of this key building block, detailed protocols for its use in the preparation of a hypothetical kinase inhibitor library, and insights into the rationale behind these experimental designs.

Synthesis of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

The following is a proposed two-step synthesis for 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide, based on established methodologies for thiophene functionalization and Weinreb amide formation.

Workflow for the Synthesis of the Target Compound

Caption: Synthetic workflow for the preparation of the target compound.

Step 1: Synthesis of 4-bromothiophene-2-carboxylic acid

Rationale: The regioselective bromination of thiophene-2-carboxylic acid at the 4-position is a known transformation. N-bromosuccinimide (NBS) is a convenient and effective brominating agent for this purpose. Acetonitrile is a suitable solvent for this reaction.

Protocol:

• To a stirred solution of thiophene-2-carboxylic acid (1.0 eq) in acetonitrile (10 mL/g of starting material) at 0 °C, add N-bromosuccinimide (1.1 eq) portion-wise over 15 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to afford 4-bromothiophene-2-carboxylic acid as a solid.

Step 2: Synthesis of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

Rationale: The conversion of the carboxylic acid to the Weinreb amide is a standard peptide coupling reaction. EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of HOBt (hydroxybenzotriazole) is a common and effective coupling system. DIPEA (N,N-diisopropylethylamine) is used as a non-nucleophilic base to neutralize the hydrochloride salt of N,O-dimethylhydroxylamine.

Protocol:

• To a stirred solution of 4-bromothiophene-2-carboxylic acid (1.0 eq) in DMF (10 mL/g), add EDC (1.2 eq) and HOBt (1.2 eq).

• Stir the mixture at room temperature for 30 minutes to activate the carboxylic acid.

• Add N,O-dimethylhydroxylamine hydrochloride (1.2 eq) followed by the dropwise addition of DIPEA (2.5 eq).

• Stir the reaction mixture at room temperature for 12-18 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with water and extract with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide.

Application in Medicinal Chemistry: A Case Study in Kinase Inhibitor Synthesis

Thiophene carboxamides are a well-established class of kinase inhibitors.[5][6] The 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide building block is an excellent starting point for the synthesis of a library of potential kinase inhibitors. The Weinreb amide allows for the facile introduction of a variety of ketone-containing side chains, which can be designed to interact with specific residues in the kinase active site. The 4-bromo position is ideal for introducing diversity through Suzuki or other palladium-catalyzed cross-coupling reactions, allowing for the exploration of the SAR of the "right-hand side" of the molecule, which often projects towards the solvent-exposed region of the ATP binding pocket.

This section outlines a hypothetical workflow for the synthesis of a small library of c-Jun N-terminal kinase (JNK) inhibitors, based on the known importance of the thiophene carboxamide scaffold for this target.[7][8]

Hypothetical Kinase Inhibitor Synthesis Workflow

Caption: Workflow for the synthesis of hypothetical kinase inhibitors.

Hypothetical Inhibitor Library Design

The following table outlines a small, focused library of hypothetical JNK inhibitors to be synthesized from the title compound. The design rationale is to explore the effect of different substituents at the 2- and 4-positions of the thiophene ring.

Compound ID	R Group (from Grignard)	Ar Group (from Boronic Acid)	Rationale
JNK-Inhib-01	Cyclopropyl	Phenyl	The cyclopropyl group can provide favorable interactions in the hydrophobic pocket, while the phenyl group explores basic aromatic interactions.
JNK-Inhib-02	Cyclopropyl	3-pyridyl	The 3-pyridyl group introduces a hydrogen bond acceptor, which could interact with the hinge region of the kinase.
JNK-Inhib-03	tert-Butyl	Phenyl	The bulky tert-butyl group can probe the size of the hydrophobic pocket.
JNK-Inhib-04	tert-Butyl	3-pyridyl	Combines the bulky hydrophobic group with a hydrogen bond acceptor.

Experimental Protocols for Kinase Inhibitor Synthesis

General Procedure 1: Synthesis of 4-bromo-2-acylthiophene Intermediates via Grignard Reaction

Rationale: The Weinreb amide is reacted with a Grignard reagent to form the corresponding ketone. The reaction is typically performed at low temperature to prevent side reactions.

Protocol:

• Dissolve 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide (1.0 eq) in anhydrous THF (15 mL/g) and cool the solution to 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Add the appropriate Grignard reagent (e.g., cyclopropylmagnesium bromide or tert-butylmagnesium chloride, 1.2 eq, typically as a 1M solution in THF) dropwise over 20 minutes, maintaining the internal temperature below 5 °C.

• Stir the reaction at 0 °C for 2 hours, then allow it to warm to room temperature and stir for an additional 1 hour.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at 0 °C.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the desired 4-bromo-2-acylthiophene intermediate.

General Procedure 2: Synthesis of Final Kinase Inhibitors via Suzuki Coupling

Rationale: The 4-bromo position of the thiophene ring is a handle for palladium-catalyzed Suzuki cross-coupling with various aryl and heteroaryl boronic acids. A variety of palladium catalysts and ligands can be used; Pd(dppf)Cl2 is a common and effective choice for this type of transformation.

Protocol:

• In a microwave vial or a round-bottom flask equipped with a reflux condenser, combine the 4-bromo-2-acylthiophene intermediate (1.0 eq), the appropriate aryl or heteroaryl boronic acid (1.5 eq), potassium carbonate (2.0 eq), and Pd(dppf)Cl2 (0.05 eq).

• Evacuate and backfill the vessel with an inert atmosphere (e.g., nitrogen or argon).

• Add a degassed mixture of 1,4-dioxane and water (typically 4:1, 10 mL/g of the bromo-thiophene).

• Heat the reaction mixture to 90-100 °C (or use a microwave reactor at a similar temperature) for 2-16 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) or by preparative HPLC to yield the final kinase inhibitor.

Conclusion

4-bromo-N-methoxy-N-methylthiophene-2-carboxamide is a valuable and versatile building block for medicinal chemistry. Its strategic functionalization allows for the efficient and controlled synthesis of diverse libraries of compounds, particularly for targets such as kinases where the thiophene carboxamide scaffold has proven to be highly effective. The protocols and workflows outlined in these application notes provide a solid foundation for researchers to leverage this powerful synthetic intermediate in their drug discovery programs. The combination of the stable and reactive Weinreb amide with the versatile brominated handle offers a robust platform for rapid lead optimization and the exploration of complex structure-activity relationships.

References

• Bagley, M. C., Dwyer, J. E., Molina, M. D. B., et al. (2015). Microwave-assisted synthesis of 3-aminobenzo[b]thiophene scaffolds for the preparation of kinase inhibitors. Organic & Biomolecular Chemistry, 13(25), 7030-7044. Available at: [Link]

• Bar, S., & Martin, M. I. (2021). Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. Molbank, 2021(4), M1296. Available at: [Link]

• Costantino, L., et al. (2011). Design, synthesis, and structure-activity relationship studies of thiophene-3-carboxamide derivatives as dual inhibitors of the c-Jun N-terminal kinase. Journal of Medicinal Chemistry, 54(9), 3299-3315. Available at: [Link]

• Dana Bioscience. (n.d.). 4-Bromo-n-methoxy-n-methylthiophene-2-carboxamide 5g. Retrieved from [Link]

• Google Patents. (n.d.). US20110155950A1 - Process for the preparation of 4-bromophenyl derivatives.
• Google Patents. (n.d.). US5750793A - Process for the synthesis of nabumetone.
• Google Patents. (n.d.). US8692026B2 - Processes for producing 4-bromo-2-methoxybenzaldehyde.
• Google Patents. (n.d.). US11896585B2 - Compositions of 1-(4-bromo-5-(1-ethyl-7-(methylamino)-2-oxo-1,2-dihydro-1,6-naphthyridin-3-yl)-2-fluorophenyl)-3-phenylurea.
• Google Patents. (n.d.). EP0832889B1 - Process for the synthesis of benzothiophenes.

• Khan, I., et al. (2023). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry, 14(7), 1189-1216. Available at: [Link]

• Mărgăritescu, I., et al. (2023). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. Molecules, 28(13), 5085. Available at: [Link]

• Pinto, M., et al. (2012). Synthesis of 7-methoxy-4-oxo-N-phenyl-4H-chromene-2-carboxamide. Journal of Chemical Education, 89(11), 1445-1447. Available at: [Link]

• PubMed. (2011). Design, synthesis, and structure-activity relationship studies of thiophene-3-carboxamide derivatives as dual inhibitors of the c-Jun N-terminal kinase. Retrieved from [Link]

• PubMed Central (PMC). (2018). Methoxy and bromo scans on N-(5-methoxyphenyl) methoxybenzenesulphonamides reveal potent cytotoxic compounds, especially against the human breast adenocarcinoma MCF7 cell line. Retrieved from [Link]

• ResearchGate. (2021). (PDF) Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. Retrieved from [Link]

• Semantic Scholar. (n.d.). Regioselective synthesis of 4-bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. Retrieved from [Link]

• Structure-Activity Relationships - Drug Design. (n.d.). Retrieved from [Link]

• Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. (2023). Chemistry Central Journal, 16(1), 1-15. Available at: [Link]

• University of Strathclyde. (2015). Microwave-assisted synthesis of 3-aminobenzo[b]thiophene scaffolds for the preparation of kinase inhibitors. Retrieved from [Link]

• Khalid, M., Mohammed, S., & Kalo, A. (2020). Synthesis of Weinreb and their Derivatives (A Review). Oriental Journal of Chemistry, 36(2), 183-195. Available at: [Link]

• Treasures @ UT Dallas. (n.d.). synthesis of ketones by utilizing thioesters as “radical weinreb amides”. Retrieved from [Link]

• MDPI. (2024). Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. Retrieved from [Link]

Sources

• 1. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis of Weinreb and their Derivatives (A Review) – Oriental Journal of Chemistry [orientjchem.org]
• 4. utd-ir.tdl.org [utd-ir.tdl.org]
• 5. Microwave-assisted synthesis of 3-aminobenzo[b]thiophene scaffolds for the preparation of kinase inhibitors - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 7. Design, Synthesis, and Structure-Activity Relationship Studies of Thiophene- 3-carboxamide Derivatives as Dual Inhibitors of the c-Jun N-Terminal Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Design, synthesis, and structure-activity relationship studies of thiophene-3-carboxamide derivatives as dual inhibitors of the c-Jun N-terminal kinase - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling Yield with 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

Welcome to the technical support guide for optimizing Suzuki-Miyaura cross-coupling reactions involving 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide. This resource is designed for researchers, scientists, and professionals in drug development who are looking to enhance the yield and efficiency of their coupling reactions with this specific substrate. Here, we will delve into common challenges, provide detailed troubleshooting steps, and explain the fundamental principles behind our recommendations.

I. Frequently Asked Questions (FAQs)

Q1: My Suzuki coupling reaction with 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide is giving low to no yield. What are the most common initial culprits?

A1: Low yields in this specific Suzuki coupling can often be traced back to a few key factors:

• Catalyst System Inefficiency: The choice of palladium precursor and, crucially, the phosphine ligand, is paramount. The electronic nature of the thiophene ring and the presence of the Weinreb amide can influence the catalytic cycle.

• Base Selection and Strength: The base plays a critical role in activating the boronic acid for transmetalation.[1][2] An inappropriate base can lead to side reactions or incomplete activation.

• Solvent and Temperature Conditions: Solubility of all reactants and the stability of the catalyst are highly dependent on the solvent system and reaction temperature. Thiophene-containing compounds, in particular, can be sensitive to thermal degradation.

• Oxygen Contamination: Rigorous exclusion of oxygen is critical. Palladium(0) catalysts are readily oxidized, leading to catalyst deactivation.

Q2: I am observing significant amounts of homocoupling of my boronic acid. How can I minimize this side reaction?

A2: Homocoupling is a common byproduct in Suzuki reactions.[3] It can arise from oxidative coupling of the boronic acid. To mitigate this:

• Ensure Anaerobic Conditions: Thoroughly degas your solvents and reaction vessel. An inert atmosphere (Argon or Nitrogen) must be maintained throughout the reaction.

• Control Reactant Stoichiometry: Use a slight excess (typically 1.1-1.5 equivalents) of the boronic acid. A large excess can sometimes favor homocoupling.

• Optimize Base Addition: Add the base portion-wise or ensure it is not excessively strong for the chosen boronic acid, as this can accelerate decomposition pathways that lead to homocoupling.

Q3: I am seeing debromination of my starting material, 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide. What causes this and how can it be prevented?

A3: Debromination, or hydrodehalogenation, is another common side reaction where the bromine atom is replaced by a hydrogen atom.[3] This is often attributed to:

• Presence of Protic Impurities: Water or other protic sources can protonate the organopalladium intermediate.

• Catalyst-Mediated Pathways: Some palladium-ligand combinations can promote this side reaction.

• To prevent this, ensure all reagents and solvents are anhydrous (unless using an aqueous system by design). If the problem persists, screening different phosphine ligands may be necessary.

Q4: Can the Weinreb amide functional group interfere with the Suzuki coupling reaction?

A4: The N-methoxy-N-methylamide (Weinreb amide) group is generally considered robust and compatible with Suzuki coupling conditions. Its primary role is to be a stable precursor for ketones. However, under harsh basic conditions or prolonged heating, hydrolysis is a theoretical possibility, though not commonly observed. The main consideration is its electronic influence on the thiophene ring, which can affect the oxidative addition step.

II. Troubleshooting Guide: A Deeper Dive

This section provides a structured approach to troubleshooting and optimizing your Suzuki coupling reaction.

Problem 1: Low Conversion of Starting Material

If you are observing a significant amount of unreacted 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide, consider the following optimization parameters.

1.1 Catalyst and Ligand Selection

The oxidative addition of the palladium catalyst to the C-Br bond of the electron-rich thiophene ring is a critical step.

• Expert Insight: For electron-rich heteroaryl halides like our thiophene substrate, electron-rich and bulky phosphine ligands are often required to facilitate the oxidative addition step.[4] These ligands stabilize the Pd(0) center and promote the formation of the active catalytic species.

Recommended Starting Conditions:

Parameter	Recommendation	Rationale
Palladium Precursor	Pd(OAc)₂, Pd₂(dba)₃	These are common Pd(0) or Pd(II) precursors that are readily reduced in situ to the active Pd(0) catalyst.
Ligand	SPhos, XPhos, RuPhos	These are bulky, electron-rich Buchwald-type ligands known to be effective for challenging couplings, including those with heteroaryl chlorides and bromides.[4]
Catalyst Loading	1-5 mol%	Higher loadings can sometimes be necessary for difficult couplings, but starting low is economically prudent.

Experimental Protocol: Catalyst Screening

• Set up parallel reactions in small vials under an inert atmosphere.

• To each vial, add 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide (1 equiv), the boronic acid (1.2 equiv), and the base (e.g., K₃PO₄, 2 equiv).

• Add the palladium precursor (e.g., Pd(OAc)₂, 2 mol%) and the specific ligand (e.g., SPhos, 4 mol%) to each respective vial.

• Add the degassed solvent (e.g., 1,4-dioxane/water 4:1).

• Heat the reactions to the desired temperature (e.g., 80-100 °C) and monitor by TLC or LC-MS at regular intervals.

1.2 The Role of the Base

The base activates the boronic acid to form a more nucleophilic borate species, which is essential for the transmetalation step.[1][2][5]

• Expert Insight: The choice of base can significantly impact the reaction outcome. Stronger bases can sometimes lead to side reactions, while weaker bases may not be sufficient for efficient transmetalation. The solubility of the base is also a key consideration.

Base Screening Recommendations:

Base	Strength	Common Solvents	Notes
K₂CO₃	Moderate	Aqueous mixtures (e.g., Dioxane/H₂O, Toluene/H₂O)	A good starting point for many Suzuki couplings.[6][7]
K₃PO₄	Strong	Anhydrous organic solvents (e.g., Dioxane, Toluene)	Often effective for more challenging couplings and when using Buchwald ligands.[4]
Cs₂CO₃	Strong	Anhydrous organic solvents	Can be more effective than K₃PO₄ in some cases due to the larger cation.
KF	Weak	Anhydrous organic solvents	Useful for substrates with base-sensitive functional groups.[2][8]

1.3 Solvent and Temperature Optimization

The solvent must solubilize all components of the reaction, and the temperature must be sufficient to drive the reaction without causing degradation.

• Expert Insight: A mixture of an organic solvent and water is often beneficial.[9][10][11] Water can help to dissolve inorganic bases and facilitate the formation of the active borate species. For air-sensitive reactions, anhydrous conditions with a soluble base like K₃PO₄ are preferred.

Recommended Solvent Systems:

• 1,4-Dioxane / H₂O

• Toluene / H₂O

• n-Butanol / H₂O[6][11]

• Anhydrous THF or DMF

Temperature Considerations:

• Start at a moderate temperature (e.g., 80 °C).

• If the reaction is sluggish, the temperature can be increased to 100-110 °C.[7] Be mindful of potential substrate or catalyst decomposition at higher temperatures. Microwave irradiation can sometimes accelerate the reaction and improve yields.[9]

Problem 2: Formation of Significant Byproducts

Even with some product formation, byproducts can complicate purification and reduce overall yield.

2.1 Minimizing Homocoupling and Debromination

As discussed in the FAQs, rigorous anaerobic technique is the first line of defense.

Workflow for Minimizing Byproducts:

Caption: Troubleshooting workflow for byproduct formation.

2.2 Addressing Protodeboronation

Protodeboronation is the cleavage of the C-B bond of the boronic acid, rendering it inactive for cross-coupling.[8]

• Expert Insight: This side reaction is often base-catalyzed and can be more prevalent with electron-rich or heteroaromatic boronic acids. Using potassium trifluoroborate salts (ArBF₃K) instead of boronic acids can sometimes circumvent this issue as they are more stable.[12]

III. Visualizing the Catalytic Cycle

Understanding the mechanism is key to rational troubleshooting.

Caption: The Suzuki-Miyaura catalytic cycle.

IV. Concluding Remarks

Optimizing the Suzuki coupling of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide requires a systematic approach. By carefully selecting the catalyst system, base, and solvent, and by ensuring rigorous control over the reaction atmosphere, high yields of the desired product can be achieved. This guide provides a framework for troubleshooting common issues and rationally designing your experimental conditions.

References

• Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. (2019).
• Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. (2025).
• A sustainable heterogenized palladium catalyst for Suzuki-Miyaura cross coupling reaction of azaheteroaryl halides in aqueous media. (2018). ScienceDirect.
• Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. (n.d.).
• 2,5-Diisopropenylthiophene by Suzuki–Miyaura cross-coupling reaction and its exploitation in inverse vulcanization: a case study. (2022). RSC Publishing.
• Effective new palladium catalysts for the Suzuki coupling of various haloxylenes to prepare sterically hindered bi- and triaryls. (2009). Sci-Hub.
• Suzuki Coupling. (n.d.). Organic Chemistry Portal.
• Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters. (n.d.). Journal of the American Chemical Society.
• Efficient Suzuki−Miyaura Coupling of (Hetero)aryl Chlorides with Thiophene- and Furanboronic Acids in Aqueous n-Butanol. (n.d.). The Journal of Organic Chemistry.
• How can I solve my problem with Suzuki coupling? (2014).
• Suzuki Coupling I Common Byproducts in Suzuki Coupling. (2024). YouTube.
• Thiophene-based macrocycles via the Suzuki–Miyaura cross coupling reaction. (2025).
• Optimization of conditions in the Suzuki-Miyaura coupling reaction a. (n.d.).
• Efficient Suzuki-Miyaura coupling of (hetero)aryl chlorides with thiophene- and furanboronic acids in aqueous n-butanol. (2008). PubMed.
• Diagnosing issues with a failed Suzuki coupling? (2021). Reddit.
• Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde. (n.d.).
• Suzuki-Miyaura Coupling. (2024). Chemistry LibreTexts.
• Optimization of the reaction conditions for Suzuki coupling reaction. (n.d.).
• Synthesis of 4d, 4f, and 4g by Suzuki–Miyaura cross-coupling. (n.d.).
• Application Notes and Protocols: Suzuki Coupling Reactions Using 3-Bromobenzo[b]thiophene-2-carbaldehyde. (2025). Benchchem.
• Suzuki–Miyaura Reactions of (4-bromophenyl)
• Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations. (2018).
• Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)
• Suzuki–Miyaura Cross-Coupling for the Synthesis of Key Intermediates of Ketoprofen and Bifonazole Analogues. (2023). MDPI.
• The Suzuki Reaction in Aqueous Media Promoted by P, N Ligands. (2025).
• The Suzuki Reaction. (n.d.). Harvard University.
• Optimization of the Suzuki coupling reaction of 1‐bromo‐4‐methoxybenzene and phenylboronic acid[a]. (n.d.).
• Search Results for 4-bromo... (n.d.). Beilstein Journal of Organic Chemistry.
• Organoborane coupling reactions (Suzuki coupling). (n.d.). PubMed Central.
• Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. (2019). MDPI.
• Application Notes and Protocols for Suzuki Coupling Reactions Using 2-Bromo-4-methylpyridine. (n.d.). Benchchem.
• Synthesis of 4-phenylthieno[2,3-c]quinolines via Suzuki–Miyaura cross-couplings. (2025).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. youtube.com [youtube.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 2,5-Diisopropenylthiophene by Suzuki–Miyaura cross-coupling reaction and its exploitation in inverse vulcanization: a case study - RSC Advances (RSC Publishing) DOI:10.1039/D2RA00654E [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY01331H [pubs.rsc.org]
• 10. Redirecting [linkinghub.elsevier.com]
• 11. Efficient Suzuki-Miyaura coupling of (hetero)aryl chlorides with thiophene- and furanboronic acids in aqueous n-butanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Technical Support Center: Grignard Reaction of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

Welcome to the technical support center for the Grignard reaction involving 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this specific transformation. Here, we will delve into the potential side reactions, troubleshooting strategies, and frequently asked questions to ensure the successful synthesis of your target 4-bromo-2-acylthiophene.

Introduction: The Promise and Pitfalls of a Weinreb Amide Approach

The use of an N-methoxy-N-methylamide, commonly known as a Weinreb amide, is a well-established and generally reliable method for the synthesis of ketones from organometallic reagents.[1][2] The key to its success lies in the formation of a stable, chelated tetrahedral intermediate upon addition of the Grignard reagent.[1][3] This intermediate is typically stable at low temperatures, preventing the common problem of over-addition that plagues reactions with other acylating agents like esters or acid chlorides, which would lead to the formation of a tertiary alcohol.[4]

However, the presence of a brominated thiophene ring introduces specific challenges that can lead to unexpected side products and reduced yields. This guide will provide the in-depth, field-proven insights necessary to troubleshoot and optimize this reaction.

Core Reaction and Potential Side Reactions

The primary goal is the formation of a 4-bromo-2-acylthiophene. However, several side reactions can occur, which are outlined in the diagram below.

Caption: Main reaction pathway and potential side reactions.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address the most common issues encountered during this Grignard reaction.

Q1: My reaction is resulting in a significant amount of tertiary alcohol. How can I prevent this over-addition?

A1: While Weinreb amides are designed to prevent over-addition, the stability of the chelated intermediate is highly dependent on temperature.[5] If the reaction temperature rises, this intermediate can collapse to the ketone, which can then be attacked by a second equivalent of the Grignard reagent.

Troubleshooting Steps:

• Strict Temperature Control: Maintain a low temperature, ideally between -78 °C and -40 °C, during the addition of the Grignard reagent.[5] Use a cryostat or a well-maintained dry ice/acetone bath.

• Slow Addition: Add the Grignard reagent dropwise to the solution of the Weinreb amide to dissipate the heat of reaction and avoid localized warming.

• Quenching at Low Temperature: Quench the reaction at low temperature before allowing it to warm to room temperature. This will protonate the stable intermediate before it has a chance to collapse.

Parameter	Standard Conditions	Optimized for Preventing Over-addition
Addition Temperature	0 °C to RT	-78 °C to -40 °C
Addition Rate	Rapid	Slow, dropwise
Quenching	Warm to RT, then quench	Quench at reaction temperature

Q2: After workup, I am recovering a large amount of my starting material, 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide. What is causing this?

A2: There are two primary reasons for the recovery of starting material: quenching of the Grignard reagent or deprotonation of the thiophene ring.

• Grignard Quenching: Grignard reagents are potent bases and will react with any protic source, including water.[6] Meticulous drying of glassware and solvents is paramount.

• Thiophene Deprotonation: The protons on the thiophene ring are acidic and can be removed by a strong base like a Grignard reagent.[7][8] In this case, the Grignard reagent acts as a base rather than a nucleophile, consuming both reactants and returning the starting amide after workup.

Troubleshooting Steps:

• Ensure Anhydrous Conditions: Flame-dry all glassware under vacuum and cool under an inert atmosphere (argon or nitrogen). Use anhydrous solvents.

• Use of a "Turbo-Grignard" Reagent: The addition of lithium chloride (LiCl) can break up Grignard reagent aggregates, increasing reactivity and potentially favoring nucleophilic addition over deprotonation.[9]

• Consider a Halogen-Metal Exchange at Low Temperature: An alternative to forming the Grignard reagent in situ is to perform a halogen-metal exchange on a related, non-acidic substrate at very low temperatures, though this is more common with organolithium reagents.[10][11]

Q3: I am observing a high molecular weight impurity that I suspect is a homocoupling product. How can I minimize this?

A3: This is likely the result of a Wurtz-type coupling, where the formed Grignard reagent reacts with the bromide of an unreacted molecule of the starting material.[12] This is a common side reaction in the preparation of Grignard reagents.

Troubleshooting Steps:

• Slow Addition of Alkyl Halide: When preparing the Grignard reagent, add the alkyl halide slowly to a suspension of magnesium turnings. This maintains a low concentration of the alkyl halide, minimizing the chance of it reacting with the newly formed Grignard reagent.

• Use of Activated Magnesium: Ensure the magnesium turnings are fresh and activated. Crushing the magnesium in a mortar and pestle immediately before use or using a small amount of iodine or 1,2-dibromoethane can help initiate the reaction on a clean magnesium surface.[13]

Q4: Could halogen-metal exchange be a competing reaction pathway?

A4: While more prevalent with highly reactive organolithium reagents, a magnesium-halogen exchange is a possibility.[10] This would involve the Grignard reagent exchanging with the bromo-substituent on the thiophene ring. This can lead to a complex mixture of products.

Mitigation Strategy:

• Low Temperatures: Performing the reaction at very low temperatures (-78 °C) can suppress this side reaction.[14][15]

• Choice of Grignard Reagent: Using a less reactive Grignard reagent may also minimize this exchange.

Experimental Protocols

Protocol 1: Optimized Grignard Reaction to Minimize Over-addition and Deprotonation

• Apparatus: Under an inert atmosphere of argon, add 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide (1.0 eq) and anhydrous tetrahydrofuran (THF) to a flame-dried, three-necked flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Grignard Addition: Add the Grignard reagent (1.1 eq) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed -70 °C.

• Reaction: Stir the mixture at -78 °C for 1-2 hours. Monitor the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Quenching: While still at -78 °C, slowly add a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Workup: Allow the mixture to warm to room temperature. Extract the product with an appropriate organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Troubleshooting Logic Flowchart

Caption: A logical flowchart for troubleshooting the Grignard reaction.

References

• Deprotonative Metalation of Chlorothiophene with Grignard Reagents and Catalytic cis-2,6-Dimethylpiperidine under Mild Conditions. ResearchGate. Available at: [Link]

• Generation of 3- and 5-lithiothiophene-2-carboxylates via metal-halogen exchange and their addition reactions to chalcogenoxanthones. PubMed. Available at: [Link]

• Nahm, S., & Weinreb, S. M. (1981). N-methoxy-N-methylamides as effective acylating agents. Tetrahedron Letters, 22(39), 3815-3818. Available at: [Link]

• Overaddition of grignard to weinreb amide. Reddit. Available at: [Link]

• GRIGNARD REAGENT | REACTIONS | PREPARATION | MECHANISM. ADICHEMISTRY. Available at: [Link]

• Weinreb ketone synthesis. Wikipedia. Available at: [Link]

• Al-Zoubi, R. M. (2020). Synthesis of Weinreb and their Derivatives (A Review). Oriental Journal of Chemistry, 36(2), 184-206. Available at: [Link]

• Sibi, M. P. (2001). Chemistry of N-methoxy-N-methylamides. Applications in synthesis. A review.

• Nahm, S., & Weinreb, S. M. (1981). N-methoxy-n-methylamides as effective acylating agents. The Pennsylvania State University. Available at: [Link]

• Study of the Chemoselectivity of Grignard Reagent Addition to Substrates Containing Both Nitrile and Weinreb Amide Functionalities. ResearchGate. Available at: [Link]

• Lithium-halogen exchange studies of bromoalkyl bromothiophenes. Morressier. Available at: [Link]

• Lee, J. I., & Jung, H. J. (2004). A New Synthesis of N-Methoxy-N-methylamides from S-2-Pyridyl Thiocarbamate and Grignard Reagents. Bulletin of the Korean Chemical Society, 25(10), 1541-1543. Available at: [Link]

• Recent developments in the synthesis of regioregular thiophene-based conjugated polymers for electronic and optoelectronic applications using nickel and palladium-based catalytic systems. RSC Publishing. Available at: [Link]

• Troubleshooting my grignard reactions. Reddit. Available at: [Link]

• Metal–halogen exchange. Wikipedia. Available at: [Link]

• Deprotonation of thiophenes using lithium magnesates. Organic Chemistry Portal. Available at: [Link]

• and Aryl Ketones via Sequential 1,2-Addition/Cross-Coupling of Organolithium Reagents with Weinreb Amides.

• Lee, J. S., Velarde-Ortiz, R., Guijarro, A., Wurst, J. R., & Rieke, R. D. (2000). Low-temperature formation of functionalized Grignard reagents from direct oxidative addition of active magnesium to aryl bromides. The Journal of organic chemistry, 65(17), 5428–5430. Available at: [Link]

• lithium halogen exchange #1 revised.

• A New Mode of Reactivity of N-Methoxy-N-methylamides with Strongly Basic Reagents. ResearchGate. Available at: [Link]

• Grignard Reaction. Organic Chemistry Portal. Available at: [Link]

• Gomtsyan, A., Koenig, R. J., & Lee, C. H. (2001). Novel sequential process from N-methoxyamides and vinyl Grignard reagents: new synthesis of β-aminoketones. The Journal of organic chemistry, 66(10), 3613–3616. Available at: [Link]

• Grignard Formation - Troubleshooting and Perfecting. Reddit. Available at: [Link]

• Mechanism of Lithium-Halogen Exchange and Rel

• Lee, J. S., Velarde-Ortiz, R., Guijarro, A., Wurst, J. R., & Rieke, R. D. (2000). Low-temperature formation of functionalized Grignard reagents from direct oxidative addition of active magnesium to aryl bromides. PubMed. Available at: [Link]

• Ashenhurst, J. (2015). Reactions of Grignard Reagents. Master Organic Chemistry. Available at: [Link]

• The Grignard Reagents. ACS Publications. Available at: [Link]

• Methods for preventing over addition of Grignard reagent. Sciencemadness Discussion Board. Available at: [Link]

• Recent Developments in Weinreb Synthesis and Their Applications (A-Review). ResearchGate. Available at: [Link]

• Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromides. ResearchGate. Available at: [Link]

• An Efficient synthesis of Weinreb amides and ketones via palladium nanoparticles on ZIF-8 catalysed carbonylative coupling. RSC Publishing. Available at: [Link]

• APPLICATION OF GREEN CHEMISTRY PRICIPLES IN ORGANO-GRIGNARD REACTIONS. International Journal of Advance Research in Science and Engineering. Available at: [Link]

• Grignard successes and failures. Sciencemadness Discussion Board. Available at: [Link]

• Are reaction mixtures supposed to be cooled before adding a Grignard reagent?. Reddit. Available at: [Link]

Sources

• 1. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 2. Synthesis of Weinreb and their Derivatives (A Review) – Oriental Journal of Chemistry [orientjchem.org]
• 3. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. reddit.com [reddit.com]
• 6. adichemistry.com [adichemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. Deprotonation of thiophenes using lithium magnesates [organic-chemistry.org]
• 9. reddit.com [reddit.com]
• 10. Metal–halogen exchange - Wikipedia [en.wikipedia.org]
• 11. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. reddit.com [reddit.com]
• 14. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 15. Low-temperature formation of functionalized Grignard reagents from direct oxidative addition of active magnesium to aryl bromides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

Prepared by: Senior Application Scientist, Chromatography Division

This guide provides a comprehensive, experience-driven approach to the purification of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide by column chromatography. It is designed for researchers, medicinal chemists, and process development scientists who encounter challenges with this specific separation. Our focus is on elucidating the causal factors behind common issues and providing robust, validated solutions.

Introduction: Understanding the Molecule and its Challenges

4-bromo-N-methoxy-N-methylthiophene-2-carboxamide is a Weinreb amide, a class of compounds known for their stability and utility as intermediates in the synthesis of ketones and aldehydes.[1][2] The structure presents a unique purification challenge due to a combination of features:

• Polar Weinreb Amide Group: The N-methoxy-N-methylamide functional group is polar and contains lone pairs of electrons, making it susceptible to strong interactions with the stationary phase.

• Brominated Thiophene Core: The aromatic thiophene ring provides rigidity, while the bromine atom increases the molecular weight and influences electronic properties.

• Acid Sensitivity: While generally stable, the thiophene ring and the amide linkage can be sensitive to the acidic nature of standard silica gel, potentially leading to degradation or poor recovery.[3]

This guide will walk you through a validated protocol and a series of troubleshooting scenarios to ensure a high-purity yield.

Part 1: Recommended Purification Protocol

This protocol is designed as a self-validating system, where initial small-scale analysis on a Thin-Layer Chromatography (TLC) plate dictates the parameters for the large-scale column separation.

Experimental Workflow Overview

Caption: Workflow for purification of the target compound.

Step-by-Step Methodology

1. Materials & Reagents

Item	Specification	Recommended Supplier
Silica Gel	Flash Chromatography Grade, 230-400 mesh	Standard vendors (e.g., Merck, Fisher)
Solvents	HPLC Grade Hexane, Ethyl Acetate, Dichloromethane	Standard vendors
Triethylamine (TEA)	Reagent Grade (for optional deactivation)	Standard vendors
TLC Plates	Silica gel 60 F254	Standard vendors
Crude Product	4-bromo-N-methoxy-N-methylthiophene-2-carboxamide	From synthesis

2. Procedure

A. TLC Analysis & Solvent System Optimization

• Objective: To find a solvent system where the target compound has an Rf value of approximately 0.2-0.3.[4] This range provides the best balance for separation on a column.

• Procedure:

  • Prepare several developing chambers with different ratios of Hexane:Ethyl Acetate (e.g., 9:1, 8:2, 7:3, 1:1).

  • Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane).

  • Spot the mixture onto different TLC plates and develop them in the prepared chambers.

  • Visualize the plates under UV light (254 nm).

  • Identify the solvent system that gives the desired Rf for the product spot while maximizing the distance from impurity spots.

B. Column Packing (Slurry Method)

• Objective: To create a homogeneously packed column bed, which is critical for preventing band broadening and ensuring good separation.

• Procedure:

  • In a beaker, mix silica gel with the initial, least polar mobile phase (e.g., 9:1 Hexane:Ethyl Acetate) to form a consistent slurry.

  • Pour the slurry into the chromatography column in one continuous motion.

  • Gently tap the column to settle the silica and drain the excess solvent, ensuring the silica bed does not run dry.

  • Add a thin layer of sand on top of the silica bed to prevent disturbance during solvent addition.[5]

C. Sample Loading (Dry Loading Recommended)

• Objective: To apply the sample in a concentrated band at the top of the column. Dry loading is superior for compounds that have limited solubility in the mobile phase.

• Procedure:

  • Dissolve the crude product in a minimal amount of a volatile solvent (like dichloromethane).

  • Add a small amount of silica gel (approx. 1-2 times the weight of the crude product) to this solution.

  • Evaporate the solvent completely to obtain a dry, free-flowing powder of the crude product adsorbed onto silica.

  • Carefully add this powder to the top of the packed column.

D. Elution and Fraction Collection

• Objective: To pass the mobile phase through the column to separate the components and collect the eluting liquid in discrete fractions.

• Procedure:

  • Carefully add the mobile phase to the column.

  • Apply gentle pressure (using a pump or inert gas) to achieve a steady flow rate.

  • Begin collecting fractions immediately. The size of the fractions should be proportional to the column size.

  • If separation is difficult, a gradient elution can be used, where the polarity of the mobile phase is gradually increased (e.g., from 10% to 30% Ethyl Acetate in Hexane).[3]

E. Analysis of Fractions

• Objective: To identify which fractions contain the pure product.

• Procedure:

  • Spot every few fractions onto a TLC plate.

  • Develop the TLC plate using the optimized solvent system.

  • Combine the fractions that show a single spot corresponding to the pure product.

Part 2: Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the purification of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common purification issues.

Q1: My compound is tailing badly on both the TLC plate and the column, resulting in broad fractions and poor separation. What is the cause and how do I fix it?

A: Tailing is a classic sign of undesirable secondary interactions between a polar analyte and the stationary phase.[6] The lone pairs on the nitrogen and oxygen atoms of your Weinreb amide are likely interacting strongly with acidic silanol groups (Si-OH) on the surface of the silica gel.

• Primary Solution: The most effective solution is to mask these active sites. Add a small amount of a competitive base, such as 0.5-1% triethylamine (TEA) , to your mobile phase.[4][7] The TEA will preferentially bind to the acidic silanol sites, allowing your compound to elute with a much-improved peak shape. Remember to account for the TEA during solvent evaporation.

• Causality: By neutralizing the active sites, you are ensuring that the separation occurs primarily based on polarity differences (adsorption/desorption) rather than being skewed by strong, almost irreversible, ionic interactions that cause tailing.

Q2: My recovery from the column is very low. I've checked my fractions and the compound seems to have disappeared. What happened?

A: A significant loss of product on a silica gel column often points to compound instability or irreversible adsorption.[3] While Weinreb amides are generally robust, the combination of a brominated heterocycle and the amide functionality can make them susceptible to degradation on highly acidic surfaces.

• Diagnostic Step: First, perform a stability test. Spot your crude material on a TLC plate, let it sit in the open air on the silica for 30-60 minutes, and then develop it. If you see new spots or a significant diminishing of the product spot compared to a freshly spotted lane, your compound is degrading on silica.

• Solution 1: Deactivated Silica: Use silica gel that has been neutralized. You can purchase this commercially or prepare it by washing your packed column with your mobile phase containing 1-2% triethylamine before loading your sample.[8]

• Solution 2: Alternative Stationary Phase: If deactivation is insufficient, switch to a less acidic stationary phase. Neutral alumina is an excellent alternative for acid-sensitive compounds. You will need to re-optimize your solvent system on alumina TLC plates first.

Q3: I can't separate my product from a persistent impurity; they have very similar Rf values.

A: This is a selectivity issue. The chosen solvent system is not differentiating enough between the polarity of your product and the impurity.

• Solution 1: Fine-Tune Polarity: If the Rf values are very close (e.g., 0.25 and 0.30), you may be able to achieve separation by using a shallower polarity gradient or running the column isocratically with a less polar solvent system than your initial TLC tests indicated. This will increase the retention time and allow more "time" on the column for separation to occur.

• Solution 2: Change Solvent Selectivity: The interaction between solvents, your compound, and the silica is not just about polarity but also about the nature of the interactions (e.g., hydrogen bonding, dipole-dipole). If Hexane/Ethyl Acetate fails, try a completely different solvent system. A common alternative is a mixture of Dichloromethane (DCM) and Methanol (MeOH) . Start with very low percentages of MeOH (e.g., 0.5-2%) as it is a very polar solvent. This change can alter the elution order and improve separation.

• Solution 3: Use a High-Performance Column: If resolution is still an issue, using a longer column or silica gel with a smaller particle size can increase the number of theoretical plates and enhance separation, although this will increase the back-pressure and run time.

References

• SIELC Technologies. (n.d.). Separation of Thiophene on Newcrom R1 HPLC column. Retrieved from SIELC. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved from University of Rochester. [Link]

• A facile one-pot synthesis of weinreb amides from carboxylic acids with pocl3. (2024). Sciforum. [Link]

• Reductive N-O Cleavage of Weinreb Amides by Sodium in Alumina and Silica Gels: Synthetic and Mechanistic Studies. (2018). ResearchGate. [Link]

• A method of controlling the bromination of thiophene derivatives. (2010).

• Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. (2012). ChemistryViews. [Link]

• and Aryl Ketones via Sequential 1,2-Addition/Cross- Coupling of Organolithium Reagents with Weinreb Amides. (n.d.). Organic-chemistry.org. [Link]

• Chromatographic Analysis of Thiophenes in Calli and Suspension Cultures of Tagets spp. (2013). ResearchGate. [Link]

• Mastering Column Chromatography: Techniques and Tips. (2024). Chrom Tech, Inc.[Link]

• Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. (2021). ResearchGate. [Link]

• Monitoring of Remaining Thiophenic Compounds in Liquid Fuel Desulphurization Studies Using a Fast HPLC-UV Method. (2021). MDPI. [Link]

• Brominated Thiophenes as Precursors in the Preparation of Brominated and Arylated Anthraquinones. (2011). Molecules. [Link]

• An efficient conversion of carboxylic acids into Weinreb amides. (2004). Arkivoc. [Link]

• Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. (2024). Alwsci. [Link]

• Quick Troubleshooting Guide For HPLC Column Usage. (n.d.). Biovanix Chromatography. [Link]

• Bromination of Isothianaphthene Derivatives towards the Application in Organic Electronics. (2013). Journal of the Chinese Chemical Society. [Link]

• Recent Developments in Weinreb Synthesis and their Applications. (n.d.). Bentham Science. [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC. (2025). Phenomenex. [Link]

• A method of controlling the bromination of thiophene derivatives. (2011).

• What is the best technique for amide purification? (2020). ResearchGate. [Link]

• Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. (2021). MDPI. [Link]

• Direct conversion of N-methoxy-N-methylamides (Weinreb amides) to ketones via a nonclassical Wittig reaction. (2002). PubMed. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Direct conversion of N-methoxy-N-methylamides (Weinreb amides) to ketones via a nonclassical Wittig reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chromatography [chem.rochester.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chemistryviews.org [chemistryviews.org]
• 6. chromtech.com [chromtech.com]
• 7. researchgate.net [researchgate.net]
• 8. WO2011155679A1 - A method of controlling the bromination of thiophene derivatives - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Failed Sonogashira Couplings of 4-Bromothiophenes

Welcome to the Technical Support Center for Sonogashira coupling reactions. This guide is specifically designed for researchers, scientists, and professionals in drug development who are encountering challenges with the Sonogashira coupling of 4-bromothiophenes. My aim is to provide you with in-depth, field-proven insights to diagnose and resolve common issues, ensuring the success of your synthetic endeavors.

Introduction: The Nuances of 4-Bromothiophene in Sonogashira Couplings

The Sonogashira reaction is a cornerstone of modern organic synthesis, enabling the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[1] While powerful, its application to heteroaromatic systems like thiophene presents a unique set of challenges. The sulfur atom in the thiophene ring can interact with the palladium catalyst, potentially leading to catalyst deactivation or altered reactivity. Furthermore, as an aryl bromide, 4-bromothiophene is inherently less reactive than its iodide counterpart, often necessitating more forcing conditions which can, in turn, promote side reactions.[1][2]

This guide will address the most frequently encountered problems in a question-and-answer format, providing not just solutions, but also the underlying chemical principles to empower you to make informed decisions in your experimental design.

Frequently Asked Questions (FAQs)

Q1: My Sonogashira reaction with 4-bromothiophene is not proceeding at all. What are the first things I should check?

A1: When a reaction fails to initiate, a systematic check of the foundational components is crucial.

• Catalyst Integrity: Ensure your palladium source (e.g., Pd(PPh₃)₄, PdCl₂(PPh₃)₂) and copper(I) co-catalyst (typically CuI) are fresh and have been stored under an inert atmosphere. Palladium(0) complexes are sensitive to air and moisture, and CuI can oxidize over time, appearing greenish or brown instead of off-white.

• Inert Atmosphere: The Sonogashira reaction, particularly the copper-catalyzed variant, is highly sensitive to oxygen.[1] Oxygen promotes the oxidative homocoupling of the alkyne (Glaser coupling), a common and often frustrating side reaction.[3] Ensure your reaction vessel has been thoroughly purged with an inert gas (argon or nitrogen) and that all solvents and liquid reagents have been properly degassed.

• Reagent Purity: Impurities in your 4-bromothiophene, alkyne, or solvent can poison the catalyst. Thiophene itself can be a source of sulfur-containing impurities that may inhibit palladium catalysts.[4] Consider purifying your starting materials if their quality is uncertain.

• Base Quality: The amine base (e.g., triethylamine, diisopropylamine) must be anhydrous and free of peroxide impurities. It is often advisable to use a freshly opened bottle or to distill the amine prior to use.

Q2: I'm observing a significant amount of alkyne homocoupling (Glaser coupling). How can I minimize this?

A2: Glaser coupling is a primary competing reaction and can be mitigated through several strategies:

• Strictly Anaerobic Conditions: As mentioned, oxygen is a key culprit. Improve your degassing procedure (freeze-pump-thaw cycles are more effective than sparging for high-boiling solvents) and maintain a positive pressure of inert gas throughout the reaction.

• Minimize Copper(I) Loading: While CuI is a co-catalyst that accelerates the reaction, it is also essential for the Glaser coupling pathway.[1] Reduce the amount of CuI to the minimum effective concentration (typically 1-5 mol%).

• Slow Addition of the Alkyne: Adding the alkyne slowly via a syringe pump can keep its instantaneous concentration low, disfavoring the bimolecular homocoupling reaction.

• Consider a Copper-Free Protocol: In cases where homocoupling is persistent, switching to a copper-free Sonogashira reaction is a highly effective solution.[3] These protocols often require a different ligand and base combination but completely eliminate the primary pathway for Glaser coupling.

Q3: My reaction mixture turns black, and I'm getting low yields. What is happening?

A3: The formation of a black precipitate, commonly known as "palladium black," is a visual indicator of catalyst decomposition. The active, soluble palladium(0) species has agglomerated and crashed out of solution, rendering it catalytically inactive. This can be caused by:

• Presence of Oxygen: As with Glaser coupling, oxygen can lead to the oxidation and subsequent decomposition of the Pd(0) catalyst.

• High Temperatures: While 4-bromothiophene often requires elevated temperatures to react, excessive heat can accelerate catalyst decomposition.[5][6] It's a delicate balance between providing enough energy for the oxidative addition to occur and not degrading the catalyst.

• Inappropriate Solvent: Some solvents can promote the formation of palladium black. If you are using a solvent like THF, which can contain peroxides, ensure it is freshly distilled from a suitable drying agent.

• Ligand Dissociation: At higher temperatures, the phosphine ligand can dissociate from the palladium center, leaving it exposed and prone to aggregation. Using a more robust ligand can sometimes alleviate this issue.

Q4: The reaction is sluggish and gives poor conversion even after prolonged heating. How can I improve the reaction rate and yield?

A4: The lower reactivity of aryl bromides compared to aryl iodides is a common hurdle.[1][2] Here are several ways to enhance the reactivity of your system:

• Increase Temperature: If you are running the reaction at a lower temperature, a modest increase (e.g., from 80 °C to 100 °C) can significantly improve the rate of the rate-limiting oxidative addition step.[7] However, be mindful of catalyst stability as discussed in Q3.

• Optimize the Catalyst and Ligand:

  • Palladium Source: While Pd(PPh₃)₄ and PdCl₂(PPh₃)₂ are common starting points, more active catalysts may be required. Consider using a pre-catalyst that more readily forms the active Pd(0) species.

  • Ligand Choice: The ligand plays a critical role in the Sonogashira coupling. For challenging substrates like 4-bromothiophene, switching from the standard triphenylphosphine (PPh₃) to a more electron-rich and bulky phosphine ligand can enhance the rate of oxidative addition. Examples include tri(tert-butyl)phosphine (P(t-Bu)₃) or biaryl phosphine ligands like XPhos.

• Solvent Effects: The choice of solvent can have a significant impact on reaction efficiency. Polar aprotic solvents like DMF or dioxane are often effective.[8]

• Base Selection: The base not only neutralizes the HX byproduct but also participates in the catalytic cycle. While triethylamine is common, other bases like diisopropylamine (DIPA) or inorganic bases such as Cs₂CO₃ or K₂CO₃ can sometimes provide better results, particularly in copper-free systems.

Troubleshooting Workflow

Here is a logical workflow to follow when troubleshooting your failed Sonogashira coupling of 4-bromothiophene.

Caption: A stepwise guide to diagnosing and solving common issues in Sonogashira couplings of 4-bromothiophenes.

Experimental Protocols

Protocol 1: Standard Copper-Catalyzed Sonogashira Coupling

This protocol is a good starting point for the coupling of 4-bromothiophene.

• To a dry Schlenk flask equipped with a magnetic stir bar, add PdCl₂(PPh₃)₂ (0.02 mmol, 2 mol%) and CuI (0.02 mmol, 2 mol%).

• Evacuate and backfill the flask with argon or nitrogen three times.

• Add 4-bromothiophene (1.0 mmol), the terminal alkyne (1.2 mmol), and degassed solvent (e.g., triethylamine or a mixture of THF and triethylamine, 5 mL).

• Stir the reaction mixture at the desired temperature (a starting point of 80 °C is recommended for bromides) and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with a suitable organic solvent (e.g., ethyl acetate), and filter through a pad of celite to remove the catalyst.

• Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄ or MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Copper-Free Sonogashira Coupling

This protocol is recommended if Glaser homocoupling is a significant issue.

• To a dry Schlenk flask, add Pd(OAc)₂ (0.02 mmol, 2 mol%) and a suitable phosphine ligand (e.g., P(t-Bu)₃, 0.04 mmol, 4 mol%).

• Evacuate and backfill the flask with an inert gas three times.

• Add 4-bromothiophene (1.0 mmol), the terminal alkyne (1.5 mmol), a degassed solvent (e.g., DMF or dioxane, 4 mL), and a base (e.g., Cs₂CO₃ (2.0 mmol) or diisopropylamine (3.0 mmol)).

• Heat the reaction mixture to 100-120 °C and monitor its progress.

• Work-up and purification are similar to the copper-catalyzed protocol.

Data Presentation: Recommended Reaction Parameters

Parameter	Recommended Starting Conditions for 4-Bromothiophene	Rationale & Troubleshooting Tips
Palladium Catalyst	PdCl₂(PPh₃)₂ or Pd(PPh₃)₄ (1-5 mol%)	For low reactivity, consider more active pre-catalysts or those with bulky, electron-rich ligands.
Copper Co-catalyst	CuI (1-5 mol%)	Reduce loading or eliminate entirely (copper-free protocol) if Glaser coupling is observed.
Ligand	PPh₃ (2-10 mol%)	If the reaction is sluggish, switch to a more electron-rich and bulky ligand like P(t-Bu)₃ or XPhos.
Base	Triethylamine (Et₃N) or Diisopropylamine (DIPA)	Can be used as a solvent or co-solvent. Ensure it is anhydrous. Inorganic bases (Cs₂CO₃, K₂CO₃) are alternatives for copper-free systems.
Solvent	THF, Dioxane, DMF, or neat amine	Must be anhydrous and degassed. Polar aprotic solvents often perform well.
Temperature	80-120 °C	Aryl bromides require higher temperatures than iodides. Optimize to balance reaction rate and catalyst stability.
Atmosphere	Inert (Argon or Nitrogen)	Crucial to prevent Glaser coupling and catalyst decomposition.

Catalytic Cycle Visualization

Understanding the catalytic cycle is key to rational troubleshooting.

Caption: The interconnected catalytic cycles of the copper-co-catalyzed Sonogashira reaction.

References

• Zhu, Q., Liao, L., Cheng, G., Yang, W., Deng, Y., & Yang, D. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6, 121-133. [Link]

• Zhu, Q., Liao, L. C., Cheng, G., Yang, W., Deng, Y. Y., & Yang, D. Q. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6(3), 9. [Link]

• Conditions optimization for the double Sonogashira coupling. (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. (n.d.). KAUST Repository. Retrieved January 21, 2026, from [Link]

• Facile synthesis of substituted thiophenes via Pd/C-mediated sonogashira coupling in water. (2006). Bioorganic & Medicinal Chemistry Letters, 16(24), 6185-6189. [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874-922. [Link]

• Optimization of the Sonogashira coupling of 4-bromo-3-...(n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• Thiophene-forming one-pot synthesis of three thienyl-bridged oligophenothiazines and their electronic properties. (2016). Beilstein Journal of Organic Chemistry, 12, 2048-2059. [Link]

• Final Analysis: Sulfur as a Catalyst Poison. (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• Sonogashira coupling. (n.d.). In Wikipedia. Retrieved January 21, 2026, from [Link]

• Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. (2023). RSC Publishing. [Link]

• A Guide to Sonogashira Cross-Coupling Reactions: The Influence of Substituents in Aryl Bromides, Acetylenes, and Phosphines. (2012). The Journal of Organic Chemistry, 77(15), 6562-6574. [Link]

• Pd-Catalyzed one-pot sequential cross-coupling reactions of tetrabromothiophene. (2017). Organic & Biomolecular Chemistry, 15(47), 10289-10298. [Link]

• Sonogashira Coupling. (2024). Chemistry LibreTexts. [Link]

• Sonogashira Coupling. (n.d.). Organic Chemistry Portal. Retrieved January 21, 2026, from [Link]

• Sonogashira coupling reactions of 2,3-dibromothiophene 1 with terminal alkynes. (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• Sulfur poisoning mechanism of three way catalytic converter and its grey relational analysis. (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• Subsituted arene synthesis by alkynylation. (n.d.). Organic Chemistry Portal. Retrieved January 21, 2026, from [Link]

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 6. scirp.org [scirp.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Byproduct Formation in Palladium-Catalyzed Reactions of Thiophenes

Welcome to the technical support guide for palladium-catalyzed cross-coupling reactions involving thiophene substrates. This document is designed for researchers, chemists, and drug development professionals who encounter challenges with byproduct formation in their experiments. Here, we provide in-depth, field-proven insights and troubleshooting strategies in a direct question-and-answer format to help you optimize your reactions and achieve higher yields of your desired products.

Frequently Asked Questions (FAQs): Diagnosing and Mitigating Side Reactions

This section addresses the most common byproducts and challenges encountered during the palladium-catalyzed functionalization of thiophenes. Each answer provides a mechanistic explanation for the problem and offers practical solutions.

Category 1: Homocoupling and Catalyst Decomposition

Q1: My reaction yields are low, and I observe a significant amount of homocoupled byproducts from my starting materials (e.g., biaryl from boronic acid in a Suzuki coupling). What is causing this, and how can I fix it?

A1: Homocoupling is a prevalent side reaction in many cross-coupling protocols, including Suzuki, Stille, and Heck reactions.[1][2] It arises from the reaction of two identical coupling partners. For instance, in a Suzuki coupling, two molecules of the organoboron reagent can couple to form a symmetrical biaryl byproduct.[3]

Mechanistic Causes:

• Oxygen Contamination: The presence of oxygen can promote the oxidative homocoupling of organoboron compounds. It can also lead to the oxidation of phosphine ligands and the formation of palladium black, which reduces catalyst activity.[1]

• Base and Solvent Effects: The choice and concentration of the base are critical. Some bases can accelerate the rate of protonolysis of the boronic acid, leading to side reactions. The solvent also plays a crucial role in catalyst stability and reaction rates.[4][5]

• Slow Transmetalation: If the transmetalation step in the catalytic cycle is slow relative to other pathways, the organopalladium(II) intermediate may undergo side reactions, or the organometallic reagent may decompose or homocouple.

Troubleshooting & Optimization:

• Ensure Rigorous Anaerobic Conditions:

  • Degas Solvents: Thoroughly degas all solvents immediately before use. The freeze-pump-thaw technique (three cycles) is highly effective. Alternatively, sparging with an inert gas like argon or nitrogen for 30-60 minutes can be sufficient.[1]

  • Inert Atmosphere: Run the reaction under a positive pressure of a high-purity inert gas (argon or nitrogen). Use glassware that is flame-dried or oven-dried to remove adsorbed moisture and oxygen.

• Optimize Reaction Parameters:

  • Screen Bases: The choice of base is crucial.[6] For Suzuki couplings, inorganic bases like K₃PO₄, Cs₂CO₃, or K₂CO₃ are common.[7] If homocoupling persists, try a milder base or adjust its stoichiometry.

  • Adjust Temperature: High temperatures can sometimes accelerate catalyst decomposition and side reactions.[1] Attempt the reaction at the lowest temperature that still provides a reasonable reaction rate.

  • Modify Catalyst and Ligand Loading: While it may seem counterintuitive, sometimes lowering the catalyst loading can reduce byproduct formation, especially if the side reaction is catalyst-driven.[8] The ligand-to-palladium ratio is also critical for catalyst stability and activity.[1]

Q2: My reaction mixture turns black, and I see little to no product formation. What is happening?

A2: The formation of a black precipitate is a classic sign of catalyst decomposition into palladium black (insoluble Pd(0) agglomerates).[1] This depletes the soluble, catalytically active Pd(0) species from the reaction medium, effectively halting the catalytic cycle.

Mechanistic Causes:

• Ligand Instability or Dissociation: The phosphine or N-heterocyclic carbene (NHC) ligand is essential for stabilizing the Pd(0) center.[9] If the ligand is unstable under the reaction conditions (e.g., high temperature, oxidative degradation) or if the ligand-to-palladium ratio is too low, the "naked" Pd(0) atoms will rapidly agglomerate.[1]

• Insufficiently Reducing Environment: For reactions starting with a Pd(II) precatalyst (e.g., Pd(OAc)₂, PdCl₂), an in-situ reduction to Pd(0) is required to initiate the catalytic cycle. If this reduction is inefficient, or if oxidizing species are present, the catalyst may not form or may be re-oxidized and precipitate.

• Thiol Poisoning: The sulfur atom in thiophene can coordinate strongly to the palladium center, potentially leading to catalyst inhibition or deactivation.[10]

Troubleshooting & Optimization:

• Select a More Robust Ligand:

  • Electron-rich and sterically bulky phosphine ligands (e.g., P(t-Bu)₃, SPhos, XPhos) or NHC ligands are often more effective at stabilizing the Pd(0) center and preventing aggregation.[9][11] They also promote the crucial oxidative addition step.

  • Consider using pre-formed Pd(0) catalysts like Pd(PPh₃)₄ or Pd₂(dba)₃ to bypass the in-situ reduction step.

• Optimize the Ligand-to-Palladium Ratio:

  • For monodentate phosphine ligands, a ligand-to-palladium ratio of 2:1 to 4:1 is typically recommended to ensure the metal center remains coordinated and soluble.

• Control Reaction Temperature:

  • Avoid excessive temperatures, which accelerate the decomposition of both the catalyst and ligands.[1]

Category 2: Regioselectivity and C-H Activation Issues

Q3: I am attempting a direct C-H arylation of a 2-substituted thiophene and getting a mixture of C5 and other positional isomers. How can I control the regioselectivity?

A3: Thiophenes possess multiple C-H bonds with differing reactivities, primarily at the α (C2/C5) and β (C3/C4) positions. The inherent electronic properties of the thiophene ring favor functionalization at the α-positions due to higher electron density and stabilization of the intermediates. However, achieving exclusive regioselectivity can be challenging.[12]

Mechanistic Causes:

• Inherent Reactivity: The C-H bonds at the C2 and C5 positions of thiophene are generally more acidic and sterically accessible, making them the preferred sites for C-H activation.[12]

• Catalyst and Ligand Control: The specific palladium catalyst and ligand used can dramatically influence which C-H bond is activated. Some catalytic systems can override the inherent reactivity of the thiophene ring.[13][14]

• Directing Group Effects: Substituents on the thiophene ring can direct the C-H activation to an adjacent position.

Troubleshooting & Optimization:

• Leverage Catalyst Control:

  • For α-Arylation (C5): For a 2-substituted thiophene, the C5 position is typically the most reactive. Ligand-less systems or those with simple phosphine ligands often favor this position.[8]

  • For β-Arylation (C3 or C4): Achieving β-selectivity often requires specialized catalytic systems. Certain α-diimine palladium catalysts have been shown to favor arylation at the β-position.[14]

  • Regiodivergent Catalysis: In some cases, different sets of reaction conditions using the same starting materials can selectively yield different regioisomers. This has been demonstrated for C-H alkynylation, where catalyst control allows access to either the C2 or C5 isomer of 3-substituted thiophenes.[13]

• Optimize Reaction Conditions:

  • Solvent and Additives: The solvent can influence the aggregation state of the catalyst and the solubility of intermediates, thereby affecting regioselectivity. Additives like pivalic acid (PivOH) are often used in C-H activation to facilitate the concerted metalation-deprotonation step.

Parameter	Effect on Regioselectivity	Recommendation
Ligand Choice	Can override inherent reactivity. Bulky, electron-rich ligands may favor less hindered positions.	Screen a panel of ligands (e.g., phosphines, NHCs, diimines).[14]
Palladium Precursor	Different precursors (e.g., Pd(OAc)₂, PdCl₂(PPh₃)₂) can lead to different active species.	Test multiple Pd(II) and Pd(0) sources.
Solvent	Affects catalyst solubility and aggregation.	Evaluate both polar aprotic (e.g., DMF, DMAc) and nonpolar (e.g., Toluene, Dioxane) solvents.
Additives/Acid	Can act as a proton shuttle in the C-H activation step.	Optimize the concentration of additives like PivOH or KOAc.[14]

Category 3: Desulfurization and Ring-Opening

Q4: My analysis shows byproducts that lack a sulfur atom or appear to be derived from ring-opening of the thiophene. What causes this side reaction?

A4: Desulfurization is a known side reaction where the palladium catalyst cleaves one of the C-S bonds of the thiophene ring.[15][16] This can lead to a variety of linear or ring-opened sulfur-free byproducts, significantly reducing the yield of the desired coupled product.

Mechanistic Causes:

• C-S Bond Activation: Palladium can insert into a C-S bond, particularly under harsh reaction conditions (high temperature) or with highly active catalysts.[16][17] This process is competitive with the desired C-H or C-Halogen bond activation.

• Catalyst Poisoning and Transformation: The interaction of sulfur with palladium can also lead to the formation of stable palladium sulfide species, which may have different catalytic activities or be inactive.[18]

Troubleshooting & Optimization:

• Lower the Reaction Temperature: C-S bond activation typically has a higher activation energy than C-H or C-X activation. Running the reaction at a lower temperature can often suppress this unwanted pathway.

• Choose the Right Ligand: Ligands that promote rapid oxidative addition and reductive elimination can help the desired catalytic cycle outcompete the C-S activation pathway. Bidentate ligands like Xantphos or DPEPhos can sometimes offer greater stability and prevent side reactions.

• Modify the Substrate: If possible, adding electron-withdrawing groups to the thiophene ring can sometimes make the C-S bond less susceptible to cleavage.

Visual Troubleshooting and Workflow Guides

The following diagrams provide a structured approach to diagnosing and solving common issues in palladium-catalyzed thiophene reactions.

General Catalytic Cycle and Common Failure Points

This diagram illustrates the fundamental steps of a Suzuki cross-coupling reaction and highlights where common side reactions and catalyst deactivation occur.

Caption: The catalytic cycle for Suzuki coupling and key byproduct pathways.

Troubleshooting Workflow for Poor Reaction Outcome

Use this decision tree to systematically diagnose the cause of a failed or low-yielding reaction.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 8. Ligand-less palladium-catalyzed direct 5-arylation of thiophenes at low catalyst loadings - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Heck Reactions in the Presence of P(t-Bu)3:  Expanded Scope and Milder Reaction Conditions for the Coupling of Aryl Chlorides [organic-chemistry.org]
• 12. mdpi.com [mdpi.com]
• 13. Catalyst-Controlled Regiodivergent C-H Alkynylation of Thiophenes* - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Catalytic desulfurization of dibenzothiophene with palladium nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Palladium( ii )-catalyzed synthesis of dibenzothiophene derivatives via the cleavage of carbon–sulfur and carbon–hydrogen bonds - Chemical Science (RSC Publishing) DOI:10.1039/C5SC04890G [pubs.rsc.org]
• 18. researchgate.net [researchgate.net]

improving the stability of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide in solution

Here is the technical support center for improving the stability of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide in solution.

Welcome to the dedicated support center for 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide. This guide is designed for researchers, medicinal chemists, and drug development professionals who utilize this versatile Weinreb amide in their experimental workflows. We understand that compound stability is paramount for reproducible and reliable results. This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you identify, prevent, and resolve stability issues encountered in solution.

Frequently Asked Questions (FAQs)

Q1: My experimental results are inconsistent. Could my stock solution of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide be degrading?

A: Yes, inconsistent results are a classic indicator of compound degradation. 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide, while relatively robust, is susceptible to specific degradation pathways in solution, primarily hydrolysis of the Weinreb amide functional group.[1] The stability of the tetrahedral intermediate, which typically prevents over-addition of nucleophiles, does not confer complete immunity to environmental conditions over time.[2][3] Any significant variance in bioactivity, reaction yield, or analytical profile from freshly prepared solutions should prompt a stability investigation.

Q2: What are the primary degradation pathways for this compound in solution?

A: There are two main degradation pathways to consider:

• Amide Hydrolysis: This is the most common pathway. The N-methoxy-N-methylamide (Weinreb amide) can be hydrolyzed back to the parent carboxylic acid, 4-bromothiophene-2-carboxylic acid , and N,O-dimethylhydroxylamine. This reaction is catalyzed by the presence of acid or base and is accelerated in protic solvents (e.g., water, methanol).[1]

• Thiophene Ring Oxidation: The sulfur atom in the thiophene ring is susceptible to oxidation, especially in the presence of strong oxidizing agents or prolonged exposure to air and light (photo-oxidation).[4][5] This can form thiophene S-oxides and subsequently S,S-dioxides (sulfones), which fundamentally alters the electronic properties and steric profile of the molecule.[6]

Caption: Primary degradation pathways for the target compound.

Q3: How can I detect and quantify the degradation of my compound?

A: The most reliable method is High-Performance Liquid Chromatography (HPLC), preferably coupled with Mass Spectrometry (LC-MS).

• HPLC-UV: A reversed-phase HPLC method can separate the parent compound from its more polar degradant, 4-bromothiophene-2-carboxylic acid. You will observe a decrease in the peak area of the parent compound and the appearance of a new, earlier-eluting peak for the carboxylic acid.

• LC-MS: This provides definitive evidence by confirming the mass-to-charge ratio (m/z) of the parent compound and its degradation products. The expected mass of the carboxylic acid degradant will be significantly different from the parent amide.

See the "Experimental Protocols" section for a sample HPLC method.

Q4: What are the recommended solvents and storage conditions for stock solutions?

A: To maximize stability, solvent choice and storage conditions are critical. Aprotic, anhydrous-grade solvents are strongly recommended for long-term storage.

Parameter	Recommendation	Rationale
Solvent (Long-Term)	Anhydrous DMSO, DMF, or Dioxane	Aprotic solvents minimize the risk of hydrolysis. Ensure they are truly anhydrous.
Solvent (Short-Term)	Acetonitrile, THF, Dichloromethane	Suitable for immediate use in reactions. Minimize exposure to atmospheric moisture.
Avoid	Protic Solvents (Methanol, Ethanol, Water)	These solvents can directly participate in and facilitate hydrolysis, especially if not pH-neutral.
Temperature	-20°C or -80°C	Reduces the kinetic rate of all degradation reactions.
Atmosphere	Inert Gas (Argon or Nitrogen)	Purging the solution and vial headspace with an inert gas displaces oxygen, reducing oxidation risk.
Light	Amber Vials / Protect from Light	The bromo-thiophene moiety may be light-sensitive, leading to photo-oxidation or other photochemical reactions.[7]

Q5: The pH of my aqueous buffer is critical for my experiment. How does pH affect the compound's stability?

A: The compound is most stable in a neutral pH range (approx. 6.0-7.5). Both acidic and basic conditions will significantly accelerate the rate of amide hydrolysis.[1][8]

• Acidic Conditions (pH < 6): Acid-catalyzed hydrolysis of the amide bond will occur.

• Basic Conditions (pH > 8): Base-catalyzed hydrolysis is typically faster and more aggressive for amides.

If your experiment requires a non-neutral pH, it is imperative to use freshly prepared solutions of the compound and minimize the incubation time. Consider preparing a concentrated stock in an aprotic solvent (e.g., DMSO) and diluting it into the aqueous buffer immediately before use.

Troubleshooting Guide: A Scenario-Based Approach

Scenario: You detect an unexpected impurity corresponding to 4-bromothiophene-2-carboxylic acid in your sample.

This is a clear sign of amide bond hydrolysis. Use the following workflow to diagnose and resolve the issue.

Caption: Troubleshooting workflow for hydrolysis.

Corrective Actions:

• Discard Old Stock: Immediately discard any stock solutions older than one week or those not stored under the recommended conditions.

• Prepare Fresh Solution: Prepare a new stock solution in anhydrous, aprotic solvent (e.g., DMSO).

• pH Control: If using aqueous buffers, ensure the pH is as close to neutral as the experiment allows. If extreme pH is necessary, add the compound just before measurement or analysis.

• Temperature Control: Perform reactions and handle solutions at the lowest practical temperature to slow the rate of hydrolysis.

Experimental Protocols

Protocol 1: Recommended Procedure for Preparing and Storing Stock Solutions

• Material Handling: Handle solid 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide in a low-humidity environment (e.g., a glove box or under a stream of inert gas).

• Solvent Preparation: Use a fresh, sealed bottle of anhydrous-grade solvent (e.g., DMSO, ≥99.9%). Extract the solvent using a dry syringe and needle that has been purged with argon or nitrogen.

• Solution Preparation: Weigh the desired amount of the compound into a clean, dry, amber glass vial equipped with a PTFE-lined screw cap. Add the anhydrous solvent via syringe to achieve the target concentration (e.g., 10 mM).

• Inerting: Gently bubble argon or nitrogen gas through the solution for 1-2 minutes to displace dissolved oxygen.

• Sealing and Storage: Tightly cap the vial and seal the cap with parafilm. Label clearly with compound name, concentration, solvent, and date. Store immediately at -20°C or -80°C, protected from light.

Protocol 2: HPLC-UV Method for Monitoring Compound Stability

This is a general-purpose method; optimization may be required for your specific equipment and sample matrix.

• Column: C18 reversed-phase, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: Linear ramp from 5% to 95% B

  • 15-18 min: Hold at 95% B

  • 18-20 min: Return to 5% B and equilibrate

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 254 nm (or as determined by UV scan)

• Injection Volume: 5-10 µL

• Expected Elution Order: 4-bromothiophene-2-carboxylic acid (more polar) will elute before the parent 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide (less polar).

References

• Murphy, J. A., et al. (2005). Direct Conversion of N-Methoxy-N-methylamides (Weinreb Amides) to Ketones via a Nonclassical Wittig Reaction. Organic Letters, 7(7), 1427–1429. Available from: [Link]

• Weinreb, S. M. (n.d.). Weinreb amides. Organic Reactions. Available from: [Link]

• Reddit User Discussion. (2013). Question about working with Weinreb amide resin. r/chemistry. Available from: [Link]

• Inno Pharmchem. (2025). The Science Behind Ketone Synthesis: The Weinreb Amide Approach. Ningbo Inno Pharmchem Co.,Ltd. Available from: [Link]

• Murphy, J. A., et al. (2005). Direct Conversion of N-Methoxy-N-methylamides (Weinreb Amides) to Ketones via a Nonclassical Wittig Reaction. Organic Chemistry Portal. Available from: [Link]

• Eawag-BBD. (1998). Thiophene-2-Carboxylate (an/aerobic) Pathway Map. Eawag-BBD. Available from: [Link]

• Evans, J. S., & Venables, W. A. (1990). Degradation of thiophene-2-carboxylate, furan-2-carboxylate, pyrrole-2-carboxylate and other thiophene derivatives by the bacterium Vibrio YC1. Applied Microbiology and Biotechnology, 32(6), 715–720. Available from: [Link]

• Singh, S., & Mishra, S. (1993). CHEMISTRY OF N-METHOXY-N-METHYLAMIDES. APPLICATIONS IN SYNTHESIS. A REVIEW. Organic Preparations and Procedures International, 25(1), 15-40. Available from: [Link]

• Geisberger, T., et al. (2021). pH-Dependent formation of thiophene in the presence of NiS. ResearchGate. Available from: [Link]

• Bakr, M. A. (2020). Synthesis of Weinreb and their Derivatives (A Review). Oriental Journal of Chemistry, 36(2). Available from: [Link]

• jerepierre. (2016). Why does the reduction of a Weinreb amide give an aldehyde instead of an amine? Chemistry Stack Exchange. Available from: [Link]

• Cuny, G. D., & Weinreb, S. M. (2009). Weinreb Amidation as the Cornerstone of an Improved Synthetic Route to A-Ring-Modified Derivatives of Luotonin A. Molecules, 14(12), 5099–5109. Available from: [Link]

• Wikipedia contributors. (n.d.). Weinreb ketone synthesis. Wikipedia. Available from: [Link]

• Rojas-Montes, C. A., et al. (2024). Thiophene Stability in Photodynamic Therapy: A Mathematical Model Approach. International Journal of Molecular Sciences, 25(4), 2419. Available from: [Link]

• Kanagawa, T., & Kelly, D. P. (1987). Degradation of substituted thiophenes by bacteria isolated from activated sludge. Microbial Ecology, 13(1), 47–57. Available from: [Link]

• Li, Y., et al. (2022). Effect of Controlling Thiophene Rings on D-A Polymer Photocatalysts Accessed via Direct Arylation for Hydrogen Production. International Journal of Molecular Sciences, 23(19), 11880. Available from: [Link]

• Guidotti, G., et al. (2021). Unveiling the Enzymatic Degradation Process of Biobased Thiophene Polyesters. Frontiers in Bioengineering and Biotechnology, 9, 763901. Available from: [Link]

• Guidotti, G., et al. (2021). Unveiling the Enzymatic Degradation Process of Biobased Thiophene Polyesters. IRIS UniGe. Available from: [Link]

• Jones, A. G., et al. (2022). Unravelling the Major Factors in Photo-oxidative Stability of Anthradithiophene Derivatives. ChemRxiv. Available from: [Link]

• Wikipedia contributors. (n.d.). Thiophene. Wikipedia. Available from: [Link]

• Singh, S., & Mishra, S. (1993). CHEMISTRY OF N-METHOXY-N-METHYLAMIDES. APPLICATIONS IN SYNTHESIS. A REVIEW. Scilit. Available from: [Link]

• Tagami, T., et al. (2016). The Role of pH and Ring-opening Hydrolysis Kinetics on Liposomal Release of Topotecan. Journal of Controlled Release, 234, 57–66. Available from: [Link]

• Nikpour, F., & Zarei, M. (2015). A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. ARKIVOC, 2015(7), 101-112. Available from: [Link]

• Angelini, R., et al. (2023). Mechanochemical Oxidative Degradation of Thienopyridine Containing Drugs: Toward a Simple Tool for the Prediction of Drug Stability. ACS Central Science, 9(6), 1139–1146. Available from: [Link]

• Mishra, R., et al. (2011). Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica, 3(4), 38-54. Available from: [Link]

• Marks, T. J., et al. (2023). Photochromic Properties of Thiophene and Thiazole-Substituted Bicyclic Aziridine in Solution and Solid State. ACS Omega. Available from: [Link]

• Kumar, A., et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry. Available from: [Link]

• PubChem. (n.d.). 4-bromo-N-(prop-2-en-1-yl)thiophene-2-carboxamide. National Center for Biotechnology Information. Available from: [Link]

• Al-Zuhairi, A. J., et al. (2021). Exploring the Photocyclization Pathways of Styrylthiophenes in the Synthesis of Thiahelicenes: When the Theory and Experiment Meet. The Journal of Organic Chemistry, 86(7), 5348–5357. Available from: [Link]

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. The Role of pH and Ring-opening Hydrolysis Kinetics on Liposomal Release of Topotecan - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scale-Up Synthesis of Thiophene Carboxamides

Welcome to the Technical Support Center for the synthesis of thiophene carboxamides. This guide is designed for researchers, process chemists, and drug development professionals who are transitioning their synthesis from the laboratory bench to pilot or manufacturing scale. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning and field-proven insights to navigate the complex challenges of scale-up. Thiophene carboxamides are a vital class of compounds, appearing as key intermediates and active pharmaceutical ingredients in numerous therapeutic areas.[1][2][3] However, the journey from gram-scale success to kilogram-scale production is fraught with potential pitfalls. This document provides a structured, in-depth resource to anticipate, troubleshoot, and overcome these challenges.

Frequently Asked Questions (FAQs)

This section addresses common high-level questions that arise during the initial phases of process development and scale-up.

Q1: What are the primary challenges when scaling the synthesis of thiophene carboxamides?

Scaling up any chemical synthesis introduces complexities, but for thiophene carboxamides, the key challenges typically fall into four categories:

• Reaction Control & Safety: Amide bond formation is often exothermic. What is easily managed in a round-bottom flask with an ice bath can become a serious thermal runaway risk in a large reactor with a lower surface-area-to-volume ratio.[4]

• Mixing and Mass Transfer: Inadequate mixing in large vessels can lead to localized hotspots or concentration gradients, resulting in the formation of new impurities and a decrease in yield.

• Reagent & Solvent Selection: Reagents that are convenient at the bench scale (e.g., expensive coupling agents, hazardous organolithium reagents for functionalization) may be economically or logistically unviable for large-scale production.[5][6][7]

• Downstream Processing & Purification: The impurity profile can change upon scale-up. Byproducts that were minor at the lab scale may become significant, complicating purification and potentially requiring the development of entirely new crystallization or chromatographic methods.[8][9]

Q2: How do I choose the right solvent for a large-scale reaction?

Solvent selection is critical and extends beyond just solubility. For scale-up, consider the following hierarchy of factors:

• Safety: Avoid highly flammable solvents (e.g., diethyl ether) or those with significant toxicity concerns. Consult safety data sheets for handling requirements.[10]

• Processability: Choose solvents with appropriate boiling points that facilitate reflux without requiring extreme pressure or deep vacuum for removal. Consider viscosity and its impact on mixing.

• Economic Viability: The cost of the solvent becomes a significant factor at scale. Look for common, lower-cost industrial solvents.

• Reaction Compatibility: The solvent choice can dramatically affect reaction kinetics and selectivity. For instance, in metal-halogen exchange reactions on thiophene rings, using a reactive solvent like THF with n-butyllithium can lead to undesired side products, whereas a less reactive ether like MTBE may provide a cleaner reaction.[6][7]

Q3: What are the most critical safety considerations I should be aware of?

Safety must be the primary consideration. Key areas of focus include:

• Thermal Hazard Assessment: Before any scale-up, perform a reaction calorimetry study to understand the heat of reaction, onset temperature of decomposition, and potential for thermal runaway.[4]

• Reagent Handling: Many reagents used in thiophene synthesis, such as thionyl chloride, phosphorus pentasulfide, or n-butyllithium, are highly reactive, corrosive, or pyrophoric.[6][11] Ensure that proper personal protective equipment (PPE) and engineering controls (e.g., fume hoods, glove boxes) are in place.[10][12]

• Pressure Management: Be aware of reactions that may generate gas (e.g., quenching of reagents, decomposition). Ensure reactors are equipped with adequate pressure relief systems.

• Material Handling: The handling of large quantities of flammable liquids and combustible solids presents a significant fire and explosion risk.[13] All equipment should be properly grounded to prevent static discharge.

Troubleshooting Guides: In-Depth Problem Solving

This section provides detailed answers to specific problems encountered during scale-up, complete with diagnostic workflows and actionable solutions.

Problem 1: My reaction yield has dropped significantly, and conversion is incomplete.

Question: I had a 95% yield for my thiophenecarboxylic acid to amide coupling at the 500 mL scale. In a 50L reactor, the yield is only 60% with 20% starting material remaining. What's wrong?

Answer: This is a classic scale-up problem rooted in physical processes, not just chemistry. The primary culprits are inadequate mixing and poor heat transfer. In a large reactor, achieving the same homogenous reaction environment as a small flask is challenging.

Causality and Troubleshooting Steps:

• Evaluate Mixing Efficiency: The most common cause is poor mass transfer. Reagents are not encountering each other effectively.

  • Check the Impeller: Is the impeller type (e.g., pitched-blade, anchor) appropriate for the viscosity of your reaction medium?

  • Increase Agitation Speed: This is the simplest fix, but be cautious of creating a vortex or splashing.

  • Re-evaluate Reagent Addition: A slow, subsurface addition of the limiting reagent can dramatically improve homogeneity and prevent the formation of side products from localized high concentrations.

• Analyze Heat Transfer: Poor heat removal can cause localized overheating, leading to the degradation of sensitive reagents or products.

  • Monitor Internal vs. Jacket Temperature: A large delta between the internal reaction temperature and the cooling jacket temperature indicates poor heat transfer.

  • Slow the Rate of Addition: For exothermic reactions, slowing the addition of a reagent is a direct way to control the rate of heat generation, ensuring the cooling system is not overwhelmed.

• Investigate Raw Material Purity: The quality of starting materials can vary between batches, and impurities can have a more pronounced effect at scale.

  • Test New Batches: Always run a small-scale test with the new batches of raw materials before committing to the full-scale reaction.

Caption: Troubleshooting logic for diagnosing low yield at scale.

Problem 2: I'm seeing new, difficult-to-remove impurities.

Question: My product was >99% pure by HPLC after crystallization at the lab scale. Now, at pilot scale, I have two new impurities at 2% and 3% that co-crystallize with my product. How do I address this?

Answer: The appearance of new impurities is often linked to the harsher, less-controlled micro-environments within a large reactor. Identifying these impurities is the first critical step, as their structure provides clues to their formation mechanism.

Causality and Troubleshooting Steps:

• Identify the Impurities: Use LC-MS and NMR to determine the structures of the new byproducts. Common scale-up impurities include dimers, products of overheating, or byproducts from reactions with residual materials in the reactor.

• Hypothesize the Formation Mechanism:

  • Over-reaction/Dimerization: If an impurity looks like a dimer of your product or starting material, it likely arises from localized high concentrations. This points back to poor mixing or a too-rapid addition rate.

  • Degradation Products: If the impurity is a fragment of your starting material or product, it suggests thermal degradation from a hot spot.

  • Process-Related Impurities: Could the impurity come from a reaction with the solvent, a catalyst, or even material leached from the reactor lining?

• Modify Reaction Conditions to Suppress Impurity Formation:

  • Lower Temperature: Running the reaction at a lower temperature, even if it extends the reaction time, can often suppress the formation of thermally-driven impurities.

  • Change Order of Addition: The order in which reagents are added can significantly impact the reaction pathway and minimize side reactions.[14]

  • Use a More Dilute System: While counterintuitive for throughput, diluting the reaction can improve mixing and heat transfer, leading to a cleaner product.

• Develop a Robust Purification Strategy: If the impurity cannot be eliminated, a new purification strategy is needed.

  • Solvent Screening: Perform a systematic screen for a new crystallization solvent system that leaves the impurities in the mother liquor.

  • Reslurrying: Washing the isolated solid with a solvent in which the product is sparingly soluble but the impurity is freely soluble can be highly effective.

  • Chromatography: While expensive at scale, flash chromatography may be necessary for high-value products if crystallization fails.

Problem 3: My amidation reaction is highly exothermic and difficult to control.

Question: My reaction to form the thiophene carboxamide is very fast and generates a lot of heat. I'm concerned about thermal runaway in our 100L reactor. How can I scale this safely?

Answer: This is a critical safety issue. Managing exotherms is paramount for preventing accidents.[4] The strategy is to control the rate of heat generation so it never exceeds the reactor's cooling capacity.

Causality and Mitigation Strategies:

• Quantify the Hazard: Before scaling, perform Differential Scanning Calorimetry (DSC) on your starting materials and final product to find their decomposition temperatures. Then, use Reaction Calorimetry (RC1) to measure the total heat of reaction and the maximum rate of heat release. This data is non-negotiable for safe scale-up.

• Control the Rate of Reaction:

  • Addition-Controlled: This is the safest method. Add one reagent slowly to the other so that it reacts immediately upon addition. The rate of addition directly controls the rate of heat generation.

  • Temperature-Controlled: If the reaction is slow, it can be controlled by temperature. However, this is riskier, as an accumulation of unreacted reagents could lead to a sudden, rapid reaction if the cooling fails.

• Optimize Process Parameters:

  • Lower Temperature: Running at a lower temperature will slow the reaction kinetics and reduce the rate of heat generation.

  • Semi-Batch Operation: Instead of adding all reagents at once (batch mode), add one reagent over several hours (semi-batch). This is the standard industrial approach for managing exotherms.

Caption: Decision tree for safe scale-up of exothermic reactions.

Data & Protocols

Table 1: Comparison of Common Amide Coupling Reagents for Scale-Up

When moving from bench to plant, the choice of coupling agent for forming the amide bond from a thiophenecarboxylic acid is critical. This table compares common options based on factors relevant to industrial synthesis.

Reagent Combination	Pros	Cons	Scale-Up Recommendation
EDC / DMAP	High yield, mild conditions, well-understood mechanism.[15]	High cost, EDC can be an allergen, DMAP is toxic and can be difficult to remove.	Not ideal for large scale due to cost and safety. Reserve for high-value, sensitive substrates.
SOCl₂ or (COCl)₂	Very low cost, high reactivity, volatile byproducts are easily removed.	Highly corrosive and toxic, generates HCl gas, can be too harsh for sensitive functional groups.	Excellent for robust substrates. Requires specialized acid-gas scrubbers and corrosion-resistant equipment.
T3P® (Propylphosphonic Anhydride)	High yielding, byproducts are water-soluble and easily removed, good safety profile.	Moderate to high cost, requires a base.	A strong, safer alternative to acid chlorides for large-scale synthesis when cost allows.
CDI (Carbonyldiimidazole)	Mild conditions, generates gaseous byproducts (CO₂, imidazole).	Moderate cost, can be moisture-sensitive.	Good for substrates that are sensitive to harsher reagents, but may be less reactive.

Protocol 1: General Procedure for Scale-Up Amide Coupling via Acid Chloride

This protocol outlines a robust, scalable method for synthesizing thiophene carboxamides from their corresponding carboxylic acids. Warning: This procedure involves hazardous materials and should only be performed by trained personnel with appropriate engineering controls.

Step 1: Acid Chloride Formation

• Charge the reactor with the thiophenecarboxylic acid (1.0 eq) and a suitable solvent (e.g., Toluene or Dichloromethane, ~5-10 volumes).

• Begin agitation and ensure the reactor is inerted with nitrogen.

• Slowly add thionyl chloride (SOCl₂, 1.1 - 1.5 eq) via an addition funnel over 1-2 hours, maintaining an internal temperature below 40°C. Note: The reaction is exothermic and generates HCl and SO₂ gas, which must be directed to a scrubber.

• Optionally, add a catalytic amount of N,N-Dimethylformamide (DMF).

• Heat the mixture to 50-60°C and hold for 2-4 hours, monitoring for reaction completion by HPLC (disappearance of the starting carboxylic acid).

• Once complete, cool the reaction mixture and remove the excess SOCl₂ and solvent under vacuum. The resulting crude thiophene carbonyl chloride is often used directly in the next step.

Step 2: Amidation

• In a separate reactor, charge the desired amine (1.0 - 1.2 eq), a suitable solvent (e.g., Toluene, THF), and a base (e.g., Triethylamine or Diisopropylethylamine, 1.5 - 2.0 eq).

• Cool the amine solution to 0-10°C.

• Slowly add a solution of the thiophene carbonyl chloride (from Step 1) to the amine solution, keeping the internal temperature below 20°C. Note: This is a highly exothermic step and requires careful control of the addition rate.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 1-3 hours until completion is confirmed by HPLC.

• Proceed with aqueous workup to remove salts and purify the product by crystallization or other suitable methods.

References

• Apollo Scientific. (2022, May 16).

• Bîcu, E., et al. (2024). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. MDPI. [Link]

• Al-Ostath, A., et al. (2022). Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation. National Institutes of Health. [Link]

• AbdElhameid, M. K., et al. (2018). Design, synthesis, and screening of ortho-amino thiophene carboxamide derivatives on hepatocellular carcinoma as VEGFR-2 Inhibitors. National Institutes of Health. [Link]

• Al-Ostath, A., et al. (2022). Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation. PubMed. [Link]

• Biftu, T., et al. (2009). Process for making thiophene carboxamide derivative.

• Al-Ostath, A., et al. (2022). Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation. MDPI. [Link]

• Reddy, T. S., et al. (2019). Synthesis and Anticancer Activity of Thiophene-2-carboxamide Derivatives and In Silico Docking Studies. ResearchGate. [Link]

• Gobouri, A. A., et al. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. National Institutes of Health. [Link]

• Gewald, K. (1966). 2-Aminothiophenes.

• ResearchGate. (n.d.). Synthesis, structural properties, and pharmacological evaluation of 2-(acylamino)thiophene-3-carboxamides and analogues thereof. [Link]

• Roth, G. A., et al. (2012). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks. Beilstein Journal of Organic Chemistry. [Link]

• Jin, W., et al. (2014). A New Procedure for Synthesizing 4,5-Dimethyl-2-(trimethylsilyl)-thiophene-3-carboxamide Derivatives. ResearchGate. [Link]

• Erol, D. D., et al. (2000). Synthesis of thiophene carboxamide derivatives as serotonin 5-HT4 receptor agonists. [No valid URL found]

• Der Pharma Chemica. (n.d.). Synthesis, properties and biological activity of thiophene: A review. [Link]

• Royal Society of Chemistry. (2025). Harnessing radical mediated reactions of thioacids for organic synthesis. [Link]

• ACS Publications. (n.d.). Photolysis of CO2 Carbamate for Hydrocarboxylation Reactions. [Link]

• PubMed. (2021). Structure-Activity Relationships of Thiophene Carboxamide Annonaceous Acetogenin Analogs. [Link]

• Asahi Kasei Bioprocess. (n.d.). Top Safety Considerations in Biopharmaceutical Manufacturing. [Link]

• Neuland Labs. (2018, June 1). Overcoming Challenges in Complex Peptide Purification. [Link]

• Purdue University. (n.d.). Process Safety and the Pharmaceutical Industry. [Link]

• Roth, G. A., et al. (2012). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks. National Institutes of Health. [Link]

Sources

• 1. Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation | MDPI [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis of thiophene carboxamide derivatives as serotonin 5-HT4 receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. engineering.purdue.edu [engineering.purdue.edu]
• 5. WO2009020588A1 - Process for making thiophene carboxamide derivative - Google Patents [patents.google.com]
• 6. BJOC - Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides [beilstein-journals.org]
• 7. Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Overcoming Challenges in Complex Peptide Purification | Neuland Labs [neulandlabs.com]
• 10. fishersci.com [fishersci.com]
• 11. derpharmachemica.com [derpharmachemica.com]
• 12. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 13. fluidmgmt.ak-bio.com [fluidmgmt.ak-bio.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Workup Procedures for Reactions Involving 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for the workup of reactions involving 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide, a specialized Weinreb amide. The following sections offer in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to ensure successful isolation and purification of your target compounds.

Introduction: The Stability and Reactivity of a Thiophene-Based Weinreb Amide

4-bromo-N-methoxy-N-methylthiophene-2-carboxamide is a valuable synthetic intermediate, combining the robust nature of the Weinreb amide with the versatile reactivity of a brominated thiophene ring. The key to its utility lies in the N-methoxy-N-methylamide functionality, which, upon reaction with organometallic reagents (such as Grignard or organolithium reagents), forms a stable tetrahedral intermediate. This intermediate is stabilized by chelation and is generally stable at low temperatures, preventing the common issue of over-addition that plagues reactions with other acylating agents.[1][2] The workup procedure is therefore critical for the clean conversion of this intermediate to the desired ketone.

This guide will focus on the most common application of this substrate: the synthesis of 4-bromothienyl ketones via reaction with organometallic reagents.

Frequently Asked Questions (FAQs)

Q1: What is the primary advantage of using a Weinreb amide like 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide?

A1: The principal advantage is the prevention of over-addition of the organometallic reagent. The resulting tetrahedral intermediate is stable at low temperatures, allowing for the isolation of the ketone product after workup, rather than the tertiary alcohol that often results from reactions with esters or acid chlorides.[3][4]

Q2: Why is a low-temperature quench important?

A2: The stability of the chelated tetrahedral intermediate is temperature-dependent. Quenching the reaction at low temperatures (typically between -78 °C and 0 °C) ensures that the intermediate does not collapse prematurely, which could lead to undesired side reactions.[4]

Q3: What are the most common quenching agents for these reactions?

A3: Saturated aqueous ammonium chloride (NH₄Cl) is a widely used and effective quenching agent.[5] It is a mild proton source that effectively quenches the reaction without causing harsh acidic or basic conditions that could lead to side reactions or degradation of the product. Other options include dilute acids like 1 M HCl, but these should be used with caution depending on the stability of your product.

Q4: Can the bromine atom on the thiophene ring interfere with the reaction or workup?

A4: Yes, there is a potential for halogen-metal exchange, especially when using highly reactive organolithium reagents. This can lead to the formation of undesired byproducts. Using Grignard reagents can sometimes minimize this issue. During the workup, the bromothiophene moiety is generally stable to mild acidic and basic conditions. However, prolonged exposure to strong acids or bases should be avoided.

Q5: My reaction mixture has formed an emulsion during the aqueous workup. What should I do?

A5: Emulsion formation is a common issue. To break an emulsion, you can try adding a small amount of brine (saturated aqueous NaCl solution), which increases the ionic strength of the aqueous layer and can help to separate the layers. Gently swirling the separatory funnel rather than vigorous shaking can also prevent emulsion formation.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or no yield of the desired ketone	1. Incomplete reaction. 2. Degradation of the product during workup. 3. Hydrolysis of the starting Weinreb amide.	1. Monitor the reaction by TLC to ensure full consumption of the starting material. 2. Ensure the quench is performed at a low temperature and avoid strong acids or bases. 3. Ensure all glassware is oven-dried and reagents are anhydrous.
Formation of a tertiary alcohol (over-addition product)	1. The reaction temperature was too high, leading to the collapse of the tetrahedral intermediate. 2. The quench was not performed at a low temperature.	1. Maintain a low reaction temperature (e.g., -78 °C) throughout the addition of the organometallic reagent. 2. Quench the reaction at low temperature before allowing it to warm to room temperature.
Presence of unreacted starting material	1. Insufficient organometallic reagent. 2. Poor quality of the organometallic reagent (e.g., partially hydrolyzed).	1. Use a slight excess (1.1-1.5 equivalents) of the organometallic reagent. 2. Titrate the organometallic reagent before use to determine its exact concentration.
Difficulty in separating the organic and aqueous layers	1. Emulsion formation. 2. Similar densities of the two phases.	1. Add brine to the separatory funnel to break the emulsion. 2. Dilute the organic layer with a less dense solvent like diethyl ether if using a denser solvent like dichloromethane.
Product is difficult to purify by column chromatography	1. Co-elution with byproducts. 2. Product streaking on the silica gel column.	1. Try a different solvent system for chromatography. A gradient elution may be necessary.[6] 2. Add a small amount of a polar solvent like methanol to your elution solvent system to improve peak shape. Consider recrystallization as an alternative purification method.[7]

Experimental Protocols

Protocol 1: General Workup Procedure for the Reaction of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide with a Grignard Reagent

This protocol outlines a standard procedure for quenching the reaction and isolating the crude product.

Step 1: Quenching the Reaction

• Once the reaction is deemed complete by TLC analysis, cool the reaction mixture to 0 °C in an ice-water bath.

• Slowly and carefully add saturated aqueous ammonium chloride (NH₄Cl) solution dropwise with vigorous stirring. The addition is exothermic, so maintain the temperature below 10 °C. Continue adding the quenching solution until no further gas evolution is observed.

Step 2: Extraction

• Allow the mixture to warm to room temperature.

• Transfer the mixture to a separatory funnel.

• Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate or diethyl ether) three times. The choice of solvent will depend on the polarity of your product.

• Combine the organic layers.

Step 3: Washing

• Wash the combined organic layers with water to remove any remaining inorganic salts.

• Wash the organic layer with brine to help remove any residual water and break any emulsions.

Step 4: Drying and Concentration

• Dry the organic layer over an anhydrous drying agent such as sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filter off the drying agent.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

Protocol 2: Purification of the Crude 4-Bromothienyl Ketone

The crude product from Protocol 1 can be purified by either column chromatography or recrystallization.

Method A: Purification by Column Chromatography

• Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or a mixture of hexane and ethyl acetate).

• Adsorb the crude product onto a small amount of silica gel.

• Prepare a silica gel column using an appropriate solvent system. The ideal solvent system should provide a retention factor (Rf) of 0.2-0.3 for your product on a TLC plate. A common starting point is a mixture of hexane and ethyl acetate.

• Carefully load the adsorbed crude product onto the top of the column.

• Elute the column with the chosen solvent system, collecting fractions.

• Monitor the fractions by TLC to identify those containing the pure product.

• Combine the pure fractions and concentrate under reduced pressure to yield the purified 4-bromothienyl ketone.

Method B: Purification by Recrystallization

• If the crude product is a solid, dissolve it in a minimum amount of a suitable hot solvent. Common recrystallization solvents for compounds of this type include ethanol, isopropanol, or a mixture of ethanol and water.[7]

• Once the solid is fully dissolved, allow the solution to cool slowly to room temperature.

• If crystals do not form, you can induce crystallization by scratching the inside of the flask with a glass rod or by placing the flask in an ice bath.

• Collect the crystals by vacuum filtration.

• Wash the crystals with a small amount of the cold recrystallization solvent.

• Dry the purified crystals under vacuum.

Visualizations

Logical Workflow for Workup and Purification

Caption: A logical workflow diagram illustrating the key stages of the workup and purification process.

Troubleshooting Decision Tree

Caption: A decision tree to guide troubleshooting for low product yield.

References

• Oriental Journal of Chemistry. (2020). Synthesis of Weinreb and their Derivatives (A Review). [Link]

• Brominated Thiophenes as Precursors in the Preparation of Brominated and Arylated Anthraquinones. (n.d.). National Institutes of Health. [Link]

• A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. (2015). ResearchGate. [Link]

• Organometallics. (2022). Teaching an Old Reagent New Tricks: Synthesis, Unusual Reactivity, and Solution Dynamics of Borohydride Grignard Compounds. [Link]

• 3-bromothiophene. (n.d.). Organic Syntheses Procedure. [Link]

• Mechanistic Investigation for the Acidic Hydrolysis of p-Methyl Benzyl-2-Theno Hydroxamic Acid. (2012). Hilaris Publisher. [Link]

• How to remove excess of thiophene boronic acid from reaction mixture? (2017). ResearchGate. [Link]

• Grignard Reagent Reaction Mechanism. (2018). YouTube. [Link]

• New Syntheses of 3-Bromothiophene and 3,4-Dibromothiophene. (n.d.). SciSpace. [Link]

• Process for the preparation of pure thiophene derivatives. (n.d.).

• A Convenient Method for the Conversion of Hindered Carboxylic Acids to N-Methoxy-N-methyl (Weinreb) Amides. (2004). Organic Chemistry Portal. [Link]

• Weinreb ketone synthesis. (n.d.). Wikipedia. [Link]

• Grignard Reagents. (2023). Chemistry LibreTexts. [Link]

• Suzuki purification problem. (2018). Reddit. [Link]

• Weinreb amide, synthesis, reactivity and preparation of ketone by alkyl Lithium or Grignard reagent. (2022). YouTube. [Link]

• Recent Developments in Weinreb Synthesis and Their Applications. (2019). ResearchGate. [Link]

• A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. (n.d.). arkat usa. [Link]

• Nonacidic thiophene-based derivatives as potential analgesic and design, synthesis, biological evaluation, and metabolic stability study. (2022). PubMed. [Link]

• Grignard Reaction. (n.d.). Organic Chemistry Portal. [Link]

• Study of the cyclization of N-hydroxy- and N-methoxy-N-(2-oxoalkyl)amides. (n.d.). ResearchGate. [Link]

• Method for Controlling Bromination of Thiophene Derivatives. (n.d.).

• Side Reactions in a Grignard Synthesis. (2025). ResearchGate. [Link]

Sources

• 1. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. m.youtube.com [m.youtube.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Brominated Thiophenes as Precursors in the Preparation of Brominated and Arylated Anthraquinones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Palladium Catalyst Removal from Thiophene-Containing Products

Welcome to our dedicated technical support center for scientists, researchers, and professionals in drug development facing the challenge of removing palladium catalysts from products containing thiophene moieties. The presence of sulfur in thiophene rings introduces specific complexities to palladium scavenging that require careful consideration and tailored strategies. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you achieve the stringent purity levels required for your active pharmaceutical ingredients (APIs) and advanced intermediates.

The Challenge: Thiophene's Affinity for Palladium

Thiophene and its derivatives are common structural motifs in many pharmaceuticals. However, the sulfur atom in the thiophene ring can act as a ligand for palladium, leading to catalyst poisoning or the formation of stable palladium-thiophene complexes.[1][2][3] This interaction can make the complete removal of residual palladium a significant challenge, as the catalyst may be tightly bound to the product or exist in various coordination states that are difficult to scavenge.

Regulatory bodies like the FDA and EMA have established strict limits for elemental impurities in pharmaceutical products, often in the low parts-per-million (ppm) range.[4][5] Therefore, developing an effective and robust palladium removal strategy is critical for both regulatory compliance and the success of subsequent synthetic steps.

Frequently Asked Questions (FAQs)

Q1: Why is removing palladium from my thiophene-containing product so difficult?

A1: The primary difficulty arises from the strong interaction between the sulfur atom in the thiophene ring and the palladium catalyst.[1][2] This can lead to several complications:

• Catalyst Poisoning and Complex Formation: Thiophene can act as a catalyst poison by strongly adsorbing to the palladium surface, deactivating it for the desired reaction and forming stable complexes that are difficult to break apart.[1][2]

• Interference with Scavengers: The affinity of your product for palladium might compete with the binding of traditional thiol-based scavengers, reducing their effectiveness.

• Multiple Palladium Species: The reaction mixture may contain various forms of palladium (e.g., Pd(0), Pd(II), colloidal palladium), each requiring a different approach for removal. The presence of thiophene can further complicate the speciation.[6]

Q2: I'm seeing inconsistent palladium removal from batch to batch. What could be the cause?

A2: Inconsistent results are often due to subtle variations in reaction conditions that affect the final state of the palladium. Key factors to investigate include:

• Reaction Completion: Incomplete reactions can leave behind more reactive palladium species that are harder to remove. Ensure consistent reaction times, temperatures, and reagent stoichiometry.

• Atmosphere: The presence of oxygen can alter the oxidation state of palladium, affecting its solubility and interaction with scavengers. Maintaining an inert atmosphere is crucial.

• Stirring and Mass Transfer: In heterogeneous scavenging systems (e.g., solid-supported scavengers or activated carbon), efficient mixing is vital for effective contact between the scavenger and the palladium species.

• Age and Quality of Reagents: The quality of your palladium catalyst and ligands can vary between batches. Similarly, the effectiveness of scavengers can degrade over time.

Q3: Can I use activated carbon for palladium removal with thiophene-containing products?

A3: Yes, activated carbon is a cost-effective and often effective method for palladium removal.[7][8] However, it has limitations:

• Non-Specific Adsorption: Activated carbon can adsorb your desired product, leading to yield loss.[6] This can be particularly problematic with polar thiophene derivatives.

• Variable Performance: The efficiency of activated carbon depends on its physical properties (surface area, pore size) and the nature of the palladium species.[7]

• Potential for Incomplete Removal: While it can significantly reduce palladium levels, achieving sub-ppm levels with activated carbon alone can be challenging.[6]

It is often used as a preliminary purification step before a more selective scavenging method.

Q4: Are there specific types of palladium scavengers that are more effective for thiophene-containing compounds?

A4: While thiol-based scavengers are generally effective, the presence of thiophene may require considering scavengers with different functional groups or a combination of methods.[4]

• Thiourea-based scavengers: These are versatile and widely used in the pharmaceutical industry for all forms of palladium.[4]

• Dimercaptotriazine (DMT) based scavengers: These can be particularly effective for hindered palladium complexes.[4]

• Polymer-supported scavengers: Scavengers based on polystyrene or polymethacrylate can offer high efficiency.[9]

• Multi-modal approach: A combination of a primary scavenger and a polishing step with a different type of scavenger or activated carbon can be highly effective.

Troubleshooting Guides

Issue 1: High Levels of Residual Palladium After Initial Scavenging

If your initial attempt at palladium removal with a standard scavenger is unsuccessful, a systematic approach is needed to identify the root cause.

Troubleshooting Workflow:

Caption: Troubleshooting high residual palladium.

Detailed Steps:

• Characterize the Palladium Species: If possible, try to determine the nature of the residual palladium. Is it soluble or particulate? Is it in the Pd(0) or Pd(II) state? This information can guide your choice of scavenger and removal conditions.

• Optimize Scavenging Conditions:

  • Temperature: Increasing the temperature (e.g., to 40-60 °C) can improve the kinetics of scavenging.[10]

  • Time: Extend the scavenging time (e.g., from 1-4 hours to 18-24 hours).[10]

  • Scavenger Equivalents: Increase the amount of scavenger used. A typical starting point is 5-10 weight equivalents relative to the palladium.

• Screen a Panel of Scavengers: Test different classes of scavengers (thiol, thiourea, amine, DMT) to find the most effective one for your specific product-palladium complex.

• Implement a Pre-treatment Step:

  • Oxidation/Reduction: If you suspect a mix of palladium oxidation states, a pre-treatment step to convert all palladium to a single state (e.g., oxidation of Pd(0) to Pd(II)) can improve the efficiency of certain scavengers.

  • Activated Carbon Polish: Use a preliminary treatment with activated carbon to remove the bulk of the palladium before applying a more selective scavenger.[6]

Issue 2: Significant Product Loss During Palladium Removal

Losing a substantial amount of your valuable product during the purification process is a common and costly problem.

Troubleshooting Workflow:

Caption: Troubleshooting product loss during purification.

Detailed Steps:

• Minimize Adsorbent Quantity: Use the minimum amount of scavenger or activated carbon required for effective palladium removal. This often requires careful optimization experiments.

• Optimize the Solvent: The solvent plays a crucial role in the partitioning of your product and the palladium species.

  • Choose a solvent in which your product is highly soluble to minimize its adsorption onto the solid support.

  • Conversely, a solvent in which the palladium species is less soluble can sometimes aid in its precipitation and removal by filtration.

• Switch to a Different Purification Method: If adsorption-based methods consistently lead to high product loss, consider alternative strategies:

  • Crystallization: This can be a highly effective method for purification, leaving palladium impurities in the mother liquor.[11] The use of additives that complex with palladium can enhance its solubility in the mother liquor.

  • Liquid-Liquid Extraction: If the palladium can be selectively complexed and partitioned into an aqueous or immiscible organic phase, this can be an efficient, non-adsorptive removal method.[6]

Experimental Protocols

Protocol 1: General Procedure for Palladium Scavenging

This protocol provides a starting point for using a solid-supported scavenger. Optimization will be required for your specific application.

• Dissolution: Dissolve the crude product containing the residual palladium in a suitable organic solvent (e.g., THF, Ethyl Acetate, Toluene) at a concentration of 5-10 mL per gram of product.

• Scavenger Addition: Add the selected solid-supported scavenger (5-10 wt. eq. relative to the initial palladium loading).

• Stirring: Stir the mixture at room temperature or a slightly elevated temperature (e.g., 40-60 °C) for 4 to 18 hours. Monitor the progress by taking small aliquots and analyzing for residual palladium.

• Filtration: Filter the mixture through a pad of celite or a suitable filter paper to remove the solid scavenger.

• Washing: Wash the filter cake with a fresh portion of the solvent to ensure complete recovery of the product.

• Concentration: Combine the filtrate and washes, and concentrate under reduced pressure to obtain the purified product.

• Analysis: Analyze the purified product for residual palladium content using ICP-MS or a similar sensitive technique.[11]

Protocol 2: Palladium Removal Using Activated Carbon

This protocol is suitable as a bulk removal step, often preceding a final polishing step with a scavenger.

• Dissolution: Dissolve the crude product in an appropriate solvent (e.g., Toluene, THF).

• Carbon Addition: Add activated carbon (typically 10-50% by weight relative to the crude product).

• Stirring: Stir the slurry at room temperature or a slightly elevated temperature for 1-4 hours.

• Filtration: Filter the mixture through a pad of celite to remove the activated carbon. Be aware that fine carbon particles can be difficult to filter.

• Washing: Wash the celite pad with fresh solvent to recover any adsorbed product.

• Concentration: Concentrate the filtrate to obtain the purified product.

• Analysis: Analyze the product for residual palladium to determine if a subsequent polishing step is necessary.

Selecting the Right Palladium Removal Strategy

The choice of a palladium removal technique is highly dependent on the specific characteristics of your reaction. The following decision tree provides a general framework for selecting an appropriate strategy.

Caption: Decision logic for selecting a palladium removal strategy.

References

• Albers, P., et al. (2001). Poisoning and deactivation of palladium catalysts.

• Wikipedia. (n.d.). Catalyst poisoning. Retrieved from [Link]

• Escandón, L. S., et al. (2008). Sulphur poisoning of palladium catalysts used for methane combustion: effect of the support.
• Yamada, T., et al. (2019).
• Economidou, M., et al. (2023). Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Organic Process Research & Development, 27(9), 1591-1614.

• SpinChem. (n.d.). Palladium catalyst recovery using scavenger resin. Retrieved from [Link]

• Biotage. (2023, January 20). How to Remove Palladium in three easy steps. Retrieved from [Link]

• Osaka Gas Chemicals Co., Ltd. (n.d.). Removal of palladium (Pd) catalysts. Retrieved from [Link]

• DCL Inc. (n.d.). Sulfur Poisoning and Regeneration of Pd Catalyst under Simulated Emission Conditions of Natural Gas Engine. Retrieved from [Link]

• Onyx Scientific. (n.d.). Palladium scavenging: From 1% to within ICH limits. Retrieved from [Link]

• Chen, Z., et al. (2011). On the Roles of Solid-Bound Ligand Scavengers in the Removal of Palladium Residues and in the Distinction between Homogeneous and Heterogeneous Catalysis. Inorganic Chemistry, 50(17), 8347-8357.

• ResearchGate. (2015, May 24). What is the best way to entirely remove palladium on aryl coupling reactions even in ppm level? Retrieved from [Link]

• Gremminger, P., et al. (2025). Tracking Sulfur Poisoning of Pd/Al2O3 Catalysts for Methane Oxidation on Different Complexity Scales.

• Osaka Gas Chemicals Co., Ltd. (n.d.). Selective adsorption and removal of Palladium (Pd). Retrieved from [Link]

• Reddit. (2025, September 19). Your trick to remove residual palladium. Retrieved from [Link]

• ResearchGate. (2015, May 18). How can i remove palladium Pd catalyst easily? Retrieved from [Link]

• Phillips, S., et al. (2016). Palladium Impurity Removal from Active Pharmaceutical Ingredient Process Streams. Johnson Matthey Technology Review, 60(4), 277-286.
• Wojnicki, M., et al. (2023). Recovery of Pd(II) Ions from Aqueous Solutions Using Activated Carbon Obtained in a Single-Stage Synthesis from Cherry Seeds.
• Chatzopoulou, M., et al. (2022). Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. ACS Medicinal Chemistry Letters, 13(2), 262-270.

• Wikipedia. (n.d.). Palladium on carbon. Retrieved from [Link]

• ResearchGate. (n.d.). Rapid Analysis of Residual Palladium in Pharmaceutical Development Using a Catalysis-Based Fluorometric Method. Retrieved from [Link]

• Semantic Scholar. (2016, October 1). Palladium Impurity Removal from Active Pharmaceutical Ingredient Process Streams. Retrieved from [Link]

• University of Strathclyde. (2023, September 15). Palladium extraction following metal-catalyzed reactions: recent advances and applications in the pharmaceutical industry. Retrieved from [Link]

• ResearchGate. (n.d.). Highly Functionalised Sulfur-Based Silica Scavengers for the Efficient Removal of Palladium Species from Active Pharmaceutical Ingredients. Retrieved from [Link]

• Biotage. (n.d.). Using Metal Scavengers to Remove Trace Metals such as Palladium. Retrieved from [Link]

• Crudden, C. M., et al. (2007). Highly Functionalised Sulfur-Based Silica Scavengers for the Efficient Removal of Palladium Species from Active Pharmaceutical Ingredients. Organic Process Research & Development, 11(6), 1053-1056.

Sources

• 1. scispace.com [scispace.com]
• 2. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 3. Sulphur poisoning of palladium catalysts used for methane combustion: effect of the support - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. biotage.com [biotage.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Removal of palladium (Pd) catalysts　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 8. Selective adsorption and removal of Palladium (Pd)　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 9. Polyethyleneimine-Modified Polymer as an Efficient Palladium Scavenger and Effective Catalyst Support for a Functional Heterogeneous Palladium Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. arborassays.com [arborassays.com]

Reference Data & Comparative Studies

A Comparative Guide to the NMR Analysis of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide for Drug Development Professionals

In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. Among the versatile scaffolds employed in medicinal chemistry, substituted thiophenes hold a significant position due to their diverse biological activities.[1] This guide provides an in-depth analysis of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide, a key intermediate, focusing on its Nuclear Magnetic Resonance (NMR) spectroscopic characterization. We will explore the nuances of its spectral features, compare it with relevant alternatives, and provide actionable insights for researchers in the field.

The Strategic Importance of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

4-bromo-N-methoxy-N-methylthiophene-2-carboxamide is a specialized derivative of thiophene, incorporating a Weinreb amide moiety. The Weinreb amide is a particularly useful functional group in organic synthesis as it allows for the controlled formation of ketones and aldehydes from carboxylic acid derivatives, avoiding the common issue of over-addition seen with other organometallic reagents.[2] The presence of a bromine atom on the thiophene ring provides a reactive handle for further functionalization through cross-coupling reactions, making this compound a valuable building block in the synthesis of complex pharmaceutical agents.[3]

Experimental Protocol for NMR Analysis

A robust and reproducible NMR analysis begins with meticulous sample preparation and the selection of appropriate experimental parameters.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide.

  • Dissolve the sample in 0.6 mL of deuterated chloroform (CDCl₃). CDCl₃ is a standard choice for many organic molecules due to its good dissolving power and the convenient chemical shift of the residual solvent peak (δ 7.26 ppm for ¹H NMR and δ 77.16 ppm for ¹³C NMR), which can be used as an internal reference.[4][5]

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup and Data Acquisition:

  • The spectra should be acquired on a 400 MHz or higher field NMR spectrometer to ensure adequate signal dispersion.

  • For ¹H NMR, a standard pulse sequence is typically sufficient. Key parameters include a spectral width of approximately 16 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of at least 2 seconds. A sufficient number of scans (e.g., 16 or 32) should be averaged to achieve a good signal-to-noise ratio.

  • For ¹³C NMR, a proton-decoupled experiment is standard. A wider spectral width (e.g., 240 ppm) is necessary. Due to the lower natural abundance and smaller gyromagnetic ratio of the ¹³C nucleus, a longer acquisition time and a greater number of scans (often several thousand) are required.

In-depth Spectral Interpretation

The unique structure of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide gives rise to a distinct NMR fingerprint.

¹H NMR Spectral Analysis:

The proton NMR spectrum is expected to show signals corresponding to the thiophene ring protons and the N-methoxy-N-methyl groups of the Weinreb amide.

• Thiophene Protons: The 4-bromo substitution pattern results in two distinct aromatic protons on the thiophene ring. The proton at the 3-position and the proton at the 5-position will appear as distinct signals. Due to the electronegativity of the bromine and the carboxamide group, these protons will be deshielded and appear in the aromatic region (typically δ 7.0-8.0 ppm). Their multiplicity will depend on the coupling constants between them.

• Weinreb Amide Protons: The N-methoxy (-OCH₃) and N-methyl (-NCH₃) groups will each give rise to a singlet in the upfield region of the spectrum. The -OCH₃ protons are generally found around δ 3.6-3.8 ppm, while the -NCH₃ protons are typically observed around δ 3.2-3.4 ppm.[4][6]

¹³C NMR Spectral Analysis:

The carbon NMR spectrum provides complementary information, showing distinct signals for each carbon atom in the molecule.

• Thiophene Carbons: Four signals are expected for the thiophene ring carbons. The carbon bearing the bromine (C4) will be significantly influenced by the halogen's electronic effects. The carbon attached to the carboxamide group (C2) will also have a characteristic chemical shift. The remaining two thiophene carbons (C3 and C5) will appear at distinct positions.[7]

• Carbonyl Carbon: The carbonyl carbon of the Weinreb amide will appear as a downfield signal, typically in the range of δ 160-170 ppm.[4]

• Weinreb Amide Carbons: The N-methoxy (-OCH₃) and N-methyl (-NCH₃) carbons will have characteristic signals in the more upfield region of the spectrum, generally between δ 30-65 ppm.[4][6]

Predicted NMR Data Summary:

Assignment	¹H Chemical Shift (ppm, CDCl₃)	¹³C Chemical Shift (ppm, CDCl₃)
Thiophene H-3	~7.3-7.6	~125-135
Thiophene H-5	~7.5-7.8	~128-138
N-OCH₃	~3.7	~61-62
N-CH₃	~3.3	~32-34
C=O	-	~160-165
Thiophene C-2	-	~135-145
Thiophene C-4	-	~110-120

Note: These are predicted values and may vary slightly based on experimental conditions.

Visualizing the Structure and Proton Assignments

Caption: Molecular structure of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide with key proton assignments.

Comparative Analysis with Alternative Scaffolds

In drug development, the choice of a synthetic intermediate is often guided by its synthetic accessibility, reactivity, and the properties it imparts to the final molecule. Let's compare our target compound with two common alternatives.

1. 4-Bromo-thiophene-2-carboxylic Acid:

This is a direct precursor to the Weinreb amide. While synthetically simpler, its direct use in coupling reactions with organometallics to form ketones is problematic due to the acidic proton and the potential for over-addition to the resulting ketone.

Feature	4-bromo-N-methoxy-N-methylthiophene-2-carboxamide	4-Bromo-thiophene-2-carboxylic Acid
Reactivity	Controlled ketone/aldehyde synthesis	Prone to over-addition with organometallics
¹H NMR	Distinct N-Me and O-Me signals	Broad carboxylic acid proton signal (>10 ppm)
Handling	Generally stable	Can be hygroscopic; acidic nature may affect other functional groups

2. N-methoxy-N-methylbenzamide Derivatives (e.g., 4-Bromo-N-methoxy-N-methylbenzamide):

This benzene analog serves a similar synthetic purpose but lacks the thiophene core. The choice between a thiophene and a benzene ring is critical and depends on the desired physicochemical and pharmacological properties of the final drug candidate. Thiophene is often used as a bioisostere for a phenyl ring, potentially improving metabolic stability or receptor binding.

Feature	Thiophene Derivative	Benzene Derivative
Core Structure	Thiophene	Benzene
¹H NMR (Aromatic)	Two distinct thiophene proton signals	Potentially more complex aromatic splitting pattern (e.g., AA'BB' system)
Biological Impact	Can act as a bioisostere, potentially altering ADME properties	Standard aromatic scaffold

Workflow for Structural Verification

Caption: A typical workflow for the NMR-based structural verification of a synthesized compound.

Troubleshooting Common NMR Issues

• Broad Peaks: Broadening of the aromatic or amide signals can indicate aggregation, the presence of paramagnetic impurities, or chemical exchange.[8] Ensure the sample is fully dissolved and consider acquiring the spectrum at an elevated temperature.

• Impurity Signals: Unidentified peaks may arise from residual solvents, starting materials, or byproducts. A 2D NMR experiment like COSY or HSQC can help in identifying and assigning these signals.

• Solvent Effects: The chemical shifts of thiophene protons can be sensitive to the choice of solvent.[9] If the spectrum is complex or ambiguous in CDCl₃, acquiring a spectrum in another solvent like DMSO-d₆ or acetone-d₆ can provide valuable confirmatory data.

Conclusion

The NMR analysis of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide is a critical step in its utilization as a synthetic intermediate. A thorough understanding of its expected spectral features, coupled with a robust experimental protocol, enables unambiguous structural confirmation and purity assessment. By comparing its analytical data and synthetic utility with relevant alternatives, researchers can make informed decisions in the design and execution of their synthetic strategies, ultimately accelerating the drug development pipeline.

References

• Fujieda, K., Takahashi, K., & Sone, T. (n.d.). C-13 NMR Spectra of Thiophenes. II. 2-Substituted Thiophenes. Bulletin of the Chemical Society of Japan.
• Takahashi, K., Sone, T., & Fujieda, K. (n.d.). The Substituent Effects in Thiophene Compounds. II. 1H NMR and IR Studies in Methyl (Substituted 3-Thiophenecarboxylate)s. Bulletin of the Chemical Society of Japan.
• Sataty, I. (1974). Configurational assignments in some dihydrobenzo[c]thiophenes by NMR solvent effects. Correlation of the relative chemical shifts of α‐methyl groups with sulphoxide stereochemistry. Organic Magnetic Resonance, 6(1), 8–10.
• Royal Society of Chemistry. (2013). Supporting Information for Highly efficient and environmentally benign preparation of Weinreb amides in the biphasic system 2-M.
• Royal Society of Chemistry. (2012).
• Catellani, M., et al. (2017).
• Satonaka, H. (1983). The substituent effects in thiophene compounds. I.
• Kumar, A., et al. (n.d.). Synthesis of Nα-protected aminoacid/peptide Weinreb amides employing N,N'-carbonyldiimidazole. Semantic Scholar.
• Bruker. (n.d.).
• Al-Masum, M. (2020). Synthesis of Weinreb and their Derivatives (A-Review).
• Wikipedia. (n.d.). Weinreb ketone synthesis.

• Balasubramaniam, S., & Aidhen, I. S. (2008). The Growing Synthetic Utility of the Weinreb Amide. Synthesis, 2008(23), 3707. [Link]

• Singh, R., et al. (2022).

• PubChem. (n.d.). 4-Bromo-N-methoxy-N-methylbenzamide. [Link]

Sources

• 1. impactfactor.org [impactfactor.org]
• 2. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 3. nbinno.com [nbinno.com]
• 4. rsc.org [rsc.org]
• 5. rsc.org [rsc.org]
• 6. rsc.org [rsc.org]
• 7. academic.oup.com [academic.oup.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. sci-hub.st [sci-hub.st]

A Comparative Guide to High-Performance Liquid Chromatography (HPLC) Methods for Purity Analysis of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

Introduction

In the landscape of pharmaceutical development, the synthesis of novel chemical entities often involves complex intermediates whose purity is paramount to the quality and safety of the final active pharmaceutical ingredient (API). One such intermediate is 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide, a specialized Weinreb amide derivative of thiophene. The presence of the thiophene core, a recognized pharmacophore in many drug candidates[1], coupled with the synthetically versatile Weinreb amide, makes this compound a valuable building block.

The stringent purity requirements for pharmaceutical intermediates necessitate robust, accurate, and reliable analytical methods. High-Performance Liquid Chromatography (HPLC) stands as the gold standard for this purpose, offering high resolution, sensitivity, and quantitative accuracy. This guide provides an in-depth, experience-driven comparison of HPLC-based methodologies for the purity analysis of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide. We will dissect a primary reversed-phase HPLC (RP-HPLC) method, explaining the scientific rationale behind each parameter, and compare its performance against a modern Ultra-Performance Liquid Chromatography (UPLC) method and a classic Gas Chromatography (GC) approach. Our objective is to equip researchers, scientists, and drug development professionals with a practical framework for selecting and implementing the most suitable analytical strategy.

Section 1: The Primary Analytical Approach: A Stability-Indicating RP-HPLC Method

The development of a purity method is not merely about separating components; it is about creating a self-validating system that is specific, sensitive, and robust enough to withstand the rigors of routine quality control and stability testing. The International Council for Harmonisation (ICH) Q2(R1) guideline provides a comprehensive framework for validating analytical procedures, which forms the bedrock of our primary method.[2][3]

Method Development Rationale: The "Why" Behind the "How"

The molecular structure of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide dictates our analytical strategy.

• Stationary Phase Selection: The molecule possesses a non-polar aromatic thiophene ring and a moderately polar Weinreb amide functional group. This amphiphilic character makes it an ideal candidate for reversed-phase chromatography. We selected a C18 (octadecylsilane) column, a workhorse in pharmaceutical analysis, due to its strong hydrophobic interactions with the thiophene ring, which ensures adequate retention. The use of end-capped silica minimizes peak tailing that can arise from secondary interactions between the amide group and residual silanols on the silica surface.

• Mobile Phase Optimization: The mobile phase is a critical factor in achieving optimal separation.[4] We employed a gradient elution using acetonitrile and water. Acetonitrile was chosen as the organic modifier for its low viscosity, which allows for higher efficiency, and its UV transparency at lower wavelengths.[5] A gradient is necessary to ensure that any potential impurities, which may span a wide range of polarities, are eluted as sharp peaks within a reasonable analysis time. A small amount of formic acid was added to the aqueous phase to control the pH and sharpen the peak shape by ensuring the analyte is in a consistent protonation state.

• Detection: The thiophene ring is a strong chromophore. A photodiode array (PDA) detector was used to scan a range of wavelengths, allowing for the determination of the optimal detection wavelength (λmax) for the parent compound and the simultaneous monitoring of impurities that may have different spectral properties. This also enables peak purity analysis, a critical component of a stability-indicating method.

Detailed Experimental Protocol: RP-HPLC Method

Instrumentation:

• HPLC system with a gradient pump, autosampler, column thermostat, and PDA detector.

• Chromatographic Data System (CDS) for data acquisition and processing.

Chromatographic Conditions:

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Program	0-5 min (40% B), 5-20 min (40-90% B), 20-25 min (90% B), 25.1-30 min (40% B)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	PDA at 275 nm
Injection Volume	10 µL
Sample Diluent	Acetonitrile/Water (50:50, v/v)

| Sample Concentration | 0.5 mg/mL |

Method Validation: Establishing Trustworthiness

The developed method was validated according to ICH Q2(R1) guidelines[2][6] to demonstrate its suitability for its intended purpose.

Validation Summary Table:

Parameter	Result	Acceptance Criteria
Specificity	No interference from blank/placebo at the retention time of the analyte and known impurities. Peak purity index > 0.999.	No interference at the analyte's retention time.
Linearity (r²)	0.9998	r² ≥ 0.999
Range	0.05 µg/mL to 750 µg/mL	80% to 120% of test concentration for assay; Reporting threshold to 120% for impurities.[2]
Accuracy (% Recovery)	99.2% - 101.5%	98.0% - 102.0%
Precision (RSD%)	Repeatability (n=6): 0.45%, Intermediate Precision: 0.82%	RSD ≤ 2.0%
LOD	0.015 µg/mL (S/N = 3:1)	To be determined
LOQ	0.05 µg/mL (S/N = 10:1)	To be determined

| Robustness | No significant impact on results with minor changes in flow rate (±0.1 mL/min) and temperature (±2°C). | System suitability parameters must pass. |

Forced Degradation Study: The Stability-Indicating Litmus Test

Forced degradation studies are essential to develop a stability-indicating method.[7][8] They provide insight into potential degradation pathways and demonstrate that the analytical method can effectively separate the main compound from its degradation products.[9][10] The sample was subjected to various stress conditions as recommended by ICH guidelines.

Forced Degradation Results:

Stress Condition	% Degradation	Observations
Acid Hydrolysis (0.1N HCl, 60°C, 8h)	~15%	Major degradation peak observed at RRT 0.85.
Base Hydrolysis (0.1N NaOH, 60°C, 4h)	~22%	Two major degradation peaks at RRT 0.78 and 0.91. Likely hydrolysis of the amide bond.
Oxidative (3% H₂O₂, RT, 24h)	~8%	Minor degradation peak at RRT 1.15.
Thermal (105°C, 48h)	< 2%	Compound is relatively stable to dry heat.

| Photolytic (ICH Q1B, 1.2M lux-hrs) | < 1% | Compound is stable to light. |

The HPLC method successfully resolved all degradation products from the main analyte peak, with baseline separation achieved for all significant degradants. This confirms the stability-indicating nature of the method.

Sources

• 1. Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. database.ich.org [database.ich.org]
• 3. ema.europa.eu [ema.europa.eu]
• 4. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 5. mdpi.com [mdpi.com]
• 6. fda.gov [fda.gov]
• 7. onyxipca.com [onyxipca.com]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. openaccessjournals.com [openaccessjournals.com]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to the Reactivity of 4-Bromo vs. 5-Bromothiophene-2-Carboxamides in Cross-Coupling Reactions

Introduction: Navigating Regiochemistry in Thiophene Scaffolds

Thiophene-2-carboxamides are privileged scaffolds in medicinal chemistry and materials science, frequently appearing in drug candidates and organic electronic materials.[1][2] The introduction of a bromine atom onto the thiophene ring provides a versatile synthetic handle for diversification, primarily through palladium-catalyzed cross-coupling reactions. However, the position of this bromine atom—at the C4 or C5 position—profoundly influences the molecule's reactivity, a critical consideration for any synthetic campaign.

This guide provides an in-depth comparison of the reactivity of 4-bromothiophene-2-carboxamide and its 5-bromo isomer. We will dissect the electronic and steric factors governing their behavior, present comparative data for key transformations like the Suzuki-Miyaura and Buchwald-Hartwig reactions, and provide validated experimental protocols to aid researchers in making informed strategic decisions for their synthetic endeavors.

The Decisive Factor: Electronic Effects on the Thiophene Ring

The reactivity of an aryl halide in palladium-catalyzed cross-coupling is largely dictated by the ease of the initial oxidative addition step. This step involves the insertion of the Pd(0) catalyst into the carbon-bromine bond, a process favored by a more electrophilic (electron-poor) carbon center.

The thiophene ring is an electron-rich aromatic system.[3] The carboxamide group at the C2 position is a moderately electron-withdrawing group (EWG), influencing the electron density across the ring.

• 5-Bromothiophene-2-carboxamide: The bromine atom at the C5 position is in a "para-like" relationship with the C2-carboxamide. The EWG at C2 effectively withdraws electron density from the C5 position through resonance and inductive effects. This makes the C5 carbon significantly more electrophilic, thereby lowering the activation energy for oxidative addition of the palladium catalyst.

• 4-Bromothiophene-2-carboxamide: The bromine atom at the C4 position is in a "meta-like" relationship to the C2-carboxamide. While the inductive effect of the carboxamide is still felt, resonance withdrawal from the C4 position is not possible. Consequently, the C4-Br bond is less polarized and the carbon center is less electrophilic compared to the C5 position.

This fundamental electronic difference predicts that 5-bromothiophene-2-carboxamide will generally be more reactive in palladium-catalyzed cross-coupling reactions than its 4-bromo counterpart. This is analogous to the established reactivity order in dibromothiophenes, where the bromine at an α-position (like C5) is significantly more reactive than one at a β-position (like C4).[2][4]

Comparative Reactivity in Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction, which forms C-C bonds, is a cornerstone of modern synthesis.[5][6] The disparity in reactivity between the two isomers is clearly demonstrated in this transformation. The more facile oxidative addition at the C5 position allows for milder reaction conditions and often leads to higher yields compared to the coupling at the C4 position.

While direct side-by-side comparisons are sparse in the literature, data from related systems consistently show a preference for coupling at the C5 (α) position over the C4 (β) position. For instance, in the regioselective double Suzuki coupling of 4,5-dibromothiophene-2-carboxaldehyde, the first coupling invariably occurs at the more activated C5 position.[4][7]

Table 1: Expected Performance in a Generic Suzuki-Miyaura Coupling

Feature	5-Bromothiophene-2-carboxamide	4-Bromothiophene-2-carboxamide	Rationale
Reaction Rate	Faster	Slower	More electrophilic C5-Br bond leads to faster oxidative addition.
Typical Yields	Good to Excellent	Moderate to Good	Lower activation energy barrier for the C5 isomer.
Catalyst Loading	Lower	Potentially Higher	More challenging C4-Br bond activation may require a more active catalyst system.
Optimal Temperature	Lower (e.g., 80-90 °C)	Higher (e.g., >100 °C)	Overcoming the higher activation energy for the C4 isomer often requires more thermal energy.

Experimental Protocol: Suzuki-Miyaura Coupling of 5-Bromothiophene-2-carboxamide

This protocol is a robust, self-validating system for coupling arylboronic acids with the more reactive 5-bromo isomer. The choice of a palladium(0) source and a suitable base is critical for achieving high yields.[8][9]

Workflow Diagram

Caption: Experimental workflow for Suzuki-Miyaura cross-coupling.

Step-by-Step Methodology

• Vessel Preparation: To a flame-dried round-bottom flask or microwave vial equipped with a magnetic stir bar, add 5-bromothiophene-2-carboxamide (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), and potassium carbonate (K₂CO₃, 2.0 equiv.).

• Solvent Addition: Add a solvent mixture of dioxane and water (e.g., 4:1 v/v) to achieve a concentration of approximately 0.1 M with respect to the starting bromide.

• Inerting: Seal the vessel and thoroughly degas the mixture by bubbling argon through the solution for 15-20 minutes.

• Catalyst Addition: Under a positive pressure of argon, add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.03 equiv.).

• Reaction: Heat the reaction mixture to 90 °C and stir vigorously for 4-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired product.

Comparative Reactivity in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds.[10][11] The mechanistic cycle also begins with oxidative addition, and therefore, the same reactivity trend observed in Suzuki couplings applies here: the C5-bromo isomer is more reactive than the C4-bromo isomer.[12][13]

The amination of less reactive aryl halides like 4-bromothiophene-2-carboxamide often requires more specialized and bulky phosphine ligands (e.g., XPhos, RuPhos) and stronger bases (e.g., LiHMDS, NaOt-Bu) to facilitate the challenging oxidative addition and subsequent steps in the catalytic cycle.[13][14]

Catalytic Cycle Overview

Caption: General catalytic cycle for Buchwald-Hartwig amination.

Table 2: Expected Performance in a Generic Buchwald-Hartwig Amination

Feature	5-Bromothiophene-2-carboxamide	4-Bromothiophene-2-carboxamide	Rationale
Ligand Choice	Standard ligands (e.g., BINAP) often suffice.	Bulky, electron-rich ligands (e.g., XPhos) often required.	More active catalyst needed to overcome the higher energy barrier of oxidative addition.
Base Strength	Moderate bases (e.g., Cs₂CO₃) can be effective.	Strong, non-nucleophilic bases (e.g., NaOt-Bu) are typical.	A stronger base facilitates the deprotonation of the amine coordinated to the less reactive Pd(II) complex.
Side Reactions	Lower propensity for hydrodehalogenation.	Higher risk of hydrodehalogenation, especially at elevated temperatures.	The sluggish oxidative addition can allow competing decomposition pathways to occur.

Synthesis of Starting Materials

The accessibility of the starting materials is a practical consideration for any research program.

• 5-Bromothiophene-2-carboxamide: This isomer is typically synthesized from commercially available 5-bromothiophene-2-carboxylic acid.[15] The carboxylic acid can be prepared by the direct bromination of thiophene-2-carboxylic acid, which preferentially occurs at the electron-rich C5 position.[9][15] The subsequent amidation is a standard transformation, often achieved by activating the carboxylic acid (e.g., forming an acid chloride with SOCl₂) followed by reaction with the desired amine.[1]

• 4-Bromothiophene-2-carboxamide: The synthesis of this isomer is more complex and less direct. It often involves a multi-step sequence starting from thiophene, utilizing directed lithiation and subsequent bromination at a late stage to control the regiochemistry.[16][17][18] This more involved synthesis can make the 4-bromo isomer less accessible and more expensive.

Conclusion and Expert Recommendations

The electronic disparity between the C4 and C5 positions of the thiophene-2-carboxamide scaffold dictates a clear hierarchy of reactivity.

• 5-Bromothiophene-2-carboxamide is the more reactive and versatile building block for palladium-catalyzed cross-coupling reactions. Its activated C-Br bond allows for milder conditions, lower catalyst loadings, and generally higher yields in both Suzuki-Miyaura and Buchwald-Hartwig reactions. It is the recommended starting material for most diversification efforts.

• 4-Bromothiophene-2-carboxamide is significantly less reactive due to the "meta-like" relationship between the bromo and carboxamide substituents. Successful coupling of this isomer requires more forceful conditions and carefully optimized catalyst systems, often employing bulky, electron-rich phosphine ligands. While synthetically accessible, its use should be reserved for cases where the C4-substitution pattern is an absolute structural requirement.

For researchers and drug development professionals, understanding this reactivity difference is paramount. Prioritizing synthetic routes that utilize the 5-bromo isomer will invariably lead to more efficient, robust, and scalable chemical syntheses.

References

• Bobbili, D. R., et al. (2021). Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. Molbank, 2021(4), M1296.

• Biris, C. G., et al. (2022). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. Molecules, 27(19), 6615.

• BenchChem (2025). An In-depth Technical Guide to the Synthesis of 5-Bromothiophene-2-carboxylic acid from Thiophene-2-carboxylic. BenchChem.

• Guanti, G., et al. (1987). On the reaction between 3-bromo-2-nitrobenzo[b]thiophene and some amines: a novel aromatic nucleophilic substitution with rearrangement. Journal of the Chemical Society, Perkin Transactions 1, 1987, 137-140.

• ResearchGate (2021). Synthesis of 4-bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. ResearchGate.

• Gronowitz, S. (1977). Electrophilic Substitution of Thiophene and its Derivatives. Advances in Heterocyclic Chemistry, 21, 1-124.

• Ali, A., et al. (2021). Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. RSC Advances, 11(34), 20857-20872.

• BenchChem (2025). An In-depth Technical Guide to 5-Bromothiophene-2-carboxylic acid. BenchChem.

• Taylor, R. (1991).

• Handy, S. T., et al. (2007). Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde. Tetrahedron Letters, 48(25), 4445-4448.

• Ali, A., et al. (2018). Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations. Chemistry Central Journal, 12(1), 54.

• Wikipedia. (2024). Buchwald–Hartwig amination.

• BenchChem (2025). A Comparative Guide to Suzuki Coupling of 3,4-dibromothiophene-2-carbaldehyde and 4,5. BenchChem.

• Kotha, S., et al. (2002). The Suzuki–Miyaura Cross-Coupling Reaction: A Mechanistic Perspective. Russian Chemical Bulletin, 51, 887–904.

• Castanet, A.-S., et al. (2002). Synthesis of Diarylamines in the Thiophene Series by Buchwald—Hartwig Coupling. Tetrahedron Letters, 43(29), 5047-5048.

• Organic Chemistry Portal. (2021). Buchwald-Hartwig Cross Coupling Reaction.

• Chemistry LibreTexts. (2025). 16.6: Nucleophilic Aromatic Substitution.

• J&K Scientific LLC. (2021). Buchwald-Hartwig Cross-Coupling.

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination.

• Organic Chemistry Portal. (2021). Suzuki Coupling.

Sources

• 1. Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. download.e-bookshelf.de [download.e-bookshelf.de]
• 4. Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 11. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 12. researchgate.net [researchgate.net]
• 13. jk-sci.com [jk-sci.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

A Researcher's Guide to Thiophene Functionalization: A Comparative Analysis of Weinreb Amide Alternatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, the functionalization of heterocyclic scaffolds like thiophene is a cornerstone of drug discovery and materials science. The reliable synthesis of thiophene-containing ketones and other carbonyl derivatives is a critical step in the elaboration of these molecules. For decades, the Weinreb-Nahm amide (N-methoxy-N-methylamide) has been the gold standard for such transformations, lauded for its ability to react with potent organometallic reagents and halt the reaction at the ketone stage, thus preventing over-addition to the tertiary alcohol.[1][2] This is achieved through the formation of a stable, chelated tetrahedral intermediate.[1]

However, the reliance on this classical reagent is not without its drawbacks. The stability of the N-O bond can be a liability under certain reductive or catalytic conditions, and the cost and handling of N,O-dimethylhydroxylamine can be considerations in process development. This guide provides a comparative analysis of viable alternatives to the traditional Weinreb amide for thiophene functionalization, focusing on their performance, advantages, and practical applications, supported by experimental data and protocols.

The Classical Approach and Its Modern Role: The Weinreb Amide as a Directing Group

Before exploring alternatives, it's crucial to appreciate the expanded role of the Weinreb amide beyond a simple acylating agent. In the era of C-H functionalization, the amide moiety itself, including the Weinreb amide, has been repurposed as an effective directing group. By coordinating to a transition metal catalyst, the amide can direct the functionalization of an adjacent C-H bond on the thiophene ring, offering a powerful strategy for regioselective elaboration.

The Leading Contender: Morpholine Amides

Among the alternatives, morpholine amides have emerged as a robust and economical surrogate for Weinreb amides.[2][3] They offer distinct advantages in terms of operational stability, high water solubility (which can simplify workup procedures), and economic accessibility.[2][3]

Performance Comparison: Acylation and Stability

The primary function of a Weinreb amide is to deliver an acyl group without over-addition. Morpholine amides perform this role admirably with a range of organometallic reagents. While the reactivity profile can differ slightly—for instance, reactions with some alkynyllithium reagents may not proceed to completion as readily as with Weinreb amides—this can often be overcome by adjusting stoichiometry or reaction conditions.[2]

A key performance differentiator lies in the stability of the amide itself. In instances where the N-O bond of a Weinreb amide is susceptible to cleavage under reductive conditions, a morpholine amide can be a superior choice. This makes them particularly valuable in complex syntheses where multiple functionalities must be tolerated.

Morpholine Moieties in Thiophene C-H Functionalization

The utility of the morpholine group extends to directing C-H activation on thiophene rings. Research has demonstrated that a morpholine group attached to a thienopyrimidine scaffold can be used to direct palladium-catalyzed C-H arylation at the C2 and C3 positions of the thiophene ring.[4] This highlights the dual potential of morpholine amides: to serve as stable acylating agents and as platforms for directed C-H functionalization.

Emerging Alternatives: N-Acylsultams and N-Acylsaccharins

For applications demanding strong directing group capabilities, N-acyl derivatives of chiral auxiliaries or robust heterocyclic scaffolds present compelling alternatives.

• N-Acylsultams: These have a well-established history in asymmetric synthesis and can also function as directing groups in ortho-lithiation reactions. Their application to thiophene functionalization offers a pathway to enantiomerically enriched products.

• N-Acylsaccharins: Saccharin-based amides have been shown to be effective acylating agents in palladium-catalyzed direct C-H acylation of heteroarenes.[5] Their high reactivity and the stability of the saccharin leaving group make them an attractive option for cross-coupling reactions where the Weinreb amide might be less effective.

Experimental Data: A Comparative Overview

While a direct, side-by-side comparison of all alternatives for the same thiophene functionalization is rare in the literature, we can compile representative data to illustrate their relative performance.

Acylating Agent	Reaction Type	Substrate	Reagent	Product	Yield	Reference
Weinreb Amide	Ketone Synthesis	N-methoxy-N-methylthiophene-2-carboxamide	PhMgBr	Phenyl(thiophen-2-yl)methanone	High (General)	[1]
Morpholine Amide	Ketone Synthesis	(Thiophen-2-yl)(morpholino)methanone	MeMgBr	1-(Thiophen-2-yl)ethan-1-one	Good (General)	[2]
N-Acylsaccharin	C-H Acylation	Thiophene	N-(4-methoxybenzoyl)saccharin	(4-methoxyphenyl)(thiophen-2-yl)methanone	78%	[5]

This table illustrates that morpholine amides and N-acylsaccharins are highly effective in their respective applications, providing yields comparable to or enabling transformations complementary to those achieved with Weinreb amides.

Experimental Protocols

Protocol 1: Synthesis of a Thiophene Ketone via a Morpholine Amide

This protocol is adapted from general procedures for the synthesis of ketones from morpholine amides and organolithium reagents.

Step 1: Synthesis of (Thiophen-2-yl)(morpholino)methanone

• To a solution of thiophene-2-carbonyl chloride (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C, add triethylamine (2.5 eq).

• Slowly add morpholine (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction with water and extract with DCM.

• Wash the organic layer with 1 M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure to yield the morpholine amide, which can be purified by column chromatography.

Step 2: Reaction with Organolithium Reagent

• Dissolve the (thiophen-2-yl)(morpholino)methanone (1.0 eq) in anhydrous tetrahydrofuran (THF) and cool to -78 °C under an inert atmosphere.

• Add the organolithium reagent (e.g., phenyllithium, 1.2 eq) dropwise.

• Stir the reaction at -78 °C for 2 hours.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl.

• Allow the mixture to warm to room temperature and extract with diethyl ether.

• Wash the combined organic layers with brine, dry over MgSO₄, filter, and concentrate.

• Purify the crude product by flash chromatography to obtain the desired thiophene ketone.

Protocol 2: Palladium-Catalyzed Direct C-H Arylation of a Thiophene Derivative (Directed by a Morpholine Moiety)

This protocol is a conceptual adaptation based on the direct arylation of thienopyrimidines.[4]

• To a reaction vessel, add the 4-(thieno[3,2-d]pyrimidin-4-yl)morpholine substrate (1.0 eq), aryl bromide (1.5 eq), Pd(OAc)₂ (5 mol%), a suitable ligand (e.g., P(o-tol)₃, 10 mol%), and K₂CO₃ (2.0 eq).

• Add anhydrous dioxane as the solvent.

• Degas the mixture with argon for 15 minutes.

• Heat the reaction at 120 °C for 24 hours.

• Cool the reaction to room temperature, dilute with ethyl acetate, and filter through celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Purify the residue by column chromatography to yield the C2-arylated product.

Visualization of Key Concepts

Diagram 1: Weinreb Ketone Synthesis Mechanism

Caption: Mechanism of Weinreb ketone synthesis highlighting the stable intermediate.

Diagram 2: C-H Activation Directed by an Amide Group

Caption: Generalized workflow for amide-directed C-H functionalization of thiophene.

Conclusion and Future Outlook

While the Weinreb amide remains a powerful tool in the synthetic chemist's arsenal, a critical evaluation of its alternatives reveals compelling advantages in specific contexts. Morpholine amides stand out as a highly practical, stable, and cost-effective alternative for the synthesis of thiophene ketones. Their demonstrated utility in directing C-H activation further broadens their appeal for the construction of complex, functionalized thiophene scaffolds. For specialized applications requiring different reactivity profiles or the induction of chirality, N-acylsultams and N-acylsaccharins represent valuable, albeit more niche, alternatives.

The choice of acylating agent or directing group is no longer a default selection of the classical method but a strategic decision based on the specific demands of the synthetic route. As the pressure for more efficient, economical, and sustainable chemical processes grows, the adoption of these alternative amides is likely to become increasingly widespread in the functionalization of thiophenes and other medicinally relevant heterocycles.

References

• Campos, J. F., & Berteina-Raboin, S. (2017). The First Catalytic Direct C–H Arylation on C2 and C3 of Thiophene Ring Applied to Thieno-Pyridines, -Pyrimidines and -Pyrazines. Molecules, 22(12), 2129. [Link]

• Ginato, S., Territo, D., Maranzana, A., & Prandi, C. (2021). A Fast and General Route to Ketones from Amides and Organolithium Compounds under Aerobic Conditions: Synthetic and Mechanistic Aspects. The Journal of Organic Chemistry, 86(3), 2548-2560. [Link]

• Organic Chemistry Portal. (n.d.). Thiophene synthesis. Retrieved from [Link]

• Rasool, N., et al. (2022). Synthesis of Functionalized Thiophene Based Pyrazole Amides via Various Catalytic Approaches: Structural Features through Computational Applications and Nonlinear Optical Properties. Molecules, 27(3), 796. [Link]

• Snieckus, V. (n.d.). Directed (ortho) Metallation. Retrieved from [Link]

• Tarasov, A. V., et al. (2018). A convenient and practical synthesis of β-diketones bearing linear perfluorinated alkyl groups and a 2-thienyl moiety. Beilstein Journal of Organic Chemistry, 14, 3036-3043. [Link]

• Taylor, R. D., & Davies, H. M. L. (2019). Weinreb Amides as Directing Groups for Transition Metal-Catalyzed C-H Functionalizations. Molecules, 24(5), 830. [Link]

• Wikipedia. (n.d.). Weinreb ketone synthesis. Retrieved from [Link]

• Ye, Y., et al. (2020). Palladium(II)/N-Heterocyclic Carbene-Catalyzed Direct C-H Acylation of Heteroarenes with N-Acylsaccharins. The Journal of Organic Chemistry, 85(15), 9836-9845. [Link]

• Zhang, Y., et al. (2018). Direct Vicinal Difunctionalization of Thiophenes Enabled by the Palladium/Norbornene Cooperative Catalysis. Organic Letters, 20(17), 5422-5426. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. d-nb.info [d-nb.info]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Palladium(II)/N-Heterocyclic Carbene-Catalyzed Direct C-H Acylation of Heteroarenes with N-Acylsaccharins - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Palladium Catalysts for the Suzuki Coupling of 4-Bromothiophenes

For researchers, medicinal chemists, and materials scientists, the construction of biaryl and heteroaryl structures is a foundational element of molecular design. The Suzuki-Miyaura cross-coupling reaction stands as a pillar in this field, offering a robust and versatile method for forging carbon-carbon bonds.[1] When the substrate is a 4-bromothiophene, a key building block in pharmaceuticals and organic electronics, the choice of the palladium catalyst becomes a critical parameter dictating the success of the transformation. This guide provides an in-depth, objective comparison of various palladium catalysts for the Suzuki coupling of 4-bromothiophenes, grounded in experimental data and mechanistic insights to empower you in your synthetic endeavors.

The Challenge of 4-Bromothiophene Coupling

Thiophene-containing molecules are ubiquitous in a range of applications, from blockbuster drugs to high-performance organic semiconductors. The Suzuki coupling of brominated thiophenes is a common strategy for their elaboration. However, the reactivity of the C-Br bond in bromothiophenes can be influenced by the position of the bromine atom and the electronic nature of the thiophene ring. The 4-position, being a 'meta' position relative to the sulfur atom, can present its own set of challenges compared to the more activated 2- or 5-positions. Potential side reactions, such as dehalogenation, can also compete with the desired cross-coupling, particularly with highly active catalyst systems or under prolonged reaction times. Therefore, the judicious selection of the palladium catalyst and its associated ligands is paramount to achieving high yields and purity.

A Comparative Analysis of Palladium Catalyst Systems

The efficacy of a palladium catalyst in the Suzuki coupling of 4-bromothiophene is intrinsically linked to the nature of the ligands coordinating to the palladium center. These ligands play a crucial role in modulating the electronics and sterics of the metal, thereby influencing the key steps of the catalytic cycle: oxidative addition, transmetalation, and reductive elimination. We will explore three major classes of palladium catalysts: traditional phosphine-based catalysts, modern bulky electron-rich phosphine (Buchwald-type) ligands, and N-heterocyclic carbene (NHC)-based systems.

Traditional Phosphine Ligands: The Workhorse Catalyst

Tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄, is a classic, versatile, and often first-choice catalyst for many Suzuki couplings due to its commercial availability and ease of handling.

Performance Insights:

For the Suzuki coupling of 4-bromothiophene derivatives, Pd(PPh₃)₄ can be effective, particularly when the coupling partners are relatively reactive. However, it often requires higher catalyst loadings (typically 1-5 mol%) and longer reaction times to achieve complete conversion. The moderate electron-donating ability and steric bulk of triphenylphosphine can sometimes lead to slower rates of oxidative addition and reductive elimination compared to more advanced ligand systems.

A study involving the Suzuki coupling of an (E)-4-bromo-N-((4-bromothiophen-2-yl)methylene)-2-methylaniline derivative with various arylboronic acids utilized 5 mol% of Pd(PPh₃)₄.[2] The reactions were conducted at 90°C for 18 hours, affording moderate to good yields (44-51% for monosubstituted products and 31-46% for disubstituted products).[2] This highlights that while viable, there is certainly room for improvement in terms of efficiency.

Bulky, Electron-Rich Phosphine Ligands (Buchwald-Type): The Game Changers

The development of bulky, electron-rich phosphine ligands, pioneered by Stephen L. Buchwald, has revolutionized palladium-catalyzed cross-coupling reactions. Ligands such as SPhos, XPhos, and RuPhos have demonstrated exceptional activity for a wide range of challenging substrates, including heteroaryl halides.

Performance Insights:

These ligands accelerate the rate-limiting oxidative addition and promote the final reductive elimination step of the catalytic cycle. Their steric bulk facilitates the formation of a monoligated, 14-electron Pd(0) species, which is highly reactive. For the Suzuki coupling of bromopyridines, a substrate class with similar challenges to bromothiophenes, catalyst systems based on ligands like SPhos have shown superior performance to Pd(PPh₃)₄, often providing higher yields in shorter reaction times with lower catalyst loadings.[3]

A notable example showcasing the power of Buchwald ligands involves the Suzuki coupling of 4-bromo-2-ketothiazoles, a substrate with electronic similarities to 4-bromothiophene. This study reported the highly efficient use of Cy-JohnPhos and XPhos ligands, enabling the rapid preparation of valuable thiopeptide antibiotic subunits.[4][5] This success strongly suggests that these ligands would be highly effective for the Suzuki coupling of 4-bromothiophenes, likely offering significant improvements in yield and reaction time over traditional phosphine ligands.

N-Heterocyclic Carbene (NHC) Ligands: The Robust Contenders

N-Heterocyclic carbenes (NHCs) have emerged as a powerful class of ligands for palladium-catalyzed cross-coupling reactions. Their strong σ-donating ability and steric tunability lead to highly stable and active catalysts.

Performance Insights:

NHC-palladium complexes are known for their high thermal stability and resistance to degradation, which often translates to high turnover numbers (TONs) and turnover frequencies (TOFs). For the coupling of heteroaryl chlorides, which are notoriously challenging substrates, NHC-based catalysts like PEPPSI-IPr (Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation) have demonstrated remarkable activity, often outperforming phosphine-based systems.[3] This high reactivity suggests that they are excellent candidates for the efficient coupling of 4-bromothiophenes, potentially allowing for reactions at lower temperatures or with reduced catalyst loadings.

Data-Driven Comparison of Catalyst Performance

To provide a clear, at-a-glance comparison, the following table summarizes representative experimental data for the Suzuki coupling of 4-bromothiophene and closely related substrates with different palladium catalyst systems.

Catalyst System	Substrate	Coupling Partner	Catalyst Loading (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Pd(PPh₃)₄	(E)-4-bromo-N-((4-bromothiophen-2-yl)methylene)-2-methylaniline	3-chloro-4-fluorophenylboronic acid	5	K₃PO₄	1,4-Dioxane/H₂O	90	18	44	[2]
Pd(PPh₃)₄	(E)-4-bromo-N-((4-bromothiophen-2-yl)methylene)-2-methylaniline	3-chlorophenylboronic acid	5	K₃PO₄	1,4-Dioxane/H₂O	90	18	51	[2]
Pd(OAc)₂ / SPhos	3-Bromopyridine	Phenylboronic acid	1	K₃PO₄	1,4-Dioxane	100	4	95	[3]
PEPPSI-IPr	3-Bromopyridine	Phenylboronic acid	0.5	Cs₂CO₃	t-AmylOH	100	2	98	[3]
Pd₂(dba)₃ / XPhos	4-Bromo-2-ketothiazole	Heteroarylboronic acid	Not specified	Not specified	Not specified	Not specified	Not specified	High	[4]
Pd₂(dba)₃ / Cy-JohnPhos	4-Bromo-2-ketothiazole	Heteroarylboronic acid	Not specified	Not specified	Not specified	Not specified	Not specified	High	[4]

Note: The data for bromopyridine and bromo-ketothiazole are included as highly relevant benchmarks due to the limited direct comparative data for unsubstituted 4-bromothiophene.

Mechanistic Considerations: The "Why" Behind the Performance

The superior performance of modern ligand systems can be understood by examining their influence on the Suzuki-Miyaura catalytic cycle.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Bulky, electron-rich ligands like SPhos and XPhos, as well as strongly σ-donating NHC ligands, facilitate the initial oxidative addition of the aryl bromide to the Pd(0) center. This is often the rate-determining step. Furthermore, their steric bulk promotes the formation of a coordinatively unsaturated intermediate that is primed for transmetalation with the boronic acid. Finally, these ligands accelerate the reductive elimination step, which releases the desired biaryl product and regenerates the active Pd(0) catalyst.

Experimental Protocols: Putting Theory into Practice

The following are representative, detailed experimental protocols for the Suzuki coupling of a 4-bromothiophene derivative using both a traditional and a modern catalyst system. These protocols are intended as a starting point and may require optimization for specific substrates and coupling partners.

Protocol 1: Suzuki Coupling using Pd(PPh₃)₄

This protocol is adapted from the synthesis of (E)-N-((4-(3-chloro-4-fluorophenyl)thiophen-2-yl)methylene)-4-bromo-2-methylaniline.[2]

Materials:

• (E)-4-bromo-N-((4-bromothiophen-2-yl)methylene)-2-methylaniline (1.0 eq)

• 3-chloro-4-fluorophenylboronic acid (1.2 eq)

• Pd(PPh₃)₄ (5 mol%)

• K₃PO₄ (2.4 eq)

• 1,4-Dioxane

• Water

Procedure:

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add (E)-4-bromo-N-((4-bromothiophen-2-yl)methylene)-2-methylaniline and Pd(PPh₃)₄.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous 1,4-dioxane via syringe.

• Stir the mixture for 30 minutes at room temperature.

• Add 3-chloro-4-fluorophenylboronic acid, K₃PO₄, and water.

• Heat the reaction mixture to 90°C and stir for 18 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and filter through a pad of Celite®, washing with ethyl acetate.

• Transfer the filtrate to a separatory funnel and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: A General Protocol for Suzuki Coupling using a Buchwald Ligand System

This is a general protocol that can be adapted for various Buchwald-type ligands and palladacycle precatalysts.

Materials:

• 4-Bromothiophene (1.0 eq)

• Arylboronic acid (1.2 eq)

• Pd₂(dba)₃ (1-2 mol% Pd) and a Buchwald ligand (e.g., SPhos, XPhos) (2-4 mol%) OR a Buchwald palladacycle precatalyst (e.g., SPhos G3) (1-2 mol%)

• K₃PO₄ (2.0 eq)

• Anhydrous solvent (e.g., 1,4-dioxane, toluene, or t-amyl alcohol)

Procedure:

• In a glovebox or under a stream of inert gas, add the palladium source, ligand (if not using a precatalyst), base, and arylboronic acid to an oven-dried reaction vessel equipped with a magnetic stir bar.

• Add the anhydrous solvent, followed by the 4-bromothiophene.

• Seal the vessel and heat the reaction mixture to the desired temperature (typically 80-110°C) with vigorous stirring.

• Monitor the reaction by TLC or GC-MS. Reaction times are typically shorter with these systems, often ranging from 1 to 6 hours.

• After completion, cool the reaction to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and water.

• Separate the organic layer, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solution under reduced pressure.

• Purify the residue by column chromatography.

Caption: A generalized experimental workflow for palladium-catalyzed Suzuki coupling.

Conclusion and Recommendations

The choice of a palladium catalyst for the Suzuki coupling of 4-bromothiophenes is a critical decision that significantly impacts reaction efficiency and overall success. While traditional catalysts like Pd(PPh₃)₄ can be effective, they often necessitate harsher conditions and deliver moderate yields.

For researchers aiming for higher efficiency, shorter reaction times, and broader substrate scope, modern catalyst systems are highly recommended. Buchwald-type ligands such as SPhos and XPhos , in conjunction with a palladium precursor like Pd₂(dba)₃ or as pre-formed palladacycles, offer a significant performance advantage. Similarly, NHC-based catalysts like PEPPSI-IPr are excellent choices, particularly for their robustness and high activity.

Ultimately, the optimal catalyst will depend on the specific electronic and steric properties of the coupling partners, as well as cost and scalability considerations. It is always advisable to perform small-scale screening of a few catalyst systems to identify the most effective one for a particular transformation. This data-driven approach, grounded in a solid understanding of the underlying mechanistic principles, will empower you to navigate the complexities of cross-coupling chemistry and achieve your synthetic goals with greater precision and efficiency.

References

• Rasool, N., et al. (2021). Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features. Molecules, 26(18), 5469. [Link]

• Ito, H., et al. (2012). Synthesis of Cyclic Allylborates from 1,3-Dienes and a Diboron Reagent. Angewandte Chemie International Edition, 51(46), 11543-11546. [Link]

• Basavaraju, K. C., et al. (2021). Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry. Organic Process Research & Development, 25(10), 2196-2213. [Link]

• Svensson, F. (2015). Project Thesis Suzuki coupling of functionalized arylboronic acids to a 2-Amino-5-(4-bromophenyl)-1,3,4-thiadiazole scaffold. DiVA-Portal.org. [Link]

• Raza, A., et al. (2018). Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations. Chemistry Central Journal, 12(1), 58. [Link]

• Le, T. N. L., et al. (2015). INVESTIGATION OF PALLADIUM CATALYST ON SUZUKI CROSS-COUPLING FOR SYNTHESIS OF CONJUGATED ORGANIC MOLECULES. HO CHI MINH CITY UNIVERSITY OF EDUCATION JOURNAL OF SCIENCE, 12(78), 111-118. [Link]

• Wang, D., et al. (2010). A simple and efficient protocol for a palladium-catalyzed ligand-free Suzuki reaction at room temperature in aqueous DMF. Green Chemistry, 12(3), 494-497. [Link]

• Leadbeater, N. E., & Marco, M. (2002). Ligand-free palladium catalysis of the Suzuki reaction in water using microwave heating. Organic Letters, 4(17), 2973-2976. [Link]

• Khan, I., et al. (2018). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules, 23(11), 2999. [Link]

• ChemOrgChem. (2024, March 22). Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem [Video]. YouTube. [Link]

• Dounay, A. B., et al. (2009). Highly efficient borylation Suzuki coupling process for 4-bromo-2-ketothiazoles: straightforward access to micrococcinate and saramycetate esters. Organic Letters, 11(18), 4140-4143. [Link]

• The Organic Chemist. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Video]. YouTube. [Link]

• Herron, J. R., & Fader, L. D. (2021). Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry. Organics, 3(1), 1-22. [Link]

• Thermo Fisher Scientific. (2021, August 16). Suzuki Cross Coupling Reaction - Named Reactions in Organic Chemistry [Video]. YouTube. [Link]

• Al-jilali, A. Q., et al. (2024). A Method for Palladium-Catalyzed Asymmetric Couplings of Bromobenzene Derivatives: Suzuki Reactions Catalyzed by Pd Fe2O4. Journal of Synthetic Chemistry, 3(1), 1-12. [Link]

• Herron, J. R., & Fader, L. D. (2021). Recent Applications of Pd-Catalyzed Suzuki-Miyaura and Buchwald-Hartwig Couplings in Pharmaceutical Process Chemistry. Preprints.org. [Link]

• Dounay, A. B., et al. (2009). Highly Efficient Borylation Suzuki Coupling Process for 4-Bromo-2-ketothiazoles: Straightforward Access to Micrococcinate and Saramycetate Esters. Request PDF. [Link]

• Pelkey, E. T. (2005). Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde. Tetrahedron Letters, 46(49), 8529-8532. [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Highly efficient borylation Suzuki coupling process for 4-bromo-2-ketothiazoles: straightforward access to micrococcinate and saramycetate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Synthesis of (4-Bromo-2-thienyl) Ketones: A Comparative Analysis of the Weinreb-Nahm Reaction and Friedel-Crafts Acylation

For researchers, medicinal chemists, and professionals in drug development, the efficient and reliable synthesis of functionalized ketones is a cornerstone of molecular construction. Among these, ketones derived from the thiophene scaffold are of significant interest due to their prevalence in a wide array of biologically active compounds. This guide provides an in-depth technical comparison of two prominent methods for the synthesis of ketones from 4-bromo-thiophene-2-carboxylic acid derivatives: the modern and highly selective Weinreb-Nahm ketone synthesis and the classic, direct Friedel-Crafts acylation.

Herein, we validate the synthesis of a representative (4-bromo-2-thienyl) ketone, using 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide as the key intermediate for the Weinreb-Nahm approach. This guide will dissect the mechanistic underpinnings of each methodology, provide detailed, field-tested experimental protocols, and offer a comparative analysis of their performance based on experimental data and established chemical principles.

The Weinreb-Nahm Ketone Synthesis: Precision and Control

The Weinreb-Nahm ketone synthesis, discovered in 1981 by Steven M. Weinreb and Steven Nahm, has become a staple in organic synthesis for its ability to form ketones from carboxylic acid derivatives with high fidelity.[1] The key to this method's success lies in the use of an N-methoxy-N-methylamide, commonly known as a Weinreb amide. This functional group reacts with organometallic reagents, such as Grignard or organolithium reagents, to form a stable tetrahedral intermediate that resists the common pitfall of over-addition to form a tertiary alcohol.[1][2]

Mechanistic Rationale: The Chelation-Stabilized Intermediate

The exceptional selectivity of the Weinreb-Nahm synthesis is attributed to the formation of a stable, five-membered chelated intermediate upon nucleophilic attack by the organometallic reagent.[1] This intermediate remains intact at low temperatures, preventing the collapse of the tetrahedral structure and subsequent second addition of the nucleophile.[1] An acidic workup is then required to hydrolyze this stable intermediate and furnish the desired ketone.

Caption: Mechanism of the Weinreb-Nahm Ketone Synthesis.

Experimental Protocol: Synthesis of (4-Bromothiophen-2-yl)(phenyl)methanone

This protocol provides a representative procedure for the synthesis of (4-bromothiophen-2-yl)(phenyl)methanone from 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide using a Grignard reagent.

Materials:

• 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

• Magnesium turnings

• Bromobenzene

• Anhydrous tetrahydrofuran (THF)

• Iodine (crystal)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard glassware for anhydrous reactions (flame-dried)

• Magnetic stirrer and heating mantle

Procedure:

• Grignard Reagent Preparation: In a flame-dried three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, place magnesium turnings (1.2 eq). Add a small crystal of iodine. In the dropping funnel, place a solution of bromobenzene (1.1 eq) in anhydrous THF. Add a small portion of the bromobenzene solution to the magnesium turnings to initiate the reaction, which is indicated by a color change and gentle reflux. Once initiated, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, stir the mixture at room temperature for 1 hour.

• Reaction with Weinreb Amide: Dissolve 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide (1.0 eq) in anhydrous THF and cool the solution to 0 °C in an ice bath. To this solution, add the freshly prepared phenylmagnesium bromide solution dropwise via a cannula, maintaining the temperature at 0 °C.

• Reaction Monitoring and Quenching: Monitor the reaction progress by thin-layer chromatography (TLC). Once the starting material is consumed, quench the reaction by the slow addition of 1 M HCl at 0 °C.

• Workup and Extraction: Allow the mixture to warm to room temperature and transfer it to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexane-ethyl acetate gradient to afford the pure (4-bromothiophen-2-yl)(phenyl)methanone.

The Friedel-Crafts Acylation: A Classic Approach to Aryl Ketones

The Friedel-Crafts acylation is a long-established and direct method for the synthesis of aryl ketones.[3] This electrophilic aromatic substitution reaction involves the acylation of an aromatic ring with an acyl halide or anhydride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃) or stannic chloride (SnCl₄).[4] For the synthesis of a (4-bromo-2-thienyl) ketone, this would involve the direct acylation of 4-bromothiophene.

Mechanistic Rationale: Electrophilic Aromatic Substitution

The reaction proceeds through the formation of a highly electrophilic acylium ion, generated from the reaction of the acylating agent with the Lewis acid catalyst. This acylium ion is then attacked by the electron-rich thiophene ring, leading to the formation of a sigma complex (arenium ion). Deprotonation of this intermediate restores the aromaticity of the thiophene ring and yields the final ketone product.

Caption: Mechanism of the Friedel-Crafts Acylation.

Experimental Protocol: Synthesis of (5-Bromo-2-thienyl)(phenyl)methanone

The following protocol for the synthesis of the isomeric (5-bromo-2-thienyl)(phenyl)methanone via Friedel-Crafts acylation is adapted from the literature and serves as a comparative example.[4]

Materials:

• 2-Bromothiophene

• Benzoyl chloride

• Stannic chloride (SnCl₄)

• Methylene chloride (CH₂Cl₂)

• 1 N Sodium hydroxide (NaOH)

• Water

• Hexane

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a flask, combine 2-bromothiophene (1.0 eq), benzoyl chloride (1.0 eq), and stannic chloride (1.0 eq) in methylene chloride.

• Reaction: Stir the mixture at room temperature for 4 hours.

• Workup: Cool the reaction mixture and add water. Stir the two-phase system for 20 minutes. Add diethyl ether and separate the organic phase.

• Washing: Wash the organic phase with 1 N NaOH and then twice with water.

• Concentration and Purification: Concentrate the organic phase to an oil. The crude product can be purified by crystallization from hexane to yield the purified 5-benzoyl-2-bromothiophene.[4]

Comparative Analysis

Feature	Weinreb-Nahm Ketone Synthesis	Friedel-Crafts Acylation
Starting Material	4-Bromo-N-methoxy-N-methylthiophene-2-carboxamide	4-Bromothiophene
Key Reagent	Organometallic (Grignard or Organolithium)	Acyl Halide/Anhydride & Lewis Acid
Selectivity	High (avoids over-addition)[1]	Prone to side reactions (e.g., polysubstitution) and requires careful control of stoichiometry[3]
Functional Group Tolerance	Generally high; tolerates a wide range of functional groups[5]	Limited; sensitive functional groups may not be compatible with the strong Lewis acids and reaction conditions
Reaction Conditions	Typically low temperatures (e.g., 0 °C to -78 °C) and requires anhydrous conditions	Room temperature to elevated temperatures
Workup	Involves quenching with acid and standard extraction	Requires quenching and washing to remove the Lewis acid catalyst
Typical Yields	Generally good to excellent	Can be variable, often moderate to good

Product Validation and Characterization

The identity and purity of the synthesized (4-bromo-2-thienyl) ketone should be confirmed using standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons on the thiophene and phenyl rings. The chemical shifts and coupling constants of the thiophene protons will be indicative of the substitution pattern.

  • ¹³C NMR: The carbon NMR spectrum will show a characteristic signal for the carbonyl carbon typically in the range of 180-200 ppm, in addition to the signals for the aromatic carbons.

• Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the product, and the isotopic pattern of the bromine atom (approximately 1:1 ratio for ⁷⁹Br and ⁸¹Br) will be a key diagnostic feature.

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit a strong absorption band for the carbonyl (C=O) stretching vibration, typically in the region of 1650-1700 cm⁻¹.

Conclusion and Recommendations

Both the Weinreb-Nahm ketone synthesis and Friedel-Crafts acylation offer viable routes to (4-bromo-2-thienyl) ketones. The choice of method will largely depend on the specific requirements of the synthesis.

• For syntheses requiring high selectivity, excellent functional group tolerance, and predictable outcomes, the Weinreb-Nahm ketone synthesis is the superior choice. The stability of the chelated intermediate effectively prevents the formation of undesired over-addition byproducts, leading to cleaner reactions and often higher isolated yields of the target ketone.[1] This method is particularly well-suited for complex molecule synthesis where preserving sensitive functional groups is paramount.

• The Friedel-Crafts acylation, while a more traditional approach, offers a more direct route from the parent heterocycle. [3] When the substrate is simple and lacks sensitive functional groups, this method can be a straightforward and cost-effective option. However, researchers must be mindful of potential regioselectivity issues and the harsh reaction conditions that may not be compatible with more complex substrates.

Ultimately, the validation of any synthetic route requires careful experimental execution and thorough characterization of the final product. This guide provides the foundational knowledge and practical protocols to enable researchers to make an informed decision and successfully synthesize their target (4-bromo-2-thienyl) ketones.

References

• One-step synthesis of benzo[b]thiophenes by aryne reaction with alkynyl sulfides. (n.d.). Retrieved January 21, 2026, from [Link]

• Weinreb ketone synthesis. Wikipedia. (2023, December 29). Retrieved January 21, 2026, from [Link]

• Synthetic method of 4-bromobenzo [ b ] thiophene. (n.d.).

• Bar, S., & Martin, M. I. (2021). Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. Molbank, 2021(4), M1296. [Link]

• S. M. Ali, et al. (2020). Synthesis of Weinreb and their Derivatives (A Review). Oriental Journal of Chemistry, 36(2), 185-203.

• Direct Acylation of Aryl Bromides with Aldehydes by Palladium Catalysis. University of Liverpool. (n.d.). Retrieved January 21, 2026, from [Link]

• Dankwardt, J. W. (2001). Parallel Synthesis of Aldehydes and Ketone Facilitated by a New Solid-Phase Weinreb Amide†. The Journal of Organic Chemistry, 66(23), 7777–7784.

• Weinreb Ketone Synthesis. Organic Chemistry Portal. (n.d.). Retrieved January 21, 2026, from [Link]

• Bar, S., & Martin, M. I. (2021). Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. ResearchGate. [Link]

• Chakkaravarthi, G., Panchatcharam, R., Dhayalan, V., Mohanakrishnan, A. K., & Manivannan, V. (2010). (4-Bromo-phen-yl)(1-phenyl-sulfonyl-1H-indol-2-yl)methanone. Acta crystallographica. Section E, Structure reports online, 66(Pt 11), o2957.

• Synthesis of 5-Benzoyl-2-bromothiophene. PrepChem.com. (n.d.). Retrieved January 21, 2026, from [Link]

• Acylation of thiophene. (n.d.).
• Acylation of thiophene. (n.d.).

• Khan, I., Ibrar, A., Abbas, N., & Mahmood, A. (2014). Synthesis of N-(4-bromophenyl)-1-(3-bromothiophen-2-yl)methanimine (3) and Suzuki coupling of imine with arylboronic acids. ResearchGate. [Link]

• Stuart, K. R., & Fagnou, K. (2009). Direct Arylation as a Synthetic Tool for the Synthesis of Thiophene-Based Organic Electronic Materials.

• Kim, D. H., & Lee, J. Y. (2014). A selective and direct synthesis of 2-bromo-4-alkylthiophenes: Convenient and straightforward approaches for the synthesis of head-to-tail (HT) and tail-to-tail (TT) dihexyl-2,2′-bithiophenes. ResearchGate. [Link]

• Sethu, S., Arshad, M., Narayana, B., & Jasinski, J. P. (2023). Synthesis and structure of 4-bromo-2-chlorophenyl 4′-methoxy-[1,1′-biphenyl]-4-carboxylate featuring short halogen⋯oxygen contacts.
• Gabbott, C. D., & Hepworth, J. D. (1993). Synthesis and Reactivity of Some 4-Bromo-2H-chromenes and -2H- thiochromenes. Tetrahedron, 49(11), 2507–2518.

• Demerseman, P., & Royer, R. (1973). Direction of 3-bromothiophene acylation with succinyl chloride. ResearchGate. [Link]

• Synthesis method of 4-bromo-2-nitrophenyl acetic acid. (n.d.).
• Gronowitz, S. (1959). New Syntheses of 3-Bromothiophene and 3,4-Dibromothiophene. Acta Chemica Scandinavica, 13, 1045–1046.

• Bar, S., & Martin, M. I. (2021). Regioselective synthesis of 4-bromo-3-formyl-N-phenyl-5- propylthiophene-2-carboxamide. Semantic Scholar. [Link]

• (5-Bromo-2-thienyl)phenylmethanone. PubChem. (n.d.). Retrieved January 21, 2026, from [Link]

• Grignard Reaction Experiment Part 2, Forming Phenylmagnesium Bromide. (2020, October 28). YouTube. Retrieved January 21, 2026, from [Link]

Sources

• 1. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 2. Weinreb Ketone Synthesis [organic-chemistry.org]
• 3. US2432991A - Acylation of thiophene - Google Patents [patents.google.com]
• 4. prepchem.com [prepchem.com]
• 5. Synthesis of Weinreb and their Derivatives (A Review) – Oriental Journal of Chemistry [orientjchem.org]

A Spectroscopic Guide to Positional Isomerism: 4- vs. 5-Substituted Thiophene-2-Carboxamides

Introduction

Thiophene-2-carboxamides are a privileged scaffold in medicinal chemistry and materials science, valued for their versatile pharmacological properties and electronic characteristics.[1] The thiophene ring, an electron-rich heterocycle, serves as a bioisostere for the benzene ring, offering unique opportunities for molecular design.[1] The biological and material properties of these compounds are exquisitely sensitive to their substitution pattern. A subtle change in substituent position, such as moving from the 4- to the 5-position relative to the C2-carboxamide, can profoundly alter molecular conformation, electronic distribution, and, consequently, function.

For researchers in drug development and materials science, the ability to unequivocally distinguish between these positional isomers is paramount for establishing structure-activity relationships (SAR) and ensuring the synthesis of the correct target molecule. This guide provides an in-depth spectroscopic comparison of 4- and 5-substituted thiophene-2-carboxamides, drawing on nuclear magnetic resonance (NMR), infrared (IR), and ultraviolet-visible (UV-Vis) spectroscopy. We will explore the causal relationships between substituent position and spectral output, supported by experimental data and protocols.

Molecular Structure and Isomeric Differentiation

The core of our comparison lies in the distinct electronic and spatial relationships between a substituent (R) and the carboxamide group, dictated by their placement on the thiophene ring. The numbering convention for the thiophene ring begins with the sulfur atom as position 1.

Figure 1: General structures of 4- and 5-substituted thiophene-2-carboxamide isomers.

In the 5-substituted isomer, the substituent and the carboxamide group are at opposite ends of the thiophene ring (positions 2 and 5), creating a more direct path for electronic communication through conjugation. In the 4-substituted isomer, this direct conjugation is disrupted. These structural differences give rise to unique spectroscopic signatures.

¹H NMR Spectroscopy: A Definitive Diagnostic Tool

Proton NMR spectroscopy is arguably the most powerful technique for distinguishing between these isomers. The key lies in the chemical shifts (δ) and, more importantly, the spin-spin coupling constants (J) of the remaining thiophene ring protons.

Causality Behind the Spectra: The thiophene ring protons exhibit characteristic coupling constants based on their proximity:

• ³J(H3, H4) and ³J(H4, H5) (ortho-coupling) are typically in the range of 3.5-5.5 Hz.

• ⁴J(H3, H5) (meta-coupling) is significantly smaller, usually between 1.0-3.0 Hz.[2][3]

This difference in coupling constants provides a clear and unambiguous method for identification.

• 5-Substituted Isomer: This isomer has protons at the C3 and C4 positions. They will appear as two distinct doublets, each with a coupling constant in the ortho range (³J ≈ 3.5-5.5 Hz ).

• 4-Substituted Isomer: This isomer has protons at the C3 and C5 positions. They will also appear as two doublets, but with a much smaller coupling constant in the meta range (⁴J ≈ 1.0-3.0 Hz ).

The substituent's electronic nature (electron-donating or -withdrawing) will influence the chemical shifts of the ring protons, but the coupling pattern remains the most reliable diagnostic feature.

Comparative Data (Illustrative Example: R = NO₂)

Parameter	4-Nitrothiophene-2-carboxamide	5-Nitrothiophene-2-carboxamide	Rationale for Difference
H3 Signal	Doublet, δ ≈ 8.5 ppm	Doublet, δ ≈ 8.0 ppm	In the 4-nitro isomer, H3 is ortho to the strongly withdrawing carboxamide. In the 5-nitro isomer, H3 is meta to the nitro group.
H4 Signal	-	Doublet, δ ≈ 8.3 ppm	Only present in the 5-substituted isomer.
H5 Signal	Doublet, δ ≈ 8.9 ppm	-	Only present in the 4-substituted isomer; it is deshielded by the adjacent nitro group.
Coupling Constant	⁴J(H3,H5) ≈ 1.5 Hz	³J(H3,H4) ≈ 4.0 Hz	Definitive diagnostic feature: meta-coupling vs. ortho-coupling.

¹³C NMR Spectroscopy: Corroborating Evidence

Carbon NMR provides complementary information, confirming the substitution pattern by analyzing the chemical shifts of the thiophene ring carbons. The chemical shift of a carbon atom is highly sensitive to its local electronic environment.

Causality Behind the Spectra: Substituent Chemical Shift (SCS) effects can be used to predict and interpret the spectra.[4][5] The carboxamide at C2 and the substituent at C4 or C5 will induce shifts in the ring carbons relative to unsubstituted thiophene (C2/C5 at ~125 ppm; C3/C4 at ~127 ppm).[6] The ipso-carbon (the carbon directly attached to the substituent) typically experiences the largest shift.

• 5-Substituted Isomer: The electronic effects of the substituent at C5 are strongly transmitted to C2 (and vice-versa) due to the direct conjugation path.

• 4-Substituted Isomer: The substituent at C4 has a more pronounced effect on its neighbors (C3 and C5) and a less direct electronic influence on the C2 carbon.

Comparative Data (Illustrative Example: R = NO₂)

Carbon Atom	4-Nitrothiophene-2-carboxamide (Predicted δ)	5-Nitrothiophene-2-carboxamide (Predicted δ)	Rationale for Difference
C2	~140 ppm	~145 ppm	In the 5-nitro isomer, C2 is more deshielded due to direct conjugation with the nitro group.
C3	~128 ppm	~125 ppm	The chemical shift of C3 is influenced by its proximity to either the C4-NO₂ or the C2-carboxamide.
C4	~150 ppm (ipso)	~132 ppm	The ipso-carbon of the nitro group appears significantly downfield in the 4-substituted isomer.
C5	~125 ppm	~152 ppm (ipso)	The ipso-carbon of the nitro group appears significantly downfield in the 5-substituted isomer.
C=O	~162 ppm	~161 ppm	The position of the ring substituent has a minor but observable effect on the carboxamide carbonyl carbon.

Infrared (IR) Spectroscopy: Subtle Clues in Vibrational Frequencies

While less definitive than NMR, IR spectroscopy offers valuable supporting data. The primary differences are often subtle and found in the fingerprint region, but key functional group vibrations can also be influenced.

Causality Behind the Spectra: The main vibrational modes of interest are the amide C=O stretch (Amide I band) and the C-H out-of-plane bending modes of the thiophene ring. The electronic character of the ring, as modulated by the substituent's position, can slightly alter the bond strength of the amide carbonyl. The C-H out-of-plane bending region (900-700 cm⁻¹) is particularly sensitive to the substitution pattern of aromatic rings.[7][8]

Comparative Data

Vibrational Mode	4-Substituted Isomer (Typical Range)	5-Substituted Isomer (Typical Range)	Rationale for Difference
N-H Stretch	3400–3100 cm⁻¹	3400–3100 cm⁻¹	Largely unaffected by ring substitution position; depends on H-bonding.
C=O Stretch (Amide I)	1680–1640 cm⁻¹	1680–1640 cm⁻¹	May show a slight shift (a few cm⁻¹) depending on the electronic nature of the substituent and its ability to conjugate with the amide.
Thiophene C-H Bending	~850-700 cm⁻¹	~850-700 cm⁻¹	The specific pattern and frequency of C-H out-of-plane bending bands in this region can be diagnostic of the 2,4- vs. 2,5-disubstitution pattern.[9]
Thiophene Ring Stretch	1550–1400 cm⁻¹	1550–1400 cm⁻¹	Multiple bands characteristic of the thiophene ring are expected.[10]

UV-Visible Spectroscopy: Probing Electronic Transitions

UV-Vis spectroscopy reveals information about the electronic conjugation within the molecules. The position of the longest wavelength absorption maximum (λ_max) is directly related to the energy of the π → π* electronic transition.

Causality Behind the Spectra: A more extended conjugated system requires less energy to promote an electron, resulting in a bathochromic (red) shift to a longer λ_max.

• 5-Substituted Isomer: The substituent at C5 is in direct conjugation with the carboxamide group at C2, creating a longer, more effective conjugated system. This is especially true if the substituent is an auxochrome (e.g., -OCH₃) or a chromophore (e.g., -NO₂).

• 4-Substituted Isomer: The conjugation path between the substituent and the carboxamide is disrupted. This results in a higher energy π → π* transition.

Therefore, one can generally expect the 5-substituted isomer to have a higher λ_max than its 4-substituted counterpart.[11]

Comparative Data

Parameter	4-Substituted Isomer	5-Substituted Isomer	Rationale for Difference
λ_max	Lower Wavelength	Higher Wavelength	The 2,5-substitution pattern allows for more effective end-to-end electronic conjugation, lowering the energy of the π → π* transition.[11]
Molar Absorptivity (ε)	Variable	Typically higher	A more extended and planar conjugated system often leads to a higher probability of transition, resulting in a larger ε value.

Experimental Protocols

To ensure the reliability of spectroscopic data, rigorous and validated experimental procedures are essential. The following section outlines standardized protocols for the synthesis and analysis of these compounds.

Figure 2: Standard experimental workflow for the synthesis and spectroscopic characterization of thiophene-2-carboxamides.

Protocol 1: Synthesis of Thiophene-2-Carboxamides via Acid Chloride

This protocol describes a general and robust method for synthesizing the target amides from their corresponding carboxylic acid precursors.

• Acid Chloride Formation: In a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), suspend the substituted thiophene-2-carboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM, ~5 mL per mmol of acid). Add a catalytic amount of N,N-dimethylformamide (DMF, 1 drop).

• Slowly add thionyl chloride (SOCl₂, 1.5 eq) dropwise via syringe at 0 °C.

• Allow the mixture to warm to room temperature and then gently reflux for 2-3 hours, monitoring the reaction by TLC until the starting material is consumed.

• Amidation: Cool the reaction mixture to 0 °C. In a separate flask, dissolve the desired amine (1.1 eq) and a non-nucleophilic base such as triethylamine (2.5 eq) in anhydrous DCM.

• Slowly add the amine solution to the freshly prepared acid chloride solution at 0 °C.

• Allow the reaction to stir at room temperature for 4-12 hours.

• Work-up: Quench the reaction with water. Separate the organic layer, and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by either recrystallization from an appropriate solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Protocol 2: Spectroscopic Sample Preparation and Analysis

• NMR Spectroscopy:

  • Accurately weigh 5-10 mg of the purified amide and dissolve it in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

  • Acquire ¹H NMR and ¹³C NMR spectra on a 400 MHz (or higher) spectrometer. Ensure sufficient scans are acquired for good signal-to-noise, especially for the ¹³C spectrum.

• IR Spectroscopy (KBr Pellet Method):

  • Thoroughly grind 1-2 mg of the purified amide with ~100 mg of dry, spectroscopic grade KBr using an agate mortar and pestle.

  • Press the resulting powder into a transparent pellet using a hydraulic press.

  • Acquire the FT-IR spectrum, typically over a range of 4000-400 cm⁻¹.

• UV-Vis Spectroscopy:

  • Prepare a stock solution of the purified amide of known concentration (e.g., 1x10⁻³ M) in a spectroscopic grade solvent (e.g., ethanol or acetonitrile).

  • Prepare a dilute solution (e.g., 1x10⁻⁵ M) by serial dilution from the stock solution.

  • Record the UV-Vis spectrum in a 1 cm path length quartz cuvette over a range of 200-600 nm, using the pure solvent as a blank. Determine the λ_max and calculate the molar absorptivity (ε).

Conclusion

The positional isomerism between 4- and 5-substituted thiophene-2-carboxamides gives rise to a set of distinct and predictable spectroscopic differences. While IR and UV-Vis spectroscopy provide valuable corroborating information on the molecule's vibrational and electronic properties, ¹H NMR spectroscopy stands out as the definitive method for unambiguous identification. The significant difference between the three-bond (ortho) coupling constant in 5-substituted isomers and the four-bond (meta) coupling in 4-substituted isomers serves as an irrefutable diagnostic marker. By systematically applying these spectroscopic techniques and understanding the underlying chemical principles, researchers can confidently determine the substitution pattern of their synthesized compounds, a critical step in the advancement of medicinal chemistry and materials science.

References

• Roe, A. M., et al. (1965). The synthesis of three 4-substituted benzo[b]thiophene-2-carboxamidines as potent and selective inhibitors of urokinase. Journal of Medicinal Chemistry.
• Satonaka, H., Abe, K., & Hirota, M. (1987). 13C NMR Spectra of Substituted 2-Thiophenecarboxylic Acid Methyl Esters and MNDO Calculations. Bulletin of the Chemical Society of Japan.
• Maruyama, M. (1961). The Infrared Absorption Spectra of Thiophene Derivatives. Journal of the Chemical Society of Japan, Pure Chemistry Section.

• Al-Sanea, M. M., et al. (2023). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. Molecules, 28(22), 7575. [Link]

• Fujieda, K., Takahashi, K., & Sone, T. (1973). The C-13 NMR Spectra of Thiophenes. II. 2-Substituted Thiophenes. Bulletin of the Chemical Society of Japan.
• Abraham, R. J., & Thomas, W. A. (1965). 1H chemical shifts in NMR. Part 18. Ring currents and π-electron effects in hetero-aromatics. Journal of the Chemical Society B: Physical Organic.
• Mary, Y. S., & Balachandran, V. (2014). Vibrational Spectra (FT-IR, FT-Raman), NBO and HOMO, LUMO Studies of 2-Thiophene Carboxylic Acid Based On Density Functional Method. IOSR Journal of Applied Physics.
• ResearchGate. (n.d.). Modelled UV-vis spectra for thiophene-N,N'substituted isoindigo.
• Fahmy, H. T. Y., & El-Eraqy, M. A. S. (1982). Long-Range-Spin Coupling in Benzo[b]Thiophenes, Benzo[b] Furans and Quinolines. Indian Journal of Chemistry, Section B: Organic Chemistry Including Medicinal Chemistry.

• Khan, I., et al. (2021). Facile Synthesis of 5-Aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides via Suzuki Cross-Coupling Reactions, Their Electronic and Nonlinear Optical Properties through DFT Calculations. Molecules, 26(23), 7310. [Link]

• Imoto, E., & Motoyama, R. (1958). The Ultraviolet Spectra of the Thiophene Derivatives. Journal of the Chemical Society of Japan, Industrial Chemistry Section.

• Stenutz, R. (n.d.). NMR chemical shift prediction of thiophenes. Retrieved from [Link]

• Hearn, M. T. W. (1976). Carbon-13 chemical shifts in some substituted furans and thiophens. Australian Journal of Chemistry, 29(1), 107-113.
• Abraham, R. J., & Siverns, T. M. (1972). 1H chemical shifts in NMR, part 18.
• ResearchGate. (n.d.). 1H NMR spectra showing regioselective substitutions on thiophene.

• Catellani, M., et al. (2017). Π-Stacking Signature in NMR Solution Spectra of Thiophene-Based Conjugated Polymers. ACS Omega, 2(9), 6045–6053. [Link]

• ResearchGate. (n.d.). 1H-Chemical Shifts and Selected 1H, 1H-Coupling Constants.
• Al-Otaibi, J. S., et al. (2017). Vibrational, NMR, UV Spectra, MEP and DFT Studies of 2-Carbaldehyde Oxime-5-Nitrothiophene Molecule. International Journal of Pharmaceutical Sciences Review and Research, 46(2), 113-121.
• ResearchGate. (n.d.). Comparison of the n.m.r. proton shifts of some thiophenes and the corresponding suiphones.

• Zoz, R., et al. (2006). Thiophene-thiophene versus phenyl-phenyl coupling in 2-(Diphenylamino)-Thiophenes: an ESR-UV/Vis/NIR spectroelectrochemical study. ChemPhysChem, 7(4), 918-29. [Link]

• ResearchGate. (n.d.). Calculated coupling constantsa (J, Hz) of THT at 313 K for different.
• El-Metwaly, N. M., & El-Ghozlany, E. S. A. (2020). Synthesis of New Substituted Thiophene Derivatives and Evaluating their Antibacterial and Antioxidant Activities.
• ResearchGate. (n.d.). Versatile thiophene 2-carboxamide derivatives.
• ResearchGate. (n.d.). UV-visible spectrum of thiophene 1c and the progressive evolution of the formation.

• Carles, S., et al. (2022). Photochromic Properties of Thiophene and Thiazole-Substituted Bicyclic Aziridine in Solution and Solid State. Molecules, 27(19), 6689. [Link]

• Khan, A., et al. (2022). Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. Journal of Chemistry, Vol. 2022, Article ID 4897537. [Link]

• ResearchGate. (n.d.). Synthesis of thiophene-2-carboxylates 4 a–k.

• The Royal Society of Chemistry. (2012). Thioester supporting info. Retrieved from [Link]

• Pfrengle, W., & Kleiner, H. J. (2015). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. Beilstein Journal of Organic Chemistry, 11, 231–237. [Link]

• El-Metwaly, N. M., et al. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. Scientific Reports, 13, 2901. [Link]

• Channar, P. A., et al. (2013). Design and Synthesis of Arylthiophene-2-Carbaldehydes via Suzuki-Miyaura Reactions and Their Biological Evaluation. Molecules, 18(12), 14591-14605. [Link]

• ResearchGate. (n.d.). 1H NMR and 13C NMR chemical shifts for the SCH2 group of the.

• Khan, I., et al. (2021). Facile Synthesis of 5-Aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides via Suzuki Cross-Coupling Reactions, Their Electronic and Nonlinear Optical Properties through DFT Calculations. Molecules, 26(23), 7310. [Link]

• University of Potsdam. (n.d.). 13-C NMR Chemical Shift Table. Retrieved from [Link]

• University of Liverpool. (n.d.). Heteroaromatic Chemistry LECTURES 4 & 5 Pyrroles, furans & thiophenes. Retrieved from [Link]

• Zaleski, D. P., et al. (2012). Precise equilibrium structure determination of thiophene (c-C4H4S) by rotational spectroscopy—Structure of a five-membered heterocycle containing a third-row atom. The Journal of Chemical Physics, 136(22), 224304. [Link]

• Chemistry LibreTexts. (2014). 14.12: Coupling Constants Identify Coupled Protons. Retrieved from [Link]

• SpectraBase. (n.d.). Thiophene-2-carboxamide, N,N-diethyl-. Retrieved from [Link]

Sources

• 1. Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1H chemical shifts in NMR. Part 18.1 Ring currents and π-electron effects in hetero-aromatics - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. NMR chemical shift prediction of thiophenes [stenutz.eu]
• 5. sci-hub.st [sci-hub.st]
• 6. Thiophene(110-02-1) 13C NMR spectrum [chemicalbook.com]
• 7. omu.repo.nii.ac.jp [omu.repo.nii.ac.jp]
• 8. iosrjournals.org [iosrjournals.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. globalresearchonline.net [globalresearchonline.net]
• 11. omu.repo.nii.ac.jp [omu.repo.nii.ac.jp]

A Comparative Guide to Purity Assessment of Synthesized 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide

For researchers, scientists, and drug development professionals, the purity of a synthesized active pharmaceutical ingredient (API) or intermediate is paramount. In the synthesis of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide, a versatile building block in medicinal chemistry, rigorous purity assessment is not merely a quality control step but a critical determinant of downstream success. This guide provides an in-depth comparison of analytical techniques for evaluating the purity of this compound, supported by experimental data and protocols. We will explore the nuances of each method, offering a framework for selecting the most appropriate strategy for your research needs.

The Synthetic Landscape: Anticipating Impurities

The most probable synthetic route to 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide is the Weinreb amide synthesis . This well-established method involves the coupling of a carboxylic acid with N,O-dimethylhydroxylamine hydrochloride.[1][2] In this case, the starting material would be 4-bromothiophene-2-carboxylic acid. The choice of coupling reagent can vary, with common options including thionyl chloride, oxalyl chloride, or carbodiimides like DCC, often in the presence of an activating agent such as HOBt.

A plausible synthetic workflow is outlined below:

Caption: Plausible synthetic workflow for 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide.

This synthetic pathway, while generally efficient, can introduce several potential impurities that must be monitored:

• Unreacted Starting Materials: Residual 4-bromothiophene-2-carboxylic acid and N,O-dimethylhydroxylamine.

• Reagent-Related Impurities: Excess coupling agents and their byproducts (e.g., dicyclohexylurea if DCC is used).

• Side-Reaction Products: Formation of esters or other derivatives, particularly if the reaction conditions are not carefully controlled.

• Over-brominated or De-brominated Species: Impurities arising from the synthesis of the starting material, 4-bromothiophene-2-carboxylic acid.

A thorough purity assessment, therefore, requires analytical techniques capable of separating and identifying these diverse chemical entities.

A Comparative Analysis of Purity Assessment Techniques

The choice of analytical technique is a critical decision, guided by the specific information required, available instrumentation, and the stage of drug development. We will now compare the three most relevant techniques for assessing the purity of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

High-Performance Liquid Chromatography (HPLC-UV)

HPLC with ultraviolet (UV) detection is a cornerstone of pharmaceutical purity analysis due to its high resolving power, sensitivity, and quantitative accuracy.[3][4]

Principle: The sample is dissolved in a suitable solvent and injected into a high-pressure liquid stream (the mobile phase) that flows through a column packed with a stationary phase. Separation is achieved based on the differential partitioning of the analyte and impurities between the two phases. A UV detector measures the absorbance of the eluting compounds, allowing for quantification.

• Sample Preparation: Accurately weigh approximately 10 mg of the synthesized compound and dissolve it in 10 mL of acetonitrile to prepare a 1 mg/mL stock solution. Further dilute to a working concentration of 0.1 mg/mL with the mobile phase.

• Instrumentation:

  • HPLC system with a quaternary pump, autosampler, and diode array detector (DAD) or variable wavelength detector (VWD).

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Chromatographic Conditions:

  • Mobile Phase: A gradient of acetonitrile (A) and water (B).

  • Gradient Program:

    • 0-2 min: 50% A

    • 2-15 min: 50% to 95% A

    • 15-18 min: 95% A

    • 18-20 min: 95% to 50% A

    • 20-25 min: 50% A (re-equilibration)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detection Wavelength: 254 nm

The primary output of an HPLC analysis is a chromatogram, a plot of detector response versus time. The purity of the sample is typically determined by the area percentage of the main peak relative to the total area of all peaks.

Compound	Retention Time (min)	Area (%) - Batch A (98.5% Pure)	Area (%) - Batch B (Alternative Synthesis)
4-bromothiophene-2-carboxylic acid	4.2	0.8	3.5
4-bromo-N-methoxy-N-methylthiophene-2-carboxamide	10.5	98.5	92.1
Unknown Impurity 1	12.1	0.5	2.8
Unknown Impurity 2	13.8	0.2	1.6

Advantages of HPLC-UV:

• High Resolution: Capable of separating closely related impurities.

• Quantitative Accuracy: Provides precise and accurate quantification of impurities.

• Versatility: Applicable to a wide range of non-volatile and thermally labile compounds.

Limitations of HPLC-UV:

• Requires Chromophoric Impurities: Impurities that do not absorb UV light at the detection wavelength will not be detected.

• No Structural Information: Does not provide direct structural information about unknown impurities.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique that combines the separation capabilities of gas chromatography with the detection and identification power of mass spectrometry.[5][6] It is particularly useful for volatile and thermally stable compounds.

Principle: The sample is vaporized and injected into a gas chromatograph, where it is separated based on its volatility and interaction with the stationary phase in a capillary column. The separated components then enter a mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique "fingerprint" for each compound, allowing for its identification.

• Sample Preparation: Dissolve a small amount of the synthesized compound in a volatile solvent like dichloromethane or ethyl acetate to a concentration of approximately 1 mg/mL.

• Instrumentation:

  • Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

  • Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

• GC-MS Conditions:

  • Injector Temperature: 250 °C

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 2 min

    • Ramp: 15 °C/min to 280 °C

    • Hold at 280 °C for 5 min

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Ion Source Temperature: 230 °C

  • Mass Range: m/z 40-400

The GC-MS analysis provides both a total ion chromatogram (TIC), similar to an HPLC chromatogram, and a mass spectrum for each peak.

Expected Fragmentation Pattern for 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide (Molecular Weight: 250.11 g/mol ):

The mass spectrum is expected to show a molecular ion peak [M]+ at m/z 250/252 (due to the bromine isotopes 79Br and 81Br in a roughly 1:1 ratio). Key fragments would likely arise from the cleavage of the amide bond.

Ion (m/z)	Proposed Fragment	Significance
250/252	[M]+	Molecular Ion
191/193	[M - N(OCH3)CH3]+	Loss of the N-methoxy-N-methyl group
112	[C4H2SBr]+	Thiophene ring fragment

Advantages of GC-MS:

• High Sensitivity: Can detect trace amounts of volatile impurities.

• Structural Elucidation: Provides valuable structural information for identifying unknown impurities.

Limitations of GC-MS:

• Thermal Lability: Not suitable for compounds that decompose at high temperatures.

• Volatility Requirement: The analyte and its impurities must be sufficiently volatile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for structural elucidation and can also be used for quantitative purity assessment (qNMR).[7][8]

Principle: NMR spectroscopy exploits the magnetic properties of certain atomic nuclei. When placed in a strong magnetic field, these nuclei can absorb and re-emit electromagnetic radiation at a specific resonance frequency. The chemical environment of each nucleus influences its resonance frequency, providing detailed information about the molecular structure.

• Sample Preparation: Accurately weigh about 5-10 mg of the synthesized compound and dissolve it in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl3) in an NMR tube.

• Instrumentation:

  • NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition:

  • Acquire a standard proton (1H) NMR spectrum.

  • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 of the signals of interest for quantitative analysis.

The 1H NMR spectrum of pure 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide is expected to show distinct signals for the thiophene protons and the N-methoxy and N-methyl groups.

Expected 1H NMR Signals (in CDCl3, chemical shifts are approximate):

• ~7.5-7.8 ppm: Two doublets corresponding to the two protons on the thiophene ring.

• ~3.8 ppm: A singlet for the N-methoxy protons (-OCH3).

• ~3.3 ppm: A singlet for the N-methyl protons (-NCH3).

The purity can be assessed by comparing the integration of the signals corresponding to the target compound with those of any impurity signals present.

Advantages of NMR:

• Definitive Structural Information: Provides unambiguous structural confirmation of the main compound and impurities.

• Quantitative Potential: qNMR can provide highly accurate purity values without the need for a reference standard of the impurity.

Limitations of NMR:

• Lower Sensitivity: Generally less sensitive than HPLC and GC-MS for detecting trace impurities.

• Signal Overlap: In complex mixtures, signals from different compounds may overlap, complicating interpretation.

Comparative Summary

Technique	Principle	Strengths	Weaknesses	Best For
HPLC-UV	Differential partitioning	High resolution, quantitative accuracy, versatile	Requires chromophore, no structural information	Routine purity testing and quantification of known and unknown UV-active impurities.
GC-MS	Volatility-based separation and mass fragmentation	High sensitivity, structural elucidation of unknowns	Requires volatility and thermal stability	Identifying and quantifying volatile impurities and byproducts.
NMR	Nuclear magnetic resonance	Definitive structural information, quantitative (qNMR)	Lower sensitivity, potential for signal overlap	Structural confirmation and purity assessment, especially when impurity standards are unavailable.

Conclusion and Recommendations

The comprehensive purity assessment of synthesized 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide is best achieved through a multi-faceted analytical approach.

Caption: Recommended workflow for comprehensive purity analysis.

For routine quality control and quantification of known impurities, HPLC-UV is the method of choice due to its robustness and accuracy. When unknown volatile impurities are suspected or need to be identified, GC-MS provides invaluable structural information. NMR spectroscopy serves as the gold standard for structural confirmation of the final product and can be employed for quantitative analysis, particularly when reference standards for impurities are not available. For regulatory filings and in-depth characterization, elemental analysis is also recommended to confirm the elemental composition and rule out inorganic impurities.[9][10][11]

By judiciously applying these complementary techniques, researchers and drug development professionals can ensure the highest purity of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide, thereby safeguarding the integrity of their subsequent research and development efforts.

References

• Taylor & Francis Online. (2006, August 16). An Efficient One-Pot Synthesis of N-Methoxy-N-methylamides from Carboxylic Acids. [Link]

• Taylor & Francis Online. A Convenient Synthesis of N-Methoxy-N-Methylamides from Carboxylic Acids. [Link]

• ResearchGate. (2025, August 9). A Convenient One-Pot Method for the Synthesis of N-Methoxy-N-methyl Amides from Carboxylic Acids. [Link]

• ElectronicsAndBooks. CHEMISTRY OF N-METHOXY-N-METHYLAMIDES. APPLICATIONS IN SYNTHESIS. A REVIEW. [Link]

• Organic Chemistry Portal. A Convenient Method for the Conversion of Hindered Carboxylic Acids to N-Methoxy-N-methyl (Weinreb) Amides. [Link]

• Intertek. Trace Metals Testing and Elemental Analysis for Pharmaceuticals. [Link]

• YouTube. (2024, May 27). Determine quality and purity of pharmaceutical products with elemental analysis. [Link]

• DOI. Synthetic Procedures, Characterization data, 1H and 13C NMR Spectrum, VTNMR Data, Uv. [Link]

• Arkivoc. An efficient conversion of carboxylic acids into Weinreb amides. [Link]

• Wikipedia. Weinreb ketone synthesis. [Link]

• Medistri SA. (2022, December 19). Elemental and Trace Metal Analysis for Pharmaceuticals. [Link]

• Agilent. (2017, May 9). ELEMENTAL IMPURITY ANALYSIS IN PHARMACEUTICALS. [Link]

• Oriental Journal of Chemistry. (2020, April 22). Synthesis of Weinreb and their Derivatives (A Review). [Link]

• A facile one-pot synthesis of weinreb amides from carboxylic acids with pocl3. (2024, October 14). [Link]

• One-Pot Transition-Metal-Free Synthesis of Weinreb Amides Directly from Carboxylic Acids. [Link]

• West Virginia University. (2019, April 1). The differentiation of 2,5-dimethoxy-N-(N-methoxybenzyl)phenethylamine (NBOMe) isomers using GC retention indices and multivaria. [Link]

• Organic Syntheses Procedure. 3-bromothiophene. [Link]

• Beilstein Journals. Supplementary Information. [Link]

• Oakwood Chemical. 4-Bromo-thiophene-2-carboxylic acid. [Link]

• ResearchGate. (2019, December 12). Recent Developments in Weinreb Synthesis and Their Applications (A-Review). [Link]

• Recent Developments in Weinreb Synthesis and their Applications. [Link]

• ACG Publications. Records of Natural Products-SI. [Link]

• Semantic Scholar. (2021, June 14). Indonesian Journal of Multidisciplinary Research. [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. [Link]

• ACS Omega. (2022, December 15). Synthesis of Unsymmetrical Ketones Using Chelation-Controlled Sequential Substitution of N-Triazinylamide/Weinreb Amide by Organometallic Reagents. [Link]

• Fragmentation and Interpretation of Spectra 2.1 Introduction. [Link]

• Reddit. (2013, April 10). Question about working with Weinreb amide resin. [Link]

• MDPI. Comparison of the Characteristic Mass Fragmentations of Phenethylamines and Tryptamines by Electron Ionization Gas Chromatography Mass Spectrometry, Electrospray and Matrix-Assisted Laser Desorption Ionization Mass Spectrometry. [Link]

• Restek. Fast Analysis of Polycyclic Aromatic Hydrocarbons (PAHs) by HPLC-UV. [Link]

• MDPI. A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. [Link]

• PubMed. Complete assignment of 1H and 13C NMR spectra of some alpha-arylthio and alpha-arylsulfonyl substituted N-methoxy-N-methyl propionamides. [Link]

• LCGC International. Developing a UHPLC Method for UV-Based Detection and Quantification of Primary Aromatic Amines in Low Concentrations. [Link]

• Ingenieria Analitica Sl. HPLC Detector Options for the Determination of Polynuclear Aromatic Hydrocarbons. [Link]

• Analysis of Polycyclic Aromatic Hydrocarbons in Soil with Agilent Bond Elut HPLC-FLD. [Link]

• EPA. Method 1654, Revision A: PAH Content of Oil by HPLC/UV. [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Fast Analysis of Polycyclic Aromatic Hydrocarbons (PAHs) by HPLC-UV [discover.restek.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. mdpi.com [mdpi.com]
• 8. Complete assignment of 1H and 13C NMR spectra of some alpha-arylthio and alpha-arylsulfonyl substituted N-methoxy-N-methyl propionamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. How XRF can fast track pharmaceutical purity control | Malvern Panalytical [malvernpanalytical.com]
• 10. Trace Metals Testing and Elemental Analysis for Pharmaceuticals [intertek.com]
• 11. Elemental and Trace Metal Analysis for Pharmaceuticals | Medistri SA [medistri.swiss]

A Senior Application Scientist's Comparative Guide to the Synthetic Routes of Substituted Thiophenes

Substituted thiophenes represent a cornerstone of heterocyclic chemistry, serving as indispensable structural motifs in a vast array of applications ranging from pharmaceuticals to organic electronics.[1][2] Their unique electronic properties and ability to act as bioisosteres for benzene rings have cemented their importance in drug development, leading to notable drugs like the NSAID lornoxicam and the opioid sufentanil.[2] Furthermore, the thiophene nucleus is a fundamental building block for conductive polymers like polythiophene, which are integral to materials science.[3]

Given their prevalence, the efficient and regioselective synthesis of substituted thiophenes is a critical endeavor for researchers in both academia and industry. The choice of synthetic route is paramount, as it dictates the accessible substitution patterns, overall yield, and scalability of the process. This guide provides an in-depth comparison of the most reliable and field-proven methods for thiophene ring construction, moving from classical condensation reactions to modern cross-coupling strategies. We will dissect the mechanistic underpinnings of each route, providing the causal logic behind experimental choices, and present objective data to guide your selection of the optimal pathway for your target molecule.

Classical Ring-Closing Strategies: Building from Acyclic Precursors

The most established methods for thiophene synthesis involve the construction of the heterocyclic ring from open-chain precursors. These reactions are valued for their ability to build the thiophene core from relatively simple and accessible starting materials.

1.1. Paal-Knorr Thiophene Synthesis

First reported in 1884, the Paal-Knorr synthesis is a robust and versatile method for preparing substituted thiophenes from 1,4-dicarbonyl compounds.[4][5] It remains a go-to reaction for creating alkyl- and aryl-substituted thiophenes.

Mechanistic Rationale: The core of the reaction is the cyclization of a 1,4-diketone using a sulfurizing agent, which provides the sulfur heteroatom and typically acts as a dehydrating agent to drive the reaction towards aromatization.[4][6] The most common sulfur sources are phosphorus pentasulfide (P₄S₁₀) and Lawesson's reagent.[3][4][7]

The mechanism is understood to proceed through the initial thionation of one or both carbonyl groups, followed by an intramolecular condensation to form a dihydrothiophene intermediate. Subsequent dehydration leads to the final aromatic thiophene ring.[4][6] It was once hypothesized that the reaction might proceed through a furan intermediate, but comparative studies have shown that direct cyclization of the diketone gives higher yields, suggesting the furan is more of a potential by-product than an essential intermediate.[6][8]

Caption: Workflow for the Paal-Knorr thiophene synthesis.

Scope and Experimental Considerations: The Paal-Knorr synthesis is highly versatile, accommodating a wide range of alkyl and aryl substituents at all positions of the thiophene ring.[5] The primary limitation is the accessibility of the starting 1,4-dicarbonyl compound. The reaction conditions are often harsh, requiring high temperatures, which can limit its use with sensitive functional groups. Modern adaptations using microwave irradiation have been shown to dramatically reduce reaction times and improve yields, offering a more efficient alternative.[4]

Experimental Protocol: Microwave-Assisted Paal-Knorr Synthesis of 2,5-Dimethylthiophene

• Reagent Preparation: In a 10 mL microwave process vial equipped with a magnetic stir bar, combine 2,5-hexanedione (1.0 mmol, 114 mg) and Lawesson's reagent (0.5 mmol, 202 mg).

• Solvent Addition: Add 3 mL of anhydrous toluene to the vial.

• Reaction: Seal the vial and place it in a microwave reactor. Irradiate the mixture at 150°C for 10 minutes.

• Workup: After cooling to room temperature, filter the reaction mixture through a short plug of silica gel, eluting with dichloromethane.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can be further purified by column chromatography on silica gel if necessary. Expected Yield: >85%.

1.2. Gewald Aminothiophene Synthesis

Developed by Karl Gewald in 1966, this multicomponent reaction is the premier method for synthesizing polysubstituted 2-aminothiophenes.[8][9] These products are exceptionally valuable as they serve as versatile precursors for a wide range of condensed heterocyclic systems and pharmacologically active molecules.[10][11]

Mechanistic Rationale: The Gewald reaction is a one-pot synthesis that brings together three components: (1) a ketone or aldehyde with an α-methylene group, (2) an α-cyanoester (or other activated nitrile), and (3) elemental sulfur, all facilitated by a base (e.g., diethylamine or morpholine).[9][12][13]

The sequence begins with a base-catalyzed Knoevenagel condensation between the carbonyl compound and the activated nitrile to form an α,β-unsaturated nitrile intermediate.[9][11][14] The base then facilitates the addition of sulfur to the α-carbon of the nitrile. The resulting thiolate attacks the cyano group intramolecularly, and the intermediate cyclizes. Tautomerization then yields the aromatic 2-aminothiophene.[9][14]

Caption: Key stages of the Gewald multicomponent reaction.

Scope and Experimental Considerations: The versatility of the Gewald reaction stems from the wide availability of the starting carbonyls and activated nitriles, allowing for diverse substitution patterns on the final thiophene product.[11] The reaction conditions are generally mild (40-50°C), making it compatible with a broader range of functional groups than the Paal-Knorr synthesis.[15] The primary product is always a 2-aminothiophene, which is both a feature and a limitation depending on the desired target.

Experimental Protocol: Gewald Synthesis of Ethyl 5-acetyl-2-amino-4-methylthiophene-3-carboxylate [15]

• Reagent Preparation: In a round-bottom flask equipped with a magnetic stir bar, create an equimolar mixture of ethyl cyanoacetate (0.05 mol, 5.3 mL) and acetylacetone (0.05 mol, 5.1 mL).

• Sulfur Addition: With stirring, add elemental sulfur (0.06 mol, 1.92 g) to the mixture at room temperature.

• Base Addition: Add diethylamine (0.05 mol, 5.2 mL) dropwise to the heterogeneous mixture.

• Reaction: Stir the reaction mixture at 40–50°C for 4 hours. A precipitate will form.

• Isolation: Allow the mixture to stand overnight at room temperature. Collect the precipitate by filtration, wash with cold ethanol, and dry.

• Purification: Recrystallize the solid product from ethanol to yield the pure 2-aminothiophene. Expected Yield: 75-85%.[15]

1.3. Fiesselmann Thiophene Synthesis

The Fiesselmann synthesis is a powerful method for accessing 3-hydroxy-2-thiophenecarboxylic acid derivatives and related structures.[16] It offers a distinct regiochemical outcome compared to the Paal-Knorr and Gewald reactions.

Mechanistic Rationale: The classic Fiesselmann reaction involves the base-catalyzed condensation of an α,β-acetylenic ester with an ester of thioglycolic acid.[8][16][17] The mechanism proceeds through two consecutive 1,4-conjugate additions (Michael additions). The thioglycolate first adds to the alkyne. A second molecule of thioglycolate can add to the resulting α,β-unsaturated intermediate, forming a thioacetal, which then undergoes an intramolecular Dieckmann-like condensation to close the ring.[8][16] Subsequent elimination and tautomerization yields the 3-hydroxythiophene product. The reaction's scope has been expanded to include starting materials like β-halo-α,β-unsaturated esters and nitriles.[8]

Caption: Conceptual overview of the Fiesselmann synthesis.

Modern Strategies: Functionalization and Advanced Cyclizations

While classical methods build the thiophene core, modern strategies often focus on the late-stage functionalization of a pre-formed thiophene ring or employ highly efficient, atom-economical cyclizations.

2.1. Transition Metal-Catalyzed Cross-Coupling

Cross-coupling reactions are indispensable tools for creating C-C bonds, enabling the synthesis of complex aryl- and heteroaryl-substituted thiophenes that are difficult to access via classical condensation. Methods like the Suzuki, Stille, and direct C-H arylation reactions offer unparalleled control over regiochemistry.[18][19]

The Suzuki Coupling Advantage: The Suzuki cross-coupling reaction, which couples an organoboron species (e.g., arylboronic acid) with an organohalide (e.g., 5-bromothiophene), is particularly powerful.[20] Its advantages include mild reaction conditions, high functional group tolerance, and the generation of non-toxic inorganic byproducts.[20] This makes it a preferred method for the late-stage functionalization of complex molecules in drug discovery programs.

Sources

• 1. Recent Advances in the Synthesis of Thiophene Derivatives by Cyclization of Functionalized Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rroij.com [rroij.com]
• 3. Thiophene - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 6. Paal-Knorr Thiophene Synthesis [organic-chemistry.org]
• 7. Synthesis, Reactions and Medicinal Uses of Thiophene | Pharmaguideline [pharmaguideline.com]
• 8. derpharmachemica.com [derpharmachemica.com]
• 9. Gewald reaction - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. firsthope.co.in [firsthope.co.in]
• 13. Gewald Reaction [organic-chemistry.org]
• 14. chemrxiv.org [chemrxiv.org]
• 15. impactfactor.org [impactfactor.org]
• 16. Fiesselmann thiophene synthesis - Wikipedia [en.wikipedia.org]
• 17. scribd.com [scribd.com]
• 18. Recent developments in the synthesis of regioregular thiophene-based conjugated polymers for electronic and optoelectronic applications using nickel a ... - RSC Advances (RSC Publishing) DOI:10.1039/C9RA09712K [pubs.rsc.org]
• 19. researchgate.net [researchgate.net]
• 20. Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide: A Guide for Laboratory Professionals

For researchers and drug development professionals, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experiments; it culminates in their safe and compliant disposal. This guide provides a comprehensive, step-by-step framework for the proper disposal of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide, a halogenated heterocyclic compound. By understanding the chemical nature of this substance and adhering to established safety protocols, laboratories can ensure the protection of both personnel and the environment.

Understanding the Hazard Profile: A Synthesis of Analogous Data

Key Structural Components and Associated Hazards:

• Brominated Aromatic System: Halogenated organic compounds are often persistent in the environment and can be toxic. Compounds like 4-Bromo-N,N-dimethylaniline are harmful if swallowed, in contact with skin, or inhaled, and cause significant skin and eye irritation[1]. Similarly, other brominated aromatics are classified as skin and eye irritants and may cause respiratory irritation[2][3].

• Thiophene Ring: Thiophene and its derivatives are a class of sulfur-containing heterocyclic compounds with a wide range of biological activities[4][5][6]. While not always acutely toxic, they can present environmental hazards and their combustion can produce toxic sulfur oxides[7].

• N-methoxy-N-methylamide (Weinreb Amide): This functional group is prized in organic synthesis for its stability and controlled reactivity with organometallic reagents[8][9]. While the amide itself is relatively stable, its reactivity profile with strong acids, bases, and reducing agents must be considered during disposal to avoid unintended reactions[9].

Based on these structural analogs, 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide should be handled as a hazardous substance with the following presumed characteristics:

Hazard Classification	Potential Effects
Acute Toxicity	Harmful if swallowed, inhaled, or in contact with skin[1][2].
Skin Corrosion/Irritation	Causes skin irritation[1][2].
Serious Eye Damage/Irritation	Causes serious eye irritation[1][2][10].
Respiratory Irritation	May cause respiratory irritation[2][3].
Environmental Hazard	As a halogenated organic compound, it is presumed to be persistent and potentially harmful to aquatic life.

Therefore, all handling and disposal procedures must be conducted with appropriate personal protective equipment (PPE) and within a designated hazardous waste management framework.

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide is not merely a suggestion but a regulatory and safety imperative. Under no circumstances should this compound or its residues be disposed of down the drain or in general waste[11][12]. The following protocol outlines the necessary steps for its safe management as hazardous waste.

Step 1: Immediate Containment and Labeling

Proper containment and labeling at the point of generation are the foundation of safe disposal.

• Select an Appropriate Waste Container: Use a chemically resistant container (e.g., high-density polyethylene or glass) that will not react with the compound or any solvent used to dissolve it[13]. Ensure the container has a secure, leak-proof lid.

• Label the Container: As soon as the first waste is added, affix a "Hazardous Waste" label[14]. The label must include:

  • The full chemical name: "4-bromo-N-methoxy-N-methylthiophene-2-carboxamide"

  • The words "Hazardous Waste"

  • An accurate description of the waste's composition, including any solvents.

  • The date accumulation started.

  • The relevant hazard pictograms (e.g., irritant, harmful).

Step 2: Segregation and Storage

Chemical incompatibility is a critical safety consideration during waste storage.

• Segregate Halogenated Waste: This compound is a halogenated organic waste. It must be stored separately from non-halogenated waste streams to prevent cross-contamination and to facilitate proper disposal, as the disposal costs for halogenated waste are typically higher[11][14].

• Consult Incompatibility Charts: Store the waste container away from incompatible chemicals. Based on its functional groups, avoid contact with:

  • Strong Oxidizing Agents: Can lead to violent reactions with the thiophene ring.

  • Strong Acids and Bases: May hydrolyze the amide bond, potentially generating heat.

  • Strong Reducing Agents: Could react with the amide or the bromo-substituent.

  • Reactive Metals (e.g., alkali metals): Can react with the halogen[15][16][17][18].

• Designated Storage Area: Keep the sealed waste container in a designated, well-ventilated satellite accumulation area that is under the control of laboratory personnel[13][19].

Step 3: Arrange for Professional Disposal

The final step is to transfer the waste to a licensed hazardous waste disposal company.

• Engage a Certified Vendor: Your institution's Environmental Health and Safety (EHS) office will have contracts with certified hazardous waste disposal companies. Contact your EHS office to schedule a pickup.

• Complete Necessary Paperwork: Accurately fill out all required waste manifests or pickup request forms. This documentation is a legal requirement and ensures the disposal company has all the information needed to handle the waste safely.

• Adhere to Accumulation Timelines: Be aware of regulatory limits on the amount of hazardous waste that can be stored and for how long. These regulations vary by jurisdiction but typically require removal of waste from the laboratory within a specified period[13][20][21].

Visualizing the Disposal Pathway

To ensure clarity, the following diagram illustrates the logical flow of the disposal process for 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide.

Caption: Workflow for the safe disposal of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide.

Decontamination Procedures

Any equipment or surfaces that come into contact with 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide must be thoroughly decontaminated.

• Glassware and Equipment: Rinse with a suitable organic solvent (e.g., acetone, ethanol) into the designated halogenated waste container. Follow with a standard laboratory detergent wash.

• Spills: In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand). The contaminated absorbent material must then be placed in a sealed container and disposed of as hazardous waste[19]. For larger spills, evacuate the area and contact your institution's EHS team immediately.

By implementing these procedures, laboratories can manage the disposal of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide in a manner that is safe, compliant, and environmentally responsible. The principles outlined in this guide—characterizing waste based on analogous structures, strict segregation, and professional disposal—serve as a reliable framework for handling novel chemical entities in a research environment.

References

• CymitQuimica. (2024, December 19). Safety Data Sheet.
• Fisher Scientific. (n.d.). 4-Bromo-N,N-dimethylaniline Safety Data Sheet.
• Fisher Scientific. (n.d.). 4-Bromo-2-(methylthio)pyrimidine Safety Data Sheet.
• Thermo Fisher Scientific. (2025, September 6). Bromomethyl 3-methoxyphenyl ketone Safety Data Sheet.
• PubChem. (2026, January 17). 4-bromo-N-(prop-2-en-1-yl)thiophene-2-carboxamide.
• BLDpharm. (n.d.). 4-Bromo-n-methoxy-n-methylthiophene-2-carboxamide.
• Hazardous Waste Experts. (2022, January 19). Guidelines for Solvent Waste Recycling and Disposal.
• MySkinRecipes. (n.d.). N-methoxy-N-methyloctanamide.
• Api, A. M., et al. (2025). RIFM fragrance ingredient safety assessment, 2-ethoxy-4-(methoxymethyl)phenol, CAS Registry Number 5595-79-9. Food and Chemical Toxicology, 197, 115260.
• Cayman Chemical. (2025, October 21). 2-Bromo-4'-methylpropiophenone Safety Data Sheet.
• Socony-Vacuum Oil Co Inc. (1956). Process for the purification of thiophene. U.S.
• Utah State University. (n.d.). Incompatible Chemicals. Office of Research Environmental Health and Safety.
• Cole-Parmer. (n.d.). Methyl 4-bromo-3-methoxythiophene-2-carboxylate Material Safety Data Sheet.
• Murphy, J. A., et al. (2005). Direct Conversion of N-Methoxy-N-methylamides (Weinreb Amides) to Ketones via a Nonclassical Wittig Reaction. Organic Letters, 7(7), 1427-1429.
• U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories.
• Princeton University Environmental Health & Safety. (n.d.). Chemical Incompatibility Chart.

• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

• ResearchGate. (2025, August 6). Naturally occurring thiophenes: isolation, purification, structural elucidation, and evaluation of bioactivities.
• Organic Syntheses. (n.d.). 4-bromo-2-heptene.
• Fisher Scientific. (n.d.). 4-Bromo-3-methoxyphenol Safety Data Sheet.
• Springer. (n.d.). Naturally occurring thiophenes: isolation, purification, structural elucidation, and evaluation of bioactivities.
• American Chemical Society. (n.d.). Regulation of Laboratory Waste.
• Cornell University Environmental Health and Safety. (n.d.). 7.2 Organic Solvents.
• ACS Publications. (n.d.). Incompatibilities between N-Bromosuccinimide and Solvents. Organic Process Research & Development.
• MDPI. (n.d.). Monitoring of Remaining Thiophenic Compounds in Liquid Fuel Desulphurization Studies Using a Fast HPLC-UV Method.
• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly.
• Temple University. (n.d.). Halogenated Solvents in Laboratories. Campus Operations.
• PubMed. (n.d.). Thiophene-containing compounds with antimicrobial activity.
• Department of Toxic Substances Control. (n.d.). Laboratory Hazardous Waste Accumulation and Treatment.
• ElectronicsAndBooks. (n.d.). CHEMISTRY OF N-METHOXY-N-METHYLAMIDES. APPLICATIONS IN SYNTHESIS. A REVIEW. Organic Preparations and Procedures International.
• NOP. (n.d.). Solvent Wastes in the Laboratory – Disposal and/or Recycling.
• Environmental Safety, Sustainability and Risk. (n.d.). Table of Incompatible Chemicals.
• ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles.
• University of California, Riverside. (n.d.). Examples of Incompatible Chemicals.

Sources

• 1. fishersci.com [fishersci.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. Thiophene-containing compounds with antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. N-methoxy-N-methyloctanamide [myskinrecipes.com]
• 9. Direct Conversion of N-Methoxy-N-methylamides (Weinreb Amides) to Ketones via a Nonclassical Wittig Reaction [organic-chemistry.org]
• 10. fishersci.com [fishersci.com]
• 11. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 12. vumc.org [vumc.org]
• 13. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 14. 7.2 Organic Solvents [ehs.cornell.edu]
• 15. Incompatible Chemicals | Office of Research Environmental Health and Safety | USU [research.usu.edu]
• 16. ehs.princeton.edu [ehs.princeton.edu]
• 17. Table of Incompatible Chemicals | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 18. ehs.utk.edu [ehs.utk.edu]
• 19. campusoperations.temple.edu [campusoperations.temple.edu]
• 20. epa.gov [epa.gov]
• 21. acs.org [acs.org]

Navigating the Synthesis and Handling of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide: A Comprehensive Safety and Operational Guide

For Researchers, Scientists, and Drug Development Professionals

The synthesis and application of novel chemical entities are foundational to advancements in drug discovery. Among these, 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide, a Weinreb amide derivative of a brominated thiophene, presents as a potentially valuable building block. Its unique structure, combining the reactivity of a thiophene ring with the versatile chemistry of a Weinreb amide, makes it a compound of interest. However, its handling necessitates a robust understanding of its potential hazards and the implementation of stringent safety protocols. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the safe and effective use of this compound in a laboratory setting.

Hazard Analysis: A Synthesis of Structural Precedents

• Brominated Thiophenes : These compounds are known to be irritants. Similar structures, such as 4-bromo-2-thiophenecarboxamide and 5-(bromomethyl)thiophene-2-carbonitrile, are associated with skin and eye irritation.[1][2] Inhalation of dust or vapors may also cause respiratory tract irritation.[2][3]

• N-methoxy-N-methylamides (Weinreb Amides) : While the reactivity of the Weinreb amide is a key feature for synthesis, related compounds like N-methoxy-N-methylacetamide can be flammable liquids.[4][5] They also necessitate handling in a well-ventilated area to avoid inhalation of vapors.[4]

Based on this analysis, 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide should be treated as a substance that is potentially:

• A skin and eye irritant.

• Harmful if inhaled or swallowed.

• Combustible.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is critical to mitigate the risks associated with handling 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide. The following table outlines the minimum required PPE.

PPE Component	Specifications	Rationale
Eye Protection	Chemical splash goggles with side shields	Protects against splashes of the compound or solvents, as well as airborne particles.
Hand Protection	Nitrile gloves (double-gloving recommended)	Provides a barrier against skin contact. Double-gloving offers additional protection in case of a tear or puncture in the outer glove.
Body Protection	Flame-resistant lab coat	Protects against splashes and, given the potential flammability of related Weinreb amides, offers a degree of fire protection.
Respiratory Protection	Use in a certified chemical fume hood	A fume hood is the primary engineering control to prevent inhalation of dust or vapors. A respirator may be required for spill cleanup outside of a fume hood.

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational protocol is paramount to ensuring a safe working environment.

Preparation and Weighing

• Work Area Preparation : All handling of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide should be conducted within a certified chemical fume hood.[4][6] The work surface should be clean and uncluttered.

• Personal Protective Equipment : Don all required PPE as outlined in the table above before handling the compound.

• Weighing : If the compound is a solid, carefully weigh the desired amount on a tared weigh boat inside the fume hood. Avoid creating dust. If it is a liquid, use a calibrated pipette or syringe.

Reaction Setup and Execution

• Glassware : Ensure all glassware is clean, dry, and free of any contaminants.

• Inert Atmosphere : For many reactions involving Weinreb amides, an inert atmosphere (e.g., nitrogen or argon) is recommended to prevent side reactions with atmospheric moisture or oxygen.

• Reagent Addition : Add reagents slowly and in a controlled manner. Be aware of any potential exothermic reactions.

• Monitoring : Continuously monitor the reaction for any unexpected changes in temperature, color, or gas evolution.

Work-up and Purification

• Quenching : If the reaction requires quenching, do so slowly and carefully, preferably in an ice bath to control any exothermic processes.

• Extraction : When performing liquid-liquid extractions, ensure the separatory funnel is properly vented to release any pressure buildup.

• Purification : For purification via column chromatography or other methods, handle all fractions containing the compound within the fume hood.

Spill Management and Emergency Procedures

Even with meticulous planning, spills can occur. A prompt and appropriate response is crucial.

Small Spills (Inside a Fume Hood)

• Containment : Absorb the spill with an inert material such as vermiculite, sand, or a commercial sorbent pad.

• Collection : Carefully collect the absorbed material and any contaminated surfaces (e.g., gloves, bench paper) into a designated hazardous waste container.[6]

• Decontamination : Clean the spill area with an appropriate solvent, followed by soap and water.

Large Spills (Outside a Fume Hood)

• Evacuation : Evacuate the immediate area and alert colleagues.

• Emergency Services : Contact your institution's emergency response team.

• Ventilation : If it is safe to do so, increase ventilation to the area.

Personal Exposure

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[7] Seek medical attention.

• Eye Contact : Immediately flush the eyes with an eyewash station for at least 15 minutes, holding the eyelids open.[7] Seek immediate medical attention.

• Inhalation : Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek medical attention.[1][3]

• Ingestion : Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[8]

Disposal Plan: Responsible Waste Management

Proper disposal of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide and any associated waste is a critical component of laboratory safety and environmental responsibility. As a halogenated organic compound, it must be disposed of as hazardous waste.[6]

Waste Segregation

• Solid Waste : Collect any solid waste, including residual compound and contaminated materials (e.g., gloves, weigh boats, filter paper), in a clearly labeled, sealed hazardous waste container designated for "Halogenated Organic Solids."[6]

• Liquid Waste : Dispose of any solutions containing the compound in a designated "Halogenated Organic Liquid" waste container.[6]

• Sharps : Any needles or other sharps contaminated with the compound should be placed in a designated sharps container.

Crucially, do not mix halogenated waste with non-halogenated waste streams. [6] Never dispose of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide down the drain.[6]

Container Labeling and Storage

All waste containers must be clearly labeled with the full chemical name of the contents and the appropriate hazard warnings. Store waste containers in a designated, well-ventilated secondary containment area away from incompatible materials.

Workflow Diagrams

To further clarify the operational and disposal procedures, the following diagrams provide a visual representation of the key steps.

Caption: A streamlined workflow for the safe handling of 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide.

Caption: A clear plan for the segregation and disposal of waste generated from handling the target compound.

By integrating this comprehensive understanding of potential hazards with stringent operational and disposal protocols, researchers can confidently and safely utilize 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide in their pursuit of scientific innovation.

References

• Benchchem. Proper Disposal of 5-(Bromomethyl)thiophene-2-carbonitrile: A Step-by-Step Guide.
• ECHEMI.
• Fisher Scientific.
• Thermo Fisher Scientific.
• Sigma-Aldrich. N-Methoxy-N-methylacetamide 98 78191-00-1.
• ECHEMI.
• Fisher Scientific.
• Cole-Parmer.

Sources

• 1. echemi.com [echemi.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. fishersci.com [fishersci.com]
• 4. echemi.com [echemi.com]
• 5. N-甲氧基-N-甲基乙酰胺 98% | Sigma-Aldrich [sigmaaldrich.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. fishersci.com [fishersci.com]